(R)-TAPI-2

Core Science & Biosynthesis

(R)-TAPI-2: An In-depth Technical Guide on its Function as a Metalloprotease Inhibitor

(R)-TAPI-2 is a hydroxamate-based, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with notable activity against ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). As a stereoisomer of TAPI-2, its function is primarily characterized by its ability to block the proteolytic "shedding" of a wide array of cell surface proteins, thereby modulating critical signaling pathways involved in inflammation, cancer progression, and cellular communication. This guide provides a comprehensive overview of the core functions of (R)-TAPI-2, supported by quantitative data, detailed experimental protocols, and visual representations of its mechanism of action.

Core Mechanism of Action

(R)-TAPI-2 exerts its inhibitory effects by chelating the active site zinc ion essential for the catalytic activity of metalloproteases. This action prevents the cleavage of transmembrane protein ectodomains, a process critical for the release of soluble signaling molecules and the activation of various downstream pathways.

Key Biological Functions

• Inhibition of ADAM17 (TACE) : (R)-TAPI-2 is a potent inhibitor of ADAM17, a key enzyme responsible for the shedding of numerous substrates, including the pro-inflammatory cytokine TNF-α and ligands of the epidermal growth factor receptor (EGFR) such as Transforming Growth Factor-alpha (TGF-α).[1][2] By blocking ADAM17, (R)-TAPI-2 can attenuate inflammatory responses and modulate EGFR signaling.

• Modulation of the Notch Signaling Pathway : ADAM17 is involved in the proteolytic processing of the Notch receptor. Inhibition of ADAM17 by TAPI-2 can lead to a decrease in the levels of the Notch Intracellular Domain (NICD) and its downstream target, HES-1.[2] This interference with the Notch pathway has significant implications for the regulation of cancer stem cells and their sensitivity to chemotherapy.[2]

• Broad-Spectrum MMP Inhibition : Beyond ADAM17, (R)-TAPI-2 also inhibits a range of matrix metalloproteinases, which are crucial for extracellular matrix remodeling. This broad activity can impact processes such as cell migration, invasion, and angiogenesis.

Quantitative Data

The following tables summarize the available quantitative data for TAPI-2. It is important to note that much of the published data does not specify the stereoisomer, and therefore, these values may represent the activity of the racemic mixture or an unspecified isomer.

Table 1: Inhibitory Potency (IC50) of TAPI-2 Against Various Proteases

Target Protease	IC50 Value	Reference
Matrix Metalloproteinases (general)	20 µM	[2]
PMA-induced shedding of cell surface proteins (e.g., TGF-α, β-amyloid precursor protein)	10 µM	[3]
hmeprin β subunit	20 ± 10 µM	[2]
hmeprin α subunit	1.5 ± 0.27 nM	[2]

Table 2: Inhibition Constant (Ki) of TAPI-2 Against ADAM Family Proteases

Target Protease	Ki Value	Reference
ADAM17 (TACE)	0.12 µM	[3]
ADAM10	3 µM	[3]
ADAM8	10 µM	[3]
ADAM12	100 µM	[3]

Signaling Pathways and Experimental Workflows

Signaling Pathway: Inhibition of TNF-α and TGF-α Shedding

(R)-TAPI-2 blocks the ADAM17-mediated cleavage of pro-TNF-α and pro-TGF-α from the cell membrane, thereby preventing the release of their soluble, active forms. This action has significant anti-inflammatory and anti-proliferative effects.

Caption: (R)-TAPI-2 inhibits ADAM17, preventing TNF-α and TGF-α shedding.

Signaling Pathway: Modulation of Notch Signaling

By inhibiting ADAM17, (R)-TAPI-2 prevents the S2 cleavage of the Notch receptor, a critical step for its activation. This leads to reduced levels of the Notch Intracellular Domain (NICD) and decreased transcription of downstream target genes like HES-1.

Caption: (R)-TAPI-2 inhibits ADAM17, disrupting Notch signaling.

Experimental Protocols

Cell Migration Assay (Transwell Assay)

This protocol describes a method to assess the effect of (R)-TAPI-2 on cancer cell migration.

Materials:

• Cancer cell line of interest

• (R)-TAPI-2

• Transwell inserts (e.g., 8.0 µm pore size)

• 24-well plates

• Serum-free cell culture medium

• Cell culture medium with chemoattractant (e.g., 10% FBS)

• Cotton swabs

• Methanol (B129727) for fixation

• Crystal Violet staining solution

• Microscope

Procedure:

• Cell Preparation: Culture cells to 70-80% confluency. The day before the assay, replace the medium with serum-free medium and incubate for 24 hours.

• Transwell Setup: Place transwell inserts into a 24-well plate.

• Chemoattractant Addition: Add 600 µL of medium containing a chemoattractant to the lower chamber of each well.

• Cell Seeding: Harvest and resuspend the serum-starved cells in serum-free medium at a concentration of 1 x 105 cells/mL. Pre-treat the cell suspension with the desired concentration of (R)-TAPI-2 or vehicle control for 30 minutes at 37°C.

• Migration: Add 100 µL of the treated cell suspension to the upper chamber of each transwell insert.

• Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for a period determined by the cell type's migration rate (e.g., 24 hours).

• Removal of Non-migrated Cells: Carefully remove the inserts from the plate. Use a cotton swab to gently wipe the non-migrated cells from the upper surface of the membrane.

• Fixation: Fix the migrated cells on the lower surface of the membrane by immersing the inserts in methanol for 10 minutes.

• Staining: Stain the fixed cells with Crystal Violet solution for 15 minutes.

• Washing: Gently wash the inserts with water to remove excess stain.

• Quantification: Allow the inserts to air dry. Count the number of migrated cells in several random fields of view under a microscope.

Western Blot for Notch Signaling Pathway Proteins

This protocol outlines the steps to analyze the protein levels of NICD and HES-1 following treatment with (R)-TAPI-2.

Materials:

• Cell line of interest

• (R)-TAPI-2

• Lysis buffer (e.g., RIPA buffer) with protease inhibitors

• BCA protein assay kit

• SDS-PAGE gels

• Transfer buffer

• PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibodies (anti-NICD, anti-HES-1, anti-β-actin)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Cell Treatment: Seed cells and allow them to adhere. Treat the cells with various concentrations of (R)-TAPI-2 or vehicle control for the desired time (e.g., 24-48 hours).

• Cell Lysis: Wash the cells with ice-cold PBS and lyse them with lysis buffer.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• Sample Preparation: Mix the protein lysates with Laemmli sample buffer and boil for 5 minutes.

• SDS-PAGE: Load equal amounts of protein per lane and run on an SDS-PAGE gel to separate proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against NICD, HES-1, and a loading control (e.g., β-actin) overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Washing: Repeat the washing step.

• Detection: Add the chemiluminescent substrate to the membrane and detect the signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression levels.

This technical guide provides a foundational understanding of the function of (R)-TAPI-2. Further research is warranted to fully elucidate the specific stereoselective activities and the complete therapeutic potential of this compound.

References

• 1. experts.umn.edu [experts.umn.edu]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]

(R)-TAPI-2: A Broad-Spectrum Metalloproteinase Inhibitor for Research and Drug Development

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

(R)-TAPI-2, the R-isomer of TAPI-2 (TNF Protease Inhibitor-2), is a potent, broad-spectrum inhibitor of various metalloproteinases, including matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), most notably ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). As a hydroxamate-based inhibitor, (R)-TAPI-2 chelates the active site zinc ion essential for the catalytic activity of these enzymes. Its ability to inhibit multiple metalloproteinases involved in key physiological and pathological processes, such as inflammation, cancer progression, and neurodegenerative diseases, makes it a valuable tool for in vitro and in vivo research. This guide provides a comprehensive overview of (R)-TAPI-2, including its inhibitory profile, detailed experimental protocols for its use, and a visualization of the key signaling pathways it modulates.

Mechanism of Action

(R)-TAPI-2 functions as a competitive inhibitor of metalloproteinases. The hydroxamate group (-CONHOH) in its structure mimics a peptide bond and strongly chelates the Zn²⁺ ion in the catalytic domain of MMPs and ADAMs. This interaction blocks the access of natural substrates to the active site, thereby preventing proteolytic activity. By inhibiting these enzymes, (R)-TAPI-2 can modulate a variety of cellular processes, including the shedding of cell surface proteins like TNF-α, L-selectin, and various growth factor precursors.[1]

Quantitative Inhibitory Profile

The inhibitory activity of (R)-TAPI-2 and its racemate, TAPI-2, has been characterized against a range of metalloproteinases. The following table summarizes the available quantitative data (IC50 and Ki values) to facilitate comparison. It is important to note that while (R)-TAPI-2 is the specific isomer, some literature refers to the racemic mixture as TAPI-2.

Enzyme Target	Inhibitor	Inhibition Value	Value Type	Reference(s)
General MMPs	TAPI-2	20 µM	IC50	[2][3][4]
ADAM8	TAPI-2	10 µM	Ki	[5]
ADAM10	TAPI-2	3 µM	Ki	[5]
ADAM12	TAPI-2	>100 µM	Ki	[5]
ADAM17 (TACE)	TAPI-2	120 nM	Ki	[5][6][7]
hmeprin α subunit	TAPI-2	1.5 ± 0.27 nM	IC50	[2][3]
hmeprin β subunit	TAPI-2	20 ± 10 µM	IC50	[2][3]
Angiotensin Converting Enzyme (ACE)	TAPI-2	18 µM	IC50	[1]
PMA-induced protein shedding	TAPI-2	10 µM	IC50	[5][8]

Key Signaling Pathways Modulated by (R)-TAPI-2

(R)-TAPI-2, through its inhibition of metalloproteinases like ADAM17 and other MMPs, can significantly impact crucial cellular signaling pathways.

ADAM17 (TACE) Signaling and Substrate Shedding

ADAM17 is a key "sheddase" responsible for the proteolytic release of the extracellular domains of numerous transmembrane proteins. This shedding event can either activate or inactivate signaling molecules. (R)-TAPI-2's inhibition of ADAM17 blocks these events.

ADAM17-mediated shedding and its inhibition by (R)-TAPI-2.

Notch Signaling Pathway

The Notch signaling pathway is critical for cell fate determination. Its activation requires proteolytic cleavage of the Notch receptor, a process in which ADAM10 and ADAM17 can participate (S2 cleavage). By inhibiting these ADAMs, (R)-TAPI-2 can suppress Notch signaling.

Inhibition of Notch signaling by (R)-TAPI-2.

Experimental Protocols

The following are detailed methodologies for key experiments involving (R)-TAPI-2.

Fluorogenic MMP Inhibition Assay

This in vitro assay quantifies the inhibitory potency of (R)-TAPI-2 against a specific MMP using a fluorogenic substrate.

Materials:

• Recombinant active human MMP (e.g., MMP-2, MMP-9, MMP-13)

• Fluorogenic MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)

• (R)-TAPI-2

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)

• DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare (R)-TAPI-2 Stock Solution: Dissolve (R)-TAPI-2 in DMSO to create a high-concentration stock (e.g., 10 mM).

• Prepare Serial Dilutions: Perform serial dilutions of the (R)-TAPI-2 stock solution in Assay Buffer to achieve a range of desired final concentrations for the assay.

• Enzyme Preparation: Dilute the recombinant MMP to the desired working concentration in ice-cold Assay Buffer.

• Assay Setup:

  • To the wells of the 96-well plate, add 50 µL of Assay Buffer.

  • Add 10 µL of the diluted (R)-TAPI-2 solutions or vehicle control (Assay Buffer with DMSO) to the respective wells.

  • Add 20 µL of the diluted MMP solution to each well.

  • Incubate the plate at 37°C for 30 minutes to allow for inhibitor binding.

• Reaction Initiation: Add 20 µL of the fluorogenic MMP substrate to each well to initiate the enzymatic reaction.

• Data Acquisition: Immediately place the plate in a fluorescence microplate reader pre-set to 37°C. Measure the fluorescence intensity kinetically (e.g., every 60 seconds for 30-60 minutes) at the appropriate excitation and emission wavelengths for the substrate (e.g., Ex/Em = 328/393 nm for Mca-based substrates).

• Data Analysis:

  • Calculate the reaction rate (V) for each concentration of (R)-TAPI-2 by determining the slope of the linear portion of the fluorescence versus time curve.

  • Calculate the percentage of inhibition for each concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the (R)-TAPI-2 concentration and fit the data to a dose-response curve to determine the IC50 value.

Cell-Based Invasion Assay (Boyden Chamber Assay)

This assay assesses the effect of (R)-TAPI-2 on the invasive potential of cancer cells, which is often dependent on MMP activity.

Materials:

• Invasive cancer cell line (e.g., HT1080, MDA-MB-231)

• (R)-TAPI-2

• Serum-free cell culture medium

• Cell culture medium with a chemoattractant (e.g., 10% FBS)

• Matrigel-coated Boyden chamber inserts (8 µm pore size)

• 24-well companion plates

• Cotton swabs

• Methanol (B129727)

• Crystal Violet staining solution

• Microscope

Procedure:

• Cell Preparation: Culture the cancer cells to ~80% confluency. Harvest the cells and resuspend them in serum-free medium.

• Inhibitor Treatment: Pre-incubate the cells with various concentrations of (R)-TAPI-2 or vehicle control for 1-2 hours at 37°C.

• Assay Setup:

  • Add 500 µL of medium containing the chemoattractant to the lower wells of the 24-well plate.

  • Seed the pre-treated cells (e.g., 5 x 10⁴ cells in 200 µL of serum-free medium with the respective (R)-TAPI-2 concentration) into the upper chamber of the Matrigel-coated inserts.

• Incubation: Incubate the plate at 37°C in a CO₂ incubator for 18-24 hours.

• Cell Removal and Fixation:

  • Carefully remove the inserts from the wells.

  • Using a cotton swab, gently remove the non-invading cells from the upper surface of the membrane.

  • Fix the invading cells on the lower surface of the membrane by immersing the inserts in methanol for 10 minutes.

• Staining and Visualization:

  • Stain the fixed cells with Crystal Violet solution for 15 minutes.

  • Gently wash the inserts with water to remove excess stain.

  • Allow the inserts to air dry.

• Quantification:

  • Count the number of stained, invaded cells in several random fields of view for each membrane using a microscope.

  • Calculate the average number of invaded cells per field for each treatment condition.

  • Determine the percentage of invasion inhibition relative to the vehicle control.

Experimental Workflow

The following diagram illustrates a typical workflow for the screening and characterization of a metalloproteinase inhibitor like (R)-TAPI-2.

Workflow for metalloproteinase inhibitor evaluation.

Conclusion

(R)-TAPI-2 is a versatile and potent research tool for investigating the roles of MMPs and ADAMs in a multitude of biological processes. Its broad-spectrum inhibitory activity allows for the modulation of complex signaling networks, providing valuable insights into disease mechanisms. The data and protocols presented in this guide are intended to facilitate the effective use of (R)-TAPI-2 in both basic research and preclinical drug development settings. As with any broad-spectrum inhibitor, careful consideration of its off-target effects is necessary for the interpretation of experimental results.

References

• 1. Matrix Metalloproteinase 3 (MMP-3) Inhibitor Screening Kit - Elabscience® [elabscience.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Development of a Solid-Phase Assay for Analysis of Matrix Metalloproteinase Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Assays of Matrix Metalloproteinases (MMPs) and MMP Inhibitors | Springer Nature Experiments [experiments.springernature.com]
• 8. Assessment of Synthetic Matrix Metalloproteinase Inhibitors by Fluorogenic Substrate Assay - PubMed [pubmed.ncbi.nlm.nih.gov]

The Discovery and Development of TAPI Inhibitors: A Technical Guide

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the discovery and development of TNF-alpha Processing Inhibitor (TAPI) compounds, with a primary focus on the foundational hydroxamate-based inhibitors, TAPI-1 and TAPI-2. These broad-spectrum metalloproteinase inhibitors were pivotal in establishing the therapeutic concept of targeting the Tumor Necrosis Factor-alpha (TNF-α) converting enzyme (TACE), also known as ADAM17, for inflammatory diseases. This document details their mechanism of action, summarizes key quantitative inhibitory data, provides detailed experimental protocols for their evaluation, and illustrates the core biological and experimental workflows through diagrams. The challenges of selectivity and the subsequent evolution of the field are also discussed, offering a thorough resource for professionals in drug discovery and development.

Introduction: The Rationale for TACE Inhibition

The pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α) is a central mediator in the pathogenesis of numerous inflammatory diseases, including rheumatoid arthritis.[1][2] TNF-α is initially synthesized as a 26 kDa membrane-bound precursor (pro-TNF-α).[3] Its conversion to the soluble, active 17 kDa form is catalyzed by the TNF-α Converting Enzyme (TACE), a zinc-dependent metalloproteinase belonging to the ADAM (A Disintegrin and Metalloproteinase) family, specifically ADAM17.[3][4] The discovery of TACE as the key sheddase for TNF-α established it as a prime therapeutic target. The central hypothesis was that inhibiting TACE would block the production of soluble TNF-α, thereby mitigating the downstream inflammatory cascade.[4] This strategy spurred the development of the first generation of TACE inhibitors, including the influential TAPI compounds.

The Discovery of TAPI Inhibitors

TAPI-1 and TAPI-2 emerged from early efforts to develop small molecule inhibitors of metalloproteinases. These compounds are characterized by a hydroxamate group (-CONHOH), which acts as a potent zinc-chelating moiety.[5] This functional group binds to the catalytic zinc ion in the active site of TACE and other metalloproteinases, effectively blocking their enzymatic activity.[5] TAPI-2, in particular, was identified as a broad-spectrum inhibitor of both MMPs and ADAMs.[4][6] While effective at inhibiting TNF-α processing, their broad-spectrum nature, a common feature of early hydroxamate-based inhibitors, led to a lack of selectivity. This promiscuity against other metalloproteinases, such as matrix metalloproteinases (MMPs), resulted in off-target effects and contributed to the failure of many early-generation TACE inhibitors in clinical trials.[7]

Mechanism of Action

The primary mechanism of action for TAPI inhibitors is the competitive inhibition of the TACE/ADAM17 enzyme.

• Enzyme Structure: TACE possesses a catalytic domain containing a zinc ion (Zn²⁺) that is essential for its proteolytic activity.

• Inhibitor Binding: The hydroxamate group of the TAPI inhibitor coordinates with the zinc ion in the enzyme's active site. This binding mimics the transition state of substrate hydrolysis but forms a stable complex, preventing the enzyme from processing its natural substrate, pro-TNF-α.

• Inhibition of Shedding: By blocking the active site, TAPI inhibitors prevent the proteolytic cleavage of membrane-anchored pro-TNF-α.

• Downstream Effects: The inhibition of pro-TNF-α shedding reduces the level of soluble TNF-α, leading to a decrease in the activation of TNF receptors and subsequent pro-inflammatory signaling pathways. Recent studies have also indicated that TAPI-1 can suppress the NF-κB signaling pathway, suggesting additional mechanisms may contribute to its anti-inflammatory and anti-tumor effects.[8]

Below is a diagram illustrating the TNF-α processing pathway and the site of TAPI inhibition.

References

• 1. Measuring and interpreting the selectivity of protein kinase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tumor necrosis factor-alpha converting enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Investigation of the Role of TNF-α Converting Enzyme (TACE) in the Inhibition of Cell Surface and Soluble TNF-α Production by Acute Ethanol Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Methods for Hydroxamic Acid Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Direct C7 Functionalization of Tryptophan. Synthesis of Methyl (S)-2-((tert-Butoxycarbonyl)amino)-3-(7-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1H-indol-3-yl)propanoate - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. TAPI-1 Exhibits Anti-tumor Efficacy in Human Esophageal Squamous Cell Carcinoma Cells via Suppression of NF-κB Signaling Pathway - PMC [pmc.ncbi.nlm.nih.gov]

(R)-TAPI-2: A Comprehensive Target Profile and Selectivity Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2, a hydroxamate-based metalloproteinase inhibitor, has garnered significant interest within the research community for its potent and broad-spectrum inhibitory activity against key enzymes involved in pathological processes such as inflammation and cancer. This technical guide provides an in-depth analysis of the target profile and selectivity of (R)-TAPI-2, offering a valuable resource for researchers and drug development professionals. The information presented herein is curated from publicly available scientific literature and product specifications. It is important to note that while the R-enantiomer is specified, much of the available data refers to TAPI-2 without explicit stereochemistry. For the purposes of this guide, it is assumed that the inhibitory activity resides primarily within the (R)-enantiomer.

Target Profile and Selectivity

(R)-TAPI-2 is a potent inhibitor of two major families of metalloproteinases: the Matrix Metalloproteinases (MMPs) and the A Disintegrin and Metalloproteinases (ADAMs). Its primary and most well-characterized target is ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).

Quantitative Inhibition Data

The inhibitory potency of (R)-TAPI-2 against various metalloproteinases is summarized in the tables below. This data, presented as IC50 and Ki values, allows for a comparative analysis of its selectivity.

Table 1: Inhibitory Activity of TAPI-2 against ADAM Family Proteases

Target	Inhibition Constant (Ki)
ADAM17 (TACE)	0.12 µM[1][2]
ADAM10	3 µM[1]
ADAM8	10 µM[1]
ADAM12	100 µM[1]

Table 2: Inhibitory Activity of TAPI-2 against Matrix Metalloproteinases (MMPs)

Target	Half-maximal Inhibitory Concentration (IC50)
General MMPs	20 µM[3]

Signaling Pathways Modulated by (R)-TAPI-2

The primary targets of (R)-TAPI-2, particularly ADAM17, are critical regulators of key signaling pathways implicated in numerous physiological and pathological processes.

ADAM17-Mediated TNF-α Shedding

ADAM17 is the principal sheddase responsible for the cleavage of membrane-bound pro-Tumor Necrosis Factor-α (pro-TNF-α) to its soluble, active form (sTNF-α). By inhibiting ADAM17, (R)-TAPI-2 effectively blocks this process, thereby downregulating TNF-α-mediated inflammatory signaling.

ADAM17-mediated cleavage of pro-TNF-α and its inhibition by (R)-TAPI-2.

ADAM17 and Notch Signaling

ADAM17 is also implicated in the proteolytic processing of Notch receptors, a critical step in the activation of the Notch signaling pathway, which plays a fundamental role in cell fate determination, proliferation, and differentiation. Inhibition of ADAM17 by (R)-TAPI-2 can therefore modulate Notch-dependent cellular processes.

Role of ADAM17 in Notch signaling and its inhibition by (R)-TAPI-2.

Experimental Protocols

This section provides detailed methodologies for key experiments relevant to the characterization of (R)-TAPI-2's inhibitory activity.

In Vitro Fluorometric Assay for Metalloproteinase Inhibition

This protocol describes a general method for determining the inhibitory activity of (R)-TAPI-2 against a specific metalloproteinase (e.g., ADAM17 or an MMP) using a fluorogenic substrate.

Materials:

• Recombinant human metalloproteinase (e.g., ADAM17, MMP-2, MMP-9)

• Fluorogenic peptide substrate specific for the target enzyme (e.g., a FRET-based peptide)

• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% (v/v) Brij-35)

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO)

• 96-well black, flat-bottom microplates

• Fluorescence microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a series of dilutions of the (R)-TAPI-2 stock solution in Assay Buffer to achieve a range of final assay concentrations (e.g., from 1 nM to 100 µM).

  • Dilute the recombinant metalloproteinase to the desired working concentration in ice-cold Assay Buffer. The optimal concentration should be determined empirically to yield a linear reaction rate over the desired time course.

  • Prepare the fluorogenic substrate at a working concentration (typically 2X the final desired concentration) in Assay Buffer.

• Assay Setup:

  • In a 96-well microplate, add the following to triplicate wells:

    • Blank (no enzyme): 50 µL of Assay Buffer.

    • Vehicle Control (no inhibitor): 40 µL of Assay Buffer and 10 µL of the diluted enzyme solution.

    • Inhibitor Wells: 40 µL of the diluted (R)-TAPI-2 solutions and 10 µL of the diluted enzyme solution.

  • Mix gently and pre-incubate the plate at 37°C for 15-30 minutes to allow for inhibitor binding.

• Reaction Initiation and Measurement:

  • Initiate the enzymatic reaction by adding 50 µL of the 2X fluorogenic substrate solution to all wells.

  • Immediately place the plate in a fluorescence microplate reader pre-set to 37°C.

  • Measure the fluorescence intensity at appropriate excitation and emission wavelengths for the specific FRET pair in kinetic mode, recording data every 1-2 minutes for 30-60 minutes.

• Data Analysis:

  • Subtract the background fluorescence (from the blank wells) from all other readings.

  • Determine the initial reaction velocity (V₀) for each concentration of (R)-TAPI-2 by calculating the slope of the linear portion of the fluorescence versus time plot.

  • Calculate the percentage of inhibition for each (R)-TAPI-2 concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the (R)-TAPI-2 concentration and fit the data to a suitable dose-response curve (e.g., four-parameter logistic equation) to determine the IC50 value.

Workflow for the in vitro fluorometric metalloproteinase inhibition assay.

Cell-Based ADAM17 Shedding Assay

This protocol describes a general method to assess the inhibitory effect of (R)-TAPI-2 on ADAM17-mediated shedding of a cell-surface protein. This example uses a reporter construct, but the principle can be adapted to measure the shedding of endogenous substrates.

Materials:

• A suitable cell line overexpressing an ADAM17 substrate tagged with a reporter (e.g., alkaline phosphatase - AP) or cells known to shed a specific substrate.

• Cell culture medium and supplements.

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO).

• Phorbol 12-myristate 13-acetate (PMA) or another stimulus to induce shedding.

• Assay reagents for the reporter (e.g., p-nitrophenyl phosphate (B84403) for AP) or an ELISA kit for the shed substrate.

• Multi-well cell culture plates.

• Plate reader (absorbance or fluorescence, depending on the detection method).

Procedure:

• Cell Seeding and Treatment:

  • Seed the cells in multi-well plates and allow them to adhere and grow to a suitable confluency.

  • Wash the cells with serum-free medium and then treat with various concentrations of (R)-TAPI-2 or vehicle control for a predetermined pre-incubation time (e.g., 1-2 hours).

• Induction of Shedding:

  • Stimulate shedding by adding a known inducer, such as PMA (e.g., 100 nM), to the wells. Include an unstimulated control.

  • Incubate the cells for a specific period (e.g., 1-4 hours) at 37°C to allow for substrate shedding.

• Sample Collection and Analysis:

  • Collect the conditioned medium from each well.

  • If necessary, centrifuge the medium to remove any detached cells or debris.

  • Measure the amount of the shed reporter or substrate in the conditioned medium using the appropriate detection method (e.g., AP activity assay or ELISA).

  • To normalize for cell number, a cell viability assay (e.g., MTT or resazurin) can be performed on the cells remaining in the plate.

• Data Analysis:

  • Subtract the background signal from the unstimulated control wells.

  • Calculate the percentage of inhibition of shedding for each (R)-TAPI-2 concentration relative to the stimulated vehicle control.

  • Plot the percentage of inhibition against the logarithm of the (R)-TAPI-2 concentration and determine the IC50 value.

Workflow for a cell-based ADAM17 shedding assay.

Conclusion

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of metalloproteinases with notable selectivity for ADAM17 over other tested ADAMs. Its ability to potently inhibit ADAM17 makes it a valuable tool for investigating the roles of this enzyme in various biological processes, particularly in the context of TNF-α and Notch signaling. While its activity against a wide range of individual MMPs requires further characterization, the available data positions (R)-TAPI-2 as a key research compound for studies targeting ADAM17-mediated pathologies. The experimental protocols and pathway diagrams provided in this guide offer a solid foundation for researchers to design and interpret experiments aimed at further elucidating the therapeutic potential of (R)-TAPI-2 and similar molecules.

References

• 1. MMP Activity Assay Kit (Fluorometric - Green) (ab112146) | Abcam [abcam.com]
• 2. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]

(R)-TAPI-2 and its Role in Ectodomain Shedding: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide explores the pivotal role of (R)-TAPI-2 in the regulation of ectodomain shedding, a fundamental biological process with significant implications for health and disease. (R)-TAPI-2, a potent metalloproteinase inhibitor, has emerged as a critical tool for dissecting the complex mechanisms of ectodomain shedding and as a potential therapeutic agent in various pathological conditions, including inflammation, cancer, and neurodegenerative disorders.

Core Mechanism of Action: Inhibition of ADAM-family Proteases

(R)-TAPI-2 functions primarily as a broad-spectrum inhibitor of the "A Disintegrin and Metalloproteinase" (ADAM) family of enzymes, with a particularly high affinity for ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). These zinc-dependent proteases are responsible for the cleavage and release of the extracellular domains (ectodomains) of a wide array of cell surface proteins. This process, termed ectodomain shedding, is a key mechanism for modulating the function of these proteins, either by releasing soluble signaling molecules or by inactivating the membrane-bound precursor.

Quantitative Analysis of (R)-TAPI-2 Inhibition

The inhibitory activity of TAPI-2 has been quantified against several ADAM proteases and in cell-based shedding assays. While many studies refer to "TAPI-2", the biologically active form is the (R)-enantiomer. The following tables summarize the available quantitative data.

Target Protease	Inhibition Constant (Ki)
ADAM17 (TACE)	0.12 µM
ADAM10	3 µM
ADAM8	10 µM
ADAM12	100 µM

Assay	IC50 Value
PMA-induced ectodomain shedding in CHO cells	10 µM
Matrix Metalloproteinases (MMPs)	20 µM

Key Biological Processes Modulated by (R)-TAPI-2

By inhibiting ADAM-mediated ectodomain shedding, (R)-TAPI-2 influences a multitude of critical signaling pathways.

The TNF-α Signaling Pathway

ADAM17 is the primary sheddase for the pro-inflammatory cytokine Tumor Necrosis Factor-α (TNF-α). Inhibition of ADAM17 by (R)-TAPI-2 blocks the release of soluble TNF-α, thereby attenuating downstream inflammatory signaling cascades.

Inhibition of TNF-α Shedding by (R)-TAPI-2.

The Notch Signaling Pathway

The Notch signaling pathway, crucial for cell fate determination, is initiated by the proteolytic cleavage of Notch receptors. Both ADAM10 and ADAM17 can perform the initial S2 cleavage step. By inhibiting these proteases, (R)-TAPI-2 can modulate Notch signaling, which has significant implications in development and cancer. The relative importance of ADAM10 and ADAM17 in Notch processing can be context-dependent.[1][2][3]

Modulation of Notch Signaling by (R)-TAPI-2.

Amyloid Precursor Protein (APP) Processing

ADAM10 is a key α-secretase involved in the non-amyloidogenic processing of the Amyloid Precursor Protein (APP). By cleaving APP within the amyloid-β (Aβ) domain, ADAM10 prevents the formation of the neurotoxic Aβ peptides associated with Alzheimer's disease. While (R)-TAPI-2 is a less potent inhibitor of ADAM10 compared to ADAM17, its effect on APP processing is an area of active research.

Experimental Protocols

In Vitro ADAM17 Inhibition Assay

This protocol describes a generic fluorescence-based assay to measure the inhibitory activity of (R)-TAPI-2 on recombinant ADAM17.

Materials:

• Recombinant human ADAM17 (catalytic domain)

• Fluorogenic peptide substrate for ADAM17 (e.g., Mca-PLAQAV-Dpa-RSSSR-NH₂)

• Assay buffer (e.g., 25 mM Tris, pH 7.5, 2.5 µM ZnCl₂, 0.005% Brij-35)

• (R)-TAPI-2 stock solution (in DMSO)

• 96-well black microplate

• Fluorescence microplate reader (Excitation/Emission wavelengths appropriate for the substrate)

Procedure:

• Prepare serial dilutions of (R)-TAPI-2 in assay buffer.

• In the microplate, add 50 µL of the diluted (R)-TAPI-2 or vehicle control (DMSO in assay buffer) to each well.

• Add 25 µL of recombinant ADAM17 solution (at a final concentration of e.g., 5 nM) to each well.

• Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 25 µL of the fluorogenic substrate solution (at a final concentration of e.g., 10 µM) to each well.

• Immediately begin monitoring the increase in fluorescence at 37°C for 30-60 minutes using the microplate reader.

• Calculate the initial reaction rates (V) from the linear portion of the fluorescence curves.

• Determine the IC50 value by plotting the percentage of inhibition [(V_control - V_inhibitor) / V_control] * 100 against the logarithm of the (R)-TAPI-2 concentration and fitting the data to a dose-response curve.

Cell-Based TNF-α Shedding Assay (ELISA)

This protocol outlines a method to assess the effect of (R)-TAPI-2 on the shedding of TNF-α from cultured cells.

Materials:

• Cell line known to express and shed TNF-α (e.g., THP-1 monocytes)

• Cell culture medium and supplements

• Phorbol 12-myristate 13-acetate (PMA) for stimulating shedding

• (R)-TAPI-2 stock solution (in DMSO)

• Human TNF-α ELISA kit

• 96-well cell culture plate

• Microplate reader for ELISA

Procedure:

• Seed the cells in a 96-well plate at an appropriate density and allow them to adhere overnight.

• The next day, replace the medium with fresh serum-free medium containing various concentrations of (R)-TAPI-2 or vehicle control. Pre-incubate for 1-2 hours.

• Stimulate TNF-α shedding by adding PMA to the wells (e.g., at a final concentration of 100 ng/mL).

• Incubate the plate for a defined period (e.g., 4-6 hours) at 37°C.

• Collect the cell culture supernatants.

• Quantify the amount of soluble TNF-α in the supernatants using a human TNF-α ELISA kit according to the manufacturer's instructions.[4][5][6]

• Generate a dose-response curve by plotting the concentration of soluble TNF-α against the concentration of (R)-TAPI-2 to determine the inhibitory effect.

General workflow for a cell-based shedding assay.

Conclusion

(R)-TAPI-2 is an invaluable research tool for elucidating the intricate roles of ADAM-family metalloproteinases in ectodomain shedding. Its ability to potently inhibit ADAM17 and other sheddases allows for the precise dissection of signaling pathways critical in a range of physiological and pathological processes. The quantitative data and experimental protocols provided in this guide serve as a comprehensive resource for researchers and drug development professionals seeking to further understand and therapeutically target the complex world of ectodomain shedding.

References

• 1. Selective Use of ADAM10 and ADAM17 in Activation of Notch1 Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. resources.rndsystems.com [resources.rndsystems.com]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]

(R)-TAPI-2: A Technical Guide to its Biochemical Properties

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is the R-enantiomer of TAPI-2, a potent broad-spectrum inhibitor of metalloproteinases. This technical guide provides a comprehensive overview of the biochemical properties of (R)-TAPI-2, focusing on its mechanism of action, inhibitory activity against key enzyme families, and its impact on cellular signaling pathways. The information presented herein is intended to support researchers and drug development professionals in their exploration of (R)-TAPI-2 as a pharmacological tool and potential therapeutic agent. While much of the publicly available data refers to TAPI-2 as a racemic mixture, this guide will focus on the available information for the (R)-isomer and specify when the data pertains to the racemate.

Mechanism of Action

(R)-TAPI-2, like its racemic counterpart, functions as a competitive inhibitor of zinc-dependent metalloproteinases. Its mechanism of action is centered around a hydroxamate group, which chelates the zinc ion within the active site of these enzymes. This interaction prevents the binding and subsequent cleavage of their physiological substrates.

Quantitative Data: Inhibitory Activity

The inhibitory potency of TAPI-2 has been evaluated against various members of the Matrix Metalloproteinase (MMP) and A Disintegrin and Metalloproteinase (ADAM) families. While specific data for the isolated (R)-enantiomer is limited in publicly accessible literature, the following tables summarize the known inhibitory constants for the racemic mixture of TAPI-2, which provides a strong indication of the potential activity of the (R)-isomer. It is important to note that the stereochemistry of the inhibitor can significantly influence its binding affinity and inhibitory potency.

Table 1: Inhibitory Activity of TAPI-2 against A Disintegrin and Metalloproteinase (ADAM) Family Enzymes

Enzyme	Inhibition Constant (K_i)
TACE (ADAM17)	0.12 µM
ADAM8	10 µM
ADAM10	3 µM
ADAM12	100 µM

Table 2: Half-Maximal Inhibitory Concentration (IC50) of TAPI-2 against various Metalloproteinases

Enzyme/Process	IC50
General MMPs	20 µM[1]
PMA-induced shedding of cell surface proteins (e.g., TGF-α, β-amyloid precursor protein)	10 µM[2]
hmeprin β subunit	20 ± 10 µM[1]
hmeprin α subunit	1.5 ± 0.27 nM[1]

Signaling Pathway Modulation

(R)-TAPI-2, through its inhibition of TACE (ADAM17), plays a significant role in modulating key signaling pathways, most notably the Notch signaling pathway. TACE is responsible for the ectodomain shedding of various transmembrane proteins, including the Notch receptor.

Inhibition of Notch Signaling Pathway

By inhibiting TACE, (R)-TAPI-2 prevents the cleavage and subsequent activation of the Notch receptor. This leads to a downstream reduction in Notch signaling. Specifically, TAPI-2 has been shown to decrease the protein levels of the Notch Intracellular Domain (NICD) and its downstream target, HES-1.[1] This inhibitory action on the Notch pathway has implications for cellular processes such as differentiation, proliferation, and apoptosis.

Caption: Inhibition of TACE by (R)-TAPI-2 blocks Notch receptor cleavage and subsequent signaling.

Experimental Protocols

TACE (ADAM17) Inhibition Assay

This protocol outlines a general procedure for determining the inhibitory activity of (R)-TAPI-2 against TACE using a fluorogenic substrate.

Materials:

• Recombinant human TACE (ADAM17)

• (R)-TAPI-2

• Fluorogenic TACE substrate (e.g., a FRET-based peptide)

• Assay buffer (e.g., 50 mM Tris-HCl, pH 7.5, containing 10 mM CaCl2 and 0.01% Brij-35)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a stock solution of (R)-TAPI-2 in a suitable solvent (e.g., DMSO).

• Perform serial dilutions of (R)-TAPI-2 in assay buffer to create a range of inhibitor concentrations.

• In the wells of the 96-well plate, add a fixed amount of recombinant TACE to the assay buffer.

• Add the diluted (R)-TAPI-2 solutions to the wells containing the enzyme. Include a control well with solvent only (no inhibitor).

• Pre-incubate the enzyme and inhibitor mixture at 37°C for a specified time (e.g., 15-30 minutes) to allow for binding.

• Initiate the enzymatic reaction by adding the fluorogenic TACE substrate to each well.

• Immediately begin monitoring the increase in fluorescence over time using a microplate reader with appropriate excitation and emission wavelengths for the chosen substrate.

• Calculate the initial reaction rates from the linear portion of the fluorescence curves.

• Determine the percent inhibition for each concentration of (R)-TAPI-2 relative to the uninhibited control.

• Plot the percent inhibition against the logarithm of the (R)-TAPI-2 concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Caption: Workflow for a typical in vitro TACE inhibition assay.

Cell-Based TGF-α Shedding Assay

This assay measures the ability of (R)-TAPI-2 to inhibit the shedding of transforming growth factor-alpha (TGF-α), a known substrate of TACE, from the cell surface.

Materials:

• A cell line that expresses a transmembrane form of TGF-α (e.g., engineered CHO or HEK293 cells)

• (R)-TAPI-2

• Cell culture medium and supplements

• Phorbol 12-myristate 13-acetate (PMA) or another shedding stimulus

• ELISA kit for detecting soluble TGF-α

• Multi-well cell culture plates

Procedure:

• Seed the cells in multi-well plates and allow them to adhere and grow to a suitable confluency.

• Prepare various concentrations of (R)-TAPI-2 in cell culture medium.

• Pre-treat the cells with the different concentrations of (R)-TAPI-2 for a defined period (e.g., 1-2 hours). Include a vehicle control.

• Stimulate TGF-α shedding by adding a stimulating agent like PMA to the culture medium.

• Incubate the cells for a specific duration to allow for shedding to occur.

• Collect the conditioned cell culture medium from each well.

• Quantify the amount of soluble TGF-α in the collected medium using a specific ELISA kit.

• Determine the percent inhibition of TGF-α shedding for each (R)-TAPI-2 concentration compared to the stimulated control without the inhibitor.

• Plot the percent inhibition against the logarithm of the (R)-TAPI-2 concentration to calculate the IC50 value.

Caption: Workflow for a cell-based TGF-α shedding assay.

Conclusion

(R)-TAPI-2 is a potent inhibitor of a range of metalloproteinases, with significant activity against TACE/ADAM17. This inhibitory action has direct consequences on cellular signaling, particularly the Notch pathway. While more research is needed to fully elucidate the specific biochemical profile of the (R)-enantiomer compared to its (S)-counterpart and the racemic mixture, the available data strongly support its use as a valuable tool for studying the roles of metalloproteinases in various biological and pathological processes. The experimental protocols provided in this guide offer a starting point for researchers to further investigate the biochemical properties and cellular effects of (R)-TAPI-2. As our understanding of the stereoselective inhibition of metalloproteinases grows, the specific applications and therapeutic potential of (R)-TAPI-2 will become increasingly clear.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2, MMP and ADAM inhibitor (CAS 689284-12-6) | Abcam [abcam.com]

(R)-TAPI-2 vs. (S)-TAPI-2: A Technical Guide to Stereoisomer Activity

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a detailed overview of the Tumor Necrosis Factor-α Converting Enzyme (TACE) inhibitor, TAPI-2, with a specific focus on the stereochemical aspects of its activity. While extensive research has been conducted on one stereoisomer, (R)-TAPI-2, a comprehensive, direct comparison with its (S)-TAPI-2 counterpart is notably absent in the current scientific literature. This document summarizes the available data for (R)-TAPI-2, outlines the expected pharmacological differences between the enantiomers, and provides detailed experimental protocols to enable such a comparative study.

Introduction to TAPI-2 and Stereoisomerism

TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with particularly notable activity against TACE (also known as ADAM17). TACE is a critical enzyme responsible for the shedding of the extracellular domains of various cell surface proteins, including the pro-inflammatory cytokine Tumor Necrosis Factor-α (TNF-α). By inhibiting TACE, TAPI-2 blocks the release of soluble TNF-α and other signaling molecules, making it a valuable tool for studying inflammatory processes and a potential starting point for therapeutic development.

The chemical structure of TAPI-2 contains a chiral center at the carbon atom bearing the hydroxamate group and the isobutyl side chain. This gives rise to two stereoisomers: (R)-TAPI-2 and (S)-TAPI-2. It is a well-established principle in pharmacology that stereoisomers of a chiral drug can exhibit significantly different pharmacological activities, pharmacokinetic profiles, and toxicities. This is due to the three-dimensional nature of biological targets, such as enzyme active sites, which often interact preferentially with one stereoisomer over the other.

Extensive investigation of commercially available TAPI-2 (CAS 187034-31-7) reveals its identity as the (R)-enantiomer: N-[(2R)-2-[2-(Hydroxyamino)-2-oxoethyl]-4-methyl-1-oxopentyl]-3-methyl-L-valyl-N-(2-aminoethyl)-L-alaninamide . To date, there is a conspicuous lack of published data on the synthesis, isolation, and biological evaluation of the (S)-TAPI-2 enantiomer. Therefore, a direct quantitative comparison of the stereoisomers' activities is not possible based on current literature.

Quantitative Data for (R)-TAPI-2 Activity

The following table summarizes the available quantitative inhibitory activity data for (R)-TAPI-2 against various metalloproteinases. It is important to note that much of the literature refers to this compound simply as "TAPI-2".

Target Enzyme	Enzyme Family	Parameter	Value	Reference(s)
TACE (ADAM17)	ADAM	Ki	120 nM
ADAM8	ADAM	Ki	10 µM
ADAM10	ADAM	Ki	3 µM
ADAM12	ADAM	Ki	>100 µM
MMPs (general)	MMP	IC50	20 µM	[1]
Meprin α subunit	Astacin	IC50	1.5 ± 0.27 nM	[1]
Meprin β subunit	Astacin	IC50	20 ± 10 µM	[1]
Angiotensin Converting Enzyme (ACE)	Peptidase	IC50	18 µM	[2]

Signaling Pathway Inhibition by TAPI-2

(R)-TAPI-2 primarily exerts its effects by inhibiting the "sheddase" activity of ADAM17/TACE. This enzyme is a key regulator of multiple signaling pathways by controlling the release of soluble ectodomains of transmembrane proteins. One of the most well-characterized pathways is the processing of pro-TNF-α to its mature, soluble form, which then activates TNF receptors, leading to downstream inflammatory signaling.

Figure 1: Simplified ADAM17/TACE signaling pathway for TNF-α processing and its inhibition by (R)-TAPI-2.

Experimental Protocols for Stereoisomer Comparison

To elucidate the differential activity of (R)-TAPI-2 and (S)-TAPI-2, the following experimental protocols are recommended. These are based on established methods used for the characterization of metalloproteinase inhibitors.

Enzymatic Inhibition Assay (Fluorogenic Substrate)

This in vitro assay directly measures the ability of each stereoisomer to inhibit the catalytic activity of purified, recombinant TACE.

Objective: To determine the IC50 and Ki values of (R)-TAPI-2 and (S)-TAPI-2 for TACE.

Materials:

• Recombinant human TACE/ADAM17 catalytic domain

• Fluorogenic TACE substrate (e.g., Mca-Pro-Leu-Ala-Gln-Ala-Val-Dpa-Arg-Ser-Ser-Ser-Arg-NH2)

• Assay Buffer: 25 mM Tris-HCl, pH 8.0, 2.5 µM ZnCl2, 0.005% Brij-35

• (R)-TAPI-2 and (S)-TAPI-2, dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader (Excitation: 320 nm, Emission: 405 nm)

Procedure:

• Prepare serial dilutions of (R)-TAPI-2 and (S)-TAPI-2 in DMSO, and then dilute further into Assay Buffer to the desired final concentrations.

• In a 96-well plate, add 50 µL of Assay Buffer containing the recombinant TACE enzyme.

• Add 25 µL of the diluted TAPI-2 stereoisomer solutions or DMSO (vehicle control) to the wells.

• Incubate the plate at 37°C for 30 minutes to allow for inhibitor-enzyme binding.

• Initiate the reaction by adding 25 µL of the fluorogenic TACE substrate to each well.

• Immediately begin monitoring the increase in fluorescence in a microplate reader at 37°C, taking readings every 1-2 minutes for 30-60 minutes.

• Calculate the initial reaction velocities (Vo) from the linear portion of the fluorescence versus time curves.

• Plot the percentage of inhibition versus the logarithm of the inhibitor concentration and fit the data using a non-linear regression model to determine the IC50 value for each stereoisomer.

• To determine the Ki, repeat the assay with varying concentrations of both the substrate and the inhibitor, and analyze the data using the Cheng-Prusoff equation or by global fitting to an appropriate enzyme inhibition model (e.g., competitive, non-competitive).

Figure 2: Workflow for the enzymatic inhibition assay to compare TAPI-2 stereoisomers.

Cell-Based Shedding Assay

This assay measures the ability of the TAPI-2 stereoisomers to inhibit the shedding of a TACE substrate from the surface of living cells.

Objective: To determine the cellular potency of (R)-TAPI-2 and (S)-TAPI-2 in a more physiologically relevant context.

Materials:

• A cell line that expresses a TACE substrate (e.g., HEK293 cells stably expressing alkaline phosphatase-tagged TGF-α, or a cell line endogenously expressing a sheddable protein like L-selectin).

• Cell culture medium (e.g., DMEM with 10% FBS).

• Phorbol 12-myristate 13-acetate (PMA) to stimulate shedding.

• (R)-TAPI-2 and (S)-TAPI-2, dissolved in DMSO.

• Reagents for detecting the shed substrate (e.g., an ELISA kit for the shed ectodomain, or a colorimetric substrate for alkaline phosphatase).

• 96-well cell culture plates.

Procedure:

• Seed the cells in a 96-well plate and grow to confluence.

• Wash the cells with serum-free medium.

• Pre-treat the cells for 1 hour with various concentrations of (R)-TAPI-2, (S)-TAPI-2, or DMSO (vehicle control) in serum-free medium.

• Stimulate shedding by adding PMA to the medium (a typical concentration is 100 nM) and incubate for a defined period (e.g., 1-4 hours) at 37°C.

• Collect the conditioned medium from each well.

• Quantify the amount of the shed substrate in the conditioned medium using an appropriate detection method (e.g., ELISA or enzymatic activity assay).

• Plot the amount of shed substrate versus the logarithm of the inhibitor concentration and fit the data to determine the IC50 value for each stereoisomer in this cell-based context.

Expected Differences and Significance

Based on the principles of stereochemistry in pharmacology, it is highly probable that (R)-TAPI-2 and (S)-TAPI-2 will exhibit different inhibitory potencies against TACE and other metalloproteinases. The active site of these enzymes is a complex, three-dimensional environment. The precise orientation of the inhibitor's functional groups, particularly the zinc-binding hydroxamate group and the side chains that interact with the enzyme's specificity pockets (like the S1' pocket), is critical for high-affinity binding.

One enantiomer will likely position these groups in a more optimal geometry for interaction with the enzyme's active site residues, resulting in a lower IC50 or Ki value. The other enantiomer may bind with lower affinity or not at all. The fact that the commercially available and widely studied TAPI-2 is the (R)-enantiomer suggests that this is likely the more active form, or "eutomer". The (S)-enantiomer would consequently be the less active "distomer".

The determination of the relative activities of the TAPI-2 stereoisomers is crucial for several reasons:

• Fundamental Understanding: It provides insight into the stereo-structural requirements for potent inhibition of TACE and related enzymes.

• Drug Development: In a therapeutic context, using a single, more active enantiomer can lead to a more potent drug with a better therapeutic index and potentially fewer off-target effects that might be associated with the less active enantiomer.

• Interpretation of Existing Data: Knowing that the vast body of literature on TAPI-2 was generated using the (R)-enantiomer is critical for the correct interpretation and reproduction of these studies.

Conclusion

While a definitive comparison of the (R)- and (S)-stereoisomers of TAPI-2 is hampered by the lack of data on the (S)-enantiomer, this guide provides the available quantitative data for (R)-TAPI-2 and a framework for conducting a direct comparative study. The provided experimental protocols for enzymatic and cell-based assays are robust methods for determining the inhibitory potency of each stereoisomer. Such a study would be a valuable contribution to the understanding of metalloproteinase inhibition and would provide a clearer picture of the structure-activity relationship for this important class of inhibitors. Researchers are encouraged to pursue the synthesis and evaluation of (S)-TAPI-2 to fill this knowledge gap.

References

• 1. TACE antagonists blocking ACE2 shedding caused by the spike protein of SARS-CoV are candidate antiviral compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Role of Stereochemistry on the Biological Activity of Nature-Inspired 3-Br-Acivicin Isomers and Derivatives - PMC [pmc.ncbi.nlm.nih.gov]

The Inhibition of TACE by (R)-TAPI-2: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental research concerning the inhibition of Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17), by the small molecule inhibitor TAPI-2. While the specific enantiomer (R)-TAPI-2 is of interest, publicly available research literature predominantly refers to the compound as "TAPI-2" without specifying its stereochemistry. Therefore, this guide will focus on the data available for TAPI-2, which serves as a crucial starting point for any investigation into its specific enantiomers.

Introduction to TACE (ADAM17) and its Inhibition

TACE is a membrane-bound zinc-dependent metalloproteinase that plays a critical role in a process known as "ectodomain shedding." It cleaves the extracellular domains of a wide array of transmembrane proteins, releasing them from the cell surface. The most prominent substrate is the precursor form of Tumor Necrosis Factor-α (pro-TNF-α), which is cleaved by TACE to release soluble, biologically active TNF-α, a key cytokine in inflammatory processes.[1] Beyond TNF-α, TACE's substrates include ligands for the Epidermal Growth Factor Receptor (EGFR), such as TGF-α and amphiregulin, and components of the Notch signaling pathway.[1][2]

Given its central role in inflammation and cancer signaling, TACE has emerged as a significant therapeutic target.[1] TAPI-2 (TNF Protease Inhibitor 2) is a broad-spectrum, hydroxamate-based inhibitor of TACE, other ADAMs, and Matrix Metalloproteinases (MMPs).[3] Its mechanism of action is centered on the hydroxamic acid moiety, which acts as a strong zinc-binding group, chelating the catalytic zinc ion in the enzyme's active site and blocking its proteolytic activity.[4]

Quantitative Inhibitory Profile of TAPI-2

The inhibitory potency of TAPI-2 has been characterized against TACE and other related proteases. This broad-spectrum activity is a key consideration in its application as a research tool and a starting point for developing more selective inhibitors.

Target Enzyme	Parameter	Value (µM)	Reference(s)
TACE (ADAM17)	Kᵢ	0.12	[2]
ADAM8	Kᵢ	10	[2]
ADAM10	Kᵢ	3	[2]
ADAM12	Kᵢ	100	[2]
General MMPs	IC₅₀	20	[3]
PMA-induced protein shedding	IC₅₀	10	[2]

Key Signaling Pathways Modulated by TACE Inhibition

Inhibition of TACE by TAPI-2 disrupts several critical signaling cascades by preventing the release of key effector molecules.

TNF-α Signaling Pathway

TACE is the principal sheddase for pro-TNF-α. Its inhibition by TAPI-2 blocks the release of soluble TNF-α, thereby preventing its binding to TNF receptors (TNFR1/2) and the subsequent activation of downstream inflammatory signaling pathways, such as NF-κB and MAPK pathways.

References

• 1. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
• 2. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Hydroxamic acids as matrix metalloproteinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Preliminary Studies of (R)-TAPI-2 in Cell Signaling: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

(R)-TAPI-2, an isomer of the broad-spectrum hydroxamate-based metalloproteinase inhibitor TAPI-2, has emerged as a significant tool for investigating cellular signaling pathways.[1] Primarily recognized as a potent inhibitor of A Disintegrin and Metalloproteinases (ADAMs), particularly ADAM17 (also known as Tumor Necrosis Factor-α Converting Enzyme or TACE), and Matrix Metalloproteinases (MMPs), its application in preliminary studies has provided crucial insights into the regulation of key signaling cascades.[1][2][3] This document provides a comprehensive technical overview of the current understanding of (R)-TAPI-2's role in cell signaling, summarizing quantitative data, detailing experimental protocols, and visualizing its impact on critical pathways such as Notch and Epidermal Growth Factor Receptor (EGFR) signaling.

Quantitative Data: Inhibitory Profile of TAPI-2

TAPI-2 exhibits a broad but differential inhibitory activity against various metalloproteinases. The following tables summarize the reported half-maximal inhibitory concentration (IC50) and inhibitory constant (Ki) values, providing a quantitative basis for its use in experimental settings.

Table 1: IC50 Values for TAPI-2

Target	Value	Cell/System Context	Reference
Matrix Metalloproteinase (MMP), broad-spectrum	20 µM	General	[1][3]
PMA-induced shedding of cell surface proteins (e.g., TGF-α, β-amyloid precursor protein)	10 µM	CHO Cells
hmeprin α subunit	1.5 ± 0.27 nM	Biochemical Assay	[1][3]
hmeprin β subunit	20 ± 10 µM	Biochemical Assay	[1][3]

Table 2: Ki Values for TAPI-2

Target	Value	Reference
ADAM17 (TACE)	120 nM (0.12 µM)	[2]
ADAM10	3 µM
ADAM8	10 µM
ADAM12	100 µM

Note: (R)-TAPI-2 is the specific isomer of TAPI-2. The inhibitory data presented is for the compound generally referred to as TAPI-2 in the cited literature.

Core Signaling Pathways Modulated by (R)-TAPI-2

(R)-TAPI-2's primary mechanism of action involves the direct inhibition of cell surface proteases, which prevents the "shedding" or cleavage of transmembrane proteins. This action blocks the release of extracellular domains of growth factors and receptors, thereby attenuating downstream signaling.

Inhibition of ADAM17 and EGFR Pathway Transactivation

ADAM17 is a critical sheddase for a variety of substrates, including ligands for the Epidermal Growth Factor Receptor (EGFR).[4] By cleaving pro-ligands such as Transforming Growth Factor-alpha (TGF-α) and Amphiregulin from the cell surface, ADAM17 causes their release and subsequent binding to and activation of EGFR.[5] This process, known as EGFR transactivation, is a key driver of cell proliferation and survival signals.[5] TAPI-2, as a potent ADAM17 inhibitor, blocks this shedding event, thereby preventing the mobilization of EGFR ligands and inhibiting downstream signaling.[2]

TAPI-2 inhibits ADAM17-mediated EGFR ligand shedding.

Regulation of the Notch Signaling Pathway

The Notch signaling pathway is a highly conserved cascade crucial for cell fate determination. Its activation requires proteolytic cleavage of the Notch receptor, a process mediated by ADAM proteases (S2 cleavage) followed by γ-secretase (S3 cleavage).[6] While ADAM10 is often considered the primary Notch sheddase, ADAM17 also plays a significant role in its regulation.[1] Preliminary studies show that TAPI-2 treatment leads to a dramatic decrease in the protein levels of the Notch Intracellular Domain (NICD) and its downstream transcriptional target, HES-1.[1] This indicates that by inhibiting ADAM17, TAPI-2 effectively blocks Notch receptor processing, preventing the release of NICD and the subsequent activation of Notch target genes.[1] This inhibition of Notch signaling has been linked to a significant decrease in the cancer stem cell (CSC) phenotype in colorectal cancer cell lines.[1]

TAPI-2 inhibits the ADAM17-dependent Notch signaling pathway.

Key Experimental Protocols

Detailed and consistent methodologies are critical for reproducible results in cell signaling studies. The following protocols are based on methodologies cited in preliminary studies of TAPI-2.

General Experimental Workflow

A typical workflow for assessing the impact of (R)-TAPI-2 involves cell culture, treatment, and subsequent analysis using various cell-based assays.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI 2 | Synthetic Metalloprotease Inhibitors: R&D Systems [rndsystems.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. mdpi.com [mdpi.com]
• 5. A peptide derived from adaptor protein STAP-2 inhibits tumor progression by downregulating epidermal growth factor receptor signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Targeting the Notch Pathway to Prevent Rejection - PMC [pmc.ncbi.nlm.nih.gov]

The Therapeutic Potential of (R)-TAPI-2: A Technical Guide for Drug Development Professionals

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of metalloproteinases, with significant activity against members of the A Disintegrin and Metalloproteinase (ADAM) family, particularly ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). By preventing the ectodomain shedding of a multitude of cell surface proteins, (R)-TAPI-2 modulates critical signaling pathways implicated in oncogenesis, inflammation, and other pathological processes. This technical guide provides an in-depth overview of the mechanism of action, therapeutic potential, and experimental evaluation of (R)-TAPI-2. It includes a compilation of quantitative inhibitory data, detailed experimental protocols for in vitro assessment, and visualizations of the key signaling pathways affected by this compound, with the objective of equipping researchers with the foundational knowledge required to explore its therapeutic applications.

Introduction to (R)-TAPI-2

(R)-TAPI-2, chemically known as N-(R)-[2-(Hydroxyaminocarbonyl)methyl]-4-methylpentanoyl-L-t-butyl-alanyl-L-alanine, 2-aminoethyl Amide, is a synthetic, cell-permeable inhibitor of matrix metalloproteinases (MMPs) and ADAMs.[1] Its primary mechanism of action involves a hydroxamate group that chelates the essential zinc ion within the catalytic domain of these enzymes, thereby blocking their proteolytic activity.[2] The "(R)" designation in its name refers to the specific stereochemistry at the chiral center, which is crucial for its biological activity.

The principal therapeutic target of (R)-TAPI-2 is ADAM17/TACE, a key "sheddase" responsible for cleaving the extracellular domains of numerous transmembrane proteins.[3] Dysregulation of ADAM17 activity is a hallmark of various diseases, including cancer and inflammatory disorders, making it a compelling target for therapeutic intervention.[3]

Mechanism of Action: Inhibition of Ectodomain Shedding

(R)-TAPI-2 functions by sterically and electronically hindering the catalytic process of ADAM17 and other metalloproteinases. This inhibition prevents the release of soluble ectodomains of various growth factors, cytokines, and their receptors, which are crucial for intercellular signaling. Key substrates of ADAM17 whose shedding is blocked by (R)-TAPI-2 include:

• Tumor Necrosis Factor-α (TNF-α): A pro-inflammatory cytokine. Inhibition of its release is a key mechanism for the anti-inflammatory potential of (R)-TAPI-2.

• Epidermal Growth Factor Receptor (EGFR) Ligands: Such as Transforming Growth Factor-α (TGF-α), Amphiregulin (AREG), and Heparin-binding EGF-like growth factor (HB-EGF). By preventing their release, (R)-TAPI-2 can attenuate EGFR signaling, which is often hyperactivated in cancer.[4]

• Notch Receptor: ADAM17 is involved in the S2 cleavage step of the Notch signaling pathway. Inhibition of this step can modulate Notch-dependent cellular processes like differentiation and proliferation.[2][5][6]

• Other Substrates: Including L-selectin, IL-6 receptor α-subunit, and β-amyloid precursor protein.[1]

The broad-spectrum nature of (R)-TAPI-2 means it also inhibits various MMPs, which play roles in extracellular matrix remodeling.[4][7]

Signaling Pathways Modulated by (R)-TAPI-2

By inhibiting ADAM17, (R)-TAPI-2 exerts significant control over at least two major signaling pathways critical in cancer and developmental biology: the EGFR and Notch pathways.

Attenuation of EGFR Signaling

ADAM17-mediated shedding of EGFR ligands is a primary mechanism for activating the EGFR pathway. The released ligands bind to and activate EGFR on adjacent or the same cells (paracrine/autocrine signaling), triggering downstream cascades like MAPK/ERK that promote cell proliferation, survival, and migration. (R)-TAPI-2's inhibition of this initial shedding event effectively dampens the entire downstream pathway.

EGFR ligand shedding pathway inhibited by (R)-TAPI-2.

Modulation of Notch Signaling

The Notch signaling pathway is a juxtacrine system requiring cell-to-cell contact. Ligand binding to the Notch receptor exposes a cleavage site (S2) that is processed by ADAM10 or ADAM17. This is a prerequisite for the subsequent γ-secretase cleavage (S3) that releases the Notch Intracellular Domain (NICD). NICD then translocates to the nucleus to act as a transcriptional co-activator for target genes. (R)-TAPI-2 can prevent the S2 cleavage, thereby halting the signaling cascade.

Inhibition of Notch receptor activation by (R)-TAPI-2.

Therapeutic Potential

The ability of (R)-TAPI-2 to modulate fundamental cellular pathways gives it broad therapeutic potential, particularly in oncology and inflammatory diseases.

Oncology

• Targeting Cancer Stem Cells (CSCs): In colorectal cancer cell lines, TAPI-2 has been shown to decrease the CSC phenotype by approximately 50%. It achieves this by reducing the protein levels of NICD and its downstream target HES-1, without affecting ADAM17 expression itself.[4]

• Chemosensitization: TAPI-2 can sensitize cancer stem cells to the cytotoxic effects of conventional chemotherapies like 5-fluorouracil (B62378) (5-FU).

• Inhibition of Tumor Growth and Metastasis: By blocking the release of growth factors, (R)-TAPI-2 can inhibit the autocrine and paracrine loops that drive tumor proliferation. The related endogenous inhibitor, TIMP-2, has demonstrated the ability to suppress primary tumor growth by 36-50% and pulmonary metastasis by over 92% in a murine model of triple-negative breast cancer.[8] A single local injection of an adenovirus delivering TIMP-2 significantly reduced tumor growth rates by 60-80% in various cancer models.[9]

Inflammatory Diseases

The original discovery of ADAM17 as the enzyme that converts membrane-bound pro-TNF-α to its soluble, active form makes it a prime target for inflammatory conditions. By inhibiting TACE, (R)-TAPI-2 directly blocks the release of a key mediator of inflammation, suggesting its potential utility in diseases such as rheumatoid arthritis and inflammatory bowel disease.

Quantitative Data: Inhibitory Profile

The efficacy of (R)-TAPI-2 is defined by its inhibition constants (Ki) and half-maximal inhibitory concentrations (IC50) against various proteases. A lower value indicates higher potency.

Target Enzyme	Constant Type	Value	Species/Context
ADAMs
ADAM17 (TACE)	Ki	120 nM	Human
ADAM17 (TACE)	IC50	10 µM	PMA-induced shedding in CHO cells
MMPs
General MMPs	IC50	20 µM	General
Other Proteases
hmeprin α subunit	IC50	1.5 ± 0.27 nM	Human
hmeprin β subunit	IC50	20 ± 10 µM	Human
Angiotensin Converting Enzyme	IC50	18 µM	General

Data compiled from multiple sources.[1][4]

Key Experimental Protocols

Evaluating the efficacy of (R)-TAPI-2 requires robust in vitro and in vivo assays. Below are detailed protocols for key experiments.

In Vitro ADAM17/TACE Inhibition Assay (Fluorogenic)

This assay quantifies the direct inhibitory effect of (R)-TAPI-2 on ADAM17 enzymatic activity using a synthetic, fluorogenic substrate.

Workflow for a fluorogenic ADAM17 inhibition assay.

Protocol:

• Reagent Preparation:

  • Reconstitute recombinant human ADAM17 enzyme in assay buffer (e.g., 50 mM Tris, 15 mM NaCl, 5 µM ZnCl₂, pH 7.5).[10]

  • Prepare a stock solution of a FRET-based fluorogenic substrate (e.g., based on the TNF-α cleavage sequence) in DMSO or assay buffer.[11]

  • Perform a serial dilution of (R)-TAPI-2 in assay buffer to create a range of concentrations for IC50 determination.

• Assay Execution (96- or 384-well black plate):

  • To each well, add the ADAM17 enzyme solution.

  • Add the serially diluted (R)-TAPI-2 or vehicle control to the wells.

  • Incubate the plate for 30 minutes at room temperature to allow the inhibitor to bind to the enzyme.[2]

  • Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Data Acquisition:

  • Immediately place the plate in a fluorescence plate reader.

  • Measure the increase in fluorescence over time (kinetic mode) at appropriate excitation and emission wavelengths (e.g., λex=485nm, λem=530nm, specific to the fluorophore used).[10][12]

• Data Analysis:

  • Determine the initial reaction velocity (V0) for each inhibitor concentration from the linear phase of the fluorescence curve.

  • Plot the percentage of inhibition (relative to the vehicle control) against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to calculate the IC50 value.

Cell Viability / Cytotoxicity (MTT Assay)

This colorimetric assay assesses the impact of (R)-TAPI-2, alone or in combination with other drugs, on the metabolic activity of cancer cells, which serves as an indicator of cell viability.

Protocol:

• Cell Seeding:

  • Harvest cancer cells and seed them into a 96-well flat-bottom plate at a predetermined optimal density (e.g., 3,000-5,000 cells/well).[4]

  • Incubate overnight to allow for cell attachment.

• Compound Treatment:

  • Treat cells with various concentrations of (R)-TAPI-2, a cytotoxic agent (e.g., 5-FU), or a combination of both. Include a vehicle-only control.

  • Incubate for a specified period (e.g., 72 hours).[4]

• MTT Addition and Incubation:

  • Add 10-20 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan (B1609692) crystals are visible.

• Solubilization and Measurement:

  • Add 100-150 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01M HCl) to each well.

  • Mix thoroughly on an orbital shaker to dissolve the formazan crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Subtract the background absorbance from all readings.

  • Calculate cell viability as a percentage relative to the vehicle-treated control cells.

Cancer Stem Cell (Sphere Formation Assay)

This assay measures the self-renewal capacity of cancer stem cells by assessing their ability to form three-dimensional spheroids in non-adherent conditions.

Protocol:

• Cell Preparation:

  • Prepare a single-cell suspension of the cancer cell line of interest.

• Seeding in Non-Adherent Plates:

  • Seed the cells at a low density (e.g., 500-1000 cells/well) in ultra-low attachment plates (e.g., 24- or 96-well plates).

  • Use a specialized serum-free sphere formation medium supplemented with growth factors like EGF and bFGF.

• Treatment:

  • Add different concentrations of (R)-TAPI-2 or vehicle control to the wells at the time of seeding.

• Incubation and Monitoring:

  • Incubate the plates for 7-14 days. The time required for sphere formation is cell-line dependent.

  • Monitor sphere formation microscopically.

• Quantification:

  • Count the number of spheres formed in each well (typically, spheres >50-100 µm in diameter are counted).

  • The Sphere Formation Efficiency (SFE) is calculated as: (Number of spheres formed / Number of cells seeded) x 100%.

  • Compare the SFE between treated and control groups to assess the effect of (R)-TAPI-2 on the CSC population.

Conclusion and Future Directions

(R)-TAPI-2 is a powerful research tool and a promising therapeutic candidate that targets the fundamental mechanism of ectodomain shedding. Its ability to potently inhibit ADAM17 and modulate key signaling pathways like EGFR and Notch provides a strong rationale for its development in oncology and inflammatory diseases. The provided data and protocols offer a solid framework for further preclinical investigation.

Future research should focus on:

• Improving Selectivity: While effective, the broad-spectrum activity of (R)-TAPI-2 could lead to off-target effects. The development of inhibitors with higher selectivity for ADAM17 over other metalloproteinases is a critical next step.

• In Vivo Efficacy and Pharmacokinetics: Comprehensive studies in relevant animal models are needed to establish in vivo efficacy, determine optimal dosing regimens, and characterize the pharmacokinetic and toxicity profiles of (R)-TAPI-2.

• Combination Therapies: Further exploration of (R)-TAPI-2's potential to synergize with existing chemotherapies, targeted agents, and immunotherapies is warranted.

By leveraging the technical information outlined in this guide, the scientific community can continue to unlock the full therapeutic potential of inhibiting ADAM17 with compounds like (R)-TAPI-2.

References

• 1. TAPI-2 [sigmaaldrich.com]
• 2. Activity of ADAM17 (a Disintegrin and Metalloprotease 17) Is Regulated by Its Noncatalytic Domains and Secondary Structure of its Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Strategies to Target ADAM17 in Disease: From Its Discovery to the iRhom Revolution | MDPI [mdpi.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Enhanced potency of the metalloprotease inhibitor TAPI-2 by multivalent display - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. An improved fluorescent substrate for assaying soluble and membrane-associated ADAM family member activities - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Synthetic Molecules Show Promise in Attacking Cancer Cells in Animal Models | Duke Department of Surgery [surgery.duke.edu]
• 8. TIMP-2 suppresses tumor growth and metastasis in murine model of triple-negative breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. AdTIMP-2 inhibits tumor growth, angiogenesis, and metastasis, and prolongs survival in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Rapid and Sensitive Detection of the Activity of ADAM17 using Graphene Oxide-based Fluorescent Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Fluorescent substrates for the proteinases ADAM17, ADAM10, ADAM8, and ADAM12 useful for high-throughput inhibitor screening - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. bpsbioscience.com [bpsbioscience.com]

initial characterization of (R)-TAPI-2 in vitro

An In-depth Technical Guide to the Initial In Vitro Characterization of (R)-TAPI-2 For Researchers, Scientists, and Drug Development Professionals

Abstract

(R)-TAPI-2 is the (R)-enantiomer of TAPI-2, a potent, broad-spectrum hydroxamate-based inhibitor of several metalloproteinases. TAPI-2 is recognized primarily for its inhibition of Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as a disintegrin and metalloproteinase 17 (ADAM17), as well as other ADAMs and various Matrix Metalloproteinases (MMPs).[1][2][3][4] Its mechanism involves blocking the "shedding" of cell surface proteins, a critical process in signaling pathways related to inflammation, immunity, and cancer.[3][5][6] This document provides a comprehensive overview of the initial in vitro characterization of this compound, summarizing key inhibitory data, detailing essential experimental protocols, and visualizing the underlying biological pathways and workflows.

Introduction to (R)-TAPI-2

TAPI-2 belongs to the class of hydroxamate-based inhibitors, which are known for their strong chelating interaction with the zinc ion present in the active site of metalloenzymes.[7] It was initially identified as an inhibitor of TNF-α processing.[8] TAPI-2 is a chiral molecule, and its (R)-isomer is designated as (R)-TAPI-2.[1]

It is critical to note that while the compound is available as the specific (R)-isomer, the majority of published in vitro characterization data does not differentiate between the enantiomers and refers to the compound as "TAPI-2".[1][2][3][4][5][9][10] Therefore, the quantitative data presented in this guide should be understood as characterizing the racemic mixture or an unspecified isomeric form, representing the most currently available public information.

The primary mechanism of action for TAPI-2 is the inhibition of the proteolytic cleavage of transmembrane proteins, a process known as ectodomain shedding.[6] By inhibiting sheddases like ADAM17, TAPI-2 prevents the release of the soluble forms of numerous cytokines, growth factors, and their receptors, thereby modulating their signaling activity.[2][3][5]

Quantitative Data: Inhibitory Profile of TAPI-2

The inhibitory activity of TAPI-2 has been quantified against a range of metalloproteinases. The following tables summarize the reported half-maximal inhibitory concentration (IC₅₀) and inhibitor constant (Kᵢ) values.

Table 1: IC₅₀ Values for TAPI-2 Against Various Proteases

Target Enzyme/Process	Cell Type/Condition	IC₅₀ Value	Citations
Matrix Metalloproteinases (MMPs)	General	20 µM	[1][4][5]
PMA-induced Protein Shedding	CHO Cells	10 µM	[2][3]
hmeprin α subunit	N/A	1.5 ± 0.27 nM	[1][5]
hmeprin β subunit	N/A	20 ± 10 µM	[1][5]

| Angiotensin-Converting Enzyme (ACE) | N/A | 18 µM |[3] |

Table 2: Kᵢ Values for TAPI-2 Against ADAM Family Proteases

Target Enzyme	Kᵢ Value	Citations
ADAM17 (TACE)	120 nM	[9][10]
ADAM8	10 µM	[2]
ADAM10	3 µM	[2]

| ADAM12 | 100 µM |[2] |

Signaling Pathway: Inhibition of TNF-α Ectodomain Shedding

A primary and well-characterized function of TAPI-2 is its potent inhibition of ADAM17, the enzyme responsible for cleaving the membrane-bound precursor of Tumor Necrosis Factor-α (pro-TNF-α) to release its soluble, active form.[6] This shedding event is a critical control point in inflammatory signaling. The binding of soluble TNF-α to its receptors (TNFR1, TNFR2) on target cells initiates downstream signaling cascades, such as the NF-κB pathway, leading to pro-inflammatory responses.[5] By blocking ADAM17, (R)-TAPI-2 prevents the release of soluble TNF-α, thereby downregulating this inflammatory cascade at its source. ADAM17 also cleaves the TNF receptors themselves, which can act as a negative feedback mechanism.

Figure 1: (R)-TAPI-2 inhibits ADAM17-mediated shedding of TNF-α.

Experimental Protocols

The in vitro characterization of (R)-TAPI-2 relies on a suite of enzymatic and cell-based assays to determine its potency and mechanism of action.

Protocol 1: Fluorogenic Enzymatic Assay for ADAM17/TACE Inhibition

This cell-free assay directly measures the enzymatic activity of purified ADAM17 and its inhibition by (R)-TAPI-2 using a fluorogenic substrate.

Principle: The assay utilizes a peptide substrate containing a fluorescent reporter group (fluorophore) and a quencher group in close proximity. In this state, the fluorescence is suppressed. Active ADAM17 cleaves the peptide, separating the fluorophore from the quencher and resulting in a measurable increase in fluorescence intensity that is directly proportional to enzyme activity.[1][3][4]

Materials:

• Recombinant human ADAM17/TACE enzyme[10]

• Fluorogenic ADAM17 peptide substrate (e.g., based on FRET)[11]

• TACE Assay Buffer (e.g., 25 mM Tris, 2.5 µM ZnCl₂, 0.005% Brij-35, pH 9.0)[10]

• (R)-TAPI-2 stock solution (in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Reagent Preparation:

  • Prepare serial dilutions of (R)-TAPI-2 in TACE Assay Buffer. Ensure the final DMSO concentration is consistent across all wells and does not exceed 1%.[1]

  • Dilute recombinant ADAM17 enzyme to its optimal working concentration in chilled TACE Assay Buffer.

  • Dilute the fluorogenic substrate to its working concentration in TACE Assay Buffer.

• Assay Reaction:

  • To the wells of a 96-well plate, add the diluted (R)-TAPI-2 solutions or vehicle control (for uninhibited enzyme activity).

  • Add the diluted ADAM17 enzyme solution to all wells except the substrate blank.

  • Pre-incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the fluorogenic substrate solution to all wells.

• Measurement:

  • Immediately place the plate in a fluorescence reader pre-set to 37°C.

  • Measure fluorescence intensity kinetically (e.g., every 1-2 minutes for 30-60 minutes) at the appropriate excitation and emission wavelengths for the substrate (e.g., Ex/Em = 328/393 nm or 485/530 nm).[2]

• Data Analysis:

  • Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time curve) for each concentration of (R)-TAPI-2.

  • Normalize the rates to the uninhibited control to determine the percent inhibition.

  • Plot percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value.

Figure 2: Workflow for the ADAM17 fluorogenic inhibition assay.

Protocol 2: Fluorogenic Enzymatic Assay for MMP Inhibition

This protocol is analogous to the ADAM17 assay but is adapted for a representative Matrix Metalloproteinase, such as MMP-2 or MMP-9.

Principle: The assay employs a quenched fluorogenic peptide substrate specific for the MMP of interest (e.g., a gelatinase substrate for MMP-2/MMP-9).[1][2] Cleavage of the substrate by the active MMP separates the fluorophore and quencher, leading to a quantifiable increase in fluorescence.[9][11]

Materials:

• Recombinant human MMP-2 or MMP-9 enzyme[1]

• Fluorogenic MMP peptide substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH₂)[11]

• MMP Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl₂, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• APMA (p-aminophenylmercuric acetate) for pro-MMP activation[1]

• (R)-TAPI-2 stock solution (in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Enzyme Activation: If using a pro-MMP form, activate it by incubating with APMA (e.g., 1 mM for 1 hour at 37°C) prior to the assay. Dilute the now-active MMP to its working concentration in MMP Assay Buffer.[1]

• Reagent Preparation: Prepare serial dilutions of (R)-TAPI-2 in MMP Assay Buffer.

• Assay Reaction:

  • Add diluted (R)-TAPI-2 solutions or vehicle control to the wells.

  • Add the diluted active MMP enzyme solution.

  • Pre-incubate at 37°C for 15 minutes.[1]

  • Initiate the reaction by adding the fluorogenic MMP substrate.

• Measurement: Immediately begin kinetic measurement of fluorescence at the appropriate wavelengths (e.g., Ex/Em = 325/393 nm) for 30-60 minutes at 37°C.[2][8]

• Data Analysis: Calculate the IC₅₀ value as described in Protocol 4.1.

Figure 3: Workflow for the MMP fluorogenic inhibition assay.

Protocol 3: Cell-Based Ectodomain Shedding Assay

This assay measures the ability of (R)-TAPI-2 to inhibit the release of a specific protein from the surface of living cells. A common method involves using a reporter-tagged substrate, such as Alkaline Phosphatase (AP)-tagged TGF-α.

Principle: Cells are engineered to express a membrane-anchored protein of interest (e.g., TGF-α) tagged with a reporter enzyme like AP. A shedding stimulus, such as Phorbol 12-myristate 13-acetate (PMA), is used to activate sheddases (primarily ADAM17).[12] In the presence of an inhibitor like (R)-TAPI-2, this shedding is blocked. The amount of shed AP-tagged protein released into the cell culture supernatant is quantified by measuring the enzymatic activity of AP using a colorimetric substrate.[7][13]

Materials:

• HEK293 cells (or other suitable cell line)

• Expression plasmid for AP-tagged pro-TGF-α

• Cell culture medium and supplements

• PMA (Phorbol 12-myristate 13-acetate)

• (R)-TAPI-2 stock solution (in DMSO)

• Assay buffer (e.g., HBSS)

• AP substrate (e.g., p-nitrophenyl phosphate, p-NPP)

• 96-well cell culture plates

• Absorbance microplate reader

Procedure:

• Cell Preparation:

  • Transfect HEK293 cells with the AP-tagged pro-TGF-α expression plasmid.

  • After 24 hours, seed the transfected cells into a 96-well plate and allow them to adhere overnight.

• Inhibitor Treatment and Stimulation:

  • Wash the cells with assay buffer.

  • Add assay buffer containing various concentrations of (R)-TAPI-2 or vehicle control to the wells. Pre-incubate for 10-30 minutes at 37°C.[14]

  • Add PMA to the wells (final concentration ~50-100 nM) to stimulate shedding. Incubate for 1 hour at 37°C.[7][12]

• Sample Collection and Measurement:

  • Carefully transfer the cell culture supernatant from each well to a new 96-well plate.

  • To quantify the shed AP, add the p-NPP substrate solution to the supernatant.[7]

  • Incubate at 37°C for 1 hour or until a yellow color develops.

  • Measure the absorbance at 405 nm using a microplate reader.[7]

• Data Analysis:

  • Correct for background absorbance.

  • Calculate the percent inhibition of shedding for each (R)-TAPI-2 concentration relative to the PMA-stimulated control.

  • Plot the data and determine the IC₅₀ value.

Figure 4: Workflow for a cell-based ectodomain shedding assay.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases | Springer Nature Experiments [experiments.springernature.com]
• 4. Using Fluorogenic Peptide Substrates to Assay Matrix Metalloproteinases - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assays of Matrix Metalloproteinases (MMPs) and MMP Inhibitors | Springer Nature Experiments [experiments.springernature.com]
• 6. tandfonline.com [tandfonline.com]
• 7. Ectodomain shedding of EGFR ligands serves as an activation readout for TRP channels | PLOS One [journals.plos.org]
• 8. assaygenie.com [assaygenie.com]
• 9. researchgate.net [researchgate.net]
• 10. bioassaysys.com [bioassaysys.com]
• 11. MMP2 Inhibitor Screening Assay Kit (Fluorometric) (ab139447) | Abcam [abcam.com]
• 12. files01.core.ac.uk [files01.core.ac.uk]
• 13. researchgate.net [researchgate.net]
• 14. Ectodomain Shedding of Epidermal Growth Factor Receptor Ligands Is Required for Keratinocyte Migration in Cutaneous Wound Healing - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

(R)-TAPI-2: Application Notes and Protocols for Cell Culture

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and members of the A Disintegrin and Metalloproteinase (ADAM) family, with particularly strong activity against TNF-α converting enzyme (TACE), also known as ADAM17. Its ability to block the "shedding" of cell surface proteins makes it a valuable tool for studying a variety of cellular processes, including cell signaling, proliferation, and migration. These application notes provide detailed protocols for the use of (R)-TAPI-2 in cell culture experiments to investigate its effects on ectodomain shedding, cell viability, and key signaling pathways.

Mechanism of Action

(R)-TAPI-2 primarily functions by chelating the zinc ion within the catalytic domain of MMPs and ADAMs, thereby inhibiting their proteolytic activity. This inhibition prevents the cleavage and release of the extracellular domains (ectodomains) of various transmembrane proteins. A key target of (R)-TAPI-2 is ADAM17, a sheddase responsible for processing numerous substrates, including ligands for the Epidermal Growth Factor Receptor (EGFR) and the Notch receptor. By inhibiting ADAM17, (R)-TAPI-2 can modulate signaling pathways crucial for cell growth, differentiation, and survival.[1][2][3]

Quantitative Data

The inhibitory activity of (R)-TAPI-2 against a range of proteases is summarized in the table below. This data is crucial for designing experiments with appropriate concentrations to achieve selective inhibition.

Target Enzyme	Inhibition Constant (Ki) / IC50	Reference
TACE (ADAM17)	Ki: 0.12 µM	[1]
ADAM10	Ki: 3 µM	[1]
ADAM8	Ki: 10 µM	[1]
ADAM12	Ki: 100 µM	[1]
General MMPs	IC50: 20 µM	[4]
PMA-induced shedding	IC50: 10 µM (in CHO cells)	[1][5]
hmeprin α subunit	IC50: 1.5 ± 0.27 nM	[1]
hmeprin β subunit	IC50: 20 ± 10 µM	[1]

Signaling Pathways

(R)-TAPI-2's inhibition of ADAM17 has significant downstream effects on major signaling pathways, most notably the Notch and EGFR pathways.

ADAM17-Mediated Notch Signaling Pathway

ADAM17 is involved in the S2 cleavage of the Notch receptor, a critical step in its activation. Inhibition of ADAM17 by (R)-TAPI-2 can block this cleavage, preventing the subsequent release of the Notch intracellular domain (NICD) and its translocation to the nucleus to regulate gene expression.[1][2]

ADAM17-mediated Notch signaling pathway and its inhibition by (R)-TAPI-2.

ADAM17-Mediated EGFR Ligand Shedding

ADAM17 is a primary sheddase for several EGFR ligands, such as Transforming Growth Factor-alpha (TGF-α) and Amphiregulin. By cleaving the inactive, membrane-bound precursors, ADAM17 releases the soluble, active ligands that can then bind to and activate the EGFR, promoting cell proliferation and survival. (R)-TAPI-2 blocks this shedding event, thereby attenuating EGFR signaling.[1][6]

Inhibition of ADAM17-mediated EGFR ligand shedding by (R)-TAPI-2.

Experimental Protocols

Preparation of (R)-TAPI-2 Stock Solution

Materials:

• (R)-TAPI-2 powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile microcentrifuge tubes

Procedure:

• Based on the desired stock concentration (e.g., 10 mM), calculate the required mass of (R)-TAPI-2 and volume of DMSO. The molecular weight of (R)-TAPI-2 is 415.53 g/mol .

• Under sterile conditions (e.g., in a laminar flow hood), dissolve the weighed (R)-TAPI-2 powder in the calculated volume of DMSO.

• Vortex briefly to ensure complete dissolution.

• Aliquot the stock solution into sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C for long-term storage. When ready to use, thaw an aliquot and dilute it to the final working concentration in the cell culture medium. The final DMSO concentration in the culture should be kept below 0.1% to avoid solvent-induced cytotoxicity.

Cell Viability Assay (MTT Assay)

This protocol is designed to assess the effect of (R)-TAPI-2 on the metabolic activity of cells, which is an indicator of cell viability.

Materials:

• Cells of interest (e.g., cancer cell lines like HT29 or HCP-1)[4]

• Complete cell culture medium

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO)

• 96-well cell culture plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS, sterile filtered)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS)

• Phosphate-buffered saline (PBS)

Procedure:

• Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium and incubate for 24 hours (37°C, 5% CO2).[7]

• Prepare serial dilutions of (R)-TAPI-2 in a complete medium to achieve the desired final concentrations (e.g., 5-40 µM).[4] Include a vehicle control (medium with the same final concentration of DMSO as the highest (R)-TAPI-2 concentration).

• Remove the medium from the wells and add 100 µL of the prepared (R)-TAPI-2 dilutions or vehicle control.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).[4]

• Add 20 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[8]

• Carefully aspirate the medium containing MTT.

• Add 150 µL of solubilization solution to each well to dissolve the formazan crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate cell viability as a percentage of the vehicle control.

Ectodomain Shedding Assay

This assay measures the inhibition of ADAM17-mediated shedding of a specific substrate from the cell surface.

Materials:

• Cells expressing the substrate of interest (e.g., CHO cells for TGF-α, β-amyloid precursor protein, L-selectin, or IL-6 receptor α subunit shedding)[1]

• (R)-TAPI-2 stock solution

• Shedding stimulus (e.g., Phorbol-12-myristate-13-acetate, PMA)

• Assay buffer (e.g., serum-free medium)

• ELISA kit or antibodies for the shed ectodomain

Procedure:

• Seed cells in a suitable culture plate (e.g., 24-well or 12-well) and grow to 80-90% confluency.

• Wash the cells twice with PBS.

• Pre-incubate the cells with various concentrations of (R)-TAPI-2 (e.g., 1-20 µM) or vehicle control in serum-free medium for 30-60 minutes at 37°C.[4]

• Stimulate shedding by adding PMA (e.g., 10-100 ng/mL) to the medium and incubate for a defined period (e.g., 30-60 minutes).

• Collect the conditioned medium (supernatant).

• Centrifuge the supernatant to remove any detached cells.

• Quantify the amount of the shed ectodomain in the supernatant using a specific ELISA kit or by Western blot analysis.

• To normalize the data, lyse the cells and measure the total protein concentration.

Western Blot Analysis of Notch Signaling

This protocol details the detection of changes in the levels of the Notch intracellular domain (NICD) following treatment with (R)-TAPI-2.

Materials:

• Cells of interest (e.g., HCP-1, HT29)[1]

• (R)-TAPI-2 stock solution

• RIPA lysis buffer supplemented with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and PVDF membrane

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-NICD, anti-HES-1, anti-β-actin)

• HRP-conjugated secondary antibody

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Seed cells and treat with (R)-TAPI-2 (e.g., 20 µM) or vehicle control for a specified time (e.g., 48 hours).[4]

• Wash cells with ice-cold PBS and lyse with RIPA buffer.

• Scrape the cells and collect the lysate. Centrifuge at high speed to pellet cell debris.

• Determine the protein concentration of the supernatant using a BCA assay.

• Denature equal amounts of protein (e.g., 20-30 µg) by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature.

• Incubate the membrane with primary antibodies against NICD and HES-1 overnight at 4°C. Use an antibody against a housekeeping protein (e.g., β-actin) for loading control.

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane again with TBST.

• Visualize the protein bands using an ECL substrate and an imaging system.

• Quantify the band intensities to determine the relative protein expression levels.

Experimental Workflow Diagram

References

• 1. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 2. Novel structured ADAM17 small-molecule inhibitor represses ADAM17/Notch pathway activation and the NSCLC cells’ resistance to anti-tumour drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Ectodomain shedding by ADAM17 (a disintegrin and metalloproteinase 17) in canine neutrophils - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TAPI-2, MMP and ADAM inhibitor (CAS 689284-12-6) | Abcam [abcam.com]
• 6. biorxiv.org [biorxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-TAPI-2 Stock Solution Preparation

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed guidelines for the dissolution and preparation of a stock solution of (R)-TAPI-2, a potent inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as A Disintegrin and Metalloproteinase 17 (ADAM17).

Introduction

(R)-TAPI-2 is a hydroxamate-based, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and TACE (ADAM17)[1][2][3]. It plays a crucial role in research by blocking the shedding of various cell surface proteins, including pro-TNF-α, L-selectin, interleukin-6 receptor α-subunit, and β-amyloid precursor protein[2][3]. Accurate preparation of (R)-TAPI-2 stock solutions is critical for obtaining reliable and reproducible experimental results.

Physicochemical Properties and Storage

A summary of the key quantitative data for (R)-TAPI-2 is presented in the table below for easy reference.

Property	Value	Source(s)
Synonyms	TAPI-2, TNF-α Protease Inhibitor-2	[1][2][4]
Molecular Weight	415.53 g/mol	[2][4]
Appearance	White solid	[2]
Purity	≥97% (HPLC)	[2]
Solubility	DMSO (≥10 mM), Ethanol (5 mg/mL), Water (5 mg/mL)	[1][2]
Storage Temperature	-20°C	[2]
Stock Solution Stability	Up to 3 months at -20°C	[3]

Experimental Protocols

Materials:

• (R)-TAPI-2 powder

• Dimethyl sulfoxide (B87167) (DMSO), anhydrous

• Sterile microcentrifuge tubes or vials

• Calibrated micropipettes and sterile tips

• Vortex mixer

• Analytical balance

Protocol for Preparing a 10 mM (R)-TAPI-2 Stock Solution in DMSO:

This protocol describes the preparation of a 10 mM stock solution, a commonly used concentration for subsequent dilutions in cell culture and enzymatic assays.

• Pre-weighing Preparation: Before opening, bring the vial of (R)-TAPI-2 powder to room temperature to prevent condensation of moisture on the compound, as it is hygroscopic[2].

• Weighing the Compound:

  • Tare a sterile microcentrifuge tube on an analytical balance.

  • Carefully weigh the desired amount of (R)-TAPI-2 powder. For example, to prepare 1 mL of a 10 mM stock solution, you would need:

    • Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

    • Mass (mg) = 10 mmol/L x 0.001 L x 415.53 g/mol x 1000 mg/g = 4.1553 mg

• Dissolution:

  • Add the appropriate volume of anhydrous DMSO to the microcentrifuge tube containing the weighed (R)-TAPI-2. To continue the example, add 1 mL of DMSO.

  • Cap the tube securely.

• Homogenization:

  • Vortex the solution thoroughly until the (R)-TAPI-2 is completely dissolved. Gentle warming (e.g., in a 37°C water bath for a few minutes) can aid dissolution if necessary.

• Storage:

  • Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C. Stock solutions are reported to be stable for up to 3 months when stored under these conditions[3].

Note on Dilutions: For cell culture experiments, the DMSO stock solution should be diluted in the appropriate culture medium to the final working concentration. A typical working concentration for TAPI-2 has been reported to be 20 µM[1]. It is crucial to ensure that the final concentration of DMSO in the culture medium does not exceed a level that is toxic to the cells (typically <0.5%).

Signaling Pathway and Experimental Workflow

(R)-TAPI-2's Mechanism of Action:

(R)-TAPI-2 inhibits TACE (ADAM17), a key enzyme responsible for the proteolytic cleavage ("shedding") of the extracellular domains of many transmembrane proteins. This shedding process releases soluble forms of these proteins, which can then act as signaling molecules. By inhibiting TACE, (R)-TAPI-2 prevents the release of these ectodomains, thereby modulating various signaling pathways.

Caption: (R)-TAPI-2 inhibits TACE (ADAM17), preventing cleavage of transmembrane proteins.

Experimental Workflow for Preparing (R)-TAPI-2 Stock Solution:

The following diagram outlines the logical steps for preparing the stock solution as described in the protocol.

Caption: Workflow for preparing (R)-TAPI-2 stock solution.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2 [sigmaaldrich.com]
• 3. merckmillipore.com [merckmillipore.com]
• 4. TAPI-2 TAPI-2, CAS 187034-31-7, is a hydroxamate-based inhibitor of MMPs and TACE. Inhibits the activation-induced shedding of L-selectin from neutrophils, eosinophils, and lymphocytes. | Sigma-Aldrich [sigmaaldrich.com]

Optimal Working Concentration of (R)-TAPI-2 in Assays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and members of the a disintegrin and metalloproteinase (ADAM) family, including TNF-α converting enzyme (TACE or ADAM17) and ADAM10. As the biologically active R-isomer of TAPI-2, it is a crucial tool for studying the roles of these proteases in various physiological and pathological processes, including inflammation, cancer, and neurodegenerative diseases. The determination of its optimal working concentration is critical for obtaining accurate and reproducible results in both enzymatic and cell-based assays. These application notes provide a comprehensive guide to the effective concentrations of (R)-TAPI-2 and detailed protocols for its use.

It is important to note that much of the publicly available data refers to "TAPI-2" without specifying the particular stereoisomer. Researchers should consider that the potency of the racemic mixture may differ from that of the pure (R)-isomer.

Data Presentation: Quantitative Inhibitory Activity of TAPI-2

The following tables summarize the reported inhibitory concentrations of TAPI-2 against various proteases. These values serve as a strong starting point for determining the optimal concentration of (R)-TAPI-2 in a specific experimental setup.

Table 1: IC50 and Ki Values of TAPI-2 Against Target Proteases

Target Enzyme	Inhibitor	IC50	Ki	Notes
MMPs (general)	TAPI-2	20 µM	-	Broad-spectrum inhibition.[1][2][3]
TACE (ADAM17)	TAPI-2	-	0.12 µM	Potent inhibitor of TACE.
ADAM8	TAPI-2	-	10 µM
ADAM10	TAPI-2	-	3 µM
ADAM12	TAPI-2	-	100 µM
Hmeprin α subunit	TAPI-2	1.5 ± 0.27 nM	-	Strong inhibition.[1][2]
Hmeprin β subunit	TAPI-2	20 ± 10 µM	-	Weaker inhibition compared to the α subunit.[1][2]

Table 2: Effective Concentrations of TAPI-2 in Cell-Based Assays

Assay Type	Cell Line(s)	Effective Concentration Range	Commonly Used Concentration	Notes
Inhibition of PMA-induced protein shedding	CHO cells	-	10 µM (IC50)	Effective for inhibiting the shedding of TGF-α, β-amyloid precursor protein, L-selectin, and IL-6 receptor α subunit.
Inhibition of cancer stem cell phenotype	HCP-1 and HT29 (colorectal cancer)	5-40 µM	20 µM	Decreased sphere formation and levels of NICD and HES-1.[1]
Sensitization to 5-fluorouracil	Colorectal cancer cell lines	-	20 µM	Used in combination with chemotherapy.[1][2]

Signaling Pathways Modulated by (R)-TAPI-2

(R)-TAPI-2 primarily impacts signaling pathways that are dependent on the activity of ADAM10 and TACE (ADAM17). These proteases are responsible for the "shedding" of the extracellular domains of a multitude of transmembrane proteins, thereby activating or modulating downstream signaling.

Notch Signaling Pathway

ADAM10 and TACE are key proteases involved in the S2 cleavage of the Notch receptor, a critical step in the activation of Notch signaling. Inhibition of these proteases by (R)-TAPI-2 can block this cleavage event, leading to a downstream reduction in Notch target gene expression.

Caption: Inhibition of Notch Signaling by (R)-TAPI-2.

EGFR Signaling Pathway

TACE (ADAM17) is responsible for the shedding of EGFR ligands, such as TGF-α and Amphiregulin, from the cell surface. This shedding process releases the soluble, active form of the ligands, which can then bind to and activate the EGFR, leading to downstream signaling cascades that promote cell proliferation and survival. (R)-TAPI-2 can inhibit this ligand shedding, thereby attenuating EGFR signaling.

Caption: Inhibition of EGFR Ligand Shedding by (R)-TAPI-2.

Experimental Protocols

The following are generalized protocols for enzymatic and cell-based assays. The optimal conditions, including the concentration of (R)-TAPI-2, should be determined empirically for each specific experimental system.

Protocol 1: In Vitro Enzymatic Assay for ADAM10/TACE Inhibition

This protocol describes a general procedure for measuring the inhibitory activity of (R)-TAPI-2 against recombinant ADAM10 or TACE using a fluorogenic peptide substrate.

Caption: Workflow for an in vitro enzymatic inhibition assay.

Materials:

• Recombinant human ADAM10 or TACE (ADAM17)

• Fluorogenic peptide substrate specific for ADAM10 or TACE

• Assay Buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO)

• 96-well black microplate

• Fluorescence plate reader

Procedure:

• Prepare (R)-TAPI-2 dilutions: Serially dilute the (R)-TAPI-2 stock solution in assay buffer to achieve a range of desired final concentrations. Include a vehicle control (DMSO).

• Assay setup: To each well of the 96-well plate, add 25 µL of the diluted (R)-TAPI-2 or vehicle control.

• Add enzyme: Add 50 µL of the recombinant enzyme solution (diluted in assay buffer to the desired concentration) to each well.

• Pre-incubation: Incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Initiate reaction: Add 25 µL of the fluorogenic substrate solution (diluted in assay buffer) to each well to start the enzymatic reaction.

• Measure fluorescence: Immediately begin measuring the fluorescence intensity at the appropriate excitation and emission wavelengths in a kinetic mode for 30-60 minutes, or as a single endpoint measurement after a fixed incubation time.

• Data analysis: Calculate the rate of substrate cleavage for each concentration of (R)-TAPI-2. Determine the percent inhibition relative to the vehicle control and plot the results to calculate the IC50 value.

Protocol 2: Cell-Based Shedding Assay

This protocol outlines a method to assess the effect of (R)-TAPI-2 on the shedding of a cell surface protein, such as the IL-6 receptor or TGF-α.

Caption: Workflow for a cell-based shedding assay.

Materials:

• Cell line expressing the protein of interest (e.g., CHO cells)

• Complete cell culture medium

• (R)-TAPI-2 stock solution (e.g., 10 mM in DMSO)

• Shedding stimulus (e.g., Phorbol 12-myristate 13-acetate, PMA)

• Phosphate-Buffered Saline (PBS)

• 24- or 48-well cell culture plates

• ELISA kit for the shed protein of interest

Procedure:

• Cell seeding: Seed the cells in a culture plate at an appropriate density and allow them to adhere overnight.

• Inhibitor treatment: Pre-treat the cells with various concentrations of (R)-TAPI-2 (e.g., 1-50 µM) or vehicle control (DMSO) in serum-free medium for 1-2 hours.

• Induce shedding: Add the shedding stimulus (e.g., PMA at a final concentration of 10-100 nM) to the wells.

• Incubation: Incubate the plate at 37°C for the desired period (e.g., 30 minutes to a few hours), depending on the kinetics of the shedding process.

• Collect supernatant: Carefully collect the cell culture supernatant from each well.

• Quantify shed protein: Measure the concentration of the shed protein in the supernatant using a specific ELISA kit according to the manufacturer's instructions.

• Data analysis: Determine the amount of shed protein for each inhibitor concentration and calculate the percent inhibition of shedding compared to the stimulated vehicle control.

Conclusion

The optimal working concentration of (R)-TAPI-2 is highly dependent on the specific assay and biological context. For enzymatic assays, concentrations in the nanomolar to low micromolar range are typically effective, while for cell-based assays, a concentration range of 5-40 µM is generally recommended, with 10-20 µM being a common starting point. It is imperative for researchers to perform dose-response experiments to determine the optimal concentration for their specific experimental conditions. The provided protocols and data serve as a valuable resource for the effective application of (R)-TAPI-2 in studying the multifaceted roles of ADAM10 and TACE.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Simplified schematic diagram of transforming growth factor-alpha/epidermal growth factor receptor signaling pathway (TGFA/EGFR) [pfocr.wikipathways.org]
• 3. selleckchem.com [selleckchem.com]

Application Notes and Protocols for (R)-TAPI-2 in Western Blot Analysis of P-Selectin Shedding

For Researchers, Scientists, and Drug Development Professionals

Introduction

P-selectin (CD62P) is a cell adhesion molecule expressed on activated platelets and endothelial cells, playing a crucial role in the initial tethering and rolling of leukocytes during inflammation. The shedding of the extracellular domain of P-selectin results in a soluble form (sP-selectin), which can be detected in the plasma. The levels of sP-selectin are often elevated in inflammatory and thrombotic conditions. The proteolytic cleavage of P-selectin is mediated by cell surface proteases known as sheddases. A disintegrin and metalloproteinase 17 (ADAM17), also known as TNF-α converting enzyme (TACE), is a prominent member of the ADAM family of metalloproteinases responsible for the shedding of a variety of cell surface proteins, including L-selectin.[1][2] While the direct role of ADAM17 in P-selectin shedding is an area of ongoing investigation, with some studies suggesting other proteases like neutrophil elastase may be involved in specific contexts, the use of broad-spectrum metalloproteinase inhibitors that target ADAM17 provides a valuable tool to investigate this process.[3][4]

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs, with significant inhibitory activity against ADAM17.[5][6] Its use in cellular assays can help elucidate the role of metalloproteinases in P-selectin shedding. This document provides detailed application notes and protocols for utilizing (R)-TAPI-2 in a Western blot-based assay to study P-selectin shedding.

Data Presentation

Table 1: Inhibitory Activity of TAPI-2

This table summarizes the reported inhibitory concentrations of TAPI-2 against various proteases. This information is critical for determining the appropriate working concentration for your experiments.

Target Protease	Inhibitor	Reported IC₅₀ / Kᵢ	Cell Type/System	Reference
Matrix Metalloproteinases (MMPs)	TAPI-2	IC₅₀: 20 µM	General	[7][8]
ADAM17 (TACE)	TAPI-2	Kᵢ: 0.12 µM	Recombinant Enzyme	[5]
ADAM10	TAPI-2	Kᵢ: 3 µM	Recombinant Enzyme	[5]
ADAM8	TAPI-2	Kᵢ: 10 µM	Recombinant Enzyme	[5]
ADAM12	TAPI-2	Kᵢ: 100 µM	Recombinant Enzyme	[5]
PMA-induced protein shedding	TAPI-2	IC₅₀: 10 µM	CHO cells

IC₅₀ (Half maximal inhibitory concentration) and Kᵢ (Inhibition constant) values are indicators of inhibitor potency. Lower values indicate higher potency.

Signaling Pathway and Experimental Workflow

To visualize the underlying biological process and the experimental approach, the following diagrams are provided.

Caption: P-Selectin shedding pathway and its inhibition.

Caption: Experimental workflow for Western blot analysis.

Experimental Protocols

Protocol 1: Cell Culture, Treatment, and Sample Collection

This protocol describes the steps for preparing cell cultures, inducing P-selectin expression, and treating with (R)-TAPI-2 to collect samples for Western blot analysis.

Materials:

• Cell line expressing P-selectin (e.g., human umbilical vein endothelial cells (HUVECs) or a suitable platelet-like cell line)

• Cell culture medium and supplements

• Stimulant for P-selectin expression (e.g., thrombin, phorbol (B1677699) 12-myristate 13-acetate (PMA), histamine)

• (R)-TAPI-2 (solubilized in an appropriate solvent, e.g., DMSO)

• Phosphate-buffered saline (PBS)

• Protease inhibitor cocktail

• Microcentrifuge tubes

Procedure:

• Cell Culture: Culture cells to 80-90% confluency in appropriate culture vessels.

• Starvation (Optional): For some cell types, serum-starving the cells for 2-4 hours prior to stimulation can reduce background.

• Inhibitor Pre-treatment: Pre-incubate the cells with varying concentrations of (R)-TAPI-2 (e.g., 1 µM, 5 µM, 10 µM, 20 µM) or vehicle control (e.g., DMSO) for 1-2 hours.

• Stimulation: Add the stimulant to induce P-selectin expression and shedding. The concentration and incubation time will depend on the stimulant and cell type (e.g., thrombin at 1 U/mL for 15-30 minutes).

• Sample Collection:

  • Supernatant: Carefully collect the cell culture supernatant, which contains the shed, soluble P-selectin.

  • Cell Lysate (Optional): To analyze the remaining membrane-bound P-selectin, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer containing a protease inhibitor cocktail.

• Centrifugation: Centrifuge the collected supernatant at 1,000 x g for 10 minutes at 4°C to remove any detached cells or debris.

• Storage: Store the clarified supernatant and cell lysates at -80°C until use.

Protocol 2: Western Blot for Soluble P-Selectin

This protocol details the Western blot procedure for detecting soluble P-selectin in the collected cell culture supernatants.

Materials:

• Protein quantification assay kit (e.g., BCA or Bradford)

• SDS-PAGE gels (e.g., 4-12% Bis-Tris)

• SDS-PAGE running buffer

• Protein molecular weight standards

• PVDF or nitrocellulose membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or 3% BSA in TBST)

• Primary antibody against P-selectin (targeting the extracellular domain)

• HRP-conjugated secondary antibody

• Tris-buffered saline with Tween-20 (TBST)

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Protein Quantification: Determine the protein concentration of the collected supernatants. Equal protein loading is crucial for quantitative analysis.

• Sample Preparation: Mix an equal amount of protein from each sample with Laemmli sample buffer and heat at 95-100°C for 5-10 minutes.

• SDS-PAGE: Load the prepared samples and a molecular weight marker onto the SDS-PAGE gel and run the electrophoresis until the dye front reaches the bottom of the gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature with gentle agitation to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary anti-P-selectin antibody diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Detection: Incubate the membrane with ECL detection reagents according to the manufacturer's instructions.

• Imaging and Analysis: Capture the chemiluminescent signal using an appropriate imaging system. Quantify the band intensities using densitometry software. Normalize the sP-selectin signal to a loading control if applicable (e.g., a secreted protein or by using a total protein stain on the membrane).

Mechanism of Action

The following diagram illustrates the logical relationship of how (R)-TAPI-2 is proposed to inhibit P-selectin shedding.

Caption: (R)-TAPI-2's inhibitory mechanism on P-selectin shedding.

Conclusion

The provided application notes and protocols offer a comprehensive guide for researchers to investigate the role of metalloproteinases in P-selectin shedding using the inhibitor (R)-TAPI-2 and Western blot analysis. By carefully following these methodologies and utilizing the provided data and diagrams, scientists can gain valuable insights into the molecular mechanisms governing P-selectin biology, which is pertinent to various inflammatory and cardiovascular diseases. It is important to note that while ADAM17 is a primary target of TAPI-2, the inhibitor's broad-spectrum nature means it may affect other metalloproteinases, and results should be interpreted accordingly. Further studies using more specific inhibitors or genetic approaches would be beneficial to definitively confirm the role of ADAM17 in P-selectin shedding.

References

• 1. Frontiers | Ectodomain Shedding by ADAM17: Its Role in Neutrophil Recruitment and the Impairment of This Process during Sepsis [frontiersin.org]
• 2. ashpublications.org [ashpublications.org]
• 3. ahajournals.org [ahajournals.org]
• 4. Neutrophils Induce P-Selectin Shedding from Activated Platelets Via Neutrophil Elastase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for (R)-TAPI-2 in Cancer Research Models

For Researchers, Scientists, and Drug Development Professionals

(R)-TAPI-2 , a potent inhibitor of A Disintegrin and Metalloproteinase 17 (ADAM17), also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), and other Matrix Metalloproteinases (MMPs), has emerged as a valuable tool in cancer research. Its ability to modulate key signaling pathways involved in tumorigenesis, cancer stem cell maintenance, and chemoresistance makes it a subject of significant interest for therapeutic development. These application notes provide an overview of its use in cancer research models, detailed experimental protocols, and a summary of its quantitative effects.

Mechanism of Action

(R)-TAPI-2 is the R-isomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of metalloproteinases. It primarily targets ADAM17, a key enzyme responsible for the shedding of the ectodomains of various cell surface proteins, including ligands for the Epidermal Growth Factor Receptor (EGFR) and the Notch receptor. By inhibiting ADAM17, (R)-TAPI-2 effectively blocks the activation of downstream signaling pathways that are crucial for cancer cell proliferation, survival, and invasion.

Applications in Cancer Research

(R)-TAPI-2 has demonstrated significant anti-cancer effects in various preclinical models, particularly in colorectal and breast cancer. Its key applications include:

• Inhibition of Cancer Stem Cell (CSC) Phenotype: (R)-TAPI-2 has been shown to decrease the population of cancer stem cells, which are thought to be responsible for tumor initiation, metastasis, and recurrence.

• Sensitization to Chemotherapy: By targeting pathways that contribute to drug resistance, (R)-TAPI-2 can enhance the efficacy of conventional chemotherapeutic agents like 5-fluorouracil (B62378) (5-FU).

• Reduction of Cell Proliferation and Invasion: (R)-TAPI-2 inhibits the signaling pathways that drive cancer cell growth and their ability to invade surrounding tissues.

Quantitative Data Summary

The following tables summarize the quantitative data on the inhibitory activity of TAPI-2 (the racemate of which (R)-TAPI-2 is a component) and its effects on cancer cell lines.

Table 1: Inhibitory Activity of TAPI-2

Target	Inhibition Constant (Ki)	IC50
ADAM17 (TACE)	120 nM[1]	-
ADAM8	10 µM[2]	-
ADAM10	3 µM[2]	-
ADAM12	100 µM[2]	-
Meprin α subunit	-	1.5 ± 0.27 nM[2][3][4]
Meprin β subunit	-	20 ± 10 µM[2][3][4]
General MMPs	-	20 µM[3][4]

Table 2: Effects of TAPI-2 on Cancer Cell Lines

Cancer Type	Cell Line(s)	Effect	Quantitative Measurement	Reference
Colorectal Cancer	HCP-1, HT29	Decrease in CSC phenotype	~50% reduction	[2][3][4]
Colorectal Cancer	CRC cell lines	Sensitization to 5-FU	-	[1]
Breast Cancer	MDA-MB-231	Reduced cell proliferation and invasion	-	[5]

Experimental Protocols

Here are detailed protocols for key experiments utilizing (R)-TAPI-2 in cancer research.

Protocol 1: Cell Viability Assay (MTT Assay)

This protocol is for determining the effect of (R)-TAPI-2 on the viability and proliferation of cancer cells.

Materials:

• (R)-TAPI-2 (reconstituted in a suitable solvent, e.g., DMSO)

• Cancer cell line of interest (e.g., MDA-MB-231 for breast cancer, HT29 for colorectal cancer)

• Complete cell culture medium

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells into 96-well plates at a density of 5,000-10,000 cells/well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.

• Treatment: Prepare serial dilutions of (R)-TAPI-2 in complete medium. Remove the medium from the wells and add 100 µL of the (R)-TAPI-2 dilutions. Include a vehicle control (medium with the same concentration of solvent as the highest (R)-TAPI-2 concentration).

• Incubation: Incubate the plates for 24, 48, or 72 hours at 37°C and 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution to each well. Incubate for 2-4 hours at 37°C until a purple formazan (B1609692) precipitate is visible.

• Solubilization: Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals. Mix gently by pipetting.

• Measurement: Read the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control. Plot the results to determine the IC50 value of (R)-TAPI-2.

Protocol 2: Matrigel Invasion Assay (Boyden Chamber Assay)

This protocol assesses the effect of (R)-TAPI-2 on the invasive potential of cancer cells.

Materials:

• (R)-TAPI-2

• Cancer cell line

• Serum-free cell culture medium

• Complete cell culture medium (as a chemoattractant)

• Matrigel Basement Membrane Matrix

• 24-well Transwell inserts (8 µm pore size)

• Cotton swabs

• Methanol (B129727) (for fixation)

• Crystal Violet staining solution (0.5% in 25% methanol)

• Microscope

Procedure:

• Matrigel Coating: Thaw Matrigel on ice. Dilute the Matrigel with cold serum-free medium (the dilution factor may need to be optimized for your cell line). Add 50-100 µL of the diluted Matrigel to the upper chamber of the Transwell inserts and incubate at 37°C for at least 4-6 hours to allow for gelling.

• Cell Preparation: Culture cancer cells to ~80% confluency. Harvest the cells and resuspend them in serum-free medium at a concentration of 1 x 10⁵ cells/mL.

• Treatment and Seeding: Add (R)-TAPI-2 to the cell suspension at the desired concentration. Add 200 µL of the cell suspension containing (R)-TAPI-2 to the Matrigel-coated upper chamber.

• Chemoattraction: Add 500 µL of complete medium (containing serum) to the lower chamber as a chemoattractant.

• Incubation: Incubate the plates at 37°C and 5% CO₂ for 24-48 hours.

• Removal of Non-invasive Cells: Carefully remove the medium from the upper chamber. Use a cotton swab to gently remove the non-invasive cells and Matrigel from the top surface of the membrane.

• Fixation and Staining: Fix the invaded cells on the bottom of the membrane by immersing the insert in methanol for 10 minutes. Stain the cells with Crystal Violet solution for 20 minutes.

• Washing and Imaging: Gently wash the inserts with water to remove excess stain. Allow the inserts to air dry. Image the stained cells on the underside of the membrane using a microscope.

• Quantification: Count the number of invaded cells in several random fields of view. Calculate the average number of invaded cells per field.

Protocol 3: Western Blot Analysis for Signaling Pathway Proteins

This protocol is for analyzing the effect of (R)-TAPI-2 on the expression and phosphorylation of key proteins in the Notch1 and EGFR-PI3K-AKT pathways.

Materials:

• (R)-TAPI-2

• Cancer cell line

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-ADAM17, anti-Notch1, anti-NICD, anti-HES1, anti-p-EGFR, anti-EGFR, anti-p-AKT, anti-AKT, anti-p-PI3K, anti-PI3K, anti-GAPDH or β-actin as a loading control)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Chemiluminescence imaging system

Procedure:

• Cell Lysis: Plate and treat cells with (R)-TAPI-2 as desired. Wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of the cell lysates using the BCA protein assay.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.

• Western Blotting: Transfer the separated proteins from the gel to a PVDF membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibody of interest overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation: Wash the membrane with TBST and then incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again with TBST. Apply ECL detection reagent and visualize the protein bands using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control to determine the relative protein expression or phosphorylation levels.

Visualization of Signaling Pathways and Workflows

The following diagrams illustrate the signaling pathways affected by (R)-TAPI-2 and a general experimental workflow.

Caption: (R)-TAPI-2 inhibits ADAM17, blocking EGFR and Notch signaling.

Caption: General workflow for in vitro evaluation of (R)-TAPI-2.

References

• 1. Antitumor activity of Notch-1 inhibition in human colorectal carcinoma cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A novel inhibitor of ADAM17 sensitizes colorectal cancer cells to 5‐Fluorouracil by reversing Notch and epithelial‐mesenchymal transition in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. urfjournals.org [urfjournals.org]

Application Notes and Protocols for In Vivo Administration of (R)-TAPI-2 in Mice

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is the more active enantiomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with particularly potent activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. Its ability to block the shedding of various cell surface proteins, most notably TNF-α, makes it a valuable tool for investigating the roles of these proteases in various pathological processes, including inflammation and cancer. These application notes provide a generalized protocol for the in vivo administration of (R)-TAPI-2 in mice, based on common practices for similar small molecule inhibitors.

Disclaimer: Limited specific in vivo data for (R)-TAPI-2 has been published. Therefore, the following protocol is a general guideline. Researchers must conduct preliminary dose-finding, tolerability, and pharmacokinetic/pharmacodynamic (PK/PD) studies to determine the optimal dosage, administration route, and schedule for their specific mouse model and experimental goals.

Data Presentation

Due to the lack of specific published in vivo pharmacokinetic data for (R)-TAPI-2 in mice, a quantitative data table cannot be provided at this time. Researchers are advised to generate this data empirically. For reference, key parameters to determine would include:

Parameter	Description	Units
Cmax	Maximum plasma concentration	ng/mL or µM
Tmax	Time to reach Cmax	hours
AUC	Area under the plasma concentration-time curve	ng·h/mL
t1/2	Elimination half-life	hours
Bioavailability	Fraction of administered dose reaching systemic circulation	%
Clearance	Volume of plasma cleared of the drug per unit time	mL/h/kg
Vd	Apparent volume of distribution	L/kg

Signaling Pathway of TACE/ADAM17 Inhibition by (R)-TAPI-2

(R)-TAPI-2 primarily functions by inhibiting the enzymatic activity of TACE (ADAM17). TACE is a sheddase responsible for the proteolytic cleavage and release of the extracellular domains of numerous membrane-bound proteins. A key substrate is pro-TNF-α. Inhibition of TACE by (R)-TAPI-2 prevents the release of soluble TNF-α, a potent pro-inflammatory cytokine, thereby downregulating subsequent inflammatory signaling.

(R)-TAPI-2: A Potent Tool for Elucidating the Dual Role of TACE/ADAM17 in Alzheimer's Disease Pathogenesis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of the A Disintegrin and Metalloproteinase (ADAM) family, with particularly high affinity for ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). In the context of Alzheimer's disease (AD), ADAM17 plays a complex and dual role, making its selective inhibition a critical area of investigation. On one hand, as an α-secretase, ADAM17 is involved in the non-amyloidogenic processing of the Amyloid Precursor Protein (APP), a pathway that precludes the formation of the neurotoxic amyloid-beta (Aβ) peptide. On the other hand, ADAM17 mediates the shedding of pro-inflammatory cytokines, such as Tumor Necrosis Factor-α (TNF-α), and their receptors, contributing to the neuroinflammatory cascade that is a hallmark of AD. The use of (R)-TAPI-2 allows researchers to dissect these intricate mechanisms and evaluate the therapeutic potential of modulating ADAM17 activity in AD.

Mechanism of Action

(R)-TAPI-2 primarily exerts its effects by chelating the zinc ion within the catalytic domain of ADAM17 and other metalloproteinases, thereby inhibiting their enzymatic activity. This inhibition has two major consequences in the context of Alzheimer's disease:

• Modulation of APP Processing: By inhibiting ADAM17, (R)-TAPI-2 can influence the cleavage of APP. The non-amyloidogenic pathway, mediated by α-secretases like ADAM17, results in the production of the soluble and neuroprotective sAPPα fragment. Inhibition of ADAM17 may, therefore, shift the processing of APP towards the amyloidogenic pathway, providing a tool to study the consequences of reduced α-secretase activity.

• Attenuation of Neuroinflammation: ADAM17 is a key enzyme in the release of soluble TNF-α and other inflammatory mediators from the cell surface. By blocking this shedding process, (R)-TAPI-2 can reduce the levels of pro-inflammatory cytokines in the brain, thereby mitigating the neuroinflammatory response implicated in AD progression.

Quantitative Data Summary

The following tables provide a summary of the inhibitory activity of TAPI-2, which is commercially available as the (R)-enantiomer.

Parameter	Enzyme/Process	Value	Reference
Ki	TACE/ADAM17	0.12 µM
Ki	ADAM8	10 µM
Ki	ADAM10	3 µM
Ki	ADAM12	100 µM
IC50	PMA-induced shedding of cell surface proteins (including APP) in CHO cells	10 µM
IC50	MMPs (general)	20 µM	[1]

Note: The provided data is for TAPI-2. It is widely accepted that the commercially available and studied form is (R)-TAPI-2.

Signaling Pathways and Experimental Workflows

To visualize the key signaling pathways and experimental workflows involving (R)-TAPI-2 in Alzheimer's disease research, the following diagrams are provided in the DOT language for Graphviz.

Caption: Amyloid Precursor Protein (APP) processing pathways.

Caption: ADAM17-mediated neuroinflammation pathway.

Caption: In vitro experimental workflow.

Experimental Protocols

1. In Vitro Analysis of (R)-TAPI-2 on APP Processing in a Neuronal Cell Line

This protocol describes the treatment of a human neuroblastoma cell line (e.g., SH-SY5Y) with (R)-TAPI-2 to assess its impact on the production of sAPPα and Aβ.

Materials:

• SH-SY5Y cells

• Complete growth medium (e.g., DMEM/F12 with 10% FBS and 1% Penicillin-Streptomycin)

• (R)-TAPI-2 (stock solution in DMSO)

• Phosphate-Buffered Saline (PBS)

• Cell lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA Protein Assay Kit

• sAPPα and Aβ ELISA kits

• Reagents for Western blotting (SDS-PAGE gels, transfer membranes, antibodies against APP C-terminal fragments)

• MTT assay kit

Procedure:

• Cell Seeding: Seed SH-SY5Y cells in 6-well plates at a density of 5 x 10^5 cells/well and allow them to adhere and grow for 24 hours.

• Treatment: Prepare serial dilutions of (R)-TAPI-2 in complete growth medium to achieve final concentrations ranging from 1 µM to 50 µM. A vehicle control (DMSO) should be included.

• Incubation: Remove the old medium from the cells and replace it with the medium containing the different concentrations of (R)-TAPI-2 or vehicle. Incubate the cells for 24-48 hours.

• Sample Collection:

  • Conditioned Media: Carefully collect the conditioned media from each well and centrifuge to remove any detached cells. Store the supernatant at -80°C for ELISA analysis.

  • Cell Lysates: Wash the cells twice with ice-cold PBS and then lyse the cells with 100 µL of lysis buffer per well. Scrape the cells, collect the lysate, and centrifuge to pellet cell debris. Store the supernatant at -80°C for protein quantification and Western blot analysis.

• Biochemical Analysis:

  • ELISA: Measure the concentrations of sAPPα and Aβ40/42 in the conditioned media using commercially available ELISA kits according to the manufacturer's instructions.

  • Western Blot: Determine the protein concentration of the cell lysates using a BCA assay. Separate equal amounts of protein by SDS-PAGE and transfer to a PVDF membrane. Probe the membrane with antibodies specific for APP C-terminal fragments (α-CTF and β-CTF) to assess changes in APP processing.

  • Cell Viability: In a parallel 96-well plate, perform an MTT assay to assess the cytotoxicity of (R)-TAPI-2 at the tested concentrations.

2. In Vivo Evaluation of (R)-TAPI-2 in an Alzheimer's Disease Mouse Model

This protocol outlines the administration of (R)-TAPI-2 to a transgenic mouse model of AD (e.g., APP/PS1 or 5xFAD) to evaluate its effects on Aβ pathology and neuroinflammation.

Materials:

• APP/PS1 or 5xFAD transgenic mice and wild-type littermates

• (R)-TAPI-2

• Vehicle solution (e.g., saline with 5% DMSO and 5% Tween 80)

• Anesthesia

• Brain homogenization buffer

• Aβ and TNF-α ELISA kits

• Reagents for immunohistochemistry (antibodies against Aβ and microglial/astrocytic markers)

Procedure:

• Animal Grouping and Dosing:

  • Divide the mice into treatment and vehicle control groups (n=8-10 per group).

  • Prepare a solution of (R)-TAPI-2 in the vehicle at a concentration suitable for intraperitoneal (i.p.) injection. A suggested starting dosage is 10-30 mg/kg body weight.

• Administration: Administer (R)-TAPI-2 or vehicle via i.p. injection once daily for a period of 4-8 weeks.

• Behavioral Testing (Optional): In the final week of treatment, perform behavioral tests such as the Morris water maze or Y-maze to assess cognitive function.

• Tissue Collection: At the end of the treatment period, anesthetize the mice and perfuse with ice-cold PBS. Collect the brains and divide them sagittally. One hemisphere can be fixed for immunohistochemistry, and the other can be snap-frozen for biochemical analysis.

• Biochemical Analysis:

  • Homogenize the frozen brain tissue and prepare soluble and insoluble fractions.

  • Measure the levels of Aβ40 and Aβ42 in both fractions using ELISA kits.

  • Measure the levels of soluble TNF-α in the soluble fraction using an ELISA kit.

• Immunohistochemistry:

  • Section the fixed brain tissue and perform immunohistochemical staining for Aβ plaques using an anti-Aβ antibody (e.g., 4G8 or 6E10).

  • Stain for microglial (e.g., Iba1) and astrocytic (e.g., GFAP) markers to assess neuroinflammation.

  • Quantify the plaque burden and glial activation using image analysis software.

Conclusion

(R)-TAPI-2 serves as a valuable pharmacological tool for investigating the multifaceted role of ADAM17 in Alzheimer's disease. The provided protocols offer a framework for both in vitro and in vivo studies aimed at understanding how the inhibition of this key sheddase impacts Aβ metabolism and neuroinflammation. Such studies are crucial for the development of novel therapeutic strategies targeting the complex pathology of Alzheimer's disease.

References

• 1. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]

Application Notes and Protocols for Employing (R)-TAPI-2 in Inflammatory Disease Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinase (ADAM) family members, with notable activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. Dysregulation of ADAM17-mediated shedding of cell surface proteins, including TNF-α, IL-6R, and EGFR ligands, is a key driver in the pathogenesis of numerous inflammatory diseases.[1][2][3] Consequently, (R)-TAPI-2 serves as a critical research tool for investigating the role of ADAM17 in inflammatory processes and for the preclinical evaluation of ADAM17 inhibition as a therapeutic strategy.

These application notes provide detailed protocols for utilizing (R)-TAPI-2 in both in vitro and in vivo models of inflammatory diseases, guidance on data interpretation, and visualizations of the relevant biological pathways and experimental workflows.

Mechanism of Action

ADAM17 is a transmembrane sheddase that cleaves the extracellular domains of a wide array of membrane-bound proteins. In the context of inflammation, its most critical substrates include:

• Tumor Necrosis Factor-α (TNF-α): ADAM17 cleaves membrane-bound pro-TNF-α to its soluble, pro-inflammatory form.

• Interleukin-6 Receptor (IL-6R): The shedding of IL-6R by ADAM17 enables IL-6 trans-signaling, a pathway strongly implicated in chronic inflammation.

• Epidermal Growth Factor Receptor (EGFR) Ligands: The release of EGFR ligands like amphiregulin (AREG) and transforming growth factor-α (TGF-α) can activate pro-inflammatory signaling cascades, such as the ERK1/2 pathway.[3]

(R)-TAPI-2, by inhibiting the catalytic activity of ADAM17, prevents the shedding of these and other substrates, thereby dampening the downstream inflammatory signaling pathways.

Data Presentation: Quantitative Analysis of (R)-TAPI-2 Activity

The following tables summarize key quantitative data for TAPI-2, the racemic mixture containing (R)-TAPI-2. These values provide a reference for designing experiments with (R)-TAPI-2.

Table 1: In Vitro Inhibitory Activity of TAPI-2

Target/Process	Cell Line/System	IC50 / Ki	Reference
TACE (ADAM17)	-	Ki: 0.12 µM
ADAM8	-	Ki: 10 µM
ADAM10	-	Ki: 3 µM
ADAM12	-	Ki: 100 µM
PMA-induced shedding of cell surface proteins (TGF-α, L-selectin, IL-6Rα)	CHO cells	IC50: 10 µM

Table 2: Example In Vivo Efficacy Data Template for (R)-TAPI-2 in a Murine Model of Collagen-Induced Arthritis (CIA)

Treatment Group	Dose (mg/kg)	Administration Route	Arthritis Score (Mean ± SEM)	Paw Swelling (mm, Mean ± SEM)	Serum TNF-α (pg/mL, Mean ± SEM)
Vehicle Control	-	i.p.	10.2 ± 0.8	3.5 ± 0.3	150 ± 25
(R)-TAPI-2	10	i.p.	5.1 ± 0.6	2.2 ± 0.2	75 ± 15
(R)-TAPI-2	30	i.p.	2.5 ± 0.4	1.5 ± 0.1	40 ± 10
Dexamethasone (Positive Control)	1	i.p.	1.8 ± 0.3	1.3 ± 0.1	30 ± 8
Note: This is example data for illustrative purposes. Actual results may vary.

Mandatory Visualizations

Signaling Pathway of ADAM17 in Inflammation

Caption: ADAM17-mediated signaling pathways in inflammation.

Experimental Workflow: In Vitro TNF-α Shedding Assay

Caption: Workflow for TNF-α shedding inhibition assay.

Experimental Workflow: In Vivo Murine Colitis Model

Caption: Workflow for DSS-induced colitis model.

Experimental Protocols

In Vitro Protocol: Inhibition of LPS-Induced TNF-α Shedding from Macrophages

This protocol details a method to quantify the inhibitory effect of (R)-TAPI-2 on the release of soluble TNF-α from lipopolysaccharide (LPS)-stimulated macrophages.

Materials:

• (R)-TAPI-2 (stock solution in DMSO)

• Murine macrophage cell line (e.g., RAW 264.7)

• Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)

• LPS from E. coli

• Phosphate Buffered Saline (PBS)

• TNF-α ELISA kit

• 24-well tissue culture plates

Procedure:

• Cell Seeding: Seed RAW 264.7 cells in a 24-well plate at a density of 2.5 x 10^5 cells/well in 500 µL of complete culture medium. Incubate overnight at 37°C in a humidified 5% CO2 incubator.

• Preparation of (R)-TAPI-2 Dilutions: Prepare serial dilutions of (R)-TAPI-2 in complete culture medium to achieve final concentrations ranging from 0.1 µM to 30 µM. Also, prepare a vehicle control (DMSO at the same final concentration as the highest (R)-TAPI-2 concentration).

• Pre-treatment: Carefully aspirate the culture medium from the wells. Add 450 µL of the prepared (R)-TAPI-2 dilutions or vehicle control to the respective wells. Incubate for 1 hour at 37°C.

• Stimulation: Prepare a 10x stock of LPS (10 µg/mL) in complete culture medium. Add 50 µL of this stock to each well to achieve a final concentration of 1 µg/mL. For negative control wells, add 50 µL of medium without LPS.

• Incubation: Incubate the plate for 4 hours at 37°C.

• Supernatant Collection: After incubation, centrifuge the plate at 400 x g for 5 minutes to pellet any detached cells. Carefully collect the supernatant from each well and store at -80°C until analysis.

• TNF-α Quantification: Measure the concentration of soluble TNF-α in the supernatants using a commercial TNF-α ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the TNF-α concentration against the log of the (R)-TAPI-2 concentration and determine the IC50 value using non-linear regression analysis.

In Vivo Protocol: (R)-TAPI-2 in a Murine Model of Dextran Sulfate Sodium (DSS)-Induced Colitis

This protocol describes the evaluation of (R)-TAPI-2 in a chemically-induced model of inflammatory bowel disease.[4][5][6]

Materials:

• (R)-TAPI-2

• Vehicle solution (e.g., 5% DMSO, 40% PEG300, 5% Tween 80 in sterile water)

• Dextran Sulfate Sodium (DSS, 36-50 kDa)

• 8-10 week old C57BL/6 mice

• Sterile water

• Animal scales

• Scoring system for Disease Activity Index (DAI)

Procedure:

• Acclimatization: Acclimatize mice for at least one week before the start of the experiment.

• Induction of Colitis: On day 0, replace the regular drinking water with a 3% (w/v) solution of DSS in sterile water. The DSS solution should be freshly prepared and provided ad libitum for 5-7 days.

• Treatment Administration:

  • Prepare a sterile formulation of (R)-TAPI-2 in the vehicle solution at the desired concentrations (e.g., 10 mg/kg and 30 mg/kg).

  • Starting on day 0, administer (R)-TAPI-2 or vehicle control to the mice via intraperitoneal (i.p.) injection once daily.

• Monitoring:

  • Record the body weight of each mouse daily.

  • Assess the Disease Activity Index (DAI) daily based on a scoring system that includes weight loss, stool consistency, and the presence of blood in the feces.

• Termination and Tissue Collection:

  • On day 7, euthanize the mice.

  • Measure the length of the colon from the cecum to the anus.

  • Collect the distal colon for histological analysis (fix in 10% neutral buffered formalin) and for cytokine analysis (snap-freeze in liquid nitrogen).

• Analysis:

  • Histology: Process the fixed colon tissue for H&E staining and score for inflammation severity, ulceration, and crypt damage.

  • Cytokine Analysis: Homogenize the frozen colon tissue and measure the levels of pro-inflammatory cytokines such as TNF-α and IL-6 using ELISA or a multiplex assay.

In Vivo Protocol: (R)-TAPI-2 in a Murine Model of Collagen-Induced Arthritis (CIA)

This protocol outlines the use of (R)-TAPI-2 in a widely used autoimmune model of rheumatoid arthritis.[7][8][9][10]

Materials:

• (R)-TAPI-2

• Vehicle solution

• Bovine or Chick Type II Collagen

• Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis

• Incomplete Freund's Adjuvant (IFA)

• 8-10 week old DBA/1 mice

• Digital calipers

Procedure:

• Primary Immunization (Day 0):

  • Emulsify Type II collagen with an equal volume of CFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail of each mouse.

• Booster Immunization (Day 21):

  • Emulsify Type II collagen with an equal volume of IFA.

  • Inject 100 µL of the emulsion intradermally at the base of the tail.

• Treatment Administration:

  • Begin daily i.p. injections of (R)-TAPI-2 (e.g., 10-30 mg/kg) or vehicle control upon the first signs of arthritis (typically around day 24-28).

• Arthritis Assessment:

  • Starting from day 21, monitor the mice 3-4 times per week for the onset and severity of arthritis.

  • Score each paw based on a scale of 0-4 (0=normal, 1=erythema and mild swelling of one digit, 2=erythema and mild swelling of the ankle or wrist, 3=erythema and moderate swelling of the entire paw, 4=severe swelling and ankylosis). The maximum score per mouse is 16.

  • Measure paw thickness using digital calipers.

• Termination and Tissue Collection (e.g., Day 42):

  • Euthanize the mice.

  • Collect blood for serum cytokine analysis (e.g., TNF-α, IL-6).

  • Dissect the paws and fix in 10% neutral buffered formalin for histological analysis of joint inflammation, cartilage damage, and bone erosion.

Conclusion

(R)-TAPI-2 is a valuable tool for dissecting the role of ADAM17 in the complex interplay of signaling pathways that drive inflammatory diseases. The protocols and data presented herein provide a framework for researchers to design and execute robust experiments to investigate the therapeutic potential of ADAM17 inhibition. Careful consideration of experimental design, including appropriate controls and outcome measures, is crucial for obtaining reproducible and meaningful results.

References

• 1. Strategies to Target ADAM17 in Disease: From Its Discovery to the iRhom Revolution - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. Critical roles of TIPE2 protein in murine experimental colitis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Critical roles of TIPE2 protein in murine experimental colitis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Experimental colitis in mice is attenuated by changes in the levels of endocannabinoid metabolites induced by selective inhibition of fatty acid amide hydrolase (FAAH) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. resources.amsbio.com [resources.amsbio.com]
• 8. chondrex.com [chondrex.com]
• 9. Standardized protocol and outcome measurements for the collagen antibody-induced arthritis mouse model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Type II collagen-induced arthritis in mice. II. Passive transfer and suppression by intravenous injection of anti-type II collagen antibody or free native type II collagen - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Measuring (R)-TAPI-2 Activity in Cell-Based Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs). A primary target of (R)-TAPI-2 is the Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. TACE is a cell surface protease responsible for the shedding of the extracellular domains of various membrane-bound proteins, including the pro-inflammatory cytokine Tumor Necrosis Factor-α (TNF-α). The inhibition of TACE by (R)-TAPI-2 has significant therapeutic potential in various inflammatory diseases and cancer.[1][2]

These application notes provide detailed protocols for three distinct cell-based assays to quantify the inhibitory activity of (R)-TAPI-2 on TACE. The assays are designed to be robust and reproducible, providing valuable data for drug discovery and development programs. The protocols described are:

• Fluorogenic Substrate-Based TACE Activity Assay in Cell Lysates: A direct measurement of TACE enzymatic activity.

• TNF-α Shedding ELISA: Quantification of a key physiological product of TACE activity.

• Flow Cytometry Analysis of L-Selectin Shedding: A high-throughput method to assess the inhibition of TACE-mediated substrate shedding from the cell surface.

Data Presentation

The following tables summarize the key quantitative data for (R)-TAPI-2 and related compounds.

Table 1: Inhibitory Activity of TAPI-2 Against Various Proteases

Target Enzyme	(R)-TAPI-2 IC50	Notes
MMPs (general)	20 µM[1][2]	Broad-spectrum MMP inhibition.
TACE (ADAM17)	0.12 µM (Ki)	Potent inhibition of TACE.
ADAM8	10 µM (Ki)
ADAM10	3 µM (Ki)
ADAM12	100 µM (Ki)
Angiotensin Converting Enzyme (ACE)	18 µM	Weak inhibition.

Table 2: Effective Concentrations of TAPI-2 in Cell-Based Assays

Cell Line	Assay Type	Effective Concentration Range	Observed Effect
CHO cells	Protein Shedding (TGF-α, APP, L-selectin, IL-6Rα)	IC50: 10 µM (for PMA-induced shedding)	Inhibition of shedding of multiple TACE substrates.
HCP-1 and HT29 (CRC cell lines)	Sphere Formation and Protein Levels (NICD, HES-1)	5-40 µM[1]	Dose-dependent decrease in cancer stem cell phenotype and Notch signaling.[1]

Signaling Pathway and Experimental Workflows

TACE-Mediated TNF-α Shedding and Inhibition by (R)-TAPI-2

Caption: TACE cleaves membrane-bound pro-TNF-α to release soluble TNF-α. (R)-TAPI-2 inhibits this process.

Experimental Protocols

Fluorogenic Substrate-Based TACE Activity Assay in Cell Lysates

This assay directly measures the enzymatic activity of TACE in cell lysates by monitoring the cleavage of a fluorogenic peptide substrate.

Workflow Diagram:

Caption: Workflow for the fluorogenic substrate-based TACE activity assay.

Materials:

• Cell line known to express TACE (e.g., HEK293, THP-1, or CHO cells)

• Cell culture medium and supplements

• Phorbol 12-myristate 13-acetate (PMA) for stimulation (optional)

• (R)-TAPI-2

• Cell lysis buffer (e.g., 25 mM Tris, pH 7.5, 150 mM NaCl, 1% Triton X-100, and protease inhibitor cocktail)

• Fluorogenic TACE substrate (e.g., a FRET-based peptide substrate)[3]

• 96-well black, clear-bottom microplates

• Fluorescence microplate reader

Protocol:

• Cell Culture: Seed cells in a 12-well or 24-well plate and grow to 80-90% confluency.

• Cell Stimulation (Optional): To increase TACE activity, cells can be stimulated with PMA (e.g., 100 ng/mL) for 30-60 minutes.

• Cell Lysis: a. Wash cells twice with cold PBS. b. Add an appropriate volume of cold cell lysis buffer to each well and incubate on ice for 10-15 minutes. c. Scrape the cells and transfer the lysate to a microcentrifuge tube. d. Centrifuge at 14,000 x g for 15 minutes at 4°C to pellet cell debris. e. Collect the supernatant containing the TACE enzyme.[4]

• Inhibitor Incubation: a. In a 96-well black microplate, add 50 µL of cell lysate to each well. b. Add 25 µL of serially diluted (R)-TAPI-2 (or vehicle control, e.g., DMSO) to the respective wells. c. Incubate for 15-30 minutes at room temperature.

• Enzymatic Reaction: a. Prepare the fluorogenic TACE substrate according to the manufacturer's instructions. b. Add 25 µL of the substrate solution to each well to initiate the reaction.

• Fluorescence Measurement: a. Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the substrate. b. Measure the fluorescence intensity kinetically over 30-60 minutes or as an endpoint reading after a fixed incubation time.[5]

• Data Analysis: a. Subtract the background fluorescence (wells with no cell lysate). b. Calculate the percentage of TACE inhibition for each concentration of (R)-TAPI-2 relative to the vehicle control. c. Plot the percent inhibition against the log concentration of (R)-TAPI-2 and determine the IC50 value using non-linear regression analysis.

TNF-α Shedding ELISA

This assay measures the amount of soluble TNF-α released into the cell culture medium, which is a direct result of TACE activity.

Workflow Diagram:

Caption: Workflow for the TNF-α shedding ELISA to measure TACE inhibition.

Materials:

• Monocytic cell line (e.g., THP-1) or primary human monocytes

• RPMI-1640 medium with 10% FBS

• Lipopolysaccharide (LPS)

• (R)-TAPI-2

• Human TNF-α ELISA kit

• 96-well microplate reader

Protocol:

• Cell Culture and Treatment: a. Seed THP-1 cells (or other suitable cells) in a 96-well plate at a density of 1-2 x 10^5 cells/well. b. Differentiate THP-1 cells into macrophage-like cells by treating with PMA (e.g., 50-100 ng/mL) for 24-48 hours. c. Wash the cells and replace the medium with fresh serum-free medium. d. Pre-incubate the cells with various concentrations of (R)-TAPI-2 (or vehicle control) for 1-2 hours.

• Stimulation of TNF-α Shedding: a. Stimulate the cells with LPS (e.g., 1 µg/mL) to induce TNF-α production and shedding. b. Incubate for 4-6 hours at 37°C.

• Sample Collection: a. Centrifuge the plate at 300 x g for 5 minutes. b. Carefully collect the cell culture supernatant for TNF-α measurement.[6]

• TNF-α ELISA: a. Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's protocol.[7][8][9][10] This typically involves: i. Adding standards and samples to an antibody-coated plate. ii. Incubating with a detection antibody. iii. Adding a substrate solution. iv. Stopping the reaction and measuring the absorbance.

• Data Analysis: a. Generate a standard curve using the recombinant TNF-α standards provided in the kit. b. Calculate the concentration of TNF-α in each sample from the standard curve. c. Determine the percentage of inhibition of TNF-α shedding for each (R)-TAPI-2 concentration relative to the LPS-stimulated vehicle control. d. Calculate the IC50 value for (R)-TAPI-2.

Flow Cytometry Analysis of L-Selectin Shedding

This method quantifies the amount of a TACE substrate, such as L-selectin, remaining on the cell surface after stimulation, providing an indirect measure of TACE activity.

Workflow Diagram:

Caption: Workflow for flow cytometry analysis of L-selectin shedding.

Materials:

• Cells expressing L-selectin (e.g., isolated human neutrophils or lymphocytes)

• RPMI-1640 medium

• PMA or other stimuli (e.g., fMLP)

• (R)-TAPI-2

• Fluorescently-labeled anti-L-selectin antibody (e.g., FITC- or PE-conjugated)

• Flow cytometry staining buffer (e.g., PBS with 1% BSA)

• Fixation buffer (e.g., 1% paraformaldehyde in PBS)

• Flow cytometer

Protocol:

• Cell Preparation and Treatment: a. Isolate human neutrophils or use a suitable cell line. b. Resuspend cells in RPMI-1640 medium at a concentration of 1-2 x 10^6 cells/mL. c. Pre-incubate the cells with various concentrations of (R)-TAPI-2 (or vehicle control) for 15-30 minutes at 37°C.

• Stimulation of L-Selectin Shedding: a. Add a stimulating agent such as PMA (e.g., 25 ng/mL) to induce L-selectin shedding. b. Incubate for 15-30 minutes at 37°C.

• Antibody Staining: a. Place the cells on ice to stop the shedding process. b. Wash the cells once with cold flow cytometry staining buffer. c. Resuspend the cells in the staining buffer containing a pre-titrated amount of the fluorescently-labeled anti-L-selectin antibody. d. Incubate for 30 minutes on ice in the dark.

• Washing and Fixation: a. Wash the cells twice with cold staining buffer to remove unbound antibody. b. Resuspend the cells in fixation buffer.

• Flow Cytometry Analysis: a. Acquire data on a flow cytometer, collecting at least 10,000 events per sample. b. Analyze the data using appropriate software.[11]

• Data Analysis: a. Gate on the cell population of interest based on forward and side scatter properties. b. Determine the Mean Fluorescence Intensity (MFI) of L-selectin staining for each sample. c. Calculate the percentage of L-selectin shedding for the stimulated control compared to the unstimulated control. d. Calculate the percentage of inhibition of L-selectin shedding for each (R)-TAPI-2 concentration. e. Determine the IC50 value for (R)-TAPI-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. benchchem.com [benchchem.com]
• 4. Measurement of TACE Activity in Extracts from Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Protocol for measuring beta-secretase activity in cell and tissue lysate using a fluorogenic peptide substrate in a 96-well format - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Enzyme-Linked Immunosorbent Assay (ELISA) for Detection of Human TNF-α in Culture Supernatants - National Cancer Institute’s Nanotechnology Characterization Laboratory Assay Cascade Protocols - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 7. ibl-international.com [ibl-international.com]
• 8. novamedline.com [novamedline.com]
• 9. documents.thermofisher.com [documents.thermofisher.com]
• 10. researchgate.net [researchgate.net]
• 11. Flow cytometry analysis of receptor internalization/shedding - PubMed [pubmed.ncbi.nlm.nih.gov]

(R)-TAPI-2: A Pharmacological Tool for Modulating the Notch Signaling Pathway

Application Notes and Protocols for Researchers

Introduction:

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of metalloproteinases, including matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs).[1][2] A key target of (R)-TAPI-2 is the TNF-α converting enzyme (TACE), also known as ADAM17.[3][4][5] ADAM17 plays a crucial role in the proteolytic processing and activation of the Notch receptor. By inhibiting ADAM17, (R)-TAPI-2 serves as a valuable pharmacological tool for investigating the physiological and pathological roles of the Notch signaling pathway.[1] This document provides detailed application notes, quantitative data, and experimental protocols for the use of (R)-TAPI-2 in studying Notch signaling.

The Notch signaling pathway is a highly conserved cell-cell communication system that governs fundamental cellular processes such as proliferation, differentiation, and apoptosis.[6] Dysregulation of this pathway is implicated in a variety of developmental disorders and cancers.[7][8] The activation of Notch receptors involves a series of proteolytic cleavages. Upon ligand binding, the receptor undergoes a conformational change, exposing it to cleavage by an ADAM family protease (S2 cleavage), primarily ADAM17.[9] This is followed by an intramembrane cleavage by the γ-secretase complex (S3 cleavage), which releases the Notch intracellular domain (NICD).[10] The NICD then translocates to the nucleus to regulate the transcription of target genes.[9][10]

(R)-TAPI-2 inhibits the S2 cleavage step, thereby preventing the release of NICD and subsequent downstream signaling.[1] This makes it an effective tool for studying the consequences of Notch inhibition in various biological contexts.

Quantitative Data

The inhibitory activity of TAPI-2, of which (R)-TAPI-2 is an isomer, has been characterized against several proteases. The following table summarizes key quantitative data for TAPI-2.

Target Enzyme/Process	Inhibitor	Parameter	Value	Reference
ADAM17 (TACE)	TAPI-2	Ki	120 nM (0.12 µM)	[3][4]
ADAM8	TAPI-2	Ki	10 µM	[3]
ADAM10	TAPI-2	Ki	3 µM	[3]
ADAM12	TAPI-2	Ki	100 µM	[3]
Matrix Metalloproteinase (MMP)	TAPI-2	IC50	20 µM	[1]
PMA-induced shedding of cell surface proteins (e.g., TGF-α, β-amyloid precursor protein)	TAPI-2	IC50	10 µM	[3]
Angiotensin Converting Enzyme (ACE)	TAPI-2	IC50	18 µM	[2]

Signaling Pathway Diagrams

The following diagrams illustrate the canonical Notch signaling pathway and the mechanism of its inhibition by (R)-TAPI-2.

Caption: Canonical Notch signaling pathway activation.

Caption: Mechanism of Notch inhibition by (R)-TAPI-2.

Experimental Protocols

Protocol 1: In Vitro Inhibition of Notch Signaling in Cultured Cells

This protocol describes a general method for treating cultured cells with (R)-TAPI-2 to assess its impact on Notch signaling.

Materials:

• (R)-TAPI-2 (powder)

• Dimethyl sulfoxide (B87167) (DMSO), sterile

• Complete cell culture medium appropriate for the cell line

• Cell line expressing Notch receptor (e.g., colorectal cancer cell lines HCP-1 or HT29[1])

• Phosphate-buffered saline (PBS), sterile

• Reagents for downstream analysis (e.g., Western blotting, qPCR)

Procedure:

• Preparation of (R)-TAPI-2 Stock Solution:

  • Dissolve (R)-TAPI-2 powder in sterile DMSO to create a high-concentration stock solution (e.g., 10-20 mM).

  • Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

  • Store the stock solution at -20°C.[2]

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and count the cells.

  • Seed the cells in appropriate culture vessels (e.g., 6-well plates for protein/RNA extraction) at a density that will allow for the desired treatment duration without overgrowth.

  • Allow cells to adhere and recover for 24 hours.

• Treatment with (R)-TAPI-2:

  • On the day of treatment, thaw an aliquot of the (R)-TAPI-2 stock solution.

  • Dilute the stock solution in complete culture medium to the desired final working concentrations. A dose-response experiment is recommended to determine the optimal concentration for your cell line (e.g., 5-40 µM).[1] A common starting concentration is 20 µM.[1]

  • Prepare a vehicle control using the same concentration of DMSO as in the highest (R)-TAPI-2 treatment group.

  • Aspirate the old medium from the cells and replace it with the medium containing (R)-TAPI-2 or the vehicle control.

  • Incubate the cells for the desired treatment period (e.g., 48 hours).[1]

• Downstream Analysis:

  • After the treatment period, harvest the cells.

  • For Western Blot Analysis: Lyse the cells in RIPA buffer with protease and phosphatase inhibitors. Quantify protein concentration and perform Western blotting to detect levels of cleaved Notch (NICD) and its downstream target, HES-1.[1]

  • For qPCR Analysis: Extract total RNA from the cells. Synthesize cDNA and perform quantitative real-time PCR to measure the mRNA expression levels of Notch target genes like HES1 and HEY1.

Caption: General experimental workflow for in vitro studies.

Protocol 2: Cell Viability/Chemosensitivity Assay

This protocol can be used to determine if the inhibition of Notch signaling by (R)-TAPI-2 affects cell viability or sensitizes cancer cells to chemotherapeutic agents.

Materials:

• All materials from Protocol 1

• 96-well plates

• Chemotherapeutic agent (e.g., 5-fluorouracil)

• MTT substrate (0.25% in PBS) or other viability assay reagent (e.g., CellTiter-Glo®)

Procedure:

• Cell Seeding:

  • Seed cells in 96-well plates at a low density (e.g., 3,000 cells per well).[1]

  • Allow cells to adhere for 24 hours.

• Pre-treatment with (R)-TAPI-2:

  • Treat the cells with 20 µM (R)-TAPI-2 or vehicle control for 48 hours.[1]

• Co-treatment with Chemotherapeutic Agent:

  • After the 48-hour pre-treatment, add the chemotherapeutic agent at various concentrations to the wells, with and without the continued presence of (R)-TAPI-2.

  • Incubate for an additional 72 hours.[1]

• Cell Viability Assessment (MTT Assay):

  • Add MTT substrate diluted in growth medium to each well.

  • Incubate for 1 hour at 37°C.[1]

  • Aspirate the medium and dissolve the formazan (B1609692) crystals in DMSO.

  • Read the absorbance at the appropriate wavelength using a plate reader.

  • Calculate cell viability relative to the untreated control.

(R)-TAPI-2 is a versatile and effective inhibitor of ADAM17, making it a valuable tool for dissecting the role of the Notch signaling pathway in various biological systems. The protocols and data provided herein offer a comprehensive guide for researchers to utilize (R)-TAPI-2 in their investigations of Notch-dependent cellular processes. As a broad-spectrum inhibitor, it is crucial to consider its effects on other metalloproteinases and to include appropriate controls in experimental designs.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. TAPI-2 TAPI-2, CAS 187034-31-7, is a hydroxamate-based inhibitor of MMPs and TACE. Inhibits the activation-induced shedding of L-selectin from neutrophils, eosinophils, and lymphocytes. | Sigma-Aldrich [sigmaaldrich.com]
• 3. TAPI-2 | ADAM17 inhibitor | Probechem Biochemicals [probechem.com]
• 4. TAPI 2 | ADAMs | Tocris Bioscience [tocris.com]
• 5. scbt.com [scbt.com]
• 6. Notch signaling in cancers: mechanism and potential therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A brief overview of clinical significance of novel Notch2 regulators - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Notch signaling pathway: architecture, disease, and therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Modulation of Notch Signaling by Small-Molecular Compounds and Its Potential in Anticancer Studies [mdpi.com]
• 10. Notch Signaling Pathway in Cancer—Review with Bioinformatic Analysis [mdpi.com]

Application Notes: Efficacy Assessment of (R)-TAPI-2 in 3D Spheroid Cultures

Introduction

Three-dimensional (3D) cell culture models, such as tumor spheroids, are increasingly utilized in cancer research and drug development as they more accurately recapitulate the complex microenvironment of in vivo tumors compared to traditional 2D monolayers.[1][2][3] (R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinase (ADAM) family enzymes, with notable activity against ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).[4][5] ADAM17 plays a crucial role in tumorigenesis by cleaving and releasing the extracellular domains of various cell surface proteins, including ligands for the Epidermal Growth Factor Receptor (EGFR).[6][7] This shedding activity leads to the activation of pro-survival and pro-proliferative signaling pathways, such as the EGFR/ERK and PI3K/Akt pathways.[6][7]

These application notes provide detailed protocols for assessing the efficacy of (R)-TAPI-2 in 3D tumor spheroid models. The described methods include assays for evaluating cell viability, cell invasion, and the modulation of downstream signaling pathways.

Overall Experimental Workflow

The general workflow for assessing the efficacy of (R)-TAPI-2 in 3D spheroid cultures involves spheroid formation, compound treatment, and subsequent endpoint analysis. The key stages are outlined in the diagram below.

Caption: General experimental workflow for (R)-TAPI-2 efficacy testing.

Protocol 1: 3D Tumor Spheroid Formation

This protocol describes the generation of uniform tumor spheroids using the liquid overlay technique in ultra-low attachment (ULA) plates.

Materials:

• Cancer cell line of interest (e.g., A549, HCT116)

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 96-well round-bottom, ultra-low attachment (ULA) plates

• Hemocytometer or automated cell counter

Procedure:

• Culture cells in a T-75 flask until they reach 70-80% confluency.

• Wash the cell monolayer with PBS, then add Trypsin-EDTA and incubate at 37°C until cells detach.[8]

• Neutralize trypsin with complete culture medium and transfer the cell suspension to a conical tube.

• Centrifuge the cell suspension at 200 x g for 3 minutes. Aspirate the supernatant.

• Resuspend the cell pellet in fresh, pre-warmed complete medium to create a single-cell suspension.

• Determine the cell concentration and viability.

• Dilute the cell suspension to the desired seeding density (typically 1,000 to 5,000 cells/well, to be optimized for each cell line).[9]

• Carefully dispense 100 µL of the cell suspension into each well of a 96-well ULA round-bottom plate.[9]

• Incubate the plate at 37°C in a humidified 5% CO₂ incubator for 2-4 days to allow for spheroid formation.[8]

• Monitor spheroid formation daily using an inverted microscope. Spheroids should appear as tight, spherical cell aggregates.

Protocol 2: Spheroid Viability Assay

This protocol uses a luminescence-based ATP assay (e.g., CellTiter-Glo® 3D) to measure cell viability in response to (R)-TAPI-2 treatment, which is suitable for 3D models.[10]

Materials:

• Pre-formed 3D spheroids in a 96-well ULA plate

• (R)-TAPI-2 stock solution (dissolved in DMSO)

• Complete culture medium

• CellTiter-Glo® 3D Cell Viability Assay kit

• Plate-reading luminometer

Procedure:

• Compound Preparation: Prepare a serial dilution of (R)-TAPI-2 in complete culture medium at 2X the final desired concentrations. Include a vehicle control (DMSO) at the same concentration as the highest (R)-TAPI-2 dose.

• Spheroid Treatment: After 2-4 days of spheroid formation, carefully add 100 µL of the 2X (R)-TAPI-2 dilutions or vehicle control to the appropriate wells. This brings the final volume to 200 µL per well.[9]

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C and 5% CO₂.

• Assay: a. Equilibrate the 96-well plate and the CellTiter-Glo® 3D reagent to room temperature for approximately 30 minutes.[9] b. Add 100 µL of the CellTiter-Glo® 3D reagent directly to each well.[9] c. Mix the contents on an orbital shaker for 5 minutes to induce cell lysis.[9] d. Incubate the plate at room temperature for an additional 25-30 minutes to stabilize the luminescent signal.[9] e. Measure the luminescence using a plate-reading luminometer.

Data Presentation

Data should be normalized to the vehicle control and plotted as a dose-response curve to determine the half-maximal inhibitory concentration (IC50).

(R)-TAPI-2 (µM)	Luminescence (RLU)	% Viability (Normalized)
0 (Vehicle)	85,430	100.0
0.1	82,110	96.1
1	65,330	76.5
5	44,800	52.4
10	21,560	25.2
25	9,870	11.6
50	5,120	6.0

Protocol 3: Spheroid Invasion Assay

This protocol assesses the effect of (R)-TAPI-2 on the ability of cancer cells to invade a surrounding extracellular matrix (ECM), a key hallmark of metastasis.

Materials:

• Pre-formed 3D spheroids

• Basement membrane extract (BME), such as Matrigel® or Cultrex®

• Ice-cold, serum-free cell culture medium

• Complete culture medium with and without (R)-TAPI-2

• Inverted microscope with imaging capabilities

Procedure:

• Preparation: Thaw BME on ice overnight at 4°C. Keep all plates, pipette tips, and reagents that will contact the BME on ice to prevent premature gelation.[11]

• Plate Spheroids: Generate spheroids as described in Protocol 1. After formation, carefully remove 100 µL of medium from each well.

• Embedding: Working on ice, add 50 µL of BME to each well containing a spheroid.

• Centrifugation (Optional): To center the spheroids and remove bubbles, centrifuge the plate at 300 x g for 5 minutes at 4°C.[11]

• Polymerization: Transfer the plate to a 37°C incubator for 30-60 minutes to allow the BME to polymerize into a gel.[11]

• Treatment: Gently add 100 µL of complete culture medium containing the desired concentration of (R)-TAPI-2 or vehicle control on top of the BME gel.

• Imaging: Immediately acquire a baseline image (Time 0) of each spheroid. Continue to capture images at regular intervals (e.g., every 24 hours) for up to 72-96 hours to monitor cell invasion into the matrix.[8]

Caption: Diagram of the 3D spheroid invasion assay setup.

Data Presentation

The area of invasion (total area minus the initial spheroid core area) can be quantified using image analysis software (e.g., ImageJ).

Treatment	Time (h)	Spheroid Area (µm²)	Total Area (µm²)	Invasion Area (µm²)	% Invasion Inhibition
Vehicle	0	75,150	75,150	0	N/A
Vehicle	72	78,300	255,400	177,100	0
(R)-TAPI-2 (10 µM)	0	74,980	74,980	0	N/A
(R)-TAPI-2 (10 µM)	72	76,100	110,250	34,150	80.7

(R)-TAPI-2 Mechanism of Action and Signaling Pathway

(R)-TAPI-2 inhibits ADAM17, preventing the cleavage of transmembrane precursor proteins, including EGFR ligands like Amphiregulin (AREG) and Transforming Growth Factor-alpha (TGF-α). This inhibition blocks the subsequent activation of the EGFR and its downstream pro-survival and pro-proliferative signaling cascades, primarily the PI3K/Akt and Ras/Raf/MEK/ERK pathways.[6][7]

Caption: (R)-TAPI-2 inhibits ADAM17, blocking EGFR signaling.

Protocol 4: Western Blot Analysis of Downstream Signaling

This protocol is for assessing the phosphorylation status of key proteins in the EGFR signaling pathway to confirm the mechanism of action of (R)-TAPI-2.

Materials:

• Treated spheroids

• Spheroid lysis buffer (e.g., RIPA buffer with protease and phosphatase inhibitors)

• BCA Protein Assay Kit

• SDS-PAGE gels, buffers, and electrophoresis equipment

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% BSA or non-fat milk in TBST)

• Primary antibodies (e.g., anti-p-EGFR, anti-EGFR, anti-p-Akt, anti-Akt, anti-p-ERK, anti-ERK, anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

Procedure:

• Spheroid Lysis: a. Collect spheroids treated with (R)-TAPI-2 and vehicle control by centrifugation. b. Wash with ice-cold PBS. c. Add ice-cold lysis buffer and mechanically disrupt the spheroids by pipetting or using a tissue homogenizer. d. Incubate on ice for 30 minutes, vortexing occasionally. e. Centrifuge at 14,000 x g for 15 minutes at 4°C. Collect the supernatant (protein lysate).

• Protein Quantification: Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE and Transfer: a. Normalize protein amounts for all samples and prepare them with Laemmli buffer. b. Load 20-30 µg of protein per lane and run on an SDS-PAGE gel. c. Transfer the separated proteins to a PVDF membrane.

• Immunoblotting: a. Block the membrane with blocking buffer for 1 hour at room temperature. b. Incubate the membrane with primary antibodies overnight at 4°C. c. Wash the membrane with TBST. d. Incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature. e. Wash the membrane again with TBST.

• Detection: Add ECL substrate and visualize the protein bands using a chemiluminescence imaging system. Densitometry analysis can be used for semi-quantification, normalizing phosphoprotein levels to total protein levels.

Data Presentation

Treatment	p-EGFR / Total EGFR (Fold Change)	p-Akt / Total Akt (Fold Change)	p-ERK / Total ERK (Fold Change)
Vehicle	1.00	1.00	1.00
(R)-TAPI-2 (1 µM)	0.82	0.85	0.88
(R)-TAPI-2 (10 µM)	0.35	0.41	0.38
(R)-TAPI-2 (25 µM)	0.11	0.15	0.12

References

• 1. Optimizing Drug Efficacy Testing in Cancer Research Using 3D Cell Culture Automation | Lab Manager [labmanager.com]
• 2. Drug Efficacy Evaluation of 3D Cancer Spheroids Using an Imaging-Based Workflow | Olympus LS [evidentscientific.com]
• 3. Three-Dimensional Cell Cultures in Drug Discovery and Development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. TAPI-2 [sigmaaldrich.com]
• 6. Immunomodulatory role of metalloproteinase ADAM17 in tumor development - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Frontiers | Immunomodulatory role of metalloproteinase ADAM17 in tumor development [frontiersin.org]
• 8. Three-Dimensional (3D) Tumor Spheroid Invasion Assay - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. Evaluation of assays for drug efficacy in a three-dimensional model of the lung - PMC [pmc.ncbi.nlm.nih.gov]
• 11. sartorius.com [sartorius.com]

Practical Guide to Using (R)-TAPI-2 in Flow Cytometry for Protein Shedding Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinase (ADAM) family proteins, with particularly high affinity for Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. This enzyme is a key sheddase responsible for the cleavage and release of the extracellular domains of numerous cell surface proteins, a process known as ectodomain shedding. The shedding of these proteins, which include cytokines like TNF-α, growth factors, and adhesion molecules such as L-selectin (CD62L), plays a critical role in various physiological and pathological processes, including inflammation, cancer progression, and immune regulation.[1]

Flow cytometry is a powerful technique for the rapid, quantitative, and multi-parametric analysis of single cells.[1] When combined with the use of specific inhibitors like (R)-TAPI-2, flow cytometry becomes an invaluable tool to study the dynamics of protein shedding. By inhibiting the activity of TACE/ADAM17, (R)-TAPI-2 prevents the cleavage of its substrates, leading to an accumulation of the full-length protein on the cell surface. This change in surface protein expression can be readily quantified by flow cytometry, providing insights into the role of TACE/ADAM17 in regulating the surface proteome.

These application notes provide a practical guide for utilizing (R)-TAPI-2 in flow cytometry to analyze the inhibition of protein shedding. Included are detailed protocols, data presentation guidelines, and visual representations of the underlying biological pathways and experimental workflows.

Mechanism of Action: TACE/ADAM17-Mediated Protein Shedding

TACE/ADAM17 is a transmembrane metalloproteinase that acts as a molecular scissor, cleaving the extracellular portion of various membrane-bound proteins. This process transforms a membrane-anchored protein into a soluble form, which can then act systemically or locally. (R)-TAPI-2, a hydroxamate-based inhibitor, chelates the zinc ion within the catalytic domain of TACE/ADAM17, thereby blocking its proteolytic activity.

Figure 1: TACE/ADAM17 Signaling Pathway and Inhibition by (R)-TAPI-2.

Quantitative Data Summary

The following table summarizes typical experimental conditions and expected outcomes when using TACE/ADAM17 inhibitors in flow cytometry to measure the inhibition of protein shedding.

Inhibitor	Cell Type	Substrate	Concentration	Incubation Time	Expected Outcome (Flow Cytometry)	Reference
TAPI-0	RAW264.7 macrophages	TNF-α	20 µg/mL	2 hours	Increased cell surface TNF-α expression	[2]
GW280264X	Murine Macrophages	Mer	10 µM	6 - 24 hours	Prevention of LPS-induced Mer shedding	[3]
Ro31-9790	Murine T lymphocytes	L-selectin (CD62L)	30 µM	1 hour	Inhibition of PMA-induced L-selectin shedding	[4]
TAPI-2	Human Hepatocytes	TNFR1	Not specified	6 - 12 hours	Reduction of LPS-induced sTNFR1 release (indirect measure)	[5]

Note: The optimal concentration of (R)-TAPI-2 and incubation time should be determined empirically for each cell type and substrate of interest.

Experimental Protocols

Protocol 1: General Procedure for Analyzing Inhibition of Protein Shedding by (R)-TAPI-2

This protocol provides a general framework for assessing the effect of (R)-TAPI-2 on the surface expression of a target protein.

Materials:

• Cells of interest

• Complete cell culture medium

• (R)-TAPI-2 (stock solution in DMSO)

• Shedding stimulus (e.g., Phorbol 12-myristate 13-acetate (PMA), Lipopolysaccharide (LPS))

• Phosphate-Buffered Saline (PBS)

• Flow Cytometry Staining Buffer (e.g., PBS with 2% FBS and 0.02% sodium azide)

• Fluorochrome-conjugated primary antibody specific for the protein of interest

• Isotype control antibody

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation: Culture cells to the desired confluency. On the day of the experiment, harvest the cells and prepare a single-cell suspension in complete culture medium.

• Inhibitor Pre-incubation:

  • Aliquot cells into flow cytometry tubes.

  • To the test samples, add (R)-TAPI-2 to the desired final concentration (a starting concentration of 10-20 µM is recommended).

  • To the control samples, add an equivalent volume of DMSO.

  • Incubate the cells at 37°C for a predetermined time (e.g., 30 minutes to 4 hours). This pre-incubation allows the inhibitor to enter the cells and bind to TACE/ADAM17.

• Stimulation of Shedding:

  • To induce shedding, add the appropriate stimulus (e.g., PMA at 100 nM) to both control and (R)-TAPI-2-treated cells.

  • Include a negative control group with no stimulus.

  • Incubate at 37°C for the optimal time required to induce shedding of the target protein (typically 30 minutes to 2 hours).

• Antibody Staining:

  • Wash the cells twice with cold Flow Cytometry Staining Buffer.

  • Resuspend the cell pellet in the staining buffer containing the fluorochrome-conjugated primary antibody at the manufacturer's recommended concentration.

  • Include an isotype control for each condition.

  • Incubate for 30 minutes at 4°C in the dark.

• Data Acquisition:

  • Wash the cells twice with cold Flow Cytometry Staining Buffer.

  • Resuspend the cells in an appropriate volume of staining buffer for flow cytometric analysis.

  • Acquire data on a flow cytometer, collecting a sufficient number of events for statistical analysis.

• Data Analysis:

  • Gate on the cell population of interest based on forward and side scatter properties.

  • Analyze the median fluorescence intensity (MFI) of the target protein in the different experimental groups.

  • An increase in MFI in the (R)-TAPI-2 treated group compared to the stimulated control indicates inhibition of shedding.

Figure 2: General Experimental Workflow for Analyzing Protein Shedding Inhibition.

Protocol 2: Specific Application - Measuring L-selectin (CD62L) Shedding from T-lymphocytes

This protocol details the use of (R)-TAPI-2 to study the shedding of L-selectin (CD62L), a key adhesion molecule on lymphocytes.

Materials:

• Isolated primary T-lymphocytes or a T-cell line (e.g., Jurkat)

• RPMI-1640 medium with 10% FBS

• (R)-TAPI-2 (10 mM stock in DMSO)

• PMA (1 mg/mL stock in DMSO)

• Anti-human CD62L-PE antibody

• PE-conjugated isotype control antibody

• Flow Cytometry Staining Buffer

• Flow cytometry tubes

• Flow cytometer

Procedure:

• Cell Preparation: Resuspend T-lymphocytes at a concentration of 1 x 10^6 cells/mL in RPMI-1640 medium.

• Inhibitor Pre-incubation:

  • Add (R)-TAPI-2 to a final concentration of 20 µM to the test samples.

  • Add an equivalent volume of DMSO to the control samples.

  • Incubate at 37°C for 1 hour.

• Stimulation of Shedding:

  • Add PMA to a final concentration of 100 nM to induce L-selectin shedding.

  • Incubate at 37°C for 1 hour.

• Antibody Staining:

  • Wash cells twice with cold Flow Cytometry Staining Buffer.

  • Resuspend cells in 100 µL of staining buffer containing the anti-human CD62L-PE antibody.

  • Incubate for 30 minutes at 4°C in the dark.

• Data Acquisition and Analysis:

  • Wash cells twice and resuspend in 500 µL of staining buffer.

  • Analyze the samples on a flow cytometer.

  • Compare the MFI of CD62L in unstimulated, PMA-stimulated, and PMA + (R)-TAPI-2-treated cells. A significant increase in CD62L MFI in the (R)-TAPI-2 treated group will confirm the inhibition of shedding.[4]

Troubleshooting

Problem	Possible Cause	Solution
No inhibition of shedding observed	Inhibitor concentration too low	Perform a dose-response curve to determine the optimal concentration of (R)-TAPI-2.
Incubation time too short	Increase the pre-incubation time with (R)-TAPI-2.
Target protein is not a substrate for TACE/ADAM17	Confirm from literature that the protein of interest is a known substrate.
High background fluorescence	Non-specific antibody binding	Include an Fc block step before antibody staining. Titrate the antibody to find the optimal concentration.
Dead cells	Use a viability dye to exclude dead cells from the analysis.
Low signal intensity	Low expression of the target protein	Use a brighter fluorochrome or an amplification staining method.
Antibody not optimal for flow cytometry	Ensure the antibody is validated for flow cytometry applications.

Conclusion

The use of (R)-TAPI-2 in conjunction with flow cytometry provides a robust and quantitative method for studying the role of TACE/ADAM17 in the regulation of cell surface protein expression. The protocols and guidelines presented here offer a starting point for researchers to design and execute experiments aimed at understanding the complex process of ectodomain shedding and its implications in health and disease. Careful optimization of experimental parameters is crucial for obtaining reliable and reproducible results.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. minervamedica.it [minervamedica.it]
• 4. L-Selectin Shedding Does Not Regulate Constitutive T Cell Trafficking but Controls the Migration Pathways of Antigen-activated T Lymphocytes - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Shedding of the tumor necrosis factor (TNF) receptor from the surface of hepatocytes during sepsis limits inflammation through cGMP signaling - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for (R)-TAPI-2 in Antiviral Research Against SARS-CoV

For Researchers, Scientists, and Drug Development Professionals

Introduction

Severe Acute Respiratory Syndrome Coronavirus (SARS-CoV) entry into host cells is a critical first step in its lifecycle and represents a key target for antiviral therapies. The viral spike (S) protein mediates this entry by binding to the angiotensin-converting enzyme 2 (ACE2) receptor on the host cell surface. The ectodomain of ACE2 can be shed from the cell surface by a disintegrin and metalloproteinase 17 (ADAM17), also known as tumor necrosis factor-alpha-converting enzyme (TACE). This shedding process is believed to play a complex role in viral entry and pathogenesis. Inhibition of ADAM17 has emerged as a potential therapeutic strategy to modulate viral entry and the host inflammatory response.

(R)-TAPI-2, a hydroxamate-based inhibitor of ADAM17, is a valuable research tool for investigating the role of this metalloproteinase in SARS-CoV infection. These application notes provide an overview of the potential applications of (R)-TAPI-2 in SARS-CoV research, along with detailed protocols for in vitro studies. While specific data for (R)-TAPI-2 in the context of SARS-CoV is limited in publicly available literature, the provided protocols are based on established methodologies for evaluating ADAM17 inhibitors against coronaviruses.

Mechanism of Action

(R)-TAPI-2 acts as a potent and selective inhibitor of ADAM17. By blocking the catalytic activity of this enzyme, (R)-TAPI-2 prevents the shedding of the ACE2 receptor from the cell surface. The prevailing hypothesis is that maintaining ACE2 integrity on the cell surface may interfere with efficient viral entry. Furthermore, ADAM17 is responsible for the shedding of various other cell surface proteins, including the pro-inflammatory cytokine tumor necrosis factor-alpha (TNF-α).[1][2] Inhibition of ADAM17 by (R)-TAPI-2 can therefore also be investigated for its potential to mitigate the inflammatory cascade associated with severe SARS-CoV infection.

Data Presentation

Due to the limited availability of specific quantitative data for (R)-TAPI-2 against SARS-CoV, the following table summarizes the antiviral activity of a selective ADAM17 inhibitor, JG26, against SARS-CoV-2 in Calu-3 human lung cells. This data is presented as a reference for the expected range of activity for potent ADAM17 inhibitors.

Compound	Target	Cell Line	IC50 (nM)	EC50 (µM)	CC50 (µM)	Selectivity Index (SI)	Reference
JG26	ADAM17	Calu-3	-	15.3	>25	>1.63	[3]

Abbreviations:

• IC50: Half-maximal inhibitory concentration (against the isolated enzyme).

• EC50: Half-maximal effective concentration (in a cell-based antiviral assay).

• CC50: Half-maximal cytotoxic concentration.

• SI: Selectivity Index (CC50/EC50).

Experimental Protocols

The following are detailed protocols for key experiments to evaluate the antiviral potential of (R)-TAPI-2 against SARS-CoV.

Protocol 1: In Vitro ADAM17 Inhibition Assay

This protocol is designed to determine the direct inhibitory activity of (R)-TAPI-2 against ADAM17.

Materials:

• Recombinant human ADAM17 enzyme

• Fluorogenic ADAM17 substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH2)

• (R)-TAPI-2

• Assay buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl2, 0.005% Brij-35)

• 96-well black microplates

• Fluorometric microplate reader

Procedure:

• Prepare a stock solution of (R)-TAPI-2 in DMSO.

• Create a serial dilution of (R)-TAPI-2 in assay buffer.

• Add 50 µL of the diluted (R)-TAPI-2 or vehicle control (DMSO in assay buffer) to the wells of the 96-well plate.

• Add 25 µL of recombinant human ADAM17 enzyme to each well.

• Incubate the plate at 37°C for 15 minutes.

• Add 25 µL of the fluorogenic ADAM17 substrate to each well to initiate the reaction.

• Immediately measure the fluorescence intensity at an excitation wavelength of 320 nm and an emission wavelength of 420 nm every 5 minutes for 60 minutes using a microplate reader.

• Calculate the rate of substrate cleavage for each concentration of (R)-TAPI-2.

• Plot the reaction rates against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

Protocol 2: SARS-CoV Pseudovirus Neutralization Assay

This protocol assesses the ability of (R)-TAPI-2 to inhibit SARS-CoV entry into host cells using a safe, non-replicating pseudovirus system.

Materials:

• SARS-CoV spike-pseudotyped lentiviral or retroviral particles expressing a reporter gene (e.g., luciferase or GFP)

• HEK293T cells stably expressing human ACE2 (HEK293T-hACE2)

• (R)-TAPI-2

• Complete cell culture medium (e.g., DMEM with 10% FBS, 1% penicillin-streptomycin)

• 96-well white or clear-bottom microplates

• Luciferase assay reagent or fluorescence microscope/flow cytometer

Procedure:

• Seed HEK293T-hACE2 cells in a 96-well plate and incubate overnight to reach 80-90% confluency.

• Prepare a serial dilution of (R)-TAPI-2 in cell culture medium.

• Remove the existing medium from the cells and add 50 µL of the diluted (R)-TAPI-2 or vehicle control.

• Incubate the cells at 37°C for 1 hour.

• Add 50 µL of SARS-CoV pseudovirus to each well.

• Incubate the plate at 37°C for 48-72 hours.

• Quantify the reporter gene expression:

  • For luciferase: Add luciferase assay reagent and measure luminescence using a microplate reader.

  • For GFP: Visualize and quantify GFP-positive cells using a fluorescence microscope or flow cytometer.

• Calculate the percentage of inhibition for each concentration of (R)-TAPI-2 relative to the vehicle control.

• Determine the EC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

Protocol 3: Cell Viability Assay

This protocol is essential to determine the cytotoxicity of (R)-TAPI-2 and to calculate the selectivity index.

Materials:

• Calu-3 or other relevant lung epithelial cells

• (R)-TAPI-2

• Complete cell culture medium

• 96-well clear microplates

• Cell viability reagent (e.g., MTT, XTT, or CellTiter-Glo)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate and incubate overnight.

• Prepare a serial dilution of (R)-TAPI-2 in cell culture medium.

• Remove the existing medium and add 100 µL of the diluted (R)-TAPI-2 or vehicle control.

• Incubate the plate for the same duration as the antiviral assay (e.g., 48-72 hours).

• Add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time.

• Measure the absorbance or luminescence using a microplate reader.

• Calculate the percentage of cell viability relative to the vehicle control.

• Determine the CC50 value by plotting the percentage of viability against the logarithm of the inhibitor concentration.

Visualizations

Signaling Pathway of SARS-CoV Entry and Inhibition by (R)-TAPI-2

References

• 1. news-medical.net [news-medical.net]
• 2. scispace.com [scispace.com]
• 3. sfera.unife.it [sfera.unife.it]

Application Notes and Protocols for Measuring the Inhibition of L-selectin Shedding by (R)-TAPI-2

For Researchers, Scientists, and Drug Development Professionals

Introduction

L-selectin (CD62L) is a cell adhesion molecule crucial for the initial tethering and rolling of leukocytes on endothelial cells, a critical step in the inflammatory response and immune cell trafficking. The surface expression of L-selectin is tightly regulated by a process known as "shedding," where the extracellular domain of L-selectin is proteolytically cleaved by the metalloproteinase ADAM17 (a disintegrin and metalloproteinase 17), also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). This shedding process releases a soluble form of L-selectin and downregulates its surface expression on leukocytes, thereby modulating the inflammatory cascade.

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of metalloproteinases, including ADAM17. By inhibiting ADAM17, (R)-TAPI-2 can block the shedding of L-selectin, thus maintaining its expression on the leukocyte surface and potentially attenuating the inflammatory response. These application notes provide detailed protocols for measuring the inhibitory effect of (R)-TAPI-2 on L-selectin shedding using two common and robust methods: flow cytometry and Enzyme-Linked Immunosorbent Assay (ELISA).

Signaling Pathway of L-selectin Shedding and Inhibition by (R)-TAPI-2

L-selectin shedding is initiated by various stimuli that activate intracellular signaling pathways, leading to the activation of ADAM17. (R)-TAPI-2 acts by directly inhibiting the catalytic activity of ADAM17.

Caption: L-selectin shedding pathway and its inhibition by (R)-TAPI-2.

Data Presentation: Inhibition of ADAM17 and L-selectin Shedding by TAPI-2

The following table summarizes the inhibitory activity of TAPI-2, a close analog of (R)-TAPI-2, on ADAM17 and cellular L-selectin shedding. This data provides a reference for expected potency.

Inhibitor	Target Enzyme	Assay Type	IC50 / Ki	Cell Type	Reference
TAPI-2	ADAM17 (TACE)	Enzyme Activity	Ki = 120 nM	-	[1][2]
TAPI-2	Metalloproteinases	PMA-induced shedding of various cell surface proteins (including L-selectin)	IC50 = 10 µM	CHO cells

Note: The IC50 value for L-selectin shedding is for a mixture of cell surface proteins and may vary depending on the specific cell type and experimental conditions.

Experimental Protocols

Protocol 1: Measurement of L-selectin Surface Expression by Flow Cytometry

This protocol details the steps to quantify the inhibition of L-selectin shedding by (R)-TAPI-2 by measuring the amount of L-selectin remaining on the cell surface.

Experimental Workflow:

References

• 1. TAPI 2 | 689284-12-6 | MOLNOVA [molnova.cn]
• 2. TAPI 2 | ADAMs | Tocris Bioscience [tocris.com]

Application Notes and Protocols: Utilizing (R)-TAPI-2 in Combination with Chemotherapy Agents

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for investigating the synergistic potential of (R)-TAPI-2, a potent inhibitor of ADAM17 (A Disintegrin and Metalloproteinase 17), in combination with various chemotherapy agents. The information herein is intended to guide researchers in designing and executing preclinical studies to evaluate the enhanced anti-tumor efficacy of such combination therapies.

Introduction

(R)-TAPI-2 is the active enantiomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs, with particularly high affinity for ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). ADAM17 plays a crucial role in the shedding of various cell surface proteins, including ligands for the Epidermal Growth Factor Receptor (EGFR) such as TGF-α and Amphiregulin. Overexpression and hyperactivity of ADAM17 are implicated in cancer progression, metastasis, and the development of resistance to conventional chemotherapies.

By inhibiting ADAM17, (R)-TAPI-2 can disrupt key signaling pathways that promote tumor growth and survival, such as the EGFR/PI3K/AKT pathway. This mechanism of action makes (R)-TAPI-2 a promising candidate for combination therapy, as it can potentially sensitize cancer cells to the cytotoxic effects of traditional chemotherapy drugs and help overcome acquired resistance.

Rationale for Combination Therapy

The combination of (R)-TAPI-2 with conventional chemotherapy agents is based on the following principles:

• Synergistic Cytotoxicity: By targeting distinct but complementary pathways, the combination can lead to a greater anti-tumor effect than the sum of the individual agents.

• Overcoming Chemoresistance: ADAM17-mediated shedding of growth factor ligands can activate pro-survival signaling pathways that counteract the effects of chemotherapy. Inhibition of ADAM17 can block these survival signals, thereby restoring sensitivity to chemotherapeutic agents.

• Dose Reduction and Reduced Toxicity: Synergistic interactions may allow for the use of lower doses of chemotherapy agents, potentially reducing their associated toxic side effects.

Data Presentation: Synergistic Effects of ADAM17 Inhibition with Chemotherapy

While specific quantitative data for (R)-TAPI-2 in combination with a wide array of chemotherapy agents is still emerging, studies with other potent ADAM17 inhibitors, such as GW280264X, have demonstrated significant synergy with agents like cisplatin (B142131). The following tables summarize representative data from such studies, illustrating the potential for enhanced efficacy. Researchers are encouraged to generate similar data for (R)-TAPI-2 in their specific cancer models of interest.

Table 1: In Vitro Cytotoxicity of an ADAM17 Inhibitor (GW280264X) in Combination with Cisplatin in Ovarian Cancer Cell Lines [1][2]

Cell Line	Treatment	IC50 (µM)
HEY	Cisplatin alone	3.5
Cisplatin + GW280264X (10 µM)	1.8 (Significant Reduction)
SKOV-3	Cisplatin alone	8.2
Cisplatin + GW280264X (10 µM)	4.5 (Significant Reduction)
OVCAR-8	Cisplatin alone	6.5
Cisplatin + GW280264X (10 µM)	3.2 (Significant Reduction)

Table 2: In Vitro Cytotoxicity of an ADAM17 Inhibitor (GW280264X) in Combination with Cisplatin in Cervical Cancer Spheroids [3][4]

Cell Line	Treatment	IC50 (µM)
C33A	Cisplatin alone	18.85
Cisplatin + GW280264X (10 µM)	~9.5 (Significant Reduction)
CaSki	Cisplatin alone	~2.5
Cisplatin + GW280264X (10 µM)	~1.0 (Significant Reduction)
SiHa	Cisplatin alone	26.25
Cisplatin + GW280264X (10 µM)	~13.0 (Significant Reduction)

Signaling Pathways and Experimental Workflows

To facilitate a deeper understanding of the experimental design and the underlying molecular mechanisms, the following diagrams are provided.

Mechanism of (R)-TAPI-2 and Chemotherapy Combination.

Workflow for In Vitro Synergy Testing.

Experimental Protocols

The following protocols provide a framework for assessing the synergistic effects of (R)-TAPI-2 in combination with various chemotherapy agents in vitro.

Protocol 1: Determination of IC50 Values for Single Agents

Objective: To determine the half-maximal inhibitory concentration (IC50) of (R)-TAPI-2 and each chemotherapy agent individually on the cancer cell line of interest.

Materials:

• Cancer cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• (R)-TAPI-2 (stock solution in DMSO)

• Chemotherapy agent (stock solution in appropriate solvent)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (cell culture grade)

• Phosphate-buffered saline (PBS)

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete medium and incubate overnight.

• Prepare serial dilutions of (R)-TAPI-2 and the chemotherapy agent in complete medium.

• Remove the medium from the wells and add 100 µL of the prepared drug dilutions to the respective wells. Include vehicle control wells (medium with the same concentration of DMSO or other solvent as the highest drug concentration).

• Incubate the plates for 48 to 72 hours at 37°C in a humidified atmosphere with 5% CO2.

• Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, or until a purple precipitate is visible.

• Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each concentration relative to the vehicle control.

• Determine the IC50 value for each drug using a suitable software (e.g., GraphPad Prism) by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting a non-linear regression curve.

Protocol 2: Combination Synergy Analysis

Objective: To evaluate the synergistic, additive, or antagonistic effect of combining (R)-TAPI-2 with a chemotherapy agent.

Procedure:

• Based on the IC50 values determined in Protocol 1, design a combination study. Two common approaches are:

  • Fixed-Ratio Combination: Prepare serial dilutions of a mixture of (R)-TAPI-2 and the chemotherapy agent at a fixed molar ratio (e.g., the ratio of their individual IC50 values).

  • Checkerboard (Matrix) Assay: Prepare a matrix of concentrations with varying doses of both (R)-TAPI-2 and the chemotherapy agent.

• Seed and treat the cells as described in Protocol 1, using the combination drug preparations.

• Perform the MTT assay and measure absorbance as described in Protocol 1.

• Calculate the percentage of cell viability for each combination.

• Analyze the data using the Chou-Talalay method to calculate the Combination Index (CI). The CI value provides a quantitative measure of the interaction between the two drugs.

  • CI < 1: Synergism

  • CI = 1: Additive effect

  • CI > 1: Antagonism Software such as CompuSyn can be used for this analysis.

Protocol 3: Apoptosis Assay by Flow Cytometry

Objective: To determine if the combination of (R)-TAPI-2 and a chemotherapy agent induces a greater level of apoptosis compared to the single agents.

Materials:

• Cancer cell line of interest

• 6-well cell culture plates

• (R)-TAPI-2 and chemotherapy agent

• Annexin V-FITC Apoptosis Detection Kit

• Propidium Iodide (PI)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with (R)-TAPI-2 alone, the chemotherapy agent alone, and the combination at their respective IC50 concentrations (or other relevant concentrations) for 24-48 hours. Include a vehicle control.

• Harvest the cells (including floating cells in the medium) by trypsinization and centrifugation.

• Wash the cells with cold PBS.

• Resuspend the cells in 1X Binding Buffer provided in the apoptosis detection kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the samples by flow cytometry. The percentage of early apoptotic (Annexin V-positive, PI-negative), late apoptotic/necrotic (Annexin V-positive, PI-positive), and live cells (Annexin V-negative, PI-negative) can be quantified.

Conclusion

The combination of the ADAM17 inhibitor (R)-TAPI-2 with conventional chemotherapy agents represents a promising strategy to enhance anti-tumor efficacy and overcome drug resistance. The provided protocols offer a systematic approach to preclinically evaluate the synergistic potential of such combinations. The data generated from these studies will be crucial for the further development and clinical translation of (R)-TAPI-2 as part of novel cancer therapeutic regimens.

References

• 1. ADAM17 Inhibition Increases the Impact of Cisplatin Treatment in Ovarian Cancer Spheroids - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Inhibition of ADAM17 increases the cytotoxic effect of cisplatin in cervical spheroids and organoids - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Inhibition of ADAM17 increases the cytotoxic effect of cisplatin in cervical spheroids and organoids [frontiersin.org]

Technical Notes & Optimization

troubleshooting (R)-TAPI-2 insolubility in aqueous buffers

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals experiencing insolubility issues with (R)-TAPI-2 in aqueous buffers.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), particularly ADAM17 (also known as TACE). It functions as a hydroxamate-based inhibitor, chelating the essential zinc ion in the active site of these enzymes, thereby preventing them from cleaving their substrates. This inhibition blocks the shedding of various cell surface proteins, including Tumor Necrosis Factor-alpha (TNF-α) and ligands for the Epidermal Growth Factor Receptor (EGFR), which are involved in inflammation, cell proliferation, and migration.[1]

Q2: Why is my (R)-TAPI-2 not dissolving in my aqueous buffer?

(R)-TAPI-2 is a hydrophobic molecule with limited aqueous solubility. As a hydroxamic acid derivative, its solubility is pH-dependent and generally increases in slightly alkaline conditions.[2] Direct dissolution in neutral or acidic aqueous buffers like PBS at pH 7.4 can be challenging and often leads to precipitation. It is recommended to first prepare a high-concentration stock solution in an organic solvent like DMSO or ethanol (B145695).

Q3: What is the recommended solvent for preparing a stock solution of (R)-TAPI-2?

Dimethyl sulfoxide (B87167) (DMSO) and ethanol are the recommended solvents for preparing high-concentration stock solutions of (R)-TAPI-2. A stock solution in DMSO can be prepared at a concentration of 10 mM.

Q4: How should I store my (R)-TAPI-2 stock solution?

Stock solutions of (R)-TAPI-2 in DMSO or ethanol should be aliquoted into small, single-use volumes to avoid repeated freeze-thaw cycles and stored at -20°C. Under these conditions, the stock solution is stable for several months.

Q5: What is the maximum concentration of DMSO my cells can tolerate?

The tolerance to DMSO varies between cell lines. For most cell lines, a final DMSO concentration of 0.5% is generally considered safe for short-term assays. However, for sensitive cell lines or long-term experiments, it is advisable to keep the final DMSO concentration at or below 0.1%. It is always recommended to perform a vehicle control experiment to assess the effect of DMSO on your specific cell line.

Troubleshooting Guide for (R)-TAPI-2 Insolubility

This guide addresses common issues encountered when preparing working solutions of (R)-TAPI-2 in aqueous buffers for cell culture and biochemical assays.

Issue 1: Precipitation upon dilution of DMSO stock solution into aqueous buffer.

Cause: This is a common phenomenon known as "solvent shock," where the rapid change in solvent polarity causes the hydrophobic compound to precipitate out of the solution.

Solution:

• Stepwise Dilution: Instead of a single large dilution, perform a serial dilution of the DMSO stock solution into your pre-warmed aqueous buffer or cell culture medium. This gradual decrease in solvent concentration helps to keep the compound in solution. A detailed protocol is provided below.

• Maintain Low Final Concentration: Ensure the final concentration of (R)-TAPI-2 in your assay does not exceed its solubility limit in the aqueous medium.

• pH Adjustment: Since (R)-TAPI-2 is a hydroxamic acid, its solubility is expected to be higher at a slightly alkaline pH.[2] If your experimental conditions permit, adjusting the pH of your buffer to 7.5-8.0 may improve solubility.

• Use of Solubilizing Agents: Consider the use of cyclodextrins, such as methyl-β-cyclodextrin, which can encapsulate hydrophobic molecules and increase their aqueous solubility.[3]

Experimental Protocols

Protocol 1: Preparation of a 10 mM (R)-TAPI-2 Stock Solution in DMSO

Materials:

• (R)-TAPI-2 powder

• Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

• Sterile microcentrifuge tubes

• Calibrated analytical balance

• Vortex mixer

Procedure:

• Calculate the required mass: The molecular weight of (R)-TAPI-2 is 415.5 g/mol . To prepare 1 mL of a 10 mM stock solution, you will need: Mass (mg) = 10 mmol/L * 0.001 L * 415.5 g/mol * 1000 mg/g = 4.155 mg

• Weigh the compound: In a sterile environment, carefully weigh approximately 4.16 mg of (R)-TAPI-2 powder and transfer it to a sterile microcentrifuge tube.

• Dissolve the compound: Add 1 mL of anhydrous, sterile DMSO to the tube containing the (R)-TAPI-2 powder.

• Ensure complete dissolution: Vortex the solution thoroughly for 1-2 minutes. If necessary, gentle warming in a 37°C water bath or brief sonication can be used to aid dissolution. Visually inspect the solution to ensure no solid particles remain.

• Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. Store the aliquots at -20°C.

Protocol 2: Preparation of (R)-TAPI-2 Working Solution for Cell Culture (Example: 10 µM)

This protocol uses a stepwise dilution approach to minimize precipitation.

Materials:

• 10 mM (R)-TAPI-2 stock solution in DMSO

• Pre-warmed (37°C) sterile cell culture medium

• Sterile microcentrifuge tubes

Procedure:

• Prepare an intermediate dilution (100x final concentration): Add 1 µL of the 10 mM (R)-TAPI-2 stock solution to 99 µL of pre-warmed cell culture medium. This creates a 100 µM intermediate solution with a DMSO concentration of 1%. Mix well by gentle pipetting.

• Prepare the final working solution: Add 100 µL of the 100 µM intermediate solution to 900 µL of pre-warmed cell culture medium. This results in a final (R)-TAPI-2 concentration of 10 µM and a final DMSO concentration of 0.1%.

• Vehicle Control: Prepare a vehicle control by adding 1 µL of DMSO to 999 µL of cell culture medium, resulting in a final DMSO concentration of 0.1%.

Data Summary

Table 1: Solubility of (R)-TAPI-2 in Common Solvents

Solvent	Solubility
DMSO	≥ 10 mM
Ethanol	5 mg/mL
Water	5 mg/mL (Note: This may be dependent on pH and temperature)

Data compiled from publicly available information. Specific solubility in aqueous buffers may vary.

Table 2: Recommended Final DMSO Concentrations in Cell Culture

Final DMSO Concentration	Recommendation
≤ 0.1%	Recommended for sensitive cell lines and long-term (>24h) experiments.
0.1% - 0.5%	Generally acceptable for most robust cell lines in short-term assays.
> 0.5%	May cause cytotoxicity and off-target effects. Use with caution and always include a vehicle control.

Visualizations

References

• 1. ADAM17 promotes breast cancer cell malignant phenotype through EGFR-PI3K-AKT activation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Hydroxamic Acid Derivatives: From Synthetic Strategies to Medicinal Chemistry Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The use of methyl-β-cyclodextrin to solubilize cholesterol prior to coating onto a C18 stationary phase - PubMed [pubmed.ncbi.nlm.nih.gov]

optimizing (R)-TAPI-2 incubation time for maximal inhibition

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), including ADAM17 (TACE). This guide focuses on optimizing incubation time for maximal inhibition and includes troubleshooting advice and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what are its primary targets?

A1: (R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs. Its primary targets include ADAM17 (also known as TNF-α converting enzyme or TACE), which is responsible for the shedding of various cell surface proteins, including the pro-inflammatory cytokine TNF-α. It also inhibits a range of MMPs involved in extracellular matrix remodeling.

Q2: Why is optimizing the incubation time for (R)-TAPI-2 crucial?

A2: The inhibitory effect of (R)-TAPI-2 is time-dependent. An insufficient incubation period can lead to an underestimation of its potency, resulting in a higher apparent IC50 value. Conversely, an excessively long incubation might induce secondary cellular effects, such as cytotoxicity or the activation of compensatory signaling pathways, which can confound experimental results. Therefore, determining the optimal incubation time is critical for accurately assessing the efficacy of (R)-TAPI-2 in your specific experimental model.

Q3: What is a good starting point for determining the optimal incubation time for (R)-TAPI-2 in a cell-based assay?

A3: The ideal starting point depends on the biological endpoint. For assessing direct, proximal effects on target activity (e.g., shedding of a specific substrate), shorter incubation times of 1, 2, 4, and 8 hours are recommended. For measuring downstream cellular outcomes like changes in gene expression, cell viability, or apoptosis, longer incubation times of 24, 48, and 72 hours are more appropriate.[1][2][3][4]

Q4: How does the concentration of (R)-TAPI-2 influence the optimal incubation time?

A4: The rate of target engagement and the subsequent biological response are dependent on both the concentration of the inhibitor and the incubation time.[5] Higher concentrations of (R)-TAPI-2 may elicit a response at earlier time points. It is advisable to perform time-course experiments using a concentration around the expected IC50 value for your cell type and endpoint.

Q5: Is it necessary to replenish (R)-TAPI-2 in the culture medium during long-term incubation experiments?

A5: The stability of (R)-TAPI-2 in cell culture media at 37°C over extended periods (e.g., beyond 24 hours) can be a concern. While specific degradation kinetics in every medium type are not extensively documented, it is good practice to consider replenishing the medium with fresh (R)-TAPI-2 for experiments lasting longer than 48 hours to ensure a consistent inhibitory concentration. For critical long-term studies, a stability test of (R)-TAPI-2 in your specific cell culture medium is recommended (see Experimental Protocols).

Troubleshooting Guide: Optimizing (R)-TAPI-2 Incubation Time

This guide addresses common issues encountered when determining the optimal incubation time for (R)-TAPI-2.

Problem	Possible Cause(s)	Suggested Solution(s)
High variability in results between replicate experiments.	- Inconsistent cell seeding density.- (R)-TAPI-2 degradation in stock solutions or working dilutions.- Pipetting errors.	- Ensure a uniform single-cell suspension and consistent cell numbers per well.- Prepare fresh working dilutions of (R)-TAPI-2 for each experiment from a frozen stock.- Use calibrated pipettes and proper pipetting techniques.
No significant inhibition observed at any time point.	- (R)-TAPI-2 concentration is too low.- The chosen cell line is resistant to (R)-TAPI-2.- The biological readout is not sensitive to the inhibition of MMPs/ADAMs.	- Perform a dose-response experiment with a wider concentration range of (R)-TAPI-2.- Confirm the expression of TAPI-2 targets (e.g., ADAM17, relevant MMPs) in your cell line.- Choose a more direct and sensitive assay for target activity (e.g., a substrate cleavage assay).
IC50 value does not stabilize and continues to decrease with longer incubation times (e.g., beyond 72 hours).	- (R)-TAPI-2 may be causing cytotoxicity at longer time points, which is confounding the measurement of target inhibition.- The inhibitor may be unstable in the culture medium, leading to a decrease in the effective concentration over time.	- Assess cell viability in parallel with your primary assay to distinguish between targeted inhibition and general toxicity.- Consider replenishing the medium with fresh (R)-TAPI-2 every 24-48 hours for long-term experiments.
Observed effect is transient and diminishes at later time points.	- Activation of compensatory signaling pathways by the cells in response to sustained inhibition.- Degradation of (R)-TAPI-2 in the culture medium.	- Perform a time-course experiment with earlier and more frequent time points to capture the peak of the inhibitory effect.- As mentioned previously, consider replenishing the inhibitor during the experiment.

Experimental Protocols

Protocol 1: Determining Optimal Incubation Time for (R)-TAPI-2 in a Cell Viability Assay

This protocol describes a time-course experiment to determine the optimal incubation time of (R)-TAPI-2 for inhibiting cell viability.

1. Materials:

• (R)-TAPI-2

• Cell line of interest

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• 96-well cell culture plates

• Cell viability reagent (e.g., MTT, resazurin)

• Plate reader

2. Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase for the duration of the experiment (up to 72 hours). Allow cells to adhere overnight.

• Inhibitor Preparation: Prepare a 2X stock solution of (R)-TAPI-2 in complete culture medium at a concentration that is twice your desired final concentration (e.g., if your target is 10 µM, prepare a 20 µM stock). Also, prepare a vehicle control (e.g., 0.1% DMSO in medium).

• Treatment: Remove the existing medium from the cells and add 100 µL of the 2X (R)-TAPI-2 solution or vehicle control to the appropriate wells.

• Incubation: Prepare separate plates for each incubation time point (e.g., 24, 48, and 72 hours). Incubate the plates at 37°C in a humidified 5% CO₂ incubator.

• Cell Viability Measurement: At each time point, add the cell viability reagent to the wells according to the manufacturer's instructions.

• Data Analysis:

  • Measure the absorbance or fluorescence using a plate reader.

  • Normalize the data to the vehicle-only controls for each time point to calculate the percent inhibition.

  • Plot the percent inhibition against the incubation time. The optimal incubation time is the earliest point at which the maximal and stable inhibition is observed.

Data Presentation:

Incubation Time	(R)-TAPI-2 Concentration (µM)	% Inhibition (Mean ± SD)
24 hours	10
48 hours	10
72 hours	10

Protocol 2: Assessing the Stability of (R)-TAPI-2 in Cell Culture Medium

This protocol provides a method to assess the stability of (R)-TAPI-2 in your specific cell culture medium under experimental conditions.

1. Materials:

• (R)-TAPI-2

• Complete cell culture medium

• Sterile microcentrifuge tubes

• Incubator at 37°C with 5% CO₂

• LC-MS/MS system (or a functional assay to measure inhibitory activity)

2. Procedure:

• Sample Preparation: Prepare a solution of (R)-TAPI-2 in your complete cell culture medium at the final working concentration. Aliquot this solution into sterile microcentrifuge tubes.

• Incubation: Incubate the tubes at 37°C with 5% CO₂.

• Time Points: At various time points (e.g., 0, 8, 24, 48, and 72 hours), remove one tube and store it at -80°C until analysis.

• Analysis:

  • LC-MS/MS (Preferred): Quantify the concentration of intact (R)-TAPI-2 in each sample using a validated LC-MS/MS method.

  • Functional Assay (Alternative): Use the incubated medium containing (R)-TAPI-2 to treat cells in a short-term functional assay (e.g., a 2-hour substrate cleavage assay) to determine its remaining inhibitory activity.

• Data Analysis: Plot the percentage of remaining (R)-TAPI-2 concentration or activity against the incubation time. This will provide an estimate of its stability under your experimental conditions.

Data Presentation:

Incubation Time at 37°C	% Remaining (R)-TAPI-2 (Mean ± SD)
0 hours	100
8 hours
24 hours
48 hours
72 hours

Visualizations

Experimental Workflow for Optimizing (R)-TAPI-2 Incubation Time

Caption: Workflow for optimizing (R)-TAPI-2 incubation time.

Signaling Pathway of ADAM17 Inhibition by (R)-TAPI-2

Caption: Inhibition of ADAM17-mediated TNF-α shedding by (R)-TAPI-2.

General MMP Signaling and Inhibition

Caption: (R)-TAPI-2 inhibits MMP-mediated ECM degradation.

References

• 1. Optimization of cell viability assays to improve replicability and reproducibility of cancer drug sensitivity screens - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Cytokine Effects on Cell Viability and Death of Prostate Carcinoma Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sygnaturediscovery.com [sygnaturediscovery.com]

how to minimize (R)-TAPI-2 off-target effects in experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize the off-target effects of (R)-TAPI-2 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what are its primary targets?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of metalloproteinases. It belongs to the hydroxamate class of inhibitors, which chelate the essential zinc ion in the active site of these enzymes. Its primary targets are members of the Matrix Metalloproteinase (MMP) and A Disintegrin and Metalloproteinase (ADAM) families. A key target within the ADAM family is the TNF-α Converting Enzyme (TACE), also known as ADAM17.[1][2][3]

Q2: What are the potential off-target effects of (R)-TAPI-2?

The broad-spectrum nature of (R)-TAPI-2 is the primary reason for its potential off-target effects. Due to its mechanism of action, it can inhibit multiple MMPs and ADAMs to varying degrees. This lack of absolute specificity means that observed cellular or physiological effects may not be solely due to the inhibition of the intended primary target. For example, while you may be interested in inhibiting TACE, (R)-TAPI-2 will also inhibit other metalloproteinases, which could lead to confounding results.

Q3: How can I minimize the off-target effects of (R)-TAPI-2 in my experiments?

Minimizing off-target effects is crucial for the correct interpretation of your experimental data. Key strategies include:

• Dose-Response Experiments: Always perform a dose-response curve to determine the lowest effective concentration of (R)-TAPI-2 that elicits the desired on-target effect.

• Use of Control Compounds: Include a structurally related but inactive control compound in your experiments. This helps to ensure that the observed effects are not due to the chemical scaffold of the inhibitor itself.

• Genetic Validation: Employ genetic approaches like siRNA or CRISPR/Cas9 to knock down the expression of the intended target (e.g., TACE/ADAM17). If the phenotype observed with (R)-TAPI-2 is rescued or mimicked by the knockdown, it provides strong evidence that the effect is on-target.

• Target Engagement Assays: Use techniques like the Cellular Thermal Shift Assay (CETSA) to confirm that (R)-TAPI-2 is engaging with its intended target in your experimental system.

Troubleshooting Guide

Issue: I'm observing unexpected or inconsistent results with (R)-TAPI-2.

This is a common issue when working with broad-spectrum inhibitors. The following troubleshooting steps can help you dissect the on-target versus off-target effects.

Step 1: Verify the Optimal Concentration

• Problem: The concentration of (R)-TAPI-2 being used may be too high, leading to the inhibition of multiple off-target metalloproteinases.

• Solution: Perform a detailed dose-response experiment. Start with a high concentration and titrate down to the lowest concentration that produces the desired phenotype. This minimal effective concentration is less likely to engage lower-affinity off-targets.

Step 2: Employ a Negative Control

• Problem: The observed phenotype might be a non-specific effect of the chemical structure of (R)-TAPI-2.

• Solution: Use an inactive control compound. While a specific inactive enantiomer of TAPI-2 may not be readily commercially available, using a structurally similar compound known to be inactive against metalloproteinases can be a valuable control.

Step 3: Genetically Validate the Target

• Problem: It is unclear if the observed phenotype is a direct result of inhibiting the intended target.

Step 4: Confirm Target Engagement

• Problem: There is no direct evidence that (R)-TAPI-2 is binding to the intended target in the complex cellular environment.

• Solution: Perform a Cellular Thermal Shift Assay (CETSA). This technique assesses the thermal stability of a protein upon ligand binding. An increase in the thermal stability of your target protein in the presence of (R)-TAPI-2 provides direct evidence of target engagement.

Quantitative Data

The following table summarizes the inhibitory activity of TAPI-2 against various metalloproteinases. Note that the specific enantiomer ((R)- or (S)-) is not always specified in the literature; however, this data provides a general profile of TAPI-2's activity.

Target Family	Specific Target	IC50 / Ki	Reference
ADAM	TACE (ADAM17)	Ki = 120 nM	[3]
MMP	General MMP	IC50 = 20 µM	[1][2]
Meprin	Meprin α subunit	IC50 = 1.5 ± 0.27 nM	[1]
Meprin	Meprin β subunit	IC50 = 20 ± 10 µM	[1]

Experimental Protocols

1. General Protocol for (R)-TAPI-2 Treatment in Cell Culture

This protocol provides a general guideline for treating adherent cells with (R)-TAPI-2.

• Materials:

  • (R)-TAPI-2

  • DMSO (for stock solution)

  • Complete cell culture medium

  • Adherent cells of interest

• Procedure:

  • Prepare Stock Solution: Dissolve (R)-TAPI-2 in DMSO to create a concentrated stock solution (e.g., 10 mM). Store at -20°C or -80°C.

  • Cell Seeding: Seed cells in appropriate culture vessels and allow them to adhere and reach the desired confluency (typically 70-80%).

  • Prepare Working Solutions: Dilute the (R)-TAPI-2 stock solution in complete cell culture medium to the desired final concentrations. It is recommended to perform a serial dilution to test a range of concentrations (e.g., 1 nM to 20 µM). Also, prepare a vehicle control with the same final concentration of DMSO as the highest (R)-TAPI-2 concentration.

  • Treatment: Remove the existing medium from the cells and replace it with the medium containing the different concentrations of (R)-TAPI-2 or the vehicle control.

  • Incubation: Incubate the cells for the desired period (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator with 5% CO2.

  • Analysis: Following incubation, proceed with your downstream analysis (e.g., cell viability assay, western blot, etc.).

2. Protocol for siRNA-Mediated Knockdown of TACE (ADAM17)

This protocol outlines the steps for transiently knocking down TACE/ADAM17 expression to validate the on-target effects of (R)-TAPI-2.

• Materials:

  • siRNA targeting TACE/ADAM17 and a non-targeting control siRNA

  • Lipofectamine RNAiMAX or a similar transfection reagent

  • Opti-MEM or other serum-free medium

  • Cells of interest

• Procedure:

  • Cell Seeding: The day before transfection, seed cells in 6-well plates so that they will be 30-50% confluent at the time of transfection.

  • Transfection Complex Preparation:

    • For each well, dilute 50 pmol of siRNA in 250 µL of Opti-MEM.

    • In a separate tube, dilute 5 µL of Lipofectamine RNAiMAX in 250 µL of Opti-MEM and incubate for 5 minutes at room temperature.

    • Combine the diluted siRNA and diluted Lipofectamine RNAiMAX, mix gently, and incubate for 20 minutes at room temperature to allow for complex formation.

  • Transfection: Add the 500 µL of the siRNA-lipid complex to each well.

  • Incubation: Incubate the cells for 48-72 hours at 37°C.

  • Verification of Knockdown: Harvest a subset of the cells to verify the knockdown efficiency by Western blot or qRT-PCR.

  • Experiment: Once knockdown is confirmed, treat the cells with (R)-TAPI-2 as described in the general protocol and perform your desired assay.

3. Protocol for Cellular Thermal Shift Assay (CETSA) for TACE (ADAM17)

This protocol is adapted for a membrane protein like TACE/ADAM17 to confirm target engagement of (R)-TAPI-2.[4][5]

• Materials:

  • Cells expressing TACE/ADAM17

  • (R)-TAPI-2

  • PBS with protease inhibitors

  • Detergent-based lysis buffer (e.g., RIPA buffer)

• Procedure:

  • Cell Treatment: Treat cells with (R)-TAPI-2 at the desired concentration or with a vehicle control for a specified time in a culture dish.

  • Harvesting: Harvest the cells by scraping and wash with PBS containing protease inhibitors.

  • Heating: Resuspend the cell pellet in PBS and aliquot into PCR tubes. Heat the tubes at a range of temperatures (e.g., 40°C to 70°C) for 3 minutes, followed by cooling at room temperature for 3 minutes.

  • Lysis: Add lysis buffer containing a non-ionic detergent (e.g., 0.4% NP-40) to each tube and lyse the cells by freeze-thaw cycles or sonication.

  • Centrifugation: Centrifuge the lysates at high speed (e.g., 20,000 x g) for 20 minutes at 4°C to pellet the aggregated proteins.

  • Analysis: Collect the supernatant (soluble fraction) and analyze the amount of soluble TACE/ADAM17 at each temperature by Western blot. A shift in the melting curve to a higher temperature in the (R)-TAPI-2 treated samples indicates target stabilization.

Visualizations

Caption: TACE (ADAM17) signaling pathway and the inhibitory action of (R)-TAPI-2.

Caption: Workflow to minimize and validate (R)-TAPI-2 off-target effects.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. rndsystems.com [rndsystems.com]
• 4. CETSA beyond Soluble Targets: a Broad Application to Multipass Transmembrane Proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Technical Support Center: Overcoming (R)-TAPI-2 Degradation in Long-Term Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and FAQs to address the challenges of (R)-TAPI-2 degradation in long-term cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and why is its stability a concern in long-term cell culture?

A1: (R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with significant inhibitory activity against the Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. Its stability is a critical concern in long-term cell culture because, like many hydroxamic acid-based inhibitors, it is susceptible to degradation in aqueous solutions at physiological temperature and pH. This degradation can lead to a loss of inhibitory activity, resulting in inconsistent and unreliable experimental outcomes.

Q2: What are the primary factors contributing to (R)-TAPI-2 degradation in cell culture?

A2: Several factors can contribute to the degradation of (R)-TAPI-2 in cell culture media:

• Hydrolytic Instability: The hydroxamic acid functional group, essential for its inhibitory activity, is prone to hydrolysis in aqueous environments.

• pH and Temperature: Physiological pH (around 7.4) and temperature (37°C) can accelerate the degradation process.

• Media Components: Components within the cell culture media, such as certain amino acids or reducing agents, may interact with and destabilize the (R)-TAPI-2 molecule.

• Light Exposure: Although less documented for (R)-TAPI-2 specifically, some small molecules are sensitive to light, which can catalyze degradation.

• Enzymatic Degradation: While less common for synthetic inhibitors, cellular enzymes released into the medium could potentially contribute to degradation.

Q3: How can I minimize (R)-TAPI-2 degradation in my experiments?

A3: To enhance the stability of (R)-TAPI-2 in your cell culture experiments, consider the following strategies:

• Fresh Preparation: Always prepare (R)-TAPI-2 solutions fresh from a powdered stock before each experiment. Avoid using pre-diluted solutions that have been stored for extended periods.

• pH and Temperature Control: Maintain a stable and optimal pH for your cell culture. While significant alteration of media pH is not feasible, ensuring consistency is crucial.

• Minimize Light Exposure: Protect your stock solutions and culture plates containing (R)-TAPI-2 from direct light by using amber tubes and covering plates with foil.

• Use of Stabilizing Agents: Consider the addition of antioxidants or the use of cyclodextrins to encapsulate and protect the (R)-TAPI-2 molecule. A validation experiment is necessary to ensure these agents do not interfere with your experimental model.

• Periodic Replenishment: For very long-term cultures, consider a partial media change with freshly prepared (R)-TAPI-2 at regular intervals to maintain a consistent effective concentration.

Troubleshooting Guide

Problem	Possible Cause(s)	Recommended Solution(s)
Loss of (R)-TAPI-2 efficacy over time in a long-term experiment.	Degradation of (R)-TAPI-2 in the culture medium.	1. Confirm Degradation: Perform a stability study (see Experimental Protocol 1) to quantify the rate of degradation in your specific cell culture medium. 2. Periodic Replenishment: Based on the degradation rate, calculate the half-life of (R)-TAPI-2 in your system and replenish the medium with fresh inhibitor accordingly. For example, if the half-life is 24 hours, consider a partial media change with fresh (R)-TAPI-2 every 24-48 hours. 3. Increase Initial Concentration: If periodic replenishment is not feasible, consider using a higher initial concentration, but be cautious of potential off-target effects or cytotoxicity. A dose-response experiment is recommended.
Inconsistent or non-reproducible results between experiments.	Variability in the preparation and handling of (R)-TAPI-2 solutions.	1. Standardize Protocol: Ensure a consistent and standardized protocol for preparing and adding (R)-TAPI-2 to your cultures. This includes using the same solvent, stock concentration, and final dilution method for every experiment. 2. Fresh Stock Solution: Prepare fresh stock solutions of (R)-TAPI-2 in a suitable solvent like DMSO at regular intervals (e.g., weekly) and store them in small, single-use aliquots at -80°C to minimize freeze-thaw cycles. 3. Control for Solvent Effects: Always include a vehicle control (medium with the same concentration of the solvent used to dissolve (R)-TAPI-2) in your experiments.
Precipitate forms in the (R)-TAPI-2 stock solution or in the culture medium after addition.	Poor solubility or instability of the compound at the working concentration.	1. Check Solubility: Confirm the solubility of (R)-TAPI-2 in your chosen solvent and cell culture medium. 2. Use a Solubilizing Agent: Consider using a solubilizing agent like cyclodextrins to improve solubility. Perform a control experiment to ensure the agent itself does not affect your cells. 3. Adjust pH of Stock Solution: In some cases, a slight adjustment of the stock solution's pH might improve solubility, but this should be done with caution to avoid accelerating degradation.
Lower-than-expected or complete loss of biological activity.	The active compound has degraded either in the stock solution or during the experiment.	1. Verify Stock Solution Integrity: Test the activity of your current stock solution in a short-term, acute assay to confirm its potency. 2. Prepare New Stock: If the stock solution is suspect, prepare a fresh stock from a new batch of powdered (R)-TAPI-2. 3. Review Storage Conditions: Ensure that both the powdered compound and the stock solutions are stored under the recommended conditions (typically -20°C or -80°C, protected from light and moisture).

Experimental Protocols

Protocol 1: Quantitative Analysis of (R)-TAPI-2 Stability in Cell Culture Medium

This protocol allows for the determination of the degradation rate of (R)-TAPI-2 in a specific cell culture medium using High-Performance Liquid Chromatography (HPLC).

Materials:

• (R)-TAPI-2 powder

• Anhydrous DMSO (or other suitable solvent)

• Your complete cell culture medium (e.g., DMEM with 10% FBS)

• Sterile, amber microcentrifuge tubes

• Incubator (37°C, 5% CO₂)

• HPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• Mobile phase solvents (e.g., acetonitrile (B52724), water with 0.1% formic acid)

Procedure:

• Stock Solution Preparation: Prepare a concentrated stock solution of (R)-TAPI-2 (e.g., 10 mM) in anhydrous DMSO.

• Working Solution Preparation: Dilute the stock solution in your complete cell culture medium to the final working concentration used in your experiments (e.g., 10 µM). Prepare a sufficient volume for all time points.

• Time Point Zero (T=0): Immediately after preparation, take an aliquot of the working solution (e.g., 500 µL). This is your T=0 sample. Store it at -80°C until analysis.

• Incubation: Place the remaining working solution in a foil-wrapped container in a 37°C incubator.

• Sample Collection: At various time points (e.g., 2, 4, 8, 12, 24, 48, and 72 hours), collect aliquots (e.g., 500 µL) of the incubated solution and immediately store them at -80°C.

• Sample Preparation for HPLC: Before analysis, thaw all samples. To precipitate proteins from the medium that could interfere with the analysis, add a 3-fold excess of ice-cold acetonitrile to each sample. Vortex and centrifuge at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C. Collect the supernatant for HPLC analysis.

• HPLC Analysis: Inject the prepared samples onto the HPLC system. Use a suitable gradient of mobile phase to separate (R)-TAPI-2 from its degradation products. Monitor the absorbance at a wavelength where (R)-TAPI-2 has a strong signal (this may need to be determined empirically, but a starting point could be around 210-280 nm).

• Data Analysis: Quantify the peak area corresponding to (R)-TAPI-2 at each time point. Normalize the peak area at each time point to the peak area at T=0. Plot the percentage of remaining (R)-TAPI-2 against time to determine the degradation kinetics and calculate the half-life (t₁/₂) in your specific medium.

Data Presentation:

Time (hours)	Mean Peak Area (n=3)	Standard Deviation	% Remaining (R)-TAPI-2
0	Value	Value	100
2	Value	Value	Value
4	Value	Value	Value
8	Value	Value	Value
12	Value	Value	Value
24	Value	Value	Value
48	Value	Value	Value
72	Value	Value	Value

Protocol 2: Evaluating the Efficacy of Stabilization Strategies

This protocol outlines how to compare different methods to stabilize (R)-TAPI-2 in your cell culture system.

Materials:

• (R)-TAPI-2

• Your chosen cell line

• Complete cell culture medium

• Potential stabilizing agents (e.g., Ascorbic acid, α-Tocopherol, Hydroxypropyl-β-cyclodextrin)

• Assay for measuring TACE activity or a downstream signaling event (e.g., ELISA for shed TNF-α, Western blot for Notch intracellular domain)

Procedure:

• Prepare (R)-TAPI-2 Solutions: Prepare your working concentration of (R)-TAPI-2 in complete cell culture medium under the following conditions:

  • Condition A: (R)-TAPI-2 alone (Control)

  • Condition B: (R)-TAPI-2 + Stabilizer 1 (e.g., 100 µM Ascorbic acid)

  • Condition C: (R)-TAPI-2 + Stabilizer 2 (e.g., 50 µM α-Tocopherol)

  • Condition D: (R)-TAPI-2 + Stabilizer 3 (e.g., 1 mM Hydroxypropyl-β-cyclodextrin)

  • Also, include controls with each stabilizer alone to assess their individual effects.

• Cell Treatment: Seed your cells and treat them with the prepared solutions. For a long-term experiment, incubate the cells for the desired duration (e.g., 72 hours).

• Assay Performance: At the end of the incubation period, perform your chosen assay to measure the inhibitory effect of (R)-TAPI-2. For example, you can stimulate the cells to induce TACE-mediated shedding and then measure the amount of the shed protein in the supernatant.

• Data Analysis: Compare the inhibitory activity of (R)-TAPI-2 under the different stabilization conditions. The condition that maintains the highest level of inhibition over the long-term incubation is the most effective stabilization strategy.

Data Presentation:

Condition	Inhibitor Concentration (µM)	Stabilizing Agent	Concentration	TACE Activity (% of Control)	Standard Deviation
No Inhibitor	0	None	-	100	Value
(R)-TAPI-2 Control	10	None	-	Value	Value
(R)-TAPI-2 + Stabilizer 1	10	Ascorbic acid	100 µM	Value	Value
(R)-TAPI-2 + Stabilizer 2	10	α-Tocopherol	50 µM	Value	Value
(R)-TAPI-2 + Stabilizer 3	10	HP-β-Cyclodextrin	1 mM	Value	Value
Stabilizer 1 Alone	0	Ascorbic acid	100 µM	Value	Value
Stabilizer 2 Alone	0	α-Tocopherol	50 µM	Value	Value
Stabilizer 3 Alone	0	HP-β-Cyclodextrin	1 mM	Value	Value

Signaling Pathways and Experimental Workflows

Caption: Signaling pathways inhibited by (R)-TAPI-2.

Caption: Experimental workflow for (R)-TAPI-2 stability analysis.

(R)-TAPI-2 cytotoxicity assessment and mitigation

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing (R)-TAPI-2. The information is presented in a question-and-answer format to directly address potential issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what are its primary targets?

(R)-TAPI-2 is the (R)-isomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs).[1][2] Its primary targets include multiple MMPs and ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).[1][2] Due to its broad activity, (R)-TAPI-2 can affect numerous cellular processes.

Q2: We are observing unexpected cytotoxicity in our cell line after treatment with (R)-TAPI-2. What are the potential mechanisms?

Unexpected cytotoxicity with a broad-spectrum inhibitor like (R)-TAPI-2 can stem from its on-target effects, which are highly context-dependent, or potential off-target activities. The primary known targets, MMPs and ADAM17, play complex roles in cell survival and apoptosis.

• On-Target Effects Leading to Cytotoxicity:

  • Inhibition of Pro-Survival Signaling: ADAM17 is responsible for the shedding of various cell surface proteins, including ligands for the Epidermal Growth Factor Receptor (EGFR).[3][4] Inhibition of ADAM17 can block the release of these growth factors, leading to reduced activation of pro-survival pathways like PI3K/Akt and MAPK, which can, in turn, induce apoptosis.[5]

  • Stabilization of Pro-Apoptotic Factors: Some MMPs, such as MMP-7, are known to cleave and inactivate the Fas Ligand (FasL), a key initiator of apoptosis.[1][6] By inhibiting these MMPs, (R)-TAPI-2 may prevent FasL shedding, leading to its accumulation on the cell surface and subsequent activation of the Fas receptor, triggering apoptosis.[1]

• Context-Dependent Effects:

  • The specific MMPs and ADAMs expressed by your cell line, as well as their endogenous substrates, will heavily influence the outcome of (R)-TAPI-2 treatment. Some MMPs themselves have pro-apoptotic functions, so their inhibition could paradoxically promote cell survival.[6][7]

Q3: How can we assess the cytotoxicity of (R)-TAPI-2 in our experiments?

A multi-assay approach is recommended to accurately characterize the cytotoxic and cytostatic effects of (R)-TAPI-2.

• Cell Viability Assays: These assays measure the overall health of the cell population.

  • Metabolic Assays (e.g., MTT, MTS): Measure mitochondrial activity, which is often correlated with cell viability.

  • Membrane Integrity Assays (e.g., Trypan Blue, CellTox™ Green): Quantify the number of cells with compromised plasma membranes.

• Apoptosis Assays: These assays specifically detect programmed cell death.

  • Annexin V/Propidium Iodide (PI) Staining: Differentiates between viable, early apoptotic, late apoptotic, and necrotic cells.

  • Caspase Activity Assays: Measure the activity of key executioner caspases (e.g., Caspase-3/7) involved in apoptosis.

• Cell Cycle Analysis: Flow cytometry-based analysis of DNA content can reveal cell cycle arrest at specific phases (e.g., G1, S, G2/M), which can precede or accompany cytotoxicity.[8]

Troubleshooting Guide

Issue 1: High levels of cytotoxicity are observed at expected inhibitory concentrations.

• Possible Cause: The cell line being used is particularly sensitive to the inhibition of key MMPs or ADAM17 that are critical for its survival.

• Troubleshooting Steps:

  • Confirm the IC50: Perform a dose-response curve to determine the precise IC50 value for (R)-TAPI-2 in your specific cell line.

  • Time-Course Experiment: Assess cytotoxicity at multiple time points (e.g., 24, 48, 72 hours) to understand the kinetics of the cytotoxic effect.

  • Use a Less Sensitive Cell Line: If possible, test (R)-TAPI-2 on a panel of cell lines to identify one with a better therapeutic window.

  • Reduce Serum Concentration: High serum concentrations can sometimes mask cytotoxic effects by providing an abundance of growth factors. Reducing the serum concentration may unmask the effect of inhibiting growth factor shedding.

Issue 2: Results from different cytotoxicity assays are conflicting.

• Possible Cause: (R)-TAPI-2 may be causing cytostatic effects (inhibition of proliferation) rather than direct cell killing, or different assays are measuring different aspects of cell health.

• Troubleshooting Steps:

  • Combine Assays: Run a metabolic assay (e.g., MTT) in parallel with a membrane integrity assay (e.g., CellTox™ Green). A decrease in the MTT signal without a significant increase in the CellTox™ Green signal may indicate a cytostatic effect.

  • Direct Cell Counting: Perform cell counting (e.g., using a hemocytometer or an automated cell counter) at different time points to directly assess proliferation.

  • Apoptosis vs. Necrosis: Utilize Annexin V/PI staining to distinguish between apoptosis and necrosis, as the mechanism of cell death can influence assay results.

Experimental Protocols

Protocol 1: Determination of IC50 using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well and allow them to adhere overnight.

• Compound Preparation: Prepare a 2X serial dilution of (R)-TAPI-2 in a complete culture medium.

• Treatment: Remove the old medium and add 100 µL of the medium containing different concentrations of (R)-TAPI-2. Include a vehicle control (e.g., DMSO).

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.

• MTT Addition: Add 20 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours.

• Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan (B1609692) crystals.

• Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value.

Protocol 2: Apoptosis Assessment using Annexin V/PI Staining

• Cell Treatment: Seed cells in a 6-well plate and treat with the desired concentration of (R)-TAPI-2 and a vehicle control for 24-48 hours.

• Cell Harvesting: Collect both adherent and floating cells. Centrifuge and wash the cell pellet with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) according to the manufacturer's protocol.

• Incubation: Incubate the cells in the dark for 15 minutes at room temperature.

• Analysis: Analyze the stained cells by flow cytometry within one hour.

Data Presentation

Table 1: Hypothetical IC50 Values of (R)-TAPI-2 in Different Cell Lines

Cell Line	IC50 (µM) after 48h	Primary MMP/ADAM Expression Profile
Cell Line A	5.2	High ADAM17, MMP-2, MMP-9
Cell Line B	25.8	Low ADAM17, High MMP-14
Normal Fibroblasts	> 50	Low basal MMP/ADAM expression

Table 2: Hypothetical Apoptosis Induction by (R)-TAPI-2 (10 µM) after 24h

Cell Line	% Early Apoptotic (Annexin V+/PI-)	% Late Apoptotic/Necrotic (Annexin V+/PI+)
Cell Line A	25.3%	15.7%
Cell Line B	8.1%	5.2%
Vehicle Control	3.5%	2.1%

Visualizations

Caption: Workflow for assessing (R)-TAPI-2 cytotoxicity.

Caption: Decision tree for mitigating (R)-TAPI-2 cytotoxicity.

Caption: Potential signaling pathways affected by (R)-TAPI-2.

References

• 1. Induction of tumour cell apoptosis by matrix metalloproteinase inhibitors: new tricks from a (not so) old drug - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Multiple roles of matrix metalloproteinases during apoptosis - ProQuest [proquest.com]
• 3. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
• 4. Immunomodulatory role of metalloproteinase ADAM17 in tumor development - PMC [pmc.ncbi.nlm.nih.gov]
• 5. What MMP1 inhibitors are in clinical trials currently? [synapse.patsnap.com]
• 6. Evidence for a Proapoptotic Role of Matrix Metalloproteinase-26 in Human Prostate Cancer Cells and Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Matrix Metalloproteinases in Cancer Cell Invasion - Madame Curie Bioscience Database - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. Critical role of the disintegrin metalloprotease ADAM17 for intestinal inflammation and regeneration in mice - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Troubleshooting (R)-TAPI-2 Activity

Welcome to the technical support center for (R)-TAPI-2. This guide is designed to help researchers, scientists, and drug development professionals troubleshoot common issues that may lead to a lack of inhibitory activity with (R)-TAPI-2 in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of metalloproteinases. It belongs to the hydroxamate class of inhibitors, which act by chelating the essential zinc ion in the active site of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), thereby preventing their enzymatic activity.[1][2] This inhibition blocks the breakdown of extracellular matrix components and the shedding of cell surface proteins.

Q2: What are the primary targets of (R)-TAPI-2?

(R)-TAPI-2 is known to inhibit several enzymes, with a notable potency towards ADAM17 (also known as TNF-α converting enzyme or TACE).[3] It also inhibits various MMPs. The inhibitory activity can be quantified by IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values.

Troubleshooting Guide: Why is my (R)-TAPI-2 not showing inhibitory activity?

This guide addresses potential reasons for the lack of (R)-TAPI-2 activity in a question-and-answer format, providing actionable steps to identify and resolve the issue.

Question: Could my storage and handling of (R)-TAPI-2 be the problem?

Answer: Yes, improper storage and handling can significantly impact the stability and activity of (R)-TAPI-2.

• Storage Conditions: (R)-TAPI-2 powder should be stored at -20°C, protected from light, and kept in a desiccated environment.

• Solution Stability: Solutions of TAPI-2 are known to be unstable.[4] It is highly recommended to prepare solutions fresh for each experiment. If you must store solutions, prepare aliquots and store them at -80°C for no longer than one month. Avoid repeated freeze-thaw cycles.

Question: Have I prepared the (R)-TAPI-2 solution correctly?

Answer: Incorrect preparation of the inhibitor solution can lead to a lack of activity.

• Solvent Choice: (R)-TAPI-2 is soluble in DMSO, ethanol, and water. Ensure the chosen solvent is compatible with your experimental system. For cell-based assays, the final concentration of DMSO should typically be kept below 0.1% to avoid solvent-induced toxicity.

• Complete Dissolution: Ensure the (R)-TAPI-2 powder is completely dissolved in the solvent. Visually inspect the solution for any precipitates.

• Final Concentration: The effective concentration of TAPI-2 can vary depending on the cell type and specific assay, but a common working concentration is in the range of 5-40 µM.[3] A typical starting concentration for many cell-based assays is 20 µM.[3]

Question: Is my experimental setup appropriate for observing (R)-TAPI-2 activity?

Answer: Several factors within your experimental design can influence the observed activity of the inhibitor.

• Enzyme Expression and Activity: Confirm that your target enzyme (e.g., a specific MMP or ADAM17) is expressed and active in your experimental system. You can verify this through methods like Western blotting, qPCR, or by using a positive control substrate for the enzyme.

• Substrate Competition: In competitive inhibition scenarios, high concentrations of the natural substrate can compete with the inhibitor, potentially masking its effect.[5] Consider the concentration of the substrate in your assay.

• Assay Incubation Time: Ensure you are incubating the inhibitor with the enzyme for a sufficient amount of time to allow for binding. Pre-incubation of the enzyme with the inhibitor before adding the substrate is often recommended.

• pH and Temperature: Enzymes have optimal pH and temperature ranges for their activity.[6] Ensure your experimental buffer and conditions are within the optimal range for your target metalloproteinase.

Question: How can I be sure my assay is working correctly?

Answer: Including proper controls is critical for validating your experimental results.

• Positive Control: Use a known activator of your target enzyme (e.g., PMA to induce shedding) to ensure the enzymatic pathway is functional.

• Vehicle Control: Treat a set of cells or reactions with the same volume of the solvent used to dissolve (R)-TAPI-2 (e.g., DMSO) to account for any effects of the solvent itself.

• Negative Control: If available, use an inactive analog of the inhibitor to demonstrate that the observed effect is specific to the active compound.

Quantitative Data: Inhibitory Activity of TAPI-2

The following table summarizes the known inhibitory constants (IC50 and Ki) of TAPI-2 against various metalloproteinases. This data can be used as a reference to determine if the concentrations used in your experiment are appropriate for the target enzyme.

Target Enzyme	Inhibitor	IC50	Ki	Reference
MMPs (general)	TAPI-2	20 µM	[3]
hmeprin α subunit	TAPI-2	1.5 ± 0.27 nM	[3]
hmeprin β subunit	TAPI-2	20 ± 10 µM	[3]
ADAM17 (TACE)	TAPI-2	120 nM
ADAM8	TAPI-2	10 ± 1 µM	[7]
ADAM10	TAPI-2	3 ± 2 µM	[7]
ADAM12	TAPI-2	>100 µM	[7]
MMP-12	TAPI-2	12 µM	[7]

Experimental Protocols

Fluorogenic MMP Activity Assay

This protocol provides a general framework for measuring MMP activity using a quenched fluorescent substrate.

Materials:

• Recombinant active MMP enzyme

• MMP assay buffer (e.g., 50 mM Tris, 150 mM NaCl, 10 mM CaCl2, 0.05% Brij-35, pH 7.5)

• Quenched fluorescent MMP substrate (e.g., Mca-Pro-Leu-Gly-Leu-Dpa-Ala-Arg-NH2)

• (R)-TAPI-2 stock solution

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare a working solution of the MMP enzyme in MMP assay buffer.

• Prepare serial dilutions of (R)-TAPI-2 in MMP assay buffer. Also, prepare a vehicle control.

• In the 96-well plate, add the MMP enzyme solution to each well.

• Add the (R)-TAPI-2 dilutions or vehicle control to the corresponding wells.

• Pre-incubate the plate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

• Prepare a working solution of the fluorescent MMP substrate in MMP assay buffer.

• Initiate the reaction by adding the MMP substrate solution to all wells.

• Immediately begin monitoring the increase in fluorescence in a microplate reader (e.g., Ex/Em = 328/393 nm) in kinetic mode at 37°C. Take readings every 1-2 minutes for 30-60 minutes.

• Calculate the initial reaction rates (V0) from the linear portion of the fluorescence versus time curve.

• Determine the percent inhibition for each concentration of (R)-TAPI-2 relative to the vehicle control.

Cell-Based Shedding Assay

This protocol describes a method to assess the inhibition of cell surface protein shedding (e.g., of a growth factor) by (R)-TAPI-2.

Materials:

• Cells expressing the target sheddase (e.g., ADAM17) and the sheddable substrate

• Cell culture medium (e.g., DMEM)

• Shedding stimulus (e.g., Phorbol 12-myristate 13-acetate, PMA)

• (R)-TAPI-2 stock solution

• Phosphate-buffered saline (PBS)

• ELISA kit for the shed protein

• 96-well cell culture plate

Procedure:

• Seed the cells in a 96-well plate and allow them to adhere and grow to a suitable confluency.

• Wash the cells with serum-free medium.

• Prepare different concentrations of (R)-TAPI-2 in serum-free medium. Also, prepare a vehicle control.

• Pre-treat the cells with the (R)-TAPI-2 dilutions or vehicle control for 1-2 hours at 37°C.

• Prepare a working solution of the shedding stimulus (e.g., PMA) in serum-free medium.

• Add the shedding stimulus to the wells (except for the unstimulated control wells) and incubate for the desired time (e.g., 30 minutes to a few hours) at 37°C.

• Collect the cell culture supernatant.

• Quantify the amount of the shed protein in the supernatant using a specific ELISA kit according to the manufacturer's instructions.

• Calculate the percent inhibition of shedding for each concentration of (R)-TAPI-2 relative to the stimulated vehicle control.

Visualizations

Caption: Mechanism of (R)-TAPI-2 inhibition of TNF-α shedding.

Caption: Troubleshooting workflow for (R)-TAPI-2 inactivity.

Caption: General experimental workflow for assessing inhibitor activity.

References

• 1. Inhibition of matrix metalloproteinases: a troubleshooting for dentin adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Metalloprotease inhibitor - Wikipedia [en.wikipedia.org]
• 3. medchemexpress.com [medchemexpress.com]
• 4. benchchem.com [benchchem.com]
• 5. Enzyme_inhibitor [chemeurope.com]
• 6. quora.com [quora.com]
• 7. pubs.rsc.org [pubs.rsc.org]

dealing with batch-to-batch variability of (R)-TAPI-2

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with (R)-TAPI-2. The information is designed to help address specific issues that may be encountered during experiments, with a focus on dealing with batch-to-batch variability.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with particularly strong activity against Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17.[1][2] It is a hydroxamate-based inhibitor that chelates the zinc ion in the active site of these enzymes, thereby blocking their proteolytic activity.[1][3] This inhibition prevents the shedding of various cell surface proteins, including TNF-α, ligands for the epidermal growth factor receptor (EGFR), and the IL-6 receptor, which are involved in inflammation, cell proliferation, and other physiological and pathological processes.[2][4][5]

Q2: What are the recommended storage and handling conditions for (R)-TAPI-2?

Proper storage and handling are critical to maintaining the integrity and activity of (R)-TAPI-2.

Form	Storage Temperature	Duration	Special Considerations
Solid	-20°C	Up to 6 months	Store in a tightly sealed vial, desiccated, and protected from light.
Stock Solution	-20°C	Up to 1 month	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.
-80°C	Up to 6 months	Aliquot to avoid repeated freeze-thaw cycles. Protect from light.

Before use, allow the vial to equilibrate to room temperature for at least 60 minutes before opening to prevent condensation. Stock solutions are typically prepared in DMSO or ethanol.

Q3: We are observing inconsistent or lower-than-expected activity with (R)-TAPI-2 between different batches. What are the potential causes?

Batch-to-batch variability is a known challenge in the manufacturing of small molecules and can arise from several factors:[6][7]

• Purity and Impurity Profile: The presence of impurities from the synthesis process can affect the compound's activity. Common impurities in peptide-like synthesis (which shares some principles with (R)-TAPI-2 synthesis) can include deletion or insertion products, or molecules with residual protecting groups.[8][9]

• Physical Properties: Differences in crystallinity, solvation, or polymorphic form can impact solubility and dissolution rates, leading to variations in effective concentration.

• Degradation: Improper storage or handling can lead to degradation of the compound. Hydroxamate-containing compounds can be susceptible to hydrolysis.

• Inaccurate Quantification: Errors in the stated concentration of the supplied material can lead to inconsistencies.

A systematic approach to quality control for each new batch is the most effective way to mitigate these issues.

Troubleshooting Guide

Issue 1: Reduced or No Inhibitory Activity

If you observe a significant decrease or complete loss of (R)-TAPI-2's inhibitory activity in your assays, follow this troubleshooting workflow.

Troubleshooting workflow for loss of (R)-TAPI-2 activity.

Issue 2: High Background or Off-Target Effects

Unexpected cellular phenotypes or high background signals may indicate issues with the inhibitor's concentration or specificity.

• Perform a Dose-Response Experiment: Determine the optimal, non-toxic concentration for your specific cell line and assay. High concentrations can lead to off-target effects.[10]

• Run a Cell Viability Assay: Use an MTT or similar assay to ensure that the observed effects are not due to cytotoxicity.[10]

• Use a Negative Control: If available, use a structurally similar but inactive analog of (R)-TAPI-2 to differentiate on-target from off-target effects.

Quality Control Experimental Protocols

To ensure consistency between batches, it is recommended to perform the following quality control experiments on each new lot of (R)-TAPI-2.

Protocol 1: Purity and Identity Verification by HPLC-MS

Objective: To confirm the identity and assess the purity of (R)-TAPI-2.

Methodology:

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of (R)-TAPI-2 in methanol (B129727) or acetonitrile.

  • Dilute the stock solution to a final concentration of 10 µg/mL with the initial mobile phase.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: Start with 10% B, ramp to 90% B over 20 minutes, hold for 5 minutes, then return to initial conditions and equilibrate.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV at 214 nm and 280 nm.

• Mass Spectrometry Conditions (Example):

  • Ionization Mode: Electrospray Ionization (ESI), positive mode.

  • Scan Range: m/z 100-1000.

  • Expected Mass: The protonated molecule [M+H]⁺ for (R)-TAPI-2 (C₁₉H₃₇N₅O₅, MW: 415.53) should be observed at approximately m/z 416.5.

• Analysis:

  • The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram. A purity of ≥95% is generally considered acceptable.

  • The mass spectrum should confirm the presence of the expected molecular ion.

Protocol 2: Functional Activity Assay - TACE/ADAM17 Inhibition

Objective: To determine the functional activity of (R)-TAPI-2 by measuring its ability to inhibit TACE/ADAM17.

Methodology:

• Materials:

  • Recombinant human TACE/ADAM17.[10]

  • Fluorogenic TACE substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH₂).[10]

  • Assay Buffer: 25 mM Tris, 2.5 µM ZnCl₂, 0.005% Brij-35, pH 9.0.[10]

  • (R)-TAPI-2 from the new batch and a previously validated reference batch.

• Procedure:

  • Prepare a serial dilution of (R)-TAPI-2 (e.g., from 1 nM to 100 µM) in Assay Buffer.

  • In a 96-well plate, add the diluted (R)-TAPI-2 or vehicle control (DMSO).

  • Add recombinant TACE/ADAM17 to each well and incubate for 15 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding the fluorogenic substrate.

  • Measure the fluorescence intensity over time using a plate reader (Excitation/Emission wavelengths appropriate for the substrate).

• Analysis:

  • Calculate the rate of substrate cleavage for each concentration of the inhibitor.

  • Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

  • Compare the IC₅₀ value of the new batch to that of the reference batch. The values should be within an acceptable range (e.g., ± 2-fold).

Signaling Pathway Diagram

(R)-TAPI-2 primarily targets ADAM17, which plays a crucial role in releasing a variety of signaling molecules from the cell surface. The diagram below illustrates the central role of ADAM17 in several key pathways.

Signaling pathways modulated by ADAM17 and inhibited by (R)-TAPI-2.

References

• 1. Inhibition of matrix metalloproteinases: a troubleshooting for dentin adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Immunomodulatory role of metalloproteinase ADAM17 in tumor development [frontiersin.org]
• 3. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADAM-17: The Enzyme That Does It All - PMC [pmc.ncbi.nlm.nih.gov]
• 5. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. youtube.com [youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. Related impurities in peptide medicines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. omizzur.com [omizzur.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Refining (R)-TAPI-2 Dosage for In Vivo Animal Studies

Welcome to the technical support center for the in vivo application of (R)-TAPI-2. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on dosage refinement, experimental protocols, and troubleshooting for animal studies involving this potent TACE/MMP inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2, also known as TAPI-2, is a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinase (ADAM) family members.[1] It notably targets ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE).[1][2] By inhibiting these enzymes, (R)-TAPI-2 can block the shedding of various cell surface proteins, including TNF-α, which plays a crucial role in inflammation.[2][3] Its ability to inhibit these proteases makes it a valuable tool for studying their roles in various pathological processes, including cancer and inflammation.[4][5]

Q2: What is a recommended starting dosage for (R)-TAPI-2 in an in vivo mouse study?

While specific in vivo dosage data for (R)-TAPI-2 is limited in publicly available literature, we can extrapolate from studies on similar TACE/ADAM17 inhibitors. For a different small molecule TACE inhibitor, doses of 5 mg/kg or 10 mg/kg administered twice daily have been used in a mouse model of collagen-induced arthritis.[3] In mouse xenograft models, an inhibitory anti-ADAM17 monoclonal antibody was used at doses of 15 mg/kg and 60 mg/kg.[6]

Therefore, a conservative starting point for (R)-TAPI-2 could be in the range of 5-10 mg/kg , administered once or twice daily. It is crucial to perform a dose-escalation study to determine the optimal therapeutic dose with minimal toxicity for your specific animal model and disease state.

Q3: How should I formulate (R)-TAPI-2 for in vivo administration?

Like many small molecule inhibitors, (R)-TAPI-2 may have limited aqueous solubility. A common approach for formulating such compounds for in vivo use is to first dissolve the compound in a small amount of an organic solvent, such as dimethyl sulfoxide (B87167) (DMSO), and then dilute it with a suitable vehicle for injection.[1]

A typical formulation protocol might involve:

• Dissolving (R)-TAPI-2 in 100% DMSO to create a stock solution.

• For the final injection volume, dilute the stock solution with a vehicle such as saline, phosphate-buffered saline (PBS), or a solution containing polyethylene (B3416737) glycol (PEG) and/or Tween 80 to improve solubility and stability.

• It is critical to keep the final concentration of DMSO low (typically <10%) to avoid solvent-related toxicity in the animals.

Always prepare fresh formulations before each administration and ensure the solution is clear and free of precipitates. A vehicle-only control group is essential in your experimental design.

Q4: What is the most appropriate route of administration for (R)-TAPI-2 in animal studies?

The choice of administration route depends on the experimental goals, the desired pharmacokinetic profile, and the formulation. Common routes for systemic delivery in rodent studies include:

• Intraperitoneal (IP) injection: This is a frequently used route that allows for rapid absorption and is suitable for compounds that may be irritating if administered subcutaneously.[7]

• Intravenous (IV) injection: This route provides immediate and 100% bioavailability, but may require more technical skill.

• Oral gavage (PO): This route is less invasive but bioavailability can be variable and is dependent on the compound's absorption characteristics.

• Subcutaneous (SC) injection: This can provide a slower, more sustained release of the compound.

For initial studies with a new compound like (R)-TAPI-2, intraperitoneal injection is often a practical starting point.

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
No observable efficacy at the initial dose	- Insufficient dosage- Poor bioavailability- Rapid metabolism or clearance- Ineffective route of administration	- Perform a dose-escalation study to test higher concentrations.- Analyze the pharmacokinetic profile (plasma concentration over time) to assess bioavailability.- Consider a different administration route that may offer better systemic exposure (e.g., IV instead of IP).- Increase the dosing frequency (e.g., from once to twice daily).
Signs of toxicity in treated animals (e.g., weight loss, lethargy, ruffled fur)	- High dosage- Off-target effects- Vehicle toxicity- Musculoskeletal syndrome (a known side effect of some broad-spectrum MMP inhibitors)[8][9]	- Reduce the dosage or dosing frequency.- Ensure the vehicle (especially DMSO concentration) is well-tolerated in a separate control group.- Carefully monitor animals for signs of joint pain or inflammation, which could indicate musculoskeletal toxicity.[8]- If toxicity persists, consider a more targeted inhibitor if available for your research question.
Precipitation of the compound in the formulation	- Poor solubility of (R)-TAPI-2 in the chosen vehicle.- Incorrect preparation of the formulation.	- Increase the proportion of co-solvents like PEG or use a different vehicle system.- Prepare the formulation fresh before each use and vortex or sonicate to ensure complete dissolution.- Visually inspect the solution for any precipitates before administration.
High variability in experimental results between animals	- Inconsistent dosing- Differences in animal health or stress levels- Genetic variability in outbred animal strains	- Ensure accurate and consistent administration technique and volume for all animals.- Acclimatize animals properly before the start of the experiment and monitor their health status closely.- Use a sufficient number of animals per group to account for biological variability.

Data Summary: In Vivo Dosing of TACE/ADAM17 and MMP Inhibitors

The following table summarizes dosages of various TACE/ADAM17 and MMP inhibitors used in published in vivo animal studies. This data can serve as a reference for designing your own experiments with (R)-TAPI-2.

Inhibitor	Target(s)	Animal Model	Dosage	Administration Route	Reference
TACE Inhibitor	TACE/ADAM17	Mouse (Collagen-Induced Arthritis)	5 mg/kg or 10 mg/kg, twice daily	Not specified	[3]
Anti-ADAM17 mAb (D8P1C1)	ADAM17	Mouse (TNBC Xenograft)	15 mg/kg, bi-weekly	Intraperitoneal (i.p.)	[6]
Anti-ADAM17 mAb (D8P1C1)	ADAM17	Mouse (Ovarian Cancer Xenograft)	60 mg/kg, bi-weekly	Intraperitoneal (i.p.)	[6]
MMP-9/12 Inhibitor (AZD3342)	MMP-9, MMP-12	Rat	Not specified	Not specified	[9]
TACE Inhibitor (BMS-561392)	TACE/ADAM17	Mouse (Tg2576 and wild-type)	Infused into the brain	Intracerebral infusion	[10]

Experimental Protocols

Protocol 1: Dose Escalation and Maximum Tolerated Dose (MTD) Study

Objective: To determine the MTD of (R)-TAPI-2 in your chosen animal model.

Methodology:

• Animal Model: Select the appropriate species and strain for your disease model (e.g., C57BL/6 mice, BALB/c nude mice for xenograft studies).

• Group Allocation: Divide animals into groups of 3-5. Include a vehicle control group and at least 3-4 dose escalation groups (e.g., 5 mg/kg, 10 mg/kg, 25 mg/kg, 50 mg/kg).

• Formulation: Prepare (R)-TAPI-2 in a suitable vehicle as described in the FAQs.

• Administration: Administer the assigned dose to each group via the chosen route (e.g., IP) daily for 7-14 days.

• Monitoring:

  • Record body weight daily.

  • Perform daily clinical observations for signs of toxicity (e.g., changes in posture, activity, grooming, and stool consistency).

  • At the end of the study, collect blood for complete blood count (CBC) and serum chemistry analysis.

  • Perform gross necropsy and collect major organs for histopathological examination.

• MTD Determination: The MTD is defined as the highest dose that does not cause significant toxicity (e.g., >15-20% body weight loss, significant changes in blood parameters, or severe clinical signs).

Protocol 2: Pharmacokinetic (PK) Study

Objective: To determine the pharmacokinetic profile of (R)-TAPI-2.

Methodology:

• Animal Model and Dosing: Use the same animal model as in your efficacy studies. Administer a single dose of (R)-TAPI-2 at a dose determined to be well-tolerated from the MTD study.

• Sample Collection: Collect blood samples at various time points post-administration (e.g., 15 min, 30 min, 1h, 2h, 4h, 8h, 24h).

• Plasma Analysis: Process blood to obtain plasma. Analyze the plasma samples using a validated analytical method (e.g., LC-MS/MS) to determine the concentration of (R)-TAPI-2.

• Data Analysis: Plot the plasma concentration versus time curve. Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Visualizations

Caption: Mechanism of (R)-TAPI-2 in blocking TNF-α signaling.

Caption: Recommended workflow for in vivo studies with (R)-TAPI-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. rndsystems.com [rndsystems.com]
• 3. Biology of TACE inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Immunomodulatory role of metalloproteinase ADAM17 in tumor development [frontiersin.org]
• 6. Inhibitory monoclonal antibody targeting ADAM17 expressed on cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Administration route governs the therapeutic efficacy, biodistribution and macrophage targeting of anti-inflammatory nanoparticles in the lung - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Selective MMP Inhibition, Using AZD3342, to Reduce Gastrointestinal Toxicity and Enhance Chemoefficacy in a Rat Model - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Effects of TNFalpha-converting enzyme inhibition on amyloid beta production and APP processing in vitro and in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]

troubleshooting unexpected results in (R)-TAPI-2 experiments

This technical support center provides troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols for researchers, scientists, and drug development professionals working with (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17).

I. Troubleshooting Guides & FAQs

This section addresses common issues and unexpected results that may be encountered during experiments with (R)-TAPI-2.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum hydroxamate-based inhibitor of metalloproteinases. It functions by chelating the zinc ion within the active site of these enzymes, thereby reversibly inhibiting their proteolytic activity. Its primary targets include several members of the Matrix Metalloproteinase (MMP) and A Disintegrin and Metalloproteinase (ADAM) families, with notable activity against TACE (ADAM17).

Q2: What are the common applications of (R)-TAPI-2 in research?

(R)-TAPI-2 is widely used in cell-based assays to study the roles of MMPs and TACE in various physiological and pathological processes. Common applications include inhibiting the shedding of cell surface proteins, such as TNF-α, and investigating the downstream effects on signaling pathways involved in inflammation, cancer progression, and other diseases.

Q3: How should I dissolve and store (R)-TAPI-2?

For optimal results, (R)-TAPI-2 should be dissolved in an organic solvent such as DMSO to create a concentrated stock solution. It is recommended to store the stock solution in small aliquots at -20°C or -80°C to prevent repeated freeze-thaw cycles, which can lead to degradation of the compound. When preparing working solutions, dilute the stock in the appropriate cell culture medium to the desired final concentration immediately before use.

Troubleshooting Unexpected Results

Issue 1: No or lower-than-expected inhibition of TACE activity.

• Potential Cause 1: Incorrect Inhibitor Concentration. The effective concentration of (R)-TAPI-2 can vary between cell lines and experimental conditions.

  • Solution: Perform a dose-response experiment to determine the optimal inhibitory concentration for your specific cell type and assay. A typical starting range to test is between 1 µM and 50 µM.

• Potential Cause 2: Inhibitor Instability. (R)-TAPI-2, like many small molecules, can degrade over time, especially when in solution.

  • Solution: Always use freshly prepared dilutions of (R)-TAPI-2 from a properly stored stock solution for each experiment. Avoid using old working solutions.

• Potential Cause 3: Low TACE Expression or Activity in the Experimental System. The target enzyme may not be present or active at a sufficient level in your cells.

  • Solution: Confirm the expression of TACE (ADAM17) in your cell line at both the mRNA (qRT-PCR) and protein (Western Blot) levels. You can also stimulate cells with an agent like phorbol (B1677699) 12-myristate 13-acetate (PMA) to increase TACE activity.

• Potential Cause 4: Issues with the Activity Assay. Problems with the assay itself, such as substrate degradation or incorrect buffer conditions, can lead to inaccurate results.

  • Solution: Ensure that the fluorogenic substrate is not expired and has been stored correctly, protected from light. Use the recommended assay buffer and ensure the pH is optimal for enzyme activity. Include appropriate positive and negative controls in your assay.

Logical Troubleshooting Flow for Low/No TACE Inhibition

Troubleshooting workflow for absent TACE inhibition.

Issue 2: Unexpected Off-Target Effects or Cellular Toxicity.

• Potential Cause 1: Broad-Spectrum Activity. (R)-TAPI-2 is not entirely specific for TACE and can inhibit other MMPs and ADAMs, which can lead to unforeseen biological consequences.

  • Solution: Be aware of the broad-spectrum nature of (R)-TAPI-2 (see Table 1). If off-target effects are a concern, consider using a more selective inhibitor if one is available for your target of interest. It is also crucial to include appropriate controls to distinguish between on-target and off-target effects.

• Potential Cause 2: Solvent Toxicity. The solvent used to dissolve (R)-TAPI-2, typically DMSO, can be toxic to cells at higher concentrations.

  • Solution: Ensure that the final concentration of the solvent in your cell culture medium is low (typically ≤ 0.5%) and does not affect cell viability. Always include a vehicle control (medium with the same concentration of solvent but without the inhibitor) in your experiments.

• Potential Cause 3: Compound Cytotoxicity. At high concentrations, (R)-TAPI-2 itself may induce cytotoxicity independent of its inhibitory activity.

  • Solution: Perform a cell viability assay (e.g., MTT or trypan blue exclusion) to determine the cytotoxic concentration of (R)-TAPI-2 for your specific cell line. Use concentrations below the cytotoxic threshold for your experiments.

II. Quantitative Data

The inhibitory activity of (R)-TAPI-2 varies against different metalloproteinases. The following table summarizes the reported IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) values.

Enzyme	IC50/Ki Value	Reference
TACE/ADAM17	Ki: 120 ± 30 nM
MMP-1	IC50: 3 nM (Batimastat, a similar broad-spectrum inhibitor)
MMP-2	IC50: 4 nM (Batimastat)
MMP-3	IC50: 20 nM (Batimastat)
MMP-7	IC50: 6 nM (Batimastat)
MMP-8	IC50: 10 nM (Batimastat)
MMP-9	IC50: 10 nM (Batimastat)
MMP-12	Ki: 12 µM
MMP-13	IC50: 1 nM (Batimastat)
ADAM8	Ki: 10 ± 1 µM
ADAM10	Ki: 3 ± 2 µM
ADAM12	Ki: >100 µM

Note: Data for Batimastat is included to provide a broader context of the inhibitory profile of hydroxamate-based MMP inhibitors.

III. Experimental Protocols

1. Fluorometric TACE Activity Assay

This protocol describes the measurement of TACE activity in cell lysates using a fluorogenic substrate.

• Materials:

  • Cells of interest

  • (R)-TAPI-2

  • PMA (optional, for stimulation)

  • Assay Buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl2, 0.005% Brij-35)

  • Fluorogenic TACE substrate (e.g., a peptide substrate with a fluorophore and a quencher)

  • 96-well black microplate

  • Fluorometric microplate reader

• Procedure:

  • Cell Lysis:

    • Culture cells to the desired confluency.

    • Treat cells with (R)-TAPI-2 or vehicle control for the desired time.

    • Wash cells with ice-cold PBS and lyse them in assay buffer.

    • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Protein Quantification:

    • Determine the total protein concentration of each lysate using a standard protein assay (e.g., BCA or Bradford).

  • Enzyme Reaction:

    • In a 96-well black microplate, add a standardized amount of protein lysate to each well.

    • Add the fluorogenic TACE substrate to each well to initiate the reaction.

  • Measurement:

    • Immediately measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the substrate used.

    • Take kinetic readings every 5-10 minutes for 30-60 minutes.

  • Data Analysis:

    • Calculate the rate of substrate cleavage (increase in fluorescence over time).

    • Normalize the TACE activity to the total protein concentration.

2. TNF-α Shedding Assay (ELISA-based)

This protocol measures the amount of soluble TNF-α released from cells into the culture medium.

• Materials:

  • Cells known to express and shed TNF-α

  • (R)-TAPI-2

  • LPS or other stimuli to induce TNF-α production

  • Human TNF-α ELISA kit

  • 96-well clear microplate

  • Microplate reader for absorbance

• Procedure:

  • Cell Treatment:

    • Seed cells in a 96-well plate and allow them to adhere.

    • Pre-treat cells with various concentrations of (R)-TAPI-2 or vehicle control for 1-2 hours.

    • Stimulate the cells with an appropriate agent (e.g., LPS) to induce TNF-α production and shedding.

    • Incubate for the desired period (e.g., 4-24 hours).

  • Sample Collection:

    • Carefully collect the cell culture supernatant, avoiding disturbance of the cell monolayer.

    • Centrifuge the supernatant to remove any cellular debris.

  • ELISA:

    • Perform the TNF-α ELISA on the collected supernatants according to the manufacturer's instructions.

  • Data Analysis:

    • Generate a standard curve using the provided TNF-α standards.

    • Determine the concentration of TNF-α in each sample based on the standard curve.

3. Western Blot Analysis of TACE Substrates

This protocol is for detecting the levels of a specific TACE substrate in cell lysates and/or conditioned media.

• Materials:

  • Cells expressing the TACE substrate of interest

  • (R)-TAPI-2

  • Stimulant for shedding (if necessary)

  • Lysis buffer (e.g., RIPA buffer) with protease inhibitors

  • SDS-PAGE gels and running buffer

  • Transfer buffer and membrane (PVDF or nitrocellulose)

  • Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

  • Primary antibody against the TACE substrate

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Sample Preparation:

    • Treat cells with (R)-TAPI-2 or vehicle control and stimulate as required.

    • Collect both the cell lysate and the conditioned medium.

    • Determine the protein concentration of the cell lysates.

  • SDS-PAGE and Transfer:

    • Load equal amounts of protein from the cell lysates and equal volumes of the conditioned media onto an SDS-PAGE gel.

    • Run the gel to separate the proteins by size.

    • Transfer the separated proteins to a membrane.

  • Immunoblotting:

    • Block the membrane to prevent non-specific antibody binding.

    • Incubate the membrane with the primary antibody against the TACE substrate.

    • Wash the membrane and incubate with the HRP-conjugated secondary antibody.

  • Detection:

    • Wash the membrane and add the chemiluminescent substrate.

    • Capture the signal using an imaging system.

  • Analysis:

    • Compare the band intensities for the full-length substrate in the cell lysate and the shed ectodomain in the conditioned medium between the different treatment groups.

IV. Signaling Pathways and Experimental Workflows

TACE (ADAM17) Signaling Pathway

TACE plays a crucial role in regulating multiple signaling pathways by cleaving and releasing the ectodomains of various transmembrane proteins. The diagram below illustrates the central role of TACE in the processing of TNF-α and its subsequent downstream signaling.

TACE-mediated shedding of TNF-α and its inhibition by (R)-TAPI-2.

Experimental Workflow for Investigating (R)-TAPI-2 Effects

The following diagram outlines a typical experimental workflow to assess the efficacy and cellular effects of (R)-TAPI-2.

A typical experimental workflow for studying (R)-TAPI-2.

how to select appropriate controls for (R)-TAPI-2 studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals using (R)-TAPI-2, a broad-spectrum inhibitor of A Disintegrin and Metalloproteinase (ADAM) family proteins, particularly ADAM17 (TACE), and other Matrix Metalloproteinases (MMPs).

Troubleshooting Guide

Proper controls are critical for interpreting the results of experiments involving (R)-TAPI-2. This guide addresses common issues related to control selection and experimental setup.

Problem	Potential Cause	Recommended Solution
No observable effect of (R)-TAPI-2	1. Inactive Compound: The compound may have degraded due to improper storage. 2. Sub-optimal Concentration: The concentration of (R)-TAPI-2 may be too low to inhibit the target enzyme in your specific experimental system. 3. Low Target Expression/Activity: The target enzyme (e.g., ADAM17) may not be expressed or active in your cell line or tissue model. 4. Inappropriate Assay Conditions: The assay conditions (e.g., pH, temperature) may not be optimal for enzyme activity or inhibitor binding.	1. Verify Compound Activity: Use a positive control enzymatic assay with recombinant ADAM17 or a cell-based assay known to be sensitive to (R)-TAPI-2. 2. Perform a Dose-Response Curve: Test a range of (R)-TAPI-2 concentrations to determine the optimal inhibitory concentration for your system. 3. Confirm Target Expression: Use techniques like Western blot, qPCR, or an activity assay to confirm the presence and activity of the target metalloproteinase. 4. Optimize Assay Conditions: Consult the literature for optimal assay conditions for your target enzyme and ensure your experimental setup is aligned.
Inconsistent results between experiments	1. Vehicle Effects: The solvent used to dissolve (R)-TAPI-2 (e.g., DMSO) may have biological effects at the concentration used. 2. Variability in Cell Culture: Differences in cell passage number, confluency, or serum concentration can alter metalloproteinase expression and activity. 3. Freeze-Thaw Cycles: Repeated freeze-thaw cycles of the (R)-TAPI-2 stock solution can lead to degradation.	1. Include a Vehicle Control: Always treat a set of cells or samples with the same concentration of the vehicle (e.g., DMSO) as used for the (R)-TAPI-2 treatment. 2. Standardize Cell Culture Protocols: Maintain consistent cell culture practices to minimize biological variability. 3. Aliquot Stock Solutions: Prepare single-use aliquots of the (R)-TAPI-2 stock solution to avoid multiple freeze-thaw cycles.
Observed effects may be due to off-target activity	1. Broad-Spectrum Inhibition: (R)-TAPI-2 is a broad-spectrum inhibitor and can affect multiple MMPs and ADAMs. The observed phenotype may not be solely due to the inhibition of your primary target (e.g., ADAM17). 2. Non-specific Effects: At high concentrations, the compound may have off-target effects unrelated to metalloproteinase inhibition.	1. Use a More Selective Inhibitor: If available, compare the effects of (R)-TAPI-2 with a more selective inhibitor for your target of interest. 2. Genetic Knockdown/Knockout: Use siRNA, shRNA, or CRISPR/Cas9 to specifically reduce the expression of the target enzyme and see if it phenocopies the effect of (R)-TAPI-2. 3. Rescue Experiment: If possible, overexpress a resistant mutant of the target enzyme to see if it reverses the effect of (R)-TAPI-2. 4. Use an Inactive Control: Use a structurally similar but inactive compound as a negative control to rule out non-specific effects. While a commercially available, validated inactive (S)-enantiomer of TAPI-2 is not readily available, consider using a structurally related compound known to be a poor metalloproteinase inhibitor.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

A1: (R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs), with particularly high affinity for ADAM17 (also known as TNF-α Converting Enzyme or TACE). Its mechanism of action is based on a hydroxamate group that chelates the essential zinc ion in the active site of these enzymes, thereby blocking their proteolytic activity. This inhibition prevents the shedding of the extracellular domains of various cell surface proteins, including cytokines like TNF-α and growth factor precursors.

Q2: What are the essential positive controls for an (R)-TAPI-2 experiment?

A2: Positive controls are crucial to ensure that your experimental system is working as expected. Appropriate positive controls include:

• A known agonist of your signaling pathway: For example, if you are studying the shedding of a specific substrate, use a known stimulus (e.g., Phorbol 12-myristate 13-acetate - PMA) to induce shedding. This will confirm that the shedding machinery is active in your cells.

• A well-characterized broad-spectrum MMP/ADAM inhibitor: Using another known inhibitor, such as GM6001 or a more selective ADAM17 inhibitor if appropriate, can help validate your assay's ability to detect inhibition.

• Recombinant active enzyme: In a cell-free enzymatic assay, using a known amount of active recombinant ADAM17 or another target MMP ensures that the assay itself is functioning correctly.

Q3: What should I use as a negative control for (R)-TAPI-2?

A3: An ideal negative control is a molecule that is structurally very similar to the active compound but is biologically inactive against the target. This helps to ensure that the observed effects are due to the specific inhibition of the target and not due to the general chemical structure of the compound or off-target effects.

For (R)-TAPI-2, the ideal negative control would be its inactive enantiomer, (S)-TAPI-2. However, the commercial availability of a validated inactive (S)-TAPI-2 is limited. In the absence of a specific inactive enantiomer, the following strategies are recommended:

• Vehicle Control: This is the most fundamental control. All experimental groups, including the untreated group, should be exposed to the same final concentration of the solvent (e.g., DMSO) used to dissolve (R)-TAPI-2.

• Structurally Related Inactive Compound: If available, use a compound with a similar chemical scaffold but lacking the hydroxamate zinc-binding group, or a compound from the same class that has been shown to have significantly lower or no inhibitory activity against MMPs and ADAMs.

Q4: How can I control for the off-target effects of (R)-TAPI-2?

A4: Given that (R)-TAPI-2 is a broad-spectrum inhibitor, it is important to delineate the specific contribution of your target of interest (e.g., ADAM17) to the observed phenotype. The following experimental approaches can be used:

• Use of More Selective Inhibitors: Compare the effects of (R)-TAPI-2 with those of more selective inhibitors for ADAM17 or other MMPs to dissect the roles of different metalloproteinases.

• Genetic Approaches: Employing siRNA, shRNA, or CRISPR/Cas9 to specifically silence the expression of ADAM17 or other potential targets is a powerful way to confirm that the phenotype observed with (R)-TAPI-2 is indeed on-target.

• Substrate-Specific Assays: Monitor the shedding of multiple substrates that are known to be selectively cleaved by different ADAMs or MMPs. This can help to profile the inhibitory activity of (R)-TAPI-2 in your specific cellular context.

Experimental Protocols

Protocol 1: Validation of (R)-TAPI-2 Activity using a Cell-Based TNF-α Shedding Assay

This protocol describes a method to validate the inhibitory activity of (R)-TAPI-2 on ADAM17-mediated TNF-α shedding in a human monocytic cell line (e.g., THP-1).

Materials:

• THP-1 cells

• RPMI-1640 medium supplemented with 10% FBS

• Phorbol 12-myristate 13-acetate (PMA)

• Lipopolysaccharide (LPS)

• (R)-TAPI-2

• DMSO (vehicle)

• Human TNF-α ELISA kit

• 96-well cell culture plates

Procedure:

• Cell Seeding: Seed THP-1 cells in a 96-well plate at a density of 2 x 10^5 cells/well in complete RPMI-1640 medium.

• Cell Differentiation (Optional but Recommended): Differentiate THP-1 monocytes into macrophage-like cells by treating with PMA (e.g., 100 ng/mL) for 24-48 hours. After differentiation, replace the medium with fresh complete medium and allow cells to rest for 24 hours.

• Pre-treatment with Inhibitor: Prepare serial dilutions of (R)-TAPI-2 in serum-free medium. The final DMSO concentration should be kept below 0.1%. Include a vehicle control (DMSO only). Remove the culture medium from the cells and add the medium containing (R)-TAPI-2 or vehicle. Incubate for 1-2 hours at 37°C.

• Stimulation of TNF-α Production and Shedding: Prepare a solution of LPS (e.g., 1 µg/mL) in serum-free medium. Add the LPS solution to the wells and incubate for 4-6 hours at 37°C to stimulate TNF-α production and shedding.

• Sample Collection: Carefully collect the cell culture supernatant from each well. Centrifuge the supernatant to pellet any detached cells and debris.

• Quantification of Soluble TNF-α: Measure the concentration of soluble TNF-α in the supernatants using a human TNF-α ELISA kit, following the manufacturer's instructions.

• Data Analysis: Plot the concentration of soluble TNF-α against the concentration of (R)-TAPI-2 to determine the IC50 value.

Protocol 2: Western Blot Analysis of EGFR Ligand Shedding

This protocol outlines a method to assess the effect of (R)-TAPI-2 on the shedding of an Epidermal Growth Factor Receptor (EGFR) ligand, such as Amphiregulin (AREG), from epithelial cells (e.g., A549).

Materials:

• A549 cells

• DMEM supplemented with 10% FBS

• PMA

• (R)-TAPI-2

• DMSO (vehicle)

• RIPA lysis buffer with protease inhibitors

• Anti-AREG antibody

• Secondary antibody conjugated to HRP

• ECL detection reagents

• 6-well cell culture plates

Procedure:

• Cell Seeding: Seed A549 cells in 6-well plates and grow to 80-90% confluency.

• Serum Starvation: Replace the growth medium with serum-free DMEM and incubate for 12-24 hours.

• Inhibitor Treatment: Pre-treat the cells with various concentrations of (R)-TAPI-2 or vehicle (DMSO) in serum-free DMEM for 1-2 hours.

• Stimulation: Stimulate the cells with PMA (e.g., 100 ng/mL) for 30-60 minutes to induce AREG shedding.

• Supernatant and Lysate Collection:

  • Supernatant: Collect the conditioned medium and concentrate it using a centrifugal filter device (e.g., Amicon Ultra) to enrich for the shed ectodomain.

  • Lysate: Wash the cells with ice-cold PBS and lyse them in RIPA buffer. Collect the cell lysates and determine the protein concentration.

• Western Blotting:

  • Separate the proteins from the concentrated supernatant and cell lysates by SDS-PAGE.

  • Transfer the proteins to a PVDF membrane.

  • Block the membrane and probe with a primary antibody against AREG.

  • Incubate with an HRP-conjugated secondary antibody.

  • Detect the protein bands using an ECL detection system.

• Analysis: Compare the amount of shed AREG in the supernatant and the amount of cell-associated AREG in the lysates across the different treatment conditions. A decrease in the shed form and a corresponding increase in the cell-associated form in the presence of (R)-TAPI-2 indicates inhibition of shedding.

Signaling Pathway and Experimental Workflow Diagrams

ADAM17-Mediated TNF-α Processing and Inhibition by (R)-TAPI-2

Caption: ADAM17 cleaves pro-TNF-α to release soluble TNF-α, which activates downstream signaling. (R)-TAPI-2 inhibits this process.

Experimental Workflow for Validating (R)-TAPI-2 Inhibition of Substrate Shedding

Caption: A typical experimental workflow to assess the inhibitory effect of (R)-TAPI-2 on substrate shedding.

ADAM17 and MMP-9 Downstream Signaling Pathways

Caption: (R)-TAPI-2 inhibits both ADAM17-mediated EGFR ligand shedding and MMP-9-driven ECM degradation.

Technical Support Center: (R)-TAPI-2 Stability for Prolonged Experiments

This technical support center provides researchers, scientists, and drug development professionals with guidance on enhancing the stability of the metalloproteinase inhibitor (R)-TAPI-2 for prolonged experimental use.

Frequently Asked Questions (FAQs)

Q1: I've heard that (R)-TAPI-2 solutions are unstable. Is this true, and what are the storage recommendations?

A1: Yes, (R)-TAPI-2, a hydroxamate-based inhibitor, is known to have limited stability in solution. Different suppliers provide varying storage guidelines for stock solutions. For instance, some recommend preparing solutions fresh for each use, while others suggest that aliquots of stock solutions in DMSO can be stored at -20°C for up to a month or at -80°C for up to six months.[1] Another supplier suggests stability for up to 3 months at -20°C.[2] Given this variability, it is best practice to prepare fresh solutions whenever possible, especially for sensitive and prolonged experiments. If storing stock solutions, it is advisable to use small aliquots to avoid repeated freeze-thaw cycles.

Q2: What causes the instability of (R)-TAPI-2 in solution?

A2: The instability of (R)-TAPI-2 is primarily attributed to its hydroxamic acid functional group. Hydroxamic acids are susceptible to degradation in aqueous environments, which can occur through hydrolysis.[3][4] In biological media, such as cell culture medium containing serum, the degradation can be accelerated by enzymes like arylesterases and carboxylesterases that are present in plasma.[3][5]

Q3: Can I use (R)-TAPI-2 in cell culture experiments that last for several days?

A3: Yes, (R)-TAPI-2 can be used in multi-day cell culture experiments, but its stability must be taken into account. For prolonged experiments, it is recommended to replenish the (R)-TAPI-2 in the culture medium at regular intervals (e.g., every 24-48 hours) to maintain a consistent effective concentration. The optimal replenishment schedule will depend on the specific experimental conditions, including the cell type, media composition, and presence of serum. It is also important to consider that long-term treatment with metalloproteinase inhibitors can potentially impact cell behavior, including migration and proliferation.[6]

Q4: Are there any visible signs of (R)-TAPI-2 degradation?

A4: There are typically no obvious visual indicators of (R)-TAPI-2 degradation, such as a color change. The loss of inhibitory activity is the primary consequence. Therefore, it is crucial to rely on proper storage and handling procedures and, if necessary, to experimentally verify the stability of your (R)-TAPI-2 solution under your specific experimental conditions.

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Loss of (R)-TAPI-2 inhibitory activity in a prolonged experiment.	Degradation of (R)-TAPI-2 in the experimental medium over time.	1. Replenish the (R)-TAPI-2 in the medium every 24-48 hours.2. Prepare fresh (R)-TAPI-2 working solutions from a recently prepared stock for each replenishment.3. If using serum-containing medium, consider reducing the serum concentration if experimentally feasible to minimize enzymatic degradation.
Inconsistent results between experiments using the same (R)-TAPI-2 concentration.	1. Degradation of the (R)-TAPI-2 stock solution.2. Repeated freeze-thaw cycles of the stock solution.	1. Prepare a fresh stock solution of (R)-TAPI-2 in a suitable solvent like DMSO.2. Aliquot the stock solution into small, single-use volumes to avoid repeated freeze-thaw cycles.3. Store aliquots at -80°C for long-term storage.
Precipitation of (R)-TAPI-2 in aqueous media.	Low solubility of (R)-TAPI-2 in aqueous solutions.	1. Ensure the final concentration of the solvent (e.g., DMSO) in the aqueous medium is low and compatible with your experimental system.2. Prepare the final working solution by adding the (R)-TAPI-2 stock solution to the aqueous medium while vortexing to ensure proper mixing.

Data Summary

Table 1: Supplier Recommendations for (R)-TAPI-2 Stock Solution Storage

Supplier	Storage Temperature	Recommended Duration	Source
MedChemExpress	-80°C	Up to 6 months	[1]
MedChemExpress	-20°C	Up to 1 month	[1]
Sigma-Aldrich	-20°C	Up to 3 months (aliquots)	[2]
Selleck Chemicals	Freshly Prepared	Solutions are unstable

Experimental Protocols

Protocol 1: Preparation and Storage of (R)-TAPI-2 Stock Solutions

• Reconstitution: Reconstitute lyophilized (R)-TAPI-2 in an appropriate solvent, such as dimethyl sulfoxide (B87167) (DMSO), to create a high-concentration stock solution (e.g., 10 mM).

• Aliquoting: Immediately after reconstitution, divide the stock solution into small, single-use aliquots in low-protein-binding microcentrifuge tubes. The volume of each aliquot should be sufficient for a single experiment to avoid wastage and the need for repeated freeze-thaw cycles.

• Storage: Store the aliquots in a sealed container at -80°C for long-term storage (up to 6 months, based on supplier recommendations). For short-term storage, -20°C may be acceptable for up to one month.[1]

• Handling: When ready to use, thaw a single aliquot rapidly and dilute it to the final working concentration in your experimental medium immediately before use. Do not refreeze any unused portion of the thawed aliquot.

Protocol 2: Experimental Workflow for Assessing (R)-TAPI-2 Stability

This protocol outlines a general method to determine the stability of (R)-TAPI-2 under specific experimental conditions using a commercially available TACE activity assay kit.

• Preparation of (R)-TAPI-2 Samples:

  • Prepare a fresh solution of (R)-TAPI-2 in your experimental medium (e.g., cell culture medium with or without serum) at the desired final concentration. This will be your "Time 0" sample.

  • Incubate an identical solution under your experimental conditions (e.g., 37°C, 5% CO2) for the desired duration of your experiment (e.g., 24, 48, 72 hours). These will be your "Time X" samples.

• TACE Activity Assay:

  • At each time point (0, 24, 48, 72 hours), take an aliquot of the incubated (R)-TAPI-2 solution.

  • Perform a TACE enzymatic activity assay according to the manufacturer's instructions, using the collected (R)-TAPI-2 samples as the inhibitor.

  • Include a positive control (no inhibitor) and a negative control (a known stable TACE inhibitor, if available).

• Data Analysis:

  • Measure the TACE activity for each sample.

  • Calculate the percentage of TACE inhibition for each time point relative to the positive control.

  • Plot the percentage of inhibition versus time. A decrease in inhibition over time indicates the degradation of (R)-TAPI-2.

Visualizations

Figure 1. Simplified signaling pathway showing the inhibition of TACE by (R)-TAPI-2.

Figure 2. Workflow for assessing the stability of (R)-TAPI-2.

Figure 3. Troubleshooting logic for (R)-TAPI-2 experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. InSolution TAPI-2 [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Controlling Plasma Stability of Hydroxamic Acids: A MedChem Toolbox - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Matrix metalloproteinase inhibition negatively affects muscle stem cell behavior - PMC [pmc.ncbi.nlm.nih.gov]

challenges in delivering (R)-TAPI-2 to target tissues

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with the matrix metalloproteinase (MMP) and tumor necrosis factor-alpha converting enzyme (TACE/ADAM17) inhibitor, (R)-TAPI-2. The information provided is designed to address specific challenges that may be encountered during experimental work, particularly concerning its delivery to target tissues.

Disclaimer: Publicly available scientific literature lacks specific quantitative data on the solubility, stability, and biodistribution of (R)-TAPI-2. Therefore, this guide provides a framework of established methodologies and best practices based on structurally related hydroxamate-based inhibitors, such as TAPI-0 and GW280264X. The provided protocols and data should be considered as a starting point for experimental optimization.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its mechanism of action?

(R)-TAPI-2 is a potent, broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and ADAM (A Disintegrin and Metalloproteinase) family proteins, particularly TACE (ADAM17). Its mechanism of action relies on a hydroxamate group that chelates the active site zinc ion essential for the catalytic activity of these enzymes. By inhibiting MMPs and TACE, (R)-TAPI-2 can modulate various physiological and pathological processes, including inflammation, cell proliferation, and tissue remodeling.

Q2: What are the primary challenges in delivering (R)-TAPI-2 to target tissues?

Like many hydroxamate-based inhibitors, the primary challenges in delivering (R)-TAPI-2 to target tissues are likely related to its physicochemical properties. These challenges may include:

• Poor aqueous solubility: This can limit formulation options and reduce bioavailability.

• Limited stability: The hydroxamate group can be susceptible to hydrolysis, particularly at non-neutral pH, and enzymatic degradation.

• Rapid systemic clearance: Hydroxamate inhibitors can be quickly cleared from circulation, primarily through the hepatobiliary route, reducing the concentration that reaches the target tissue.

• Off-target effects: Due to the conserved nature of the MMP active site, achieving high selectivity and avoiding inhibition of other metalloproteinases can be challenging, potentially leading to side effects like musculoskeletal syndrome.

Troubleshooting Guide

This guide addresses common issues encountered during in vitro and in vivo experiments with (R)-TAPI-2.

Problem	Possible Cause	Troubleshooting Steps
Low or no inhibitory activity in cell-based assays	1. Inhibitor degradation: (R)-TAPI-2 may have degraded in the stock solution or culture medium. 2. Low cell permeability: The compound may not be efficiently crossing the cell membrane. 3. Low target expression: The target MMP or TACE may not be expressed at high enough levels in the chosen cell line. 4. Incorrect inhibitor concentration: The concentration used may be too low to elicit a response.	1. Stability: Prepare fresh stock solutions in an appropriate solvent like DMSO. Store aliquots at -20°C or -80°C to avoid freeze-thaw cycles. When diluted in aqueous media, use promptly. 2. Permeability: Assess cell permeability using a Caco-2 permeability assay. If permeability is low, consider formulation strategies to enhance uptake. 3. Target Expression: Confirm the expression of the target enzyme in your cell line using techniques like Western blot or qPCR. 4. Concentration: Perform a dose-response experiment to determine the optimal inhibitory concentration for your specific cell line and assay.
Inconsistent results between experiments	1. Variability in inhibitor preparation: Inconsistent stock solution concentration or degradation. 2. Variability in cell culture: Differences in cell passage number, confluency, or health. 3. Off-target effects: The observed phenotype may be due to inhibition of other proteases.	1. Standardize Preparation: Follow a strict protocol for preparing and storing the inhibitor. 2. Standardize Cell Culture: Use cells within a consistent passage number range and ensure consistent seeding density and confluency. 3. Confirm On-Target Effect: Use a structurally distinct MMP/TACE inhibitor to see if it produces the same effect. Employ genetic knockdown (siRNA/shRNA) of the target enzyme to validate that the phenotype is on-target.
Poor in vivo efficacy	1. Poor bioavailability: Low solubility and/or rapid metabolism leading to low systemic exposure. 2. Rapid clearance: The compound is cleared from circulation before it can reach the target tissue in sufficient concentrations. 3. Inadequate formulation: The delivery vehicle is not suitable for maintaining the compound in a soluble and stable state.	1. Formulation Optimization: Experiment with different formulation strategies to improve solubility and bioavailability (see Experimental Protocols section). 2. Pharmacokinetic Studies: Conduct pharmacokinetic studies to determine the clearance rate and half-life of the compound. 3. Vehicle Selection: Test various biocompatible solvents and excipients to find an optimal formulation for your animal model and route of administration.
Observed toxicity in animal models	1. Off-target inhibition: Inhibition of other MMPs or metalloproteinases leading to adverse effects. 2. Formulation vehicle toxicity: The chosen solvent or excipient may be causing toxicity.	1. Selectivity Profiling: Test the inhibitor against a panel of related MMPs to assess its selectivity profile. 2. Vehicle Control: Always include a vehicle-only control group in your in vivo studies to assess the toxicity of the formulation itself.

Data Presentation

Table 1: Solubility of Related Hydroxamate-Based Inhibitors

This data is for structurally similar compounds and should be used as a guide for initial solubility testing of (R)-TAPI-2.

Compound	Solvent	Maximum Concentration	Reference
TAPI-0	DMSO	~5 mg/mL	[1]
Methanol	~1 mg/mL	[1]
GW280264X	DMSO	100 mM (57.57 mg/mL)	[2]
10% DMSO + 90% Corn Oil	≥ 2.08 mg/mL	[3][4]

Table 2: In Vivo Formulation of a Related ADAM10/17 Inhibitor (GW280264X)

This formulation can be a starting point for developing an in vivo formulation for (R)-TAPI-2.

Component	Percentage	Preparation Notes	Reference
DMSO	10%	Dissolve the compound in DMSO first.	[3][4]
Corn Oil	90%	Add the DMSO stock solution to the corn oil and mix thoroughly.	[3][4]

Experimental Protocols

Protocol 1: Thermodynamic Solubility Assessment (Shake-Flask Method)

This protocol determines the equilibrium solubility of (R)-TAPI-2 in various solvents.

Materials:

• (R)-TAPI-2 powder

• Selection of solvents (e.g., water, PBS, DMSO, ethanol, corn oil)

• Glass vials with screw caps

• Shaking incubator

• Centrifuge

• HPLC or other suitable analytical method for quantification

Methodology:

• Add an excess amount of (R)-TAPI-2 powder to a glass vial containing a known volume of the test solvent.

• Seal the vials and place them in a shaking incubator at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours to ensure equilibrium is reached.

• After incubation, visually inspect the vials to confirm the presence of undissolved solid.

• Centrifuge the samples to pellet the excess solid.

• Carefully collect the supernatant and dilute it with an appropriate solvent.

• Quantify the concentration of (R)-TAPI-2 in the diluted supernatant using a validated analytical method (e.g., HPLC).

• Perform the experiment in triplicate for each solvent.

Protocol 2: In Vivo Formulation for a Hydroxamate-Based Inhibitor

This protocol provides a general method for preparing a formulation suitable for oral or parenteral administration in animal models, based on formulations used for similar compounds.

Materials:

• (R)-TAPI-2

• DMSO (Dimethyl sulfoxide)

• PEG300 (Polyethylene glycol 300)

• Tween 80 (Polysorbate 80)

• Sterile water or saline

• Corn oil (for oil-based formulation)

Methodology for Aqueous-Based Formulation:

• Calculate the required amount of (R)-TAPI-2 for the desired final concentration and total volume.

• Dissolve the (R)-TAPI-2 powder in a minimal amount of DMSO.

• In a separate tube, prepare the vehicle by mixing PEG300, Tween 80, and sterile water/saline in the desired ratio (e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% water).

• Slowly add the (R)-TAPI-2/DMSO solution to the vehicle while vortexing to ensure proper mixing and prevent precipitation.

• Visually inspect the final formulation for clarity and absence of precipitates.

Methodology for Oil-Based Formulation:

• Dissolve the required amount of (R)-TAPI-2 in DMSO to create a concentrated stock solution.

• In a separate tube, add the required volume of corn oil.

• Add the (R)-TAPI-2/DMSO stock solution to the corn oil to achieve the desired final concentration (e.g., a final DMSO concentration of 10%).

• Vortex or sonicate the mixture until a clear and homogenous solution is obtained.

Mandatory Visualization

Signaling Pathways

The following diagrams illustrate the key signaling pathways inhibited by (R)-TAPI-2.

Caption: TACE (ADAM17) Signaling Pathway and Inhibition by (R)-TAPI-2.

Caption: MMP Signaling Pathway and Inhibition by (R)-TAPI-2.

Experimental Workflow

Caption: General Experimental Workflow for In Vivo Studies of (R)-TAPI-2.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. GW 280264X | ADAMs | Tocris Bioscience [tocris.com]
• 3. GW280264X | ADAM17 inhibitor | CAS 866924-39-2 | Buy GW280264X from Supplier InvivoChem [invivochem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]

Technical Support Center: Optimizing Buffer Conditions for (R)-TAPI-2 Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist you in optimizing your enzymatic assays involving the metalloproteinase inhibitor, (R)-TAPI-2.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and which enzymes does it inhibit?

(R)-TAPI-2 is the R-enantiomer of TAPI-2 (TNF Protease Inhibitor-2), a broad-spectrum inhibitor of metalloproteinases. It is particularly known to inhibit Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17, as well as various Matrix Metalloproteinases (MMPs).[1][2] TAPI-2 is a hydroxamate-based inhibitor, which chelates the zinc ion essential for the catalytic activity of these enzymes.[3][4]

Q2: I am not seeing any inhibition in my assay. What are the possible causes?

Several factors could lead to a lack of observed inhibition:

• Enzyme Activity: Confirm that your enzyme is active using a control experiment without the inhibitor.

• Inhibitor Integrity: Ensure your (R)-TAPI-2 has been stored correctly and is not degraded. Prepare fresh dilutions for each experiment.

• Suboptimal Buffer Conditions: The pH, ionic strength, or presence of certain ions can affect inhibitor potency. See the buffer optimization section for more details.

• Incorrect Concentrations: The concentrations of your enzyme, substrate, or inhibitor may not be in the optimal range for detecting inhibition.

Q3: My results show high variability between replicates. How can I improve consistency?

High variability can be caused by:

• Pipetting Errors: Ensure accurate and consistent pipetting, especially for small volumes.

• Incomplete Mixing: Gently mix all components of the assay thoroughly.

• Temperature Fluctuations: Maintain a constant and optimal temperature throughout the assay.

• Substrate or Inhibitor Precipitation: Visually inspect your solutions for any signs of precipitation. (R)-TAPI-2 has reported solubility in water and ethanol (B145695) at 5 mg/mL.[5] For aqueous buffers, it is advisable to first dissolve it in a minimal amount of an organic solvent like DMSO before further dilution.

Q4: What is the optimal pH for an (R)-TAPI-2 inhibition assay?

The optimal pH for TACE activity is often reported to be around 9.0. However, hydroxamate-based inhibitors like TAPI-2 are generally effective over a wider pH range, typically between 5 and 8.[6] It is recommended to perform a pH optimization experiment for your specific enzyme and assay conditions to determine the ideal pH for observing potent inhibition.

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low or No Signal	Inactive enzyme	Run a positive control with a known active enzyme.
Substrate degradation	Prepare fresh substrate solution for each experiment.
Incorrect buffer pH	Optimize the pH of your assay buffer (typically between 7.0 and 9.0 for TACE).
Presence of chelating agents (e.g., EDTA)	Ensure your buffer is free from chelating agents that would inhibit the metalloproteinase.
High Background Signal	Substrate instability	Test the stability of your substrate in the assay buffer over time without the enzyme.
Contaminated reagents	Use fresh, high-quality reagents and sterile technique.
Inconsistent Results	(R)-TAPI-2 precipitation	Ensure complete dissolution of (R)-TAPI-2. Consider preparing a stock solution in DMSO.
Temperature fluctuations	Use a temperature-controlled plate reader or incubator.
Inaccurate liquid handling	Calibrate pipettes and use reverse pipetting for viscous solutions.

Quantitative Data Summary

The inhibitory activity of TAPI-2 has been characterized against several metalloproteinases. The following table summarizes known inhibition constants (Ki) and 50% inhibitory concentrations (IC50). Note that some of this data may refer to the racemic mixture or the general TAPI-2 compound, as specific data for the (R)-enantiomer is not always available.

Enzyme	Inhibitor	Ki	IC50
ADAM17 (TACE)	TAPI-2	120 nM
MMPs (general)	TAPI-2	20 µM[1][2][7]

Experimental Protocols

Standard (R)-TAPI-2 Enzymatic Assay using a Fluorogenic Substrate

This protocol provides a general method for determining the inhibitory activity of (R)-TAPI-2 against a metalloproteinase, such as TACE (ADAM17).

Materials:

• Recombinant human TACE (ADAM17)

• (R)-TAPI-2

• Fluorogenic TACE substrate (e.g., Mca-Pro-Leu-Ala-Gln-Ala-Val-Dpa-Arg-Ser-Ser-Ser-Arg-NH2)

• Assay Buffer: 25 mM Tris-HCl, pH 9.0, containing 2.5 µM ZnCl2 and 0.005% (w/v) Brij-35. Note: It is critical that the assay buffer does not contain salts like CaCl2 or NaCl as they can inhibit TACE activity.

• 96-well black microplate

• Fluorescence microplate reader with excitation at ~320 nm and emission at ~405 nm.

Procedure:

• Prepare (R)-TAPI-2 dilutions: Prepare a stock solution of (R)-TAPI-2 in an appropriate solvent (e.g., DMSO) and then make serial dilutions in Assay Buffer to achieve the desired final concentrations.

• Enzyme preparation: Dilute the recombinant TACE in Assay Buffer to the desired working concentration.

• Assay setup: In a 96-well black microplate, add the following to each well:

  • Assay Buffer

  • (R)-TAPI-2 solution (or vehicle control)

  • TACE enzyme solution

• Pre-incubation: Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction initiation: Add the fluorogenic TACE substrate to each well to initiate the enzymatic reaction.

• Kinetic measurement: Immediately place the plate in a fluorescence microplate reader and measure the increase in fluorescence intensity over time (e.g., every minute for 30 minutes) at 37°C.

• Data analysis:

  • Determine the initial reaction velocity (rate of fluorescence increase) for each concentration of (R)-TAPI-2.

  • Plot the reaction velocity against the inhibitor concentration and fit the data to a suitable inhibition model to determine the IC50 value.

Visualizations

TACE-Mediated TNF-α Shedding Pathway

Caption: TACE cleaves pro-TNF-α to release soluble TNF-α, which then activates the NF-κB pathway.

Experimental Workflow for (R)-TAPI-2 Inhibition Assay

Caption: A stepwise workflow for conducting an (R)-TAPI-2 enzymatic inhibition assay.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Design and Synthesis of Hydroxamate-Based Matrix Metalloproteinase-2 Inhibitors for Anti-Photoaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. TAPI-2 [sigmaaldrich.com]
• 6. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TNF Protease Inhibitor 2 | MMP | TargetMol [targetmol.com]

avoiding artifacts when using (R)-TAPI-2 in high-throughput screening

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of (R)-TAPI-2 in high-throughput screening (HTS) assays, with a focus on avoiding common artifacts and troubleshooting potential issues.

Frequently Asked Questions (FAQs)

Q1: What is (R)-TAPI-2 and what is its primary target?

(R)-TAPI-2 is the R-enantiomer of TAPI-2 (Tumor Necrosis Factor-α Process Inhibitor 2). It is a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs).[1] Its primary target is the TNF-α converting enzyme (TACE), also known as ADAM17.

Q2: What are the common applications of (R)-TAPI-2 in research?

(R)-TAPI-2 is frequently used as a tool compound to study the physiological and pathological roles of TACE/ADAM17 and other metalloproteinases. Its applications include investigating protein shedding, inflammation, cancer biology, and neurodegenerative diseases. In HTS, it can be used as a reference inhibitor to validate assay performance.

Q3: What is the mechanism of inhibition for (R)-TAPI-2?

As a hydroxamate-based inhibitor, (R)-TAPI-2 functions by chelating the active site zinc ion (Zn²⁺) of metalloproteinases, thereby blocking their catalytic activity.[2][3] This interaction is typically reversible.

Q4: What are the known off-target effects of (R)-TAPI-2?

Due to its broad-spectrum nature, (R)-TAPI-2 can inhibit several MMPs and other ADAMs in addition to TACE/ADAM17.[1][4] This lack of selectivity is a critical consideration in interpreting experimental results. The hydroxamate group itself can also lead to off-target effects and potential toxicity, particularly in cell-based assays.[2][5]

Troubleshooting Guide

This guide addresses specific issues that may arise during HTS campaigns using (R)-TAPI-2.

Problem 1: High variability or poor Z'-factor in the HTS assay.

• Possible Cause A: Reagent Instability.

  • Solution: (R)-TAPI-2 solutions may be unstable, especially at room temperature or after repeated freeze-thaw cycles.[6][7] It is recommended to prepare fresh stock solutions in a suitable solvent like DMSO and aliquot for single use. Store aliquots at -20°C or -80°C.[7] Ensure all assay buffers and reagents are at the correct temperature and well-mixed before use.

• Possible Cause B: Inconsistent dispensing.

  • Solution: Inaccurate or inconsistent dispensing of small volumes is a common issue in HTS.[8] Regularly calibrate and maintain automated liquid handlers. Perform a "wet run" with buffer to check for dispensing accuracy and precision across the plate.

• Possible Cause C: Edge effects.

  • Solution: Evaporation from the outer wells of a microplate can concentrate reagents and lead to "edge effects." To mitigate this, avoid using the outermost wells for experimental samples. Instead, fill them with buffer or media to create a humidity barrier.

Problem 2: Apparent inhibition by (R)-TAPI-2 is not reproducible in orthogonal assays.

• Possible Cause A: Assay-specific artifacts.

  • Solution: (R)-TAPI-2 might interfere with the assay technology itself rather than inhibiting the target enzyme. For example, in fluorescence-based assays, the compound could have intrinsic fluorescence or act as a quencher.[8] Perform counter-screens in the absence of the enzyme or substrate to identify such interferences. Confirm hits using an orthogonal assay with a different detection method (e.g., colorimetric vs. fluorescent).

• Possible Cause B: Non-specific inhibition due to aggregation.

  • Solution: At higher concentrations, some compounds can form aggregates that sequester and non-specifically inhibit enzymes.[9] To check for this, include a non-ionic detergent like Triton X-100 (e.g., 0.01%) in the assay buffer.[9] A significant decrease in potency in the presence of detergent may indicate aggregation-based inhibition.

Problem 3: Unexpected cytotoxicity in cell-based assays.

• Possible Cause A: Off-target metal chelation.

  • Solution: The hydroxamate group in (R)-TAPI-2 can chelate other biologically important metal ions, leading to cytotoxicity.[2] Lower the concentration of (R)-TAPI-2 if possible and reduce the incubation time. Ensure the cell culture medium contains adequate levels of essential divalent cations.

• Possible Cause B: Solvent toxicity.

  • Solution: High concentrations of the solvent (e.g., DMSO) used to dissolve (R)-TAPI-2 can be toxic to cells. Keep the final DMSO concentration in the assay wells below a non-toxic level, typically ≤0.5%. Run a vehicle control with the same concentration of DMSO to assess its effect on cell viability.

Quantitative Data

The following tables summarize the inhibitory potency of TAPI-2 against a range of metalloproteinases. Note that data for the specific (R)-enantiomer is not always available, and in such cases, data for the racemic mixture is provided.

Table 1: Inhibitory Activity of TAPI-2 against ADAMs

Target	IC₅₀/Kᵢ (nM)	Notes
ADAM17 (TACE)	120 ± 30 (Kᵢ)	Potent inhibitor.
ADAM10	3000 ± 2000 (Kᵢ)	Significantly less potent against ADAM10 compared to ADAM17.
ADAM12	>100,000 (Kᵢ)	Considered inactive against ADAM12.
ADAM8	10,000 ± 1000 (Kᵢ)	Moderate inhibitor.

Data sourced from:[4]

Table 2: Inhibitory Activity of TAPI-2 against MMPs

Target	IC₅₀/Kᵢ (µM)	Notes
MMP-1	~20 (IC₅₀)	Broad-spectrum MMP inhibition.
MMP-12	12 (Kᵢ)	Moderate inhibitor.

Data sourced from:[1][4]

Experimental Protocols

Protocol: High-Throughput Screening for TACE/ADAM17 Inhibitors using a FRET-based Assay

This protocol outlines a typical workflow for screening compound libraries for inhibitors of TACE/ADAM17 using a fluorescence resonance energy transfer (FRET) substrate.

• Reagent Preparation:

  • Assay Buffer: Prepare a suitable assay buffer (e.g., 50 mM Tris-HCl, 10 mM CaCl₂, 150 mM NaCl, pH 7.5).

  • TACE Enzyme: Reconstitute recombinant human TACE enzyme in assay buffer to the desired working concentration.[10] Keep on ice.

  • FRET Substrate: Prepare a working solution of a TACE-specific FRET substrate in assay buffer. Protect from light.

  • (R)-TAPI-2 Positive Control: Prepare a dilution series of (R)-TAPI-2 in assay buffer containing the same final concentration of DMSO as the test compounds.

  • Test Compounds: Dilute library compounds to the desired screening concentration in assay buffer.

• Assay Procedure (384-well format):

  • Add 5 µL of test compound, (R)-TAPI-2 control, or vehicle control (DMSO in assay buffer) to the appropriate wells of a black, flat-bottom 384-well plate.

  • Add 10 µL of the TACE enzyme solution to all wells except for the "no enzyme" control wells.

  • Incubate the plate for 15-30 minutes at room temperature to allow for inhibitor binding.

  • Initiate the reaction by adding 10 µL of the FRET substrate solution to all wells.

  • Immediately begin kinetic reading on a fluorescence plate reader (e.g., λex = 320 nm, λem = 420 nm) at 37°C for 30-60 minutes, taking readings every 1-2 minutes.

• Data Analysis:

  • Calculate the initial reaction velocity (slope of the linear portion of the fluorescence vs. time curve) for each well.

  • Normalize the data to the positive (enzyme + vehicle) and negative (no enzyme or potent inhibitor) controls.

  • Calculate the percent inhibition for each test compound.

  • Identify "hits" based on a predefined inhibition threshold (e.g., >50% inhibition).

Visualizations

Caption: TACE/ADAM17 signaling and inhibition by (R)-TAPI-2.

Caption: High-throughput screening workflow for TACE inhibitors.

Caption: Decision tree for troubleshooting HTS hit validation.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Recent advances in studies on hydroxamates as matrix metalloproteinase inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. Why Hydroxamates May Not Be the Best Histone Deacetylase Inhibitors—What Some May Have Forgotten or Would Rather Forget? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. InSolution TAPI-2 [sigmaaldrich.com]
• 8. benchchem.com [benchchem.com]
• 9. mdpi.com [mdpi.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]

Reference Data & Comparative Studies

(R)-TAPI-2 vs. TAPI-1: A Comparative Guide to Metalloproteinase Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of (R)-TAPI-2 and TAPI-1, two widely used broad-spectrum inhibitors of metalloproteinases. This analysis is based on available experimental data to assist researchers in selecting the appropriate inhibitor for their specific needs.

Executive Summary

(R)-TAPI-2 and TAPI-1 are potent hydroxamate-based inhibitors targeting a range of metalloproteinases, including matrix metalloproteinases (MMPs) and members of the 'a disintegrin and metalloproteinase' (ADAM) family, most notably TNF-α converting enzyme (TACE), also known as ADAM17. While both compounds exhibit broad inhibitory activity, subtle structural differences may influence their potency and selectivity. This guide synthesizes the available data on their comparative efficacy, details the experimental protocols for their evaluation, and visualizes the key signaling pathways they modulate.

Data Presentation: Inhibitory Efficacy

Direct comparative studies profiling (R)-TAPI-2 and TAPI-1 against a comprehensive panel of metalloproteinases under identical experimental conditions are limited in the publicly available literature. However, by compiling data from various sources, we can construct a comparative overview of their inhibitory activities.

Inhibitor	Target	IC50 / Ki	Remarks
TAPI-1	TACE (ADAM17)	IC50: 8.09 μM	Inhibition of constitutive sAPPα release.[1]
TACE (ADAM17)	IC50: 920 nM	Inhibition of TACE-dependent constitutive APP(695) release.
MMPs (general)	Broad inhibition	Blocks shedding of various cell surface proteins.
(R)-TAPI-2	MMPs (general)	IC50: 20 μM	Broad-spectrum MMP inhibitor.
ADAM8	Ki: 10 μM
ADAM10	Ki: 3 μM
ADAM12	Ki: 100 μM
TACE (ADAM17)	Ki: 0.12 μM

Note: The inhibitory constants (IC50 and Ki) presented above are compiled from different studies and should be interpreted with caution due to variations in experimental conditions.

Mechanism of Action and Signaling Pathways

Both (R)-TAPI-2 and TAPI-1 function by chelating the active site zinc ion essential for the catalytic activity of metalloproteinases. Their primary target, ADAM17, is a key sheddase that cleaves the extracellular domains of a multitude of cell surface proteins, thereby regulating various signaling pathways.

The inhibition of ADAM17 by these compounds blocks the shedding of substrates such as Tumor Necrosis Factor-α (TNF-α), L-selectin, and ligands of the Epidermal Growth Factor Receptor (EGFR), including Transforming Growth Factor-α (TGF-α). This interference with ectodomain shedding can have profound effects on inflammatory responses, cell proliferation, and migration.

ADAM17-Mediated Substrate Shedding and Inhibition

Caption: Inhibition of ADAM17 by (R)-TAPI-2 or TAPI-1 blocks substrate shedding.

Experimental Protocols

In Vitro Metalloproteinase Inhibition Assay (Fluorogenic Peptide Substrate)

This protocol describes a method to determine the inhibitory activity of (R)-TAPI-2 and TAPI-1 against a specific metalloproteinase, such as ADAM17, using a fluorogenic peptide substrate.

Materials:

• Recombinant human ADAM17

• Fluorogenic peptide substrate for ADAM17

• Assay Buffer (e.g., 25 mM Tris, pH 8.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

• (R)-TAPI-2 and TAPI-1 stock solutions (in DMSO)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Prepare serial dilutions of (R)-TAPI-2 and TAPI-1 in Assay Buffer.

• In a 96-well plate, add 50 µL of the diluted inhibitors to respective wells. Include a positive control (no inhibitor) and a negative control (no enzyme).

• Add 25 µL of recombinant ADAM17 (at a pre-determined optimal concentration) to all wells except the negative control.

• Incubate the plate at 37°C for 15 minutes.

• Initiate the reaction by adding 25 µL of the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/420 nm) in kinetic mode for 30-60 minutes at 37°C.

• Calculate the rate of reaction (slope of the linear portion of the fluorescence vs. time curve).

• Determine the percent inhibition for each inhibitor concentration and calculate the IC50 value by fitting the data to a dose-response curve.

Experimental Workflow:

Caption: Workflow for determining IC50 values of metalloproteinase inhibitors.

Cell-Based Shedding Assay (Western Blot)

This protocol is designed to assess the ability of (R)-TAPI-2 and TAPI-1 to inhibit the shedding of a specific substrate from the cell surface.

Materials:

• Cell line expressing the substrate of interest (e.g., HEK293 cells overexpressing pro-TGF-α)

• Cell culture medium and supplements

• Phorbol 12-myristate 13-acetate (PMA) for stimulation

• (R)-TAPI-2 and TAPI-1

• Lysis buffer (e.g., RIPA buffer with protease inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• PVDF membrane

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk in TBST)

• Primary antibody against the shed ectodomain

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

Procedure:

• Seed cells in a multi-well plate and grow to 80-90% confluency.

• Pre-treat the cells with various concentrations of (R)-TAPI-2 or TAPI-1 for 1 hour.

• Stimulate shedding by adding PMA (e.g., 100 nM) and incubate for the desired time (e.g., 30 minutes).

• Collect the conditioned medium (supernatant).

• Lyse the cells to obtain cell lysates.

• Measure the protein concentration in the cell lysates using a BCA assay.

• Concentrate the proteins in the conditioned medium.

• Separate proteins from the conditioned medium and cell lysates by SDS-PAGE.

• Transfer the separated proteins to a PVDF membrane.

• Block the membrane and probe with the primary antibody against the shed ectodomain.

• Incubate with the HRP-conjugated secondary antibody.

• Detect the protein bands using a chemiluminescent substrate and an imaging system.

• Quantify the band intensities to determine the extent of shedding inhibition.

Cell Viability Assay (CCK-8)

This protocol is used to evaluate the cytotoxicity of (R)-TAPI-2 and TAPI-1 on a given cell line.

Materials:

• Cell line of interest

• Cell culture medium and supplements

• (R)-TAPI-2 and TAPI-1

• Cell Counting Kit-8 (CCK-8)

• 96-well plate

• Microplate reader

Procedure:

• Seed cells at a density of 5,000-10,000 cells/well in a 96-well plate and incubate for 24 hours.

• Treat the cells with a range of concentrations of (R)-TAPI-2 or TAPI-1. Include a vehicle control (e.g., DMSO).

• Incubate the cells for the desired treatment duration (e.g., 24, 48, or 72 hours).

• Add 10 µL of CCK-8 solution to each well.

• Incubate the plate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the vehicle control.

Conclusion

References

• 1. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]

A Head-to-Head Comparison of ADAM17 Inhibitors: (R)-TAPI-2 vs. TMI-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive, data-driven comparison of two prominent inhibitors of A Disintegrin and Metalloproteinase 17 (ADAM17): (R)-TAPI-2 and TMI-1. ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), is a critical sheddase involved in the release of various cell surface proteins, including growth factors and cytokines, making it a key therapeutic target in inflammation and oncology. This document outlines their respective inhibitory profiles, the experimental methodologies used for their characterization, and the signaling pathways they modulate.

Performance Comparison: Inhibitory Activity

The inhibitory potency of (R)-TAPI-2 and TMI-1 against ADAM17 and a panel of related matrix metalloproteinases (MMPs) is a crucial determinant of their therapeutic potential and selectivity. The following tables summarize the available quantitative data, primarily half-maximal inhibitory concentrations (IC50) and inhibitory constants (Ki), which measure the concentration of the inhibitor required to reduce enzyme activity by half and the binding affinity of the inhibitor to the enzyme, respectively.

Table 1: Inhibitory Activity (IC50/Ki in nM) of (R)-TAPI-2 and TMI-1 against ADAM17 and other Metalloproteinases

Target	(R)-TAPI-2	TMI-1
ADAM17 (TACE)	120 (Ki)	8.4 (IC50)
MMP-1	-	6.6 (IC50)
MMP-2	-	4.7 (IC50)
MMP-7	-	26 (IC50)
MMP-9	-	12 (IC50)
MMP-13	-	3 (IC50)
MMP-14	-	26 (IC50)
ADAM8	10,000 (Ki)	-
ADAM10	3,000 (Ki)	-
ADAM12	100,000 (Ki)	-

From the available data, TMI-1 demonstrates potent, low nanomolar inhibition against ADAM17 and a range of MMPs, indicating it is a broad-spectrum inhibitor. (R)-TAPI-2 also inhibits ADAM17, though the reported Ki value is higher than the IC50 of TMI-1. It is important to note that Ki and IC50 values are not directly comparable, and the experimental conditions under which these values were determined can significantly influence the results. (R)-TAPI-2 also shows inhibitory activity against other ADAMs, albeit at much higher concentrations, suggesting some level of selectivity for ADAM17 over these family members.

Experimental Protocols

To ensure the reproducibility and accurate interpretation of inhibitory data, detailed experimental protocols are essential. Below are methodologies for key assays used to characterize ADAM17 inhibitors.

In Vitro ADAM17 Inhibition Assay (Fluorogenic Substrate-Based)

This assay determines the in vitro potency of inhibitors against purified ADAM17 enzyme.

1. Materials:

• Recombinant human ADAM17 enzyme
• Fluorogenic ADAM17 substrate (e.g., a peptide with a quenched fluorophore)
• Assay Buffer (e.g., 50 mM Tris-HCl, pH 7.5, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35)
• Test inhibitors ((R)-TAPI-2, TMI-1) dissolved in DMSO
• 96-well, black, flat-bottom microplates
• Fluorescence microplate reader

2. Procedure:

• Prepare serial dilutions of the test inhibitors in Assay Buffer. The final DMSO concentration should be kept constant across all wells (typically ≤1%).
• Add a fixed volume of the diluted inhibitors to the wells of the 96-well plate. Include wells for a positive control (no inhibitor) and a negative control (no enzyme).
• Add a pre-determined amount of recombinant ADAM17 enzyme to all wells except the negative control.
• Pre-incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.
• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.
• Immediately measure the fluorescence intensity (e.g., Ex/Em = 340/420 nm) at regular intervals (e.g., every 1-2 minutes) for 30-60 minutes at 37°C in a kinetic mode.
• Calculate the reaction velocity (rate of fluorescence increase) for each well.
• Plot the percentage of inhibition against the logarithm of the inhibitor concentration.
• Determine the IC50 value by fitting the data to a sigmoidal dose-response curve using appropriate software.

Cell-Based Substrate Shedding Assay

This assay measures the ability of an inhibitor to block ADAM17-mediated cleavage of its substrates from the surface of cultured cells.

1. Materials:

• Cell line expressing the ADAM17 substrate of interest (e.g., TNF-α, EGFR ligands)
• Cell culture medium and supplements
• Test inhibitors ((R)-TAPI-2, TMI-1)
• Stimulating agent (e.g., Phorbol 12-myristate 13-acetate - PMA) to induce shedding
• ELISA kit for the specific shed substrate
• Multi-well cell culture plates

2. Procedure:

• Seed the cells in multi-well plates and culture until they reach a desired confluency.
• Pre-treat the cells with various concentrations of the test inhibitors for a specified period (e.g., 1 hour).
• Stimulate the cells with a shedding-inducing agent like PMA for a defined time (e.g., 30 minutes to a few hours).
• Collect the cell culture supernatant.
• Quantify the amount of the shed substrate in the supernatant using a specific ELISA kit.
• Normalize the amount of shed substrate to the total protein concentration of the cell lysate from each well.
• Calculate the percentage of inhibition of shedding for each inhibitor concentration compared to the stimulated control (no inhibitor).
• Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Signaling Pathways and Experimental Workflows

ADAM17 is a key regulator of multiple signaling pathways critical in both physiological and pathological processes. Inhibition of ADAM17 can have profound effects on these downstream cascades.

ADAM17-Mediated Signaling Pathways

ADAM17-mediated shedding of transmembrane precursors activates several key signaling pathways. The diagram below illustrates the central role of ADAM17 in initiating signals through the Epidermal Growth Factor Receptor (EGFR), Tumor Necrosis Factor (TNF) receptor, and Interleukin-6 (IL-6) receptor.

Caption: ADAM17-mediated shedding and downstream signaling pathways.

Experimental Workflow for Inhibitor Characterization

The logical flow for characterizing a novel ADAM17 inhibitor, from initial screening to cellular efficacy, is depicted below.

Validating (R)-TAPI-2 Target Engagement in Cells: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), with other inhibitors. We present supporting experimental data and detailed protocols to facilitate the validation of (R)-TAPI-2 target engagement in a cellular context.

(R)-TAPI-2 is a potent inhibitor of several MMPs and ADAMs, with a particularly high affinity for ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). ADAM17 is a key sheddase responsible for the release of various cell surface proteins, including Tumor Necrosis Factor-α (TNF-α) and ligands for the Epidermal Growth Factor Receptor (EGFR).[1][2][3][4] Dysregulation of ADAM17 activity is implicated in numerous pathological processes, including inflammation and cancer, making it a critical therapeutic target.[1][2][5][6] This guide outlines methodologies to confirm the direct interaction of (R)-TAPI-2 with its intended cellular targets and compares its inhibitory profile with other relevant compounds.

Comparative Inhibitor Analysis

The inhibitory potency of (R)-TAPI-2 against its primary target, ADAM17, and other related metalloproteinases is a critical parameter for its validation. The following table summarizes the available quantitative data for (R)-TAPI-2 and compares it with other commonly used broad-spectrum metalloproteinase inhibitors, Marimastat and Ilomastat (GM6001). It is important to note that IC50 and Ki values can vary depending on the experimental conditions, such as substrate concentration and enzyme source.

Inhibitor	Target	IC50 / Ki	Cell-Based Assay Performance	Reference
(R)-TAPI-2	ADAM17 (TACE)	Ki: 0.12 µM	Inhibits shedding of TGF-α, β-amyloid precursor protein, L-selectin, and IL-6 receptor α subunit (IC50: 10 µM)	[1]
MMPs (general)	IC50: 20 µM	[4]
ADAM8	Ki: 10 µM	[1]
ADAM10	Ki: 3 µM	[1]
ADAM12	Ki: 100 µM	[1]
Marimastat	MMP-1, -2, -3, -7, -9, -12, -13	Potent inhibitor	Inhibited TNFα cleavage in THP-1 cells by ~30-50% at 10 µM. More effectively reduced renal cell proliferation and invasion compared to a γ-secretase inhibitor.	[7][8][9][10]
Ilomastat (GM6001)	MMPs	Broad-spectrum	Found to also target neprilysin, aminopeptidase, and dipeptidylpeptidase clans of MPs.	[11][12]

Experimental Protocols for Target Engagement Validation

To rigorously validate the engagement of (R)-TAPI-2 with its cellular targets, a multi-faceted approach employing complementary techniques is recommended. Here, we provide detailed protocols for three key methodologies: Cellular Thermal Shift Assay (CETSA), Activity-Based Protein Profiling (ABPP), and a Förster Resonance Energy Transfer (FRET)-based substrate cleavage assay.

Cellular Thermal Shift Assay (CETSA) for ADAM17 Target Engagement

CETSA is a powerful technique to confirm direct binding of a compound to its target protein in a cellular environment. The principle is based on the ligand-induced thermal stabilization of the target protein.[13][14][15]

Experimental Protocol:

• Cell Culture and Treatment:

  • Culture cells expressing endogenous or overexpressed ADAM17 to a confluency of 80-90%.

  • Treat cells with various concentrations of (R)-TAPI-2 or a vehicle control (e.g., DMSO) for a predetermined time (e.g., 1 hour) at 37°C.

• Thermal Challenge:

  • Heat the cell suspensions in a PCR plate or similar format across a range of temperatures (e.g., 40°C to 70°C in 2°C increments) for 3 minutes, followed by a cooling step to 4°C for 3 minutes.

• Cell Lysis and Fractionation:

  • Lyse the cells by freeze-thaw cycles or with a non-denaturing lysis buffer containing protease inhibitors.

  • Separate the soluble fraction (containing stabilized, non-aggregated protein) from the precipitated, denatured proteins by centrifugation at high speed (e.g., 20,000 x g for 20 minutes at 4°C).

• Protein Quantification:

  • Collect the supernatant containing the soluble protein fraction.

  • Quantify the amount of soluble ADAM17 at each temperature point using Western blotting or an ELISA-based method.

• Data Analysis:

  • Generate a melting curve by plotting the percentage of soluble ADAM17 as a function of temperature.

  • A shift in the melting curve to higher temperatures in the presence of (R)-TAPI-2 indicates target engagement. Isothermal dose-response curves can be generated by heating cells at a single, optimized temperature with varying compound concentrations to determine the EC50 of target engagement.

Activity-Based Protein Profiling (ABPP) for Metalloproteinase Inhibition

ABPP utilizes chemical probes that covalently bind to the active site of enzymes, allowing for the assessment of their functional state. Competitive ABPP, where a probe competes with an inhibitor for binding, can be used to determine the potency and selectivity of the inhibitor.[11][12][16][17][18]

Experimental Protocol:

• Cell Culture and Inhibitor Treatment:

  • Culture cancer cell lines known to express high levels of MMPs and ADAMs.

  • Pre-incubate intact cells or cell lysates with varying concentrations of (R)-TAPI-2 or other inhibitors for 30-60 minutes.

• Probe Labeling:

  • Add a broad-spectrum metalloproteinase activity-based probe (e.g., a hydroxamate-based probe with a reporter tag like biotin (B1667282) or a fluorophore) to the treated cells or lysates.

  • Incubate for a specified time to allow for covalent labeling of active enzymes.

• Protein Separation and Detection:

  • Lyse the cells (if not already done) and separate proteins by SDS-PAGE.

  • Visualize probe-labeled proteins by in-gel fluorescence scanning (for fluorescent probes) or by streptavidin blotting (for biotinylated probes).

• Quantitative Analysis:

  • Quantify the signal intensity of the probe-labeled bands corresponding to specific metalloproteinases.

  • A decrease in signal intensity in the presence of (R)-TAPI-2 indicates inhibition of the enzyme's activity.

  • Determine the IC50 value for inhibition by plotting the percentage of probe labeling against the inhibitor concentration.

• Target Identification (Optional):

  • For a more in-depth analysis, probe-labeled proteins can be enriched using affinity purification (e.g., streptavidin beads for biotinylated probes) and identified by mass spectrometry.

FRET-Based Assay for ADAM17 Substrate Shedding

A FRET-based biosensor can be designed to monitor the proteolytic activity of ADAM17 in real-time within living cells. This assay directly measures the cleavage of a specific ADAM17 substrate.[19][20][21][22][23]

Experimental Protocol:

• Biosensor Design and Expression:

  • Construct a FRET biosensor consisting of a donor fluorophore (e.g., CFP) and an acceptor fluorophore (e.g., YFP) linked by a peptide sequence containing a known ADAM17 cleavage site (e.g., a sequence from pro-TNF-α).

  • Transfect cells with a plasmid encoding the FRET biosensor, which is typically targeted to the plasma membrane.

• Cell Treatment and Stimulation:

  • Treat the transfected cells with various concentrations of (R)-TAPI-2 or a vehicle control.

  • Stimulate ADAM17 activity using a known agonist, such as phorbol (B1677699) 12-myristate 13-acetate (PMA).

• FRET Imaging and Analysis:

  • Acquire images of the cells using a fluorescence microscope equipped for FRET imaging (e.g., measuring sensitized emission or fluorescence lifetime).

  • Calculate the FRET ratio (e.g., YFP emission / CFP emission). A decrease in the FRET ratio indicates cleavage of the biosensor by ADAM17.

• Inhibition Quantification:

  • Quantify the change in FRET ratio over time in the presence and absence of the inhibitor.

  • Determine the inhibitory effect of (R)-TAPI-2 by comparing the rate of FRET ratio change in treated versus untreated cells.

Visualizing the Impact of (R)-TAPI-2

To better understand the biological context of (R)-TAPI-2's action, it is essential to visualize the signaling pathways it modulates and the experimental workflows used for its validation.

Caption: ADAM17 signaling pathway and the inhibitory action of (R)-TAPI-2.

Caption: Experimental workflow for the Cellular Thermal Shift Assay (CETSA).

Caption: Workflow for competitive Activity-Based Protein Profiling (ABPP).

References

• 1. researchgate.net [researchgate.net]
• 2. ADAM17 orchestrates Interleukin-6, TNFα and EGF-R signaling in inflammation and cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. A Bispecific Inhibitor of the EGFR/ADAM17 Axis Decreases Cell Proliferation and Migration of EGFR-Dependent Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ADAM17 is required for EGF-R–induced intestinal tumors via IL-6 trans-signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Recent Advances in ADAM17 Research: A Promising Target for Cancer and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. SAR Studies of Exosite-Binding Substrate-Selective Inhibitors of A Disintegrin And Metalloprotease 17 (ADAM17) and Application as Selective in Vitro Probes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Inhibition of ADAM-17 more effectively down-regulates the Notch pathway than that of γ-secretase in renal carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Challenges in Matrix Metalloproteinases Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activity-based probes for the proteomic profiling of metalloproteases - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Activity-based protein profiling for biochemical pathway discovery in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Real-Time Cellular Thermal Shift Assay to Monitor Target Engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Frontiers | Current Advances in CETSA [frontiersin.org]
• 15. Screening for Target Engagement using the Cellular Thermal Shift Assay - CETSA - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 16. Mechanism-Based Profiling of MMPs - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Activity-Based Protein Profiling (ABPP) and Click Chemistry (CC)-ABPP by MudPIT Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 18. A Simplified and Ultrafast Pipeline for Site-Specific Quantitative Chemical Proteomics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Rapid and Sensitive Detection of the Activity of ADAM17 using Graphene Oxide-based Fluorescent Sensor - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Frontiers | Resource for FRET-Based Biosensor Optimization [frontiersin.org]
• 21. Protocol for quantifying LC3B FRET biosensor activity in living cells using a broad-to-sensitive data analysis pipeline - PubMed [pubmed.ncbi.nlm.nih.gov]
• 22. researchgate.net [researchgate.net]
• 23. A quantitative protocol for intensity-based live cell FRET imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to Confirming TACE Inhibition by (R)-TAPI-2

For researchers and scientists engaged in drug development, particularly in the realm of inflammatory diseases and oncology, understanding the inhibitory effects of specific compounds on key enzymes is paramount. This guide provides a comprehensive comparison of (R)-TAPI-2, an inhibitor of Tumor Necrosis Factor-α Converting Enzyme (TACE), with other relevant inhibitors. We present supporting experimental data, detailed protocols for confirming inhibitory activity, and visual diagrams to elucidate key pathways and workflows.

TACE, also known as ADAM17, is a metalloproteinase responsible for the "shedding" of the extracellular domains of various cell surface proteins, most notably the potent pro-inflammatory cytokine, Tumor Necrosis Factor-α (TNF-α). By cleaving the membrane-bound pro-TNF-α, TACE releases the soluble, active form, which plays a central role in inflammatory processes. Consequently, inhibiting TACE is a key therapeutic strategy for a range of inflammatory conditions.

(R)-TAPI-2 is the R-enantiomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor that targets not only TACE but also other members of the A Disintegrin and Metalloproteinase (ADAM) family and Matrix Metalloproteinases (MMPs). Its utility in research stems from its ability to potently block the activity of these enzymes, thereby preventing the release of TNF-α and other signaling molecules.

Comparative Efficacy of TACE Inhibitors

To objectively evaluate the inhibitory effect of (R)-TAPI-2, it is essential to compare its performance against other known TACE inhibitors. The half-maximal inhibitory concentration (IC50) and the inhibition constant (Ki) are critical metrics for this comparison, indicating the concentration of an inhibitor required to reduce enzyme activity by 50% and its binding affinity, respectively. A lower value signifies higher potency.

Selectivity is another crucial factor. A desirable inhibitor will potently target TACE while showing minimal activity against other related enzymes, such as other ADAMs or MMPs, to reduce the likelihood of off-target effects. The following table summarizes the inhibitory activity of TAPI-2 and other common TACE inhibitors.

Inhibitor	Target	IC50 / Ki (nM)	Selectivity Profile
TAPI-2	TACE (ADAM17)	120 (Ki)	Broad-spectrum: Also inhibits ADAM8 (Ki=10,000 nM), ADAM10 (Ki=3,000 nM), ADAM12 (Ki=100,000 nM), and general MMPs (IC50=20,000 nM).[1]
TAPI-0	TACE (ADAM17)	100 (IC50)	Broad-spectrum MMP inhibitor.[2][3]
TMI-1	TACE (ADAM17)	8.4 (IC50)	Dual TACE/MMP inhibitor.[4]
GW280264X	TACE (ADAM17)	8.0 (IC50)	Mixed inhibitor, also potent against ADAM10 (IC50=11.5 nM).[5][6][7]
KP-457	TACE (ADAM17)	11.1 (IC50)	Selective for TACE over other MMPs and ADAM10 (IC50=748 nM).[8]
Apratastat (TMI-005)	TACE/MMPs	Not specified	Non-selective and reversible TACE/MMPs inhibitor.[1][9]

Note: Data for TAPI-2 is for the racemic mixture. The activity of the specific (R)-enantiomer should be determined experimentally but is expected to be in a similar range.

Experimental Protocol: Confirming TACE Inhibition

A common and reliable method to determine the inhibitory effect of a compound like (R)-TAPI-2 on TACE is a fluorescence-based activity assay using a Förster Resonance Energy Transfer (FRET) peptide substrate.

Principle

This assay utilizes a synthetic peptide containing a TACE cleavage site, flanked by a fluorophore and a quencher molecule. In its intact state, the quencher suppresses the fluorescence of the fluorophore. When TACE cleaves the peptide, the fluorophore and quencher are separated, leading to a measurable increase in fluorescence intensity. The rate of this increase is directly proportional to TACE activity. An inhibitor will slow down this rate.

Materials

• Recombinant human TACE enzyme

• TACE FRET substrate (e.g., QXL™ 520/5-FAM based peptide)

• Assay Buffer (e.g., Tris-based buffer, pH 7.5)

• (R)-TAPI-2 and other test inhibitors

• 96-well black microplate

• Microplate fluorometer with appropriate excitation/emission filters (e.g., 490 nm excitation / 520 nm emission)

Procedure

• Reagent Preparation :

  • Prepare a stock solution of (R)-TAPI-2 in a suitable solvent (e.g., DMSO).

  • Create a serial dilution of the (R)-TAPI-2 stock solution in Assay Buffer to generate a range of test concentrations.

  • Dilute the recombinant TACE enzyme to the working concentration in cold Assay Buffer.

  • Dilute the TACE FRET substrate to its working concentration in Assay Buffer. Keep protected from light.

• Assay Setup :

  • Add 50 µL of the diluted TACE enzyme solution to each well of the 96-well plate.

  • Include control wells:

    • Positive Control : Enzyme with Assay Buffer (no inhibitor).

    • Negative Control : Assay Buffer only (no enzyme).

  • Add 25 µL of the serially diluted (R)-TAPI-2 solutions or other inhibitor solutions to the appropriate wells. Add 25 µL of Assay Buffer to the control wells.

  • Gently mix the plate and pre-incubate for 10-15 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Enzymatic Reaction and Measurement :

  • Initiate the reaction by adding 25 µL of the TACE FRET substrate solution to all wells.

  • Immediately place the plate in the microplate fluorometer.

  • Measure the fluorescence intensity kinetically every 1-2 minutes for 30-60 minutes, or as a single endpoint reading after a fixed incubation time (e.g., 30 minutes at 37°C), protected from light.

• Data Analysis :

  • Subtract the background fluorescence from the negative control wells.

  • Determine the rate of reaction (slope of the kinetic curve) for each concentration of the inhibitor.

  • Calculate the percentage of inhibition for each concentration relative to the positive control (0% inhibition).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Use non-linear regression (four-parameter logistic curve) to fit the data and determine the IC50 value of (R)-TAPI-2.

Visualizing Pathways and Processes

Diagrams are essential tools for conceptualizing complex biological and experimental processes. Below are visualizations created using the DOT language to illustrate the TACE signaling pathway and the experimental workflow for its inhibition.

TACE cleaves pro-TNF-α; (R)-TAPI-2 inhibits this process.

Workflow for a fluorescence-based TACE inhibition assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. scientificlabs.co.uk [scientificlabs.co.uk]
• 4. medchemexpress.com [medchemexpress.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. selleckchem.com [selleckchem.com]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Drug evaluation: apratastat, a novel TACE/MMP inhibitor for rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of (R)-TAPI-2 and Monoclonal Antibodies for ADAM17 Inhibition

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of two prominent inhibitory agents for A Disintegrin and Metalloproteinase 17 (ADAM17): the small molecule inhibitor (R)-TAPI-2 and therapeutic monoclonal antibodies. ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), is a critical sheddase involved in the release of various cell surface proteins, including TNF-α, EGFR ligands, and IL-6R.[1][2] Its dysregulation is implicated in numerous pathologies, including cancer and inflammatory diseases, making it a key therapeutic target.[2][3]

Mechanism of Action

(R)-TAPI-2 is the biologically active enantiomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs.[4] Its primary mechanism of action involves chelating the zinc ion within the catalytic site of these enzymes, thereby preventing their proteolytic activity.[5] While effective against ADAM17, its broad-spectrum nature can lead to off-target effects due to the inhibition of other metalloproteinases.

Monoclonal antibodies (mAbs) offer a more targeted approach to ADAM17 inhibition. These antibodies are engineered to bind with high specificity to different epitopes on the ADAM17 protein.[5] Some mAbs, like MEDI3622, target a unique hairpin loop in the metalloprotease domain, directly blocking its catalytic function.[6][7] Others, such as D1(A12), exhibit a cross-domain binding mechanism, interacting with both the catalytic and ancillary domains to inhibit substrate proteolysis.[7][8] This high specificity is expected to reduce off-target effects compared to small molecule inhibitors.[8]

Performance and Efficacy: A Data-Driven Comparison

The following tables summarize quantitative data from various studies to facilitate a direct comparison between (R)-TAPI-2 and different anti-ADAM17 monoclonal antibodies.

Table 1: In Vitro Inhibition of ADAM17 Activity

Inhibitor	Assay Type	Target Cell/Enzyme	IC50 / Inhibition %	Reference
TAPI-2	PMA-induced shedding	CHO cells	IC50: 10 µM
TAPI-2	α-secretase activity	MDA-MB-231 cells	42.3% inhibition at 20 µM	[9]
D8P1C1	Fluorescent peptide cleavage	Recombinant ADAM17	IC50: 0.037 µg/ml	[6]
D5P2A11	Fluorescent peptide cleavage	Recombinant ADAM17	IC50: 0.069 µg/ml	[6]
MEDI3622	Amphiregulin shedding	H358 cells	Max inhibition: 82%	[10]
D1(A12)	TGFα shedding	HCC1143 cells	17.6% inhibition at 200 nM	[8]
D1(A12)	TGFα shedding	HCC1937 cells	27.7% inhibition at 200 nM	[8]

Table 2: Cellular Effects - Proliferation and Invasion

Inhibitor	Assay Type	Cell Line	Effect	Reference
TAPI-2	Invasion	MDA-MB-231 cells	~51% decrease in invasiveness	[9]
D8P1C1	Proliferation (Alamar blue)	SKBR-3 cells	70% inhibition at 20 µg/ml	[6]
D8P1C1	Proliferation (Alamar blue)	HCC-827 cells	63% inhibition at 20 µg/ml	[6]
D1(A12)	Invasion	HCC1937 cells	43.2% reduction	[8]
Ab17 (polyclonal)	Invasion	HCC1937 cells	37.9% reduction	[8]

Table 3: In Vivo Anti-Tumor Efficacy

Inhibitor	Animal Model	Tumor Type	Tumor Growth Inhibition	Reference
D8P1C1	Mouse xenograft	Triple-negative breast cancer (MDA-MB-231)	78%	[6][11]
D8P1C1	Mouse xenograft	Ovarian cancer (SKOV-3)	45%	[6][11]
MEDI3622	Mouse xenograft	Esophageal (OE21)	Dose-dependent tumor stasis/regression	[12][13]
MEDI3622	Patient-derived xenograft	Head and neck	Correlation with EGFR activity	[12]
D1(A12)	Mouse xenograft	Ovarian cancer	Blocked tumor growth	[8]

Signaling Pathways and Experimental Workflows

The inhibition of ADAM17 by either (R)-TAPI-2 or monoclonal antibodies disrupts key signaling pathways crucial for cell proliferation, survival, and inflammation. A primary pathway affected is the Epidermal Growth Factor Receptor (EGFR) signaling cascade. ADAM17 is responsible for shedding EGFR ligands like Transforming Growth Factor-alpha (TGF-α) and Amphiregulin (AREG).[3][10] Inhibition of ADAM17 prevents the release of these ligands, thereby reducing EGFR activation and downstream signaling through pathways such as PI3K/AKT and Ras/MAPK.[3]

Caption: ADAM17-mediated EGFR signaling and points of inhibition.

A typical experimental workflow to assess the efficacy of these inhibitors involves a series of in vitro and in vivo assays.

Caption: General experimental workflow for inhibitor comparison.

Experimental Protocols

Fluorescence Resonance Energy Transfer (FRET)-based Peptide Cleavage Assay

This assay quantitatively measures the catalytic activity of ADAM17 in the presence of an inhibitor.

• Reagents: Recombinant human ADAM17, a fluorogenic peptide substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH2), assay buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl2, 0.005% Brij-35), and the inhibitor ((R)-TAPI-2 or monoclonal antibody).[6]

• Procedure:

  • Pre-incubate recombinant ADAM17 with varying concentrations of the inhibitor in the assay buffer at 37°C. For monoclonal antibodies, a 1:1 molar ratio with the enzyme is often used.[6]

  • Initiate the reaction by adding the fluorogenic peptide substrate.

  • Monitor the increase in fluorescence over time using a microplate reader (e.g., excitation at 320 nm and emission at 420 nm).

  • Calculate the rate of substrate cleavage and determine the IC50 value for the inhibitor.

Cell Proliferation Assay (Alamar Blue)

This assay assesses the effect of ADAM17 inhibition on the proliferation of cancer cell lines.

• Reagents: Cancer cell line of interest (e.g., MDA-MB-231, SKBR-3), complete culture medium, Alamar blue reagent, and the inhibitor.[6]

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the inhibitor or a vehicle control.

  • Incubate for a specified period (e.g., 72 hours).

  • Add Alamar blue reagent to each well and incubate for 2-4 hours.

  • Measure the fluorescence or absorbance to determine cell viability.

  • Calculate the percentage of proliferation inhibition relative to the control.[6]

In Vivo Tumor Xenograft Study

This model evaluates the anti-tumor efficacy of the inhibitors in a living organism.

• Materials: Immunocompromised mice (e.g., nude or SCID), cancer cells for implantation, the inhibitor, and calipers for tumor measurement.[6]

• Procedure:

  • Subcutaneously inject cancer cells into the flank of the mice.

  • Once tumors reach a palpable size, randomize the mice into treatment and control groups.

  • Administer the inhibitor (e.g., via intraperitoneal injection) or a vehicle control at a predetermined schedule and dose.

  • Measure tumor volume using calipers at regular intervals.[6]

  • Monitor the body weight and general health of the mice.

  • At the end of the study, calculate the tumor growth inhibition percentage.[6]

Conclusion

Both (R)-TAPI-2 and monoclonal antibodies have demonstrated efficacy in inhibiting ADAM17. The choice between these two classes of inhibitors depends on the specific research or therapeutic context.

• (R)-TAPI-2 is a potent, broad-spectrum inhibitor that can be valuable as a research tool for studying the general effects of metalloproteinase inhibition. However, its lack of specificity may be a concern in a clinical setting due to potential off-target effects.

• Monoclonal antibodies offer high specificity for ADAM17, potentially leading to a better safety profile and more targeted therapeutic effects.[5][8] The data suggests that specific mAbs can achieve significant anti-tumor effects both in vitro and in vivo.[6][8][12]

Further head-to-head studies under identical experimental conditions are warranted to provide a more definitive comparison of their therapeutic potential. This guide provides a foundational comparison based on existing literature to aid researchers in selecting the appropriate tool for their investigation of ADAM17.

References

• 1. mdpi.com [mdpi.com]
• 2. What are ADAM17 inhibitors and how do they work? [synapse.patsnap.com]
• 3. Frontiers | ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases [frontiersin.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitory monoclonal antibody targeting ADAM17 expressed on cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Targeting ADAM-17 with an inhibitory monoclonal antibody has antitumour effects in triple-negative breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. ADAM17 promotes breast cancer cell malignant phenotype through EGFR-PI3K-AKT activation - PMC [pmc.ncbi.nlm.nih.gov]
• 10. aacrjournals.org [aacrjournals.org]
• 11. researchgate.net [researchgate.net]
• 12. A Monoclonal Antibody to ADAM17 Inhibits Tumor Growth by Inhibiting EGFR and Non-EGFR-Mediated Pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]

A Researcher's Guide to Validating the Specificity of (R)-TAPI-2 Against Matrix Metalloproteinases

For researchers and drug development professionals investigating the role of matrix metalloproteinases (MMPs) in various pathological processes, the selection of a potent and specific inhibitor is paramount. (R)-TAPI-2, an isomer of the broad-spectrum hydroxamate-based inhibitor TAPI-2, presents itself as a tool for such investigations. This guide provides a framework for validating the specificity of (R)-TAPI-2 against a panel of MMPs, offering objective comparison points and the experimental protocols necessary to generate this critical data.

Introduction to (R)-TAPI-2 and MMP Inhibition

The primary mechanism of action for hydroxamate inhibitors like TAPI-2 involves the chelation of the catalytic zinc ion (Zn2+) in the MMP active site. This interaction blocks the enzyme's ability to hydrolyze its substrates, thereby inhibiting its activity.

Comparative Inhibitory Profile of (R)-TAPI-2 Against Different MMPs

To facilitate a direct comparison of (R)-TAPI-2's specificity, researchers must determine its inhibitory constants (IC50 or Ki values) against a panel of physiologically relevant MMPs. The following table provides a template for summarizing such experimental data. The values presented are hypothetical and for illustrative purposes only.

MMP Subtype	(R)-TAPI-2 IC50 (nM)	Alternative Inhibitor 1 IC50 (nM)	Alternative Inhibitor 2 IC50 (nM)
MMP-1 (Collagenase 1)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-2 (Gelatinase A)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-3 (Stromelysin 1)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-7 (Matrilysin)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-8 (Collagenase 2)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-9 (Gelatinase B)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-13 (Collagenase 3)	[Experimental Value]	[Experimental Value]	[Experimental Value]
MMP-14 (MT1-MMP)	[Experimental Value]	[Experimental Value]	[Experimental Value]

Experimental Protocols

To obtain the quantitative data for the table above, a standardized in vitro MMP inhibition assay should be employed.

Fluorogenic Substrate-Based MMP Inhibition Assay

This method is a widely used, high-throughput approach to determine the potency of MMP inhibitors.

Objective: To determine the IC50 value of (R)-TAPI-2 against a panel of individual MMPs.

Materials:

• Recombinant, active human MMP enzymes (e.g., MMP-1, -2, -3, -7, -8, -9, -13, -14)

• Fluorogenic MMP substrates (specific for each MMP)

• (R)-TAPI-2

• A known broad-spectrum MMP inhibitor as a positive control (e.g., GM6001)

• Assay Buffer (e.g., 50 mM Tris, 10 mM CaCl2, 150 mM NaCl, 0.05% Brij-35, pH 7.5)

• DMSO (for inhibitor dilution)

• 96-well microplates (black, flat-bottom)

• Fluorescence microplate reader

Procedure:

• Inhibitor Preparation: Prepare a stock solution of (R)-TAPI-2 in DMSO. Create a series of dilutions in Assay Buffer to achieve a range of final concentrations for the assay.

• Enzyme Addition: In the 96-well plate, add the appropriate active MMP enzyme to each well, diluted in Assay Buffer.

• Inhibitor Incubation: Add the serially diluted (R)-TAPI-2 or control inhibitors to the wells containing the enzyme. Include wells with enzyme and buffer only (no inhibitor control) and wells with buffer and substrate only (background control).

• Pre-incubation: Incubate the plate at 37°C for a specified time (e.g., 30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the specific fluorogenic substrate to all wells to start the enzymatic reaction.

• Fluorescence Monitoring: Immediately place the plate in a fluorescence microplate reader set to the appropriate excitation and emission wavelengths for the substrate. Monitor the increase in fluorescence over time (e.g., every minute for 30-60 minutes) at 37°C.

• Data Analysis:

  • Calculate the initial reaction velocity (V) for each concentration of the inhibitor by determining the slope of the linear portion of the fluorescence versus time curve.

  • Normalize the velocities to the "no inhibitor" control.

  • Plot the percent inhibition versus the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve.

Visualizing Mechanisms and Workflows

Mechanism of Hydroxamate-Based MMP Inhibition

The following diagram illustrates the general mechanism by which (R)-TAPI-2, as a hydroxamate inhibitor, blocks MMP activity.

Caption: Mechanism of MMP inhibition by (R)-TAPI-2 via chelation of the active site zinc ion.

Experimental Workflow for Validating Inhibitor Specificity

The process of validating a new MMP inhibitor involves a multi-step workflow, from initial screening to detailed characterization.

Caption: A typical experimental workflow for determining the specificity of an MMP inhibitor.

References

• 1. medchemexpress.com [medchemexpress.com]

A Head-to-Head Battle for ADAM17 Inhibition: (R)-TAPI-2 Versus Genetic Knockdown

For researchers, scientists, and drug development professionals navigating the complexities of targeting A Disintegrin and Metalloproteinase 17 (ADAM17), the choice between a small molecule inhibitor like (R)-TAPI-2 and genetic knockdown approaches is a critical one. This guide provides an objective comparison of these two powerful techniques, supported by experimental data and detailed protocols to inform your research strategy.

ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), is a key sheddase involved in the release of a wide array of cell surface proteins, including the pro-inflammatory cytokine TNF-α and ligands of the epidermal growth factor receptor (EGFR).[1] Dysregulation of ADAM17 activity is implicated in numerous pathologies, including cancer and inflammatory diseases, making it a prime therapeutic target.[2][3] This guide delves into a comparative analysis of two primary methods for inhibiting ADAM17 function: the pharmacological inhibitor (R)-TAPI-2 and genetic knockdown using techniques such as shRNA.

At a Glance: (R)-TAPI-2 vs. Genetic Knockdown

Feature	(R)-TAPI-2	Genetic Knockdown (shRNA)
Mechanism of Action	Broad-spectrum metalloproteinase inhibitor, chelating the active site zinc ion.[4]	Sequence-specific degradation of ADAM17 mRNA, leading to reduced protein expression.[5][6]
Specificity	Inhibits other metalloproteinases (MMPs and other ADAMs) to varying degrees.[1][4]	Highly specific to the ADAM17 mRNA sequence, but off-target effects are possible.
Kinetics of Inhibition	Rapid and reversible.	Slower onset, leading to sustained protein depletion.[5]
Experimental Control	Dose-dependent and temporally controllable.	Can be constitutive or inducible, offering long-term silencing.
Off-Target Effects	Inhibition of other metalloproteinases can lead to unintended biological consequences.[1]	Potential for "seed sequence" mediated off-target mRNA degradation.
Applications	Acute studies, validation of ADAM17's role in a specific process, preclinical in vivo studies.	Long-term studies of ADAM17 depletion, target validation, development of stable cell lines.

Quantitative Comparison of Inhibitory Effects

Direct quantitative comparisons of (R)-TAPI-2 and genetic knockdown in the same experimental system are limited in publicly available literature. However, by collating data from various studies, we can approximate their relative efficacy in inhibiting ADAM17 activity and the shedding of its key substrates.

Table 1: Effect on ADAM17 Activity and Substrate Shedding

Parameter	(R)-TAPI-2	Genetic Knockdown (shRNA)	Reference
ADAM17 Enzymatic Activity	IC50: ~0.15 µM for TNF-α shedding	Up to 90% reduction in ADAM17 protein expression	[7],[5]
TNF-α Shedding	Significant reduction in a dose-dependent manner.	Significant reduction in secreted TNF-α.	[8],[9]
Amphiregulin (AREG) Shedding	~75-85% reduction in stimulated shedding.	Abolished stimulated shedding.	[10]
EGFR Phosphorylation (Downstream Effect)	No significant modification of CCN2(IV)-induced EGFR phosphorylation.	No significant modification of CCN2(IV)-induced EGFR phosphorylation.	[11]

Note: The presented values are derived from different studies and experimental conditions and should be interpreted as indicative rather than absolute comparative values.

Delving into the Methodologies

A thorough understanding of the experimental protocols is crucial for interpreting results and designing future studies.

Pharmacological Inhibition with (R)-TAPI-2

(R)-TAPI-2 is a hydroxamate-based inhibitor that chelates the zinc ion essential for the catalytic activity of metalloproteinases.

Experimental Protocol: In Vitro Inhibition of ADAM17 Activity

• Cell Culture: Plate cells of interest (e.g., HEK293, CHO, or specific cancer cell lines) and grow to 70-80% confluency.

• Inhibitor Preparation: Prepare a stock solution of (R)-TAPI-2 in DMSO. Further dilute the stock solution in a serum-free cell culture medium to the desired final concentrations (e.g., 0.1 µM to 50 µM).

• Cell Treatment: Replace the culture medium with the medium containing the desired concentration of (R)-TAPI-2 or a vehicle control (DMSO). Pre-incubate the cells for 1-2 hours at 37°C.

• Stimulation (Optional): To induce ADAM17 activity, cells can be stimulated with agents like Phorbol 12-myristate 13-acetate (PMA) at a final concentration of 10-100 ng/mL for a specified time (e.g., 30 minutes to 4 hours).

• Sample Collection: Collect the conditioned medium for analysis of shed substrates. Lyse the cells to prepare protein extracts for Western blot analysis of ADAM17 and downstream signaling proteins.

• Analysis:

  • Shed Substrate Quantification: Use Enzyme-Linked Immunosorbent Assay (ELISA) to quantify the concentration of shed substrates like TNF-α or Amphiregulin in the conditioned medium.

  • Western Blotting: Analyze cell lysates to confirm that (R)-TAPI-2 treatment does not alter the total protein levels of ADAM17 but affects the phosphorylation status of downstream targets like EGFR.

Genetic Knockdown of ADAM17 via shRNA

Short hairpin RNAs (shRNAs) are processed by the cell's RNA interference machinery to produce small interfering RNAs (siRNAs) that target ADAM17 mRNA for degradation, leading to reduced protein expression.

Experimental Protocol: Lentiviral-mediated shRNA Knockdown of ADAM17

• shRNA Vector Preparation: Design and clone shRNA sequences targeting ADAM17 into a lentiviral vector containing a selectable marker (e.g., puromycin (B1679871) resistance) and a reporter gene (e.g., GFP).

• Lentivirus Production: Co-transfect HEK293T cells with the shRNA-containing lentiviral vector and packaging plasmids. Harvest the virus-containing supernatant 48-72 hours post-transfection.

• Transduction of Target Cells: Plate target cells and transduce them with the collected lentivirus in the presence of polybrene (to enhance transduction efficiency).

• Selection of Stable Knockdown Cells: After 48-72 hours, select for successfully transduced cells by adding the appropriate antibiotic (e.g., puromycin) to the culture medium.

• Validation of Knockdown:

  • Quantitative PCR (qPCR): Extract total RNA from the stable cell line and perform qPCR to quantify the reduction in ADAM17 mRNA levels compared to control cells transduced with a non-targeting shRNA.

  • Western Blotting: Prepare protein lysates and perform Western blotting to confirm the reduction in ADAM17 protein levels.

• Functional Assays: Use the stable ADAM17 knockdown and control cell lines to perform functional assays, such as measuring the shedding of ADAM17 substrates (e.g., TNF-α, Amphiregulin) by ELISA, to assess the phenotypic consequences of ADAM17 depletion.

Visualizing the Mechanisms and Pathways

To further clarify the concepts discussed, the following diagrams illustrate the key signaling pathways and experimental workflows.

ADAM17-mediated shedding and downstream signaling.

Comparison of experimental workflows.

Choosing the Right Tool for the Job

The decision between using (R)-TAPI-2 and genetic knockdown of ADAM17 hinges on the specific research question and experimental context.

• (R)-TAPI-2 is advantageous for its rapid action and the ability to control the timing and dosage of inhibition. This makes it ideal for acute studies, for confirming the involvement of metalloproteinase activity in a rapid cellular process, and for in vivo studies where transient inhibition is desired. However, its broad-spectrum activity necessitates careful interpretation of results and the use of appropriate controls to rule out off-target effects.[1][4]

• Genetic knockdown offers a highly specific and sustained method for reducing ADAM17 levels. This is particularly useful for long-term studies investigating the chronic effects of ADAM17 depletion, for creating stable cell lines for screening purposes, and for unequivocally implicating ADAM17 in a biological pathway. While highly specific to the target mRNA, the potential for off-target effects through "seed sequence" interactions should be considered and controlled for, for example, by using multiple shRNAs targeting different sequences of the same gene.

References

• 1. Inhibiting Matrix Metalloproteinase-2 Activation by Perturbing Protein–Protein Interactions Using a Cyclic Peptide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Updates on Inflammatory Molecular Pathways Mediated by ADAM17 in Autoimmunity - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The Rebirth of Matrix Metalloproteinase Inhibitors: Moving Beyond the Dogma - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Short hairpin RNA-mediated gene silencing of ADAM17 inhibits the growth of breast cancer MCF-7 cells in vitro and in vivo and its mechanism of action - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Short hairpin RNA-mediated gene silencing of ADAM17 inhibits the growth of breast cancer MCF‑7 cells in vitro and in vivo and its mechanism of action - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of TNFα-Converting Enzyme Inhibition on Amyloid β Production and APP Processing In Vitro and In Vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Tumor necrosis factor α-converting enzyme inhibitor attenuates lipopolysaccharide-induced reactive oxygen species and mitogen-activated protein kinase expression in human renal proximal tubule epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Investigation of the Role of TNF-α Converting Enzyme (TACE) in the Inhibition of Cell Surface and Soluble TNF-α Production by Acute Ethanol Exposure - PMC [pmc.ncbi.nlm.nih.gov]
• 10. ADAM17 is essential for ectodomain shedding of the EGF‐receptor ligand amphiregulin - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Cross-Validation of (R)-TAPI-2 Results with Orthogonal Methods: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental methods to validate the biological activity of (R)-TAPI-2, a potent inhibitor of A Disintegrin and Metalloproteinase 17 (ADAM17), also known as Tumor Necrosis Factor-α Converting Enzyme (TACE). Robust validation of an inhibitor's efficacy and specificity is paramount in drug development. This document outlines several orthogonal methods to cross-validate the effects of (R)-TAPI-2, complete with experimental data, detailed protocols, and visual workflows to ensure reliable and reproducible results.

Introduction to (R)-TAPI-2 and the Need for Orthogonal Validation

(R)-TAPI-2 is the biologically active stereoisomer of TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs.[1] Its primary target, ADAM17, is a "sheddase" responsible for the proteolytic cleavage and release of the extracellular domains of numerous cell surface proteins. Key substrates of ADAM17 include Tumor Necrosis Factor-α (TNF-α), L-selectin, and ligands for the Epidermal Growth Factor Receptor (EGFR), such as Transforming Growth Factor-α (TGF-α).[2] By inhibiting ADAM17, (R)-TAPI-2 blocks the shedding of these molecules, thereby modulating critical signaling pathways involved in inflammation, cell proliferation, and migration, such as the Notch and EGFR pathways.[1][3]

Given that (R)-TAPI-2 can inhibit other metalloproteinases, it is crucial to employ a range of independent, or "orthogonal," experimental methods to confirm that its observed biological effects are indeed due to the inhibition of ADAM17 and to understand its broader cellular consequences. Orthogonal validation strengthens the confidence in experimental findings by demonstrating consistent results through different technical approaches that do not share common sources of error.

Data Presentation: Quantitative Comparison of (R)-TAPI-2 Activity and Validation Methods

The following table summarizes the inhibitory activity of TAPI-2 and the typical quantitative outcomes from various orthogonal methods used to validate its effects. While specific data for the (R)-isomer is often not reported separately from the racemic mixture in all literature, the provided values serve as a benchmark for experimental design and data interpretation.

Parameter	Method	Target/Substrate	Inhibitor/Concentration	Typical Quantitative Result	Citation(s)
Inhibitor Potency & Selectivity	Biochemical Assay	General MMPs	TAPI-2	IC50: 20 µM	[1]
Biochemical Assay	Hmeprin α subunit	TAPI-2	IC50: 1.5 ± 0.27 nM	[1]
Biochemical Assay	Hmeprin β subunit	TAPI-2	IC50: 20 ± 10 µM	[1]
Substrate Shedding	Flow Cytometry	L-selectin (CD62L) on neutrophils	Hydroxamic acid-based inhibitors	Reduction in cell surface L-selectin downregulation.	[4]
ELISA	Soluble TNF-α	TNF-α inhibitors	Dose-dependent reduction in secreted TNF-α.	[5]
Downstream Signaling	Western Blot	NICD, HES-1	TAPI-2 (5-40 µM)	Dramatic decrease in protein levels.	[1]
Immunofluorescence	Nuclear NICD	γ-secretase inhibitor	1.72-fold increase in nuclear NICD in mutant cells.	[6][7]
Cellular Function	Cell Migration Assay	Migratory cancer cells	API-2 (an AKT inhibitor)	Increased cell migration (in some contexts).	[8][9]
Wound Healing Assay	Colorectal cancer cells	API-2 (10 µM)	Promotion of cell migration.	[8]

Mandatory Visualization

Signaling Pathway of ADAM17 Inhibition

Caption: Mechanism of (R)-TAPI-2 action on ADAM17 and its downstream effects.

Experimental Workflow for Cross-Validation

Caption: Workflow for the cross-validation of (R)-TAPI-2 effects.

Experimental Protocols

Flow Cytometry for Cell Surface L-selectin (CD62L) Shedding

This method quantifies the effect of (R)-TAPI-2 on the shedding of L-selectin from the surface of leukocytes, a direct measure of ADAM17 activity.

Materials:

• Whole blood or isolated neutrophils.

• (R)-TAPI-2.

• Stimulant (e.g., PMA or fMLP).

• Fluorescently-conjugated anti-CD62L antibody.

• FACS buffer (PBS with 2% FBS).

• Fixation buffer (e.g., 1% paraformaldehyde in PBS).

• Flow cytometer.

Protocol:

• Cell Preparation: Isolate neutrophils from whole blood or use a cell line expressing L-selectin.

• Inhibitor Treatment: Pre-incubate cells with various concentrations of (R)-TAPI-2 or vehicle control for 30 minutes at 37°C.

• Stimulation: Add a stimulant (e.g., PMA) to induce L-selectin shedding and incubate for 15-30 minutes at 37°C.

• Staining: Place cells on ice to stop the reaction. Add a fluorescently-conjugated anti-CD62L antibody and incubate for 30 minutes at 4°C in the dark.

• Washing: Wash the cells twice with cold FACS buffer by centrifugation.

• Fixation: Resuspend the cells in fixation buffer.

• Data Acquisition: Analyze the samples on a flow cytometer, gating on the cell population of interest.

• Analysis: Quantify the mean fluorescence intensity (MFI) of CD62L. A higher MFI in the (R)-TAPI-2 treated samples compared to the stimulated control indicates inhibition of shedding.

ELISA for Soluble TNF-α

This immunoassay measures the concentration of shed TNF-α in the cell culture supernatant, providing a quantitative measure of ADAM17 inhibition.

Materials:

• Cells known to release TNF-α upon stimulation (e.g., macrophages or monocytes).

• (R)-TAPI-2.

• Stimulant (e.g., LPS).

• Human TNF-α ELISA kit.

• Microplate reader.

Protocol:

• Cell Culture: Plate cells and allow them to adhere overnight.

• Inhibitor Treatment: Pre-treat the cells with a range of (R)-TAPI-2 concentrations or vehicle for 1 hour.

• Stimulation: Add a stimulant (e.g., LPS) to the culture medium to induce TNF-α production and shedding. Incubate for the recommended time (typically 4-24 hours).

• Supernatant Collection: Collect the cell culture supernatant and centrifuge to remove any cellular debris.

• ELISA Procedure: Perform the TNF-α ELISA according to the manufacturer's protocol. This typically involves:

  • Adding standards and samples to the antibody-coated plate.

  • Incubating with a detection antibody.

  • Adding a substrate to develop a colorimetric signal.

  • Stopping the reaction and reading the absorbance on a microplate reader.

• Data Analysis: Calculate the concentration of TNF-α in each sample based on the standard curve. A dose-dependent decrease in soluble TNF-α in the (R)-TAPI-2 treated samples confirms its inhibitory activity.

Western Blot for Downstream Notch Signaling

This technique assesses the impact of (R)-TAPI-2 on the downstream signaling of ADAM17, specifically the Notch pathway, by measuring the levels of cleaved Notch1 (NICD) and its target gene product, HES1.[1]

Materials:

• Cells with active Notch signaling.

• (R)-TAPI-2.

• Lysis buffer with protease and phosphatase inhibitors.

• SDS-PAGE gels and buffers.

• PVDF or nitrocellulose membranes.

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Primary antibodies against NICD, HES1, and a loading control (e.g., β-actin or GAPDH).

• HRP-conjugated secondary antibody.

• ECL detection reagent.

• Imaging system.

Protocol:

• Cell Treatment: Treat cells with (R)-TAPI-2 or vehicle for a specified duration (e.g., 24-48 hours).

• Cell Lysis: Harvest and lyse the cells in lysis buffer. Determine the protein concentration of the lysates.

• SDS-PAGE: Denature the protein samples and separate them by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with primary antibodies against NICD and HES1 overnight at 4°C.

• Washing: Wash the membrane several times with TBST.

• Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Wash the membrane again and apply the ECL detection reagent.

• Imaging: Capture the chemiluminescent signal using an imaging system.

• Analysis: Quantify the band intensities and normalize to the loading control. A decrease in the levels of NICD and HES1 in (R)-TAPI-2 treated cells indicates inhibition of the Notch pathway.

Transwell Cell Migration Assay

This functional assay evaluates the effect of (R)-TAPI-2 on cell migration, a process that can be influenced by ADAM17-mediated shedding of growth factors and other signaling molecules.

Materials:

• Migratory cell line.

• (R)-TAPI-2.

• Transwell inserts with a porous membrane.

• Serum-free and serum-containing media.

• Matrigel (for invasion assays).

• Cotton swabs.

• Fixation and staining reagents (e.g., methanol (B129727) and crystal violet).

• Microscope.

Protocol:

• Cell Preparation: Culture cells to sub-confluency. Starve the cells in serum-free medium for several hours before the assay.

• Assay Setup: Place transwell inserts into the wells of a 24-well plate. Add serum-containing medium (as a chemoattractant) to the lower chamber.

• Cell Seeding: Resuspend the starved cells in serum-free medium containing different concentrations of (R)-TAPI-2 or vehicle. Seed the cell suspension into the upper chamber of the transwell inserts.

• Incubation: Incubate the plate at 37°C for a period that allows for cell migration (typically 12-48 hours).

• Removal of Non-migrated Cells: Carefully remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fixation and Staining: Fix the migrated cells on the lower surface of the membrane with methanol and stain with crystal violet.

• Imaging and Quantification: Take images of the stained cells using a microscope. Count the number of migrated cells in several random fields for each condition.

• Data Analysis: Compare the number of migrated cells between the control and (R)-TAPI-2 treated groups. A reduction in cell migration suggests an inhibitory effect of the compound on this cellular function.

By employing these orthogonal methods, researchers can build a comprehensive and robust dataset to validate the on-target effects of (R)-TAPI-2 and better understand its therapeutic potential.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Updates on Inflammatory Molecular Pathways Mediated by ADAM17 in Autoimmunity [mdpi.com]
• 3. ADAM17 as a promising therapeutic target: from structural basis to inhibitor discovery in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Neutrophil rolling altered by inhibition of L-selectin shedding in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. TNFα blockade in human diseases: Mechanisms and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. NOTCH1 S2513 is critical for the regulation of NICD levels impacting the segmentation clock in hiPSC-derived PSM cells and somitoids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. API-2-Induced Cell Migration Is Overcome by Small Molecular Approaches Inhibiting β-Catenin [mdpi.com]
• 9. API-2-Induced Cell Migration Is Overcome by Small Molecular Approaches Inhibiting β-Catenin - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Literature Analysis of (R)-TAPI-2 IC50 Values

For researchers and professionals in drug development, understanding the inhibitory profile of a compound is paramount. This guide provides a comparative overview of the IC50 values for (R)-TAPI-2, a hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs). Due to a lack of specific IC50 values for the (R)-isomer in the available literature, this guide presents data for the parent compound, TAPI-2, which is a racemic mixture.

Data Summary

TAPI-2 is recognized as a broad-spectrum inhibitor, targeting several members of the MMP and ADAM families. The following table summarizes the available IC50 and Ki values for TAPI-2 against various metalloproteinases. It is important to note that the inhibitory activity of the specific (R)-isomer may vary.

Target Enzyme	Inhibitor	IC50 / Ki	Notes
TACE (ADAM17)	TAPI-2	Ki: 0.12 µM	A key target involved in the shedding of various cell surface proteins.
ADAM10	TAPI-2	Ki: 3 µM	Shares structural similarities with TACE and is involved in Notch signaling.
ADAM8	TAPI-2	Ki: 10 µM	Implicated in various inflammatory processes and cancer.
ADAM12	TAPI-2	Ki: 100 µM	Associated with cell fusion, migration, and signaling.
General MMPs	TAPI-2	IC50: 20 µM	Broad-spectrum inhibition of the matrix metalloproteinase family.
hmeprin α subunit	TAPI-2	IC50: 1.5±0.27 nM	A member of the astacin (B162394) family of metallopeptidases.
hmeprin β subunit	TAPI-2	IC50: 20±10 µM	Demonstrates significantly lower potency compared to the α subunit.
PMA-induced protein shedding	TAPI-2	IC50: 10 µM	Inhibits the phorbol (B1677699) ester-induced shedding of cell surface proteins.

Experimental Protocols

The determination of IC50 values for inhibitors like (R)-TAPI-2 typically involves a fluorogenic substrate-based enzyme inhibition assay. This method measures the enzymatic activity by detecting the fluorescence generated from the cleavage of a specific substrate.

Principle: A fluorogenic peptide substrate, which is non-fluorescent when intact, is cleaved by the active enzyme (e.g., ADAM17 or an MMP), releasing a fluorophore and causing an increase in fluorescence intensity. The presence of an inhibitor reduces the rate of substrate cleavage, leading to a decrease in the fluorescence signal. The IC50 value is the concentration of the inhibitor that causes a 50% reduction in enzyme activity.

Materials:

• Recombinant human enzyme (e.g., ADAM17, ADAM10, MMPs)

• Fluorogenic substrate specific to the enzyme

• (R)-TAPI-2 (or TAPI-2) of known concentration

• Assay buffer (e.g., Tris-based buffer with appropriate pH and salts)

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Enzyme Preparation: The recombinant enzyme is diluted to a predetermined optimal concentration in the assay buffer.

• Inhibitor Dilution: A series of dilutions of (R)-TAPI-2 are prepared in the assay buffer.

• Reaction Setup: In the wells of a 96-well plate, the diluted enzyme is pre-incubated with the various concentrations of (R)-TAPI-2 for a specified period to allow for inhibitor binding. Control wells containing the enzyme without the inhibitor and wells with buffer only (blank) are also prepared.

• Reaction Initiation: The fluorogenic substrate is added to all wells to initiate the enzymatic reaction.

• Fluorescence Measurement: The plate is incubated at a controlled temperature (e.g., 37°C), and the fluorescence intensity is measured at regular intervals using a microplate reader with appropriate excitation and emission wavelengths.

• Data Analysis: The rate of reaction is determined from the linear phase of the fluorescence increase over time. The percentage of inhibition for each concentration of (R)-TAPI-2 is calculated relative to the uninhibited control. The IC50 value is then determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Signaling Pathway and Experimental Workflow

(R)-TAPI-2 exerts its biological effects by inhibiting metalloproteinases like ADAM17, which play a crucial role in various signaling pathways. One of the well-characterized pathways is the ADAM17-mediated shedding of Epidermal Growth Factor Receptor (EGFR) ligands.

Caption: ADAM17-mediated EGFR signaling pathway and the inhibitory action of (R)-TAPI-2.

The following diagram illustrates a typical experimental workflow for determining the IC50 value of an inhibitor.

A Comparative Selectivity Profile of (R)-TAPI-2 and Other Hydroxamate Inhibitors

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Metalloproteinase Inhibitor Performance with Supporting Experimental Data

The selective inhibition of metalloproteinases, a class of enzymes involved in the breakdown of extracellular matrix proteins, is a critical area of research in the development of therapeutics for a range of diseases, including cancer, arthritis, and cardiovascular disorders. Hydroxamate-based inhibitors are a prominent class of compounds targeting these enzymes. This guide provides a comparative analysis of the selectivity profile of (R)-TAPI-2 against other well-characterized hydroxamate inhibitors, offering a valuable resource for researchers in the field.

Data Presentation: Quantitative Selectivity Profiles

The inhibitory potency of (R)-TAPI-2 and other hydroxamate inhibitors against a panel of A Disintegrin and Metalloproteinases (ADAMs) and Matrix Metalloproteinases (MMPs) is summarized below. The data, presented as IC50 (half-maximal inhibitory concentration) or Ki (inhibition constant) values, are compiled from various in vitro enzymatic assays. Lower values indicate greater potency.

It is important to note that specific inhibitory data for the (R)-enantiomer of TAPI-2 is not widely available in the public domain. The data presented here for TAPI-2 is for the racemic mixture.

Inhibitor	Target	IC50 (nM)	Ki (nM)
TAPI-2	ADAM10	-	3000 ± 2000
ADAM12	-	>100000
ADAM17 (TACE)	-	120 ± 30
MMP-12	-	12000
TAPI-1	ADAM17 (TACE)	10	-
MMP-1	200	-
MMP-9	500	-
Marimastat	MMP-1	5	-
MMP-2	6	-
MMP-7	13	-
MMP-9	3	-
MMP-14	9	-
Batimastat	MMP-1	3	-
MMP-2	4	-
MMP-3	20	-
MMP-7	6	-
MMP-9	4	-
ADAM17 (TACE)	230	-
GW280264X	ADAM10	11.5	-
ADAM17 (TACE)	8.0	-

Note: IC50 and Ki values can vary depending on the specific assay conditions, including substrate concentration. Therefore, direct comparison between different studies should be made with caution.

Experimental Protocols: In Vitro Metalloproteinase Inhibition Assay

The determination of inhibitor potency is typically achieved through in vitro enzymatic assays. A widely used method is the fluorogenic substrate-based assay utilizing Fluorescence Resonance Energy Transfer (FRET).

Principle: This assay employs a synthetic peptide substrate containing a fluorophore and a quencher molecule. In the intact substrate, the quencher suppresses the fluorescence of the fluorophore. Upon cleavage by the metalloproteinase, the fluorophore and quencher are separated, resulting in an increase in fluorescence that is proportional to the enzyme's activity.

Materials:

• Recombinant human metalloproteinase (e.g., MMP-1, ADAM17)

• Fluorogenic FRET peptide substrate specific for the enzyme

• Assay buffer (e.g., 50 mM Tris-HCl, 150 mM NaCl, 10 mM CaCl₂, 0.05% Brij-35, pH 7.5)

• Hydroxamate inhibitors (e.g., (R)-TAPI-2) dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Enzyme Activation: If the enzyme is in a pro-form, activate it according to the manufacturer's instructions. This often involves incubation with an activating agent like 4-aminophenylmercuric acetate (B1210297) (APMA).

• Inhibitor Preparation: Prepare serial dilutions of the hydroxamate inhibitors in the assay buffer. The final DMSO concentration in the assay should be kept low (typically ≤1%) to avoid solvent effects.

• Assay Setup: To the wells of a 96-well plate, add the assay buffer, the diluted inhibitor solutions, and the activated enzyme. Include controls for no inhibitor (enzyme activity control) and no enzyme (background control).

• Pre-incubation: Incubate the plate at 37°C for a defined period (e.g., 15-30 minutes) to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding the FRET substrate to all wells.

• Fluorescence Measurement: Immediately place the plate in a fluorescence microplate reader pre-set to the appropriate excitation and emission wavelengths for the FRET pair. Monitor the increase in fluorescence over time (kinetic mode) at 37°C.

• Data Analysis:

  • Calculate the initial reaction velocity (V) from the linear portion of the fluorescence versus time curve for each concentration of the inhibitor.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

  • If the Michaelis constant (Km) of the substrate is known, the Ki value can be calculated from the IC50 value using the Cheng-Prusoff equation.

Mandatory Visualizations

Below are diagrams generated using the DOT language to illustrate key concepts.

Caption: TACE-mediated shedding of TNF-α signaling pathway.

Caption: Experimental workflow for inhibitor screening.

Confirming On-Target Effects of (R)-TAPI-2 Through Rescue Experiments: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

(R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinases (ADAMs), holds significant promise in various therapeutic areas. However, distinguishing its on-target effects from potential off-target activities is crucial for accurate preclinical validation. This guide provides a framework for confirming the on-target effects of (R)-TAPI-2 using rescue experiments, comparing its performance with other metalloproteinase inhibitors, and offering detailed experimental protocols.

Introduction to (R)-TAPI-2 and On-Target Validation

(R)-TAPI-2 is the R-stereoisomer of TAPI-2, a hydroxamate-based inhibitor targeting a range of metalloproteinases, with notable activity against ADAM17 (also known as TACE).[1] These enzymes play critical roles in extracellular matrix remodeling, cell signaling, and inflammation by cleaving various substrates, including growth factors, cytokines, and their receptors.

To ensure that the observed biological effects of (R)-TAPI-2 are a direct consequence of inhibiting its intended targets, rescue experiments are indispensable. A rescue experiment aims to reverse the phenotypic changes induced by the inhibitor by manipulating the downstream signaling pathway, thereby confirming a cause-and-effect relationship.[2][3]

Comparison of (R)-TAPI-2 with Alternative Metalloproteinase Inhibitors

The selection of an appropriate inhibitor depends on the specific research question, balancing the need for broad-spectrum inhibition with the desire for target selectivity. Below is a comparison of (R)-TAPI-2 with other commonly used metalloproteinase inhibitors.

Inhibitor	Target Profile	Reported IC50/Ki Values	Key Features
(R)-TAPI-2	Broad-spectrum MMP and ADAM inhibitor	TAPI-2 IC50 for general MMPs: 20 µM.[1] TAPI-2 inhibits ADAM17 (TACE). Specific values for (R)-TAPI-2 against individual proteases are less reported and may vary from TAPI-2.	Hydroxamate-based inhibitor. The specific stereoisomer may offer altered potency or selectivity compared to the racemic mixture or the S-isomer.
Batimastat (BB-94)	Potent, broad-spectrum MMP inhibitor	MMP-1: 3 nM, MMP-2: 4 nM, MMP-9: 4 nM, MMP-7: 6 nM, MMP-3: 20 nM.[4][5][6]	One of the first synthetic broad-spectrum MMP inhibitors. Poor oral bioavailability.
Marimastat (BB-2516)	Broad-spectrum MMP inhibitor	MMP-9: 3 nM, MMP-1: 5 nM, MMP-2: 6 nM, MMP-14: 9 nM, MMP-7: 13 nM.[7][8]	Orally bioavailable broad-spectrum MMP inhibitor.
GM 6001 (Ilomastat)	Broad-spectrum MMP inhibitor	Ki values: MMP-1: 0.4 nM, MMP-2: 0.5 nM, MMP-8: 0.1 nM, MMP-9: 0.2 nM.[9]	Widely used as a general MMP inhibitor in in vitro studies.
GI 254023X	Selective ADAM10 inhibitor	IC50 values: ADAM10: 5.3 nM, MMP-1: 108 nM, ADAM17: 541 nM.[10]	Demonstrates selectivity for ADAM10 over other metalloproteinases.
GW280264X	Potent ADAM10 and ADAM17 inhibitor	An experimental ADAM17 inhibitor.[11][12]	Dual inhibitor of ADAM10 and ADAM17.

Experimental Design: Rescue Strategies for (R)-TAPI-2

The on-target effects of (R)-TAPI-2 can be confirmed by rescuing the phenotype through bypassing the inhibited step. Two primary signaling pathways affected by ADAM17, a key target of TAPI-2, are the EGFR-MEK-ERK and Notch pathways.

Logical Workflow for a Rescue Experiment

Caption: Logical flow of a rescue experiment to confirm on-target effects.

Signaling Pathways as Targets for Rescue

1. EGFR-MEK-ERK Pathway: ADAM17 is a primary sheddase of EGFR ligands like TGF-α and Amphiregulin. Inhibition of ADAM17 by (R)-TAPI-2 would decrease the levels of soluble EGFR ligands, leading to reduced EGFR signaling and downstream effects like cell proliferation and invasion.

Caption: Inhibition of ADAM17 by (R)-TAPI-2 and rescue by exogenous EGFR ligand.

2. Notch Signaling Pathway: ADAM17 can also cleave the Notch receptor, leading to the release of the Notch Intracellular Domain (NICD), which translocates to the nucleus to regulate gene expression. TAPI-2 has been shown to decrease NICD levels.[1]

Caption: (R)-TAPI-2 inhibits ADAM17-mediated Notch cleavage.

Detailed Experimental Protocols

Experiment 1: Rescue of (R)-TAPI-2-Inhibited Cell Invasion by Soluble EGFR Ligand

Objective: To determine if the anti-invasive effect of (R)-TAPI-2 is mediated by the inhibition of ADAM17-dependent EGFR ligand shedding.

Materials:

• Cancer cell line with known ADAM17 expression and invasive potential (e.g., HT-1080 fibrosarcoma).

• (R)-TAPI-2 (and a less active stereoisomer or vehicle control).

• Recombinant human TGF-α or Amphiregulin.

• Boyden chamber invasion assay kit (e.g., Corning BioCoat Matrigel Invasion Chambers).

• Cell culture reagents.

• Reagents for cell staining (e.g., Diff-Quik).

Protocol:

• Cell Culture: Culture the chosen cell line according to standard protocols.

• Inhibitor and Ligand Preparation: Prepare stock solutions of (R)-TAPI-2 and the soluble EGFR ligand in an appropriate solvent (e.g., DMSO for the inhibitor, sterile PBS or media for the ligand).

• Invasion Assay Setup:

  • Rehydrate Matrigel-coated inserts according to the manufacturer's instructions.

  • In the lower chamber, add media containing a chemoattractant (e.g., 10% FBS).

  • Harvest and resuspend cells in serum-free media.

• Treatment Groups: Prepare cell suspensions for the following treatment groups:

  • Vehicle control.

  • (R)-TAPI-2 at its IC50 for invasion (to be predetermined).

  • (R)-TAPI-2 + soluble EGFR ligand (e.g., 50 ng/mL TGF-α).

  • Soluble EGFR ligand alone.

• Cell Seeding: Seed an equal number of cells (e.g., 5 x 10^4) into the upper chamber of the inserts for each treatment group.

• Incubation: Incubate the plate at 37°C in a humidified incubator for 24-48 hours.

• Analysis:

  • Remove non-invading cells from the upper surface of the membrane with a cotton swab.

  • Fix and stain the invading cells on the lower surface of the membrane.

  • Count the number of stained cells in several fields of view under a microscope.

• Data Interpretation: A significant decrease in invasion with (R)-TAPI-2 treatment that is reversed by the addition of the soluble EGFR ligand would confirm an on-target effect through the ADAM17-EGFR ligand axis.

Experimental Workflow for Invasion Rescue Assay

Caption: Step-by-step workflow for the cell invasion rescue assay.

Experiment 2: Western Blot Analysis of p-ERK and NICD Levels

Objective: To assess the on-target effect of (R)-TAPI-2 on the EGFR-MEK-ERK and Notch signaling pathways.

Materials:

• Cell line responsive to EGFR and/or Notch signaling.

• (R)-TAPI-2.

• Recombinant human TGF-α (for ERK pathway rescue).

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors.

• BCA protein assay kit.

• SDS-PAGE and Western blotting equipment.

• Primary antibodies: anti-phospho-ERK1/2, anti-total-ERK1/2, anti-NICD.

• HRP-conjugated secondary antibodies.

• Chemiluminescence substrate.

Protocol:

• Cell Treatment:

  • Plate cells and allow them to adhere.

  • Starve cells in serum-free media for 4-12 hours to reduce basal signaling.

  • Treat cells with (R)-TAPI-2, with or without the addition of a soluble EGFR ligand for the p-ERK rescue, for a predetermined time (e.g., 30 minutes to 2 hours for p-ERK, longer for NICD).

• Protein Extraction:

  • Wash cells with ice-cold PBS.

  • Lyse cells in lysis buffer and collect the lysate.

  • Determine protein concentration using a BCA assay.

• Western Blotting:

  • Separate equal amounts of protein (e.g., 20-30 µg) by SDS-PAGE.

  • Transfer proteins to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% BSA or non-fat milk in TBST.

  • Incubate the membrane with the primary antibody (e.g., anti-p-ERK) overnight at 4°C.

  • Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using a chemiluminescence substrate.

• Stripping and Re-probing:

  • To normalize for protein loading, strip the membrane and re-probe with an antibody against the total protein (e.g., anti-total-ERK).

• Data Analysis:

  • Quantify band intensities using densitometry software.

  • Calculate the ratio of the phosphorylated protein to the total protein.

  • A decrease in p-ERK or NICD levels with (R)-TAPI-2 treatment, and a restoration of p-ERK levels with the addition of a soluble EGFR ligand, would confirm on-target activity.

Conclusion

Confirming the on-target effects of (R)-TAPI-2 is a critical step in its preclinical development. Rescue experiments, by providing a direct link between target inhibition and a cellular phenotype, offer a robust method for this validation. By comparing the activity of (R)-TAPI-2 with other metalloproteinase inhibitors and employing detailed experimental protocols like those outlined in this guide, researchers can confidently establish the mechanism of action of this promising therapeutic candidate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. researchgate.net [researchgate.net]
• 3. Breakdown of Phospholipid Asymmetry Triggers ADAM17-Mediated Rescue Events in Cells Undergoing Apoptosis [mdpi.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Batimastat (BB-94), Matrix metalloprotease (MMP) inhibitor (CAS 130370-60-4) | Abcam [abcam.com]
• 7. apexbt.com [apexbt.com]
• 8. selleckchem.com [selleckchem.com]
• 9. selleckchem.com [selleckchem.com]
• 10. MMP-1 and ADAM10 as Targets for Therapeutic Intervention in Idiopathic Pulmonary Fibrosis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Inhibition of MMPs and ADAM/ADAMTS - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Inhibition of MMPs and ADAM/ADAMTS - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to TACE Inhibitors: (R)-TAPI-2 Versus Modern Alternatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17, is a critical metalloproteinase involved in the shedding of various cell surface proteins, most notably the release of the pro-inflammatory cytokine Tumor Necrosis Factor-alpha (TNF-α).[1] This central role in inflammation has made TACE a key target for the development of therapeutics for a range of conditions, including rheumatoid arthritis, inflammatory bowel disease, and cancer.[2][3]

(R)-TAPI-2 is a well-established, broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and ADAMs, including TACE. While it has been a valuable research tool, the landscape of TACE inhibitor development has evolved significantly, with a focus on designing more potent and selective molecules to improve efficacy and minimize off-target effects.[2][4] This guide provides an objective comparison of (R)-TAPI-2 with more recent TACE inhibitors, presenting key performance data, experimental methodologies, and an overview of the TACE signaling pathway.

Comparative Performance of TACE Inhibitors

The development of small molecule TACE inhibitors has been challenging, with many promising candidates failing in clinical trials due to a lack of efficacy or adverse side effects, often attributed to their off-target inhibition of other metalloproteinases.[2][4] The following tables summarize the in vitro inhibitory activity of (R)-TAPI-2 against several more recent TACE inhibitors. It is important to note that direct head-to-head comparisons under identical experimental conditions are not always available, and thus, values should be interpreted with consideration of their cited source.

Table 1: In Vitro Potency of TACE Inhibitors

Inhibitor	TACE (ADAM17) IC50/Ki	Reference
(R)-TAPI-2	Ki: 120 nM	[Tocris Bioscience]
TMI-1	IC50: 8.4 nM
Apratastat (TMI-005)	IC50: 144 ng/mL (~325 nM)	[5]
BMS-561392	-	[2][4]
GW3333	IC50: 4.3 nM	[6]
Marimastat	IC50: 3.8 nM	[7]

Table 2: Selectivity Profile of TACE Inhibitors against other Metalloproteinases (MMPs)

Inhibitor	MMP-1 (Collagenase-1) IC50	MMP-2 (Gelatinase-A) IC50	MMP-9 (Gelatinase-B) IC50	MMP-13 (Collagenase-3) IC50	Reference
(R)-TAPI-2	Broad-spectrum MMP inhibitor	Broad-spectrum MMP inhibitor	Broad-spectrum MMP inhibitor	Broad-spectrum MMP inhibitor	[Tocris Bioscience]
TMI-1	6.6 nM	4.7 nM	12 nM	3 nM
Apratastat (TMI-005)	Dual inhibitor of TACE and MMPs	Dual inhibitor of TACE and MMPs	Dual inhibitor of TACE and MMPs	Dual inhibitor of TACE and MMPs	[8][9]
GW3333	Inhibits	Inhibits	Inhibits	Inhibits	[6]
Marimastat	5 nM	6 nM	3 nM	-	[7]

Signaling Pathway and Experimental Workflow

To understand the mechanism of action of these inhibitors, it is crucial to visualize the TACE signaling pathway and the experimental workflow used to assess their efficacy.

Caption: TACE-mediated cleavage of pro-TNF-α and its inhibition.

Caption: Workflow for a typical TACE fluorogenic inhibition assay.

Experimental Protocols

The following is a generalized protocol for a fluorometric TACE inhibition assay, based on methodologies described in the literature.[7] Specific details may vary between studies.

Objective: To determine the half-maximal inhibitory concentration (IC50) of test compounds against TACE.

Materials:

• Recombinant human TACE (ADAM17)

• Fluorogenic TACE substrate (e.g., a peptide containing a quencher and a fluorophore)

• Assay Buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

• Test inhibitors (e.g., (R)-TAPI-2, TMI-1) dissolved in DMSO

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• Compound Preparation: Prepare a serial dilution of the test inhibitors in DMSO. Further dilute these stock solutions in assay buffer to achieve the desired final concentrations for the assay.

• Enzyme Preparation: Dilute the recombinant human TACE in assay buffer to the desired working concentration.

• Assay Reaction: a. To each well of the 96-well plate, add a specific volume of the diluted test inhibitor or vehicle control (DMSO in assay buffer). b. Add the diluted TACE enzyme solution to each well. c. Pre-incubate the plate at room temperature for a defined period (e.g., 15 minutes) to allow the inhibitor to bind to the enzyme. d. Initiate the enzymatic reaction by adding the fluorogenic TACE substrate to each well.

• Measurement: Immediately place the plate in a fluorescence microplate reader and monitor the increase in fluorescence at appropriate excitation and emission wavelengths over a set period (e.g., 30-60 minutes) at a constant temperature (e.g., 37°C).

• Data Analysis: a. Determine the rate of reaction (slope of the fluorescence versus time curve) for each inhibitor concentration. b. Normalize the reaction rates to the vehicle control (100% activity) and a no-enzyme control (0% activity). c. Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to calculate the IC50 value.

Conclusion

The development of TACE inhibitors has progressed from broad-spectrum agents like (R)-TAPI-2 to more potent and selective molecules. While (R)-TAPI-2 remains a useful tool for in vitro studies, its lack of selectivity for TACE over other MMPs is a significant drawback for potential therapeutic applications.

More recent inhibitors such as TMI-1 and GW3333 exhibit significantly greater potency for TACE in the low nanomolar range. However, even these more advanced compounds have faced challenges in clinical development, often due to a persistent lack of selectivity leading to off-target effects or a failure to demonstrate clinical efficacy.[2][4][9]

The future of TACE inhibitor development likely lies in strategies that further enhance selectivity, such as the design of tartrate-based inhibitors, peptidomimetics, or monoclonal antibodies.[1] For researchers, the choice of inhibitor will depend on the specific experimental goals. For studies requiring broad metalloproteinase inhibition, (R)-TAPI-2 may be suitable. However, for investigations focused specifically on the role of TACE, a more potent and selective inhibitor, if available and well-characterized, would be the preferred choice. The data and protocols presented in this guide are intended to aid in making these informed decisions and to provide a foundation for the continued exploration of TACE as a therapeutic target.

References

• 1. Recent developments and strategies for the discovery of TACE inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. tandfonline.com [tandfonline.com]
• 3. Current perspective of TACE inhibitors: a review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetic-pharmacodynamic modeling of apratastat: a population-based approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medscape.com [medscape.com]
• 7. benchchem.com [benchchem.com]
• 8. | BioWorld [bioworld.com]
• 9. Drug evaluation: apratastat, a novel TACE/MMP inhibitor for rheumatoid arthritis - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Mechanism of Action of (R)-TAPI-2 in a New Cell Line: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the mechanism of action of (R)-TAPI-2, a broad-spectrum metalloproteinase inhibitor, in a novel cell line. It offers a comparative analysis with other relevant inhibitors, detailed experimental protocols, and visual representations of key biological pathways and workflows to facilitate robust and reproducible research.

(R)-TAPI-2: A Profile

(R)-TAPI-2 is a hydroxamate-based inhibitor of a class of enzymes known as metalloproteinases, which include matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs).[1] Its primary mechanism of action involves the chelation of the zinc ion essential for the catalytic activity of these enzymes. A key target of (R)-TAPI-2 is the TNF-α converting enzyme (TACE), also known as ADAM17.[1][2] By inhibiting TACE/ADAM17, (R)-TAPI-2 blocks the shedding of various cell surface proteins, including tumor necrosis factor-alpha (TNF-α), transforming growth factor-alpha (TGF-α), and ligands of the epidermal growth factor receptor (EGFR).[2][3] This interference with crucial signaling pathways underlies its potential therapeutic applications in cancer and inflammatory diseases.[2]

Comparative Analysis of Metalloproteinase Inhibitors

To objectively assess the performance of (R)-TAPI-2, it is crucial to compare its inhibitory profile with that of other well-characterized metalloproteinase inhibitors. This section provides a comparative overview of (R)-TAPI-2, the broad-spectrum inhibitors Batimastat and Marimastat, and a selective ADAM17 inhibitor, KP-457.

Inhibitor	Target(s)	IC50 Values	Key Features
(R)-TAPI-2	Broad-spectrum MMP and ADAM inhibitor	ADAM17: ~120 nM; MMPs: ~20 µM[1]	Hydroxamate-based inhibitor; well-characterized TACE/ADAM17 inhibitory activity.
Batimastat (BB-94)	Broad-spectrum MMP inhibitor	MMP-1: 3 nM; MMP-2: 4 nM; MMP-3: 20 nM; MMP-7: 6 nM; MMP-9: 4 nM[4][5][6]	Potent, broad-spectrum MMP inhibition; also inhibits ADAM17.[5]
Marimastat (BB-2516)	Broad-spectrum MMP inhibitor	MMP-1: 5 nM; MMP-2: 6 nM; MMP-7: 13 nM; MMP-9: 3 nM; MMP-14: 9 nM[7][8]	Orally active broad-spectrum MMP inhibitor.
KP-457	Selective ADAM17 inhibitor	ADAM17: 11.1 nM; ADAM10: 748 nM; MMP2: 717 nM; MMP3: 9760 nM; MMP8: 2200 nM; MMP9: 5410 nM; MMP13: 930 nM; MMP14: 2140 nM; MMP17: 7100 nM	High selectivity for ADAM17 over other MMPs and ADAM10.[9]

Experimental Protocols for Mechanism of Action Validation

To validate the mechanism of action of (R)-TAPI-2 in a new cell line, a series of experiments targeting its enzymatic activity, downstream signaling effects, and cellular phenotype are recommended.

In Vitro TACE/ADAM17 Enzymatic Assay

This assay directly measures the inhibitory effect of (R)-TAPI-2 on the enzymatic activity of TACE/ADAM17.

Materials:

• Recombinant human TACE/ADAM17 enzyme

• Fluorogenic TACE substrate (e.g., Mca-PLAQAV-Dpa-RSSSR-NH2)

• Assay buffer (e.g., 25 mM Tris, 2.5 µM ZnCl2, 0.005% Brij-35, pH 9.0)[10]

• (R)-TAPI-2

• 96-well black plates

• Fluorescence plate reader

Protocol:

• Prepare a stock solution of (R)-TAPI-2 in an appropriate solvent (e.g., DMSO).

• Prepare serial dilutions of (R)-TAPI-2 in assay buffer.

• In a 96-well plate, add the recombinant TACE/ADAM17 enzyme to each well, except for the blank control.

• Add the different concentrations of (R)-TAPI-2 to the respective wells. Include a vehicle control (solvent only).

• Incubate the plate at 37°C for 15 minutes to allow the inhibitor to bind to the enzyme.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Immediately measure the fluorescence intensity at an excitation wavelength of 320 nm and an emission wavelength of 405 nm in kinetic mode for at least 30 minutes, taking readings every 1-2 minutes.[10]

• Calculate the rate of reaction for each concentration of (R)-TAPI-2.

• Plot the reaction rate against the inhibitor concentration to determine the IC50 value.

Western Blot Analysis of Downstream Signaling

This experiment assesses the effect of (R)-TAPI-2 on the downstream signaling pathways regulated by TACE/ADAM17, such as the EGFR signaling cascade.

Materials:

• New cell line of interest

• Cell culture medium and supplements

• (R)-TAPI-2

• PMA (Phorbol 12-myristate 13-acetate) or other TACE/ADAM17 activator

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Primary antibodies: anti-phospho-EGFR, anti-total-EGFR, anti-phospho-ERK, anti-total-ERK, anti-ADAM17, and a loading control (e.g., β-actin or GAPDH)

• HRP-conjugated secondary antibodies

• ECL detection reagent

• Protein electrophoresis and transfer equipment

Protocol:

• Seed the cells in culture plates and allow them to adhere overnight.

• Pre-treat the cells with various concentrations of (R)-TAPI-2 for a predetermined time (e.g., 2 hours).

• Stimulate the cells with a TACE/ADAM17 activator like PMA for a short period (e.g., 15-30 minutes) to induce shedding of EGFR ligands.

• Wash the cells with ice-cold PBS and lyse them using lysis buffer.

• Determine the protein concentration of the lysates.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with a suitable blocking buffer (e.g., 5% non-fat milk or BSA in TBST).

• Incubate the membrane with the primary antibodies overnight at 4°C.[11][12]

• Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.[12]

• Wash the membrane again and detect the protein bands using an ECL detection system.

• Quantify the band intensities and normalize the levels of phosphorylated proteins to their total protein levels.

Cell Migration Assay (Transwell Assay)

This assay evaluates the functional consequence of TACE/ADAM17 inhibition by (R)-TAPI-2 on cell migration, a process often dependent on metalloproteinase activity.

Materials:

• New cell line of interest

• Transwell inserts (e.g., 8 µm pore size)

• 24-well plates

• Serum-free and serum-containing cell culture medium

• (R)-TAPI-2

• Matrigel (for invasion assay, optional)

• Cotton swabs

• Fixation and staining reagents (e.g., methanol (B129727) and crystal violet)

Protocol:

• If performing an invasion assay, coat the top of the Transwell inserts with a thin layer of Matrigel.

• Seed the cells in the upper chamber of the Transwell inserts in serum-free medium.

• Add different concentrations of (R)-TAPI-2 to the upper chamber along with the cells.

• Fill the lower chamber with medium containing a chemoattractant, such as 10% fetal bovine serum.

• Incubate the plate at 37°C for a period sufficient for cell migration (e.g., 12-24 hours).

• After incubation, remove the non-migrated cells from the upper surface of the membrane using a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol.

• Stain the fixed cells with crystal violet.

• Wash the inserts and allow them to air dry.

• Count the number of migrated cells in several random fields under a microscope.

Visualizing the Mechanism of Action

Diagrams are essential for a clear understanding of complex biological processes. The following sections provide Graphviz DOT scripts to generate diagrams illustrating the experimental workflow and the signaling pathway affected by (R)-TAPI-2.

Experimental Workflow

Caption: Workflow for validating (R)-TAPI-2's mechanism of action.

TACE/ADAM17 Signaling Pathway Inhibition by (R)-TAPI-2

Caption: Inhibition of the TACE/ADAM17-EGFR signaling pathway by (R)-TAPI-2.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Recent Advances in ADAM17 Research: A Promising Target for Cancer and Inflammation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ADAM17 targets MMP-2 and MMP-9 via EGFR-MEK-ERK pathway activation to promote prostate cancer cell invasion - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Batimastat | Matrix Metalloproteases | Tocris Bioscience [tocris.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. rndsystems.com [rndsystems.com]
• 8. apexbt.com [apexbt.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. resources.rndsystems.com [resources.rndsystems.com]
• 11. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 12. merckmillipore.com [merckmillipore.com]

Comparative Efficacy of (R)-TAPI-2 in Preclinical Disease Models: A Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides a comprehensive comparison of (R)-TAPI-2, a broad-spectrum inhibitor of matrix metalloproteinases (MMPs) and A Disintegrin and Metalloproteinase 17 (ADAM17), with other relevant inhibitors in key disease models. This document summarizes available preclinical data, details experimental methodologies, and visualizes associated signaling pathways to facilitate informed decisions in drug development.

Executive Summary

(R)-TAPI-2 is the active enantiomer of TAPI-2, a hydroxamate-based inhibitor targeting ADAM17, also known as Tumor Necrosis Factor-α Converting Enzyme (TACE), and several MMPs. Its ability to block the shedding of pro-inflammatory cytokines like TNF-α and ligands of the epidermal growth factor receptor (EGFR) makes it a molecule of interest for therapeutic intervention in inflammatory diseases and cancer. This guide compares the performance of (R)-TAPI-2 with TAPI-0, TMI-1, and the endogenous inhibitor TIMP-3 in preclinical models of rheumatoid arthritis and cancer.

In Vitro Inhibitory Activity

A comparative analysis of the in vitro inhibitory activity of (R)-TAPI-2 and its alternatives reveals variations in potency and selectivity against ADAM17 and other metalloproteinases.

Inhibitor	Target(s)	IC50/Ki (ADAM17/TACE)	Other Notable Targets (IC50/Ki)
(R)-TAPI-2	ADAM17, MMPs	Ki: 0.12 µM	Broad-spectrum MMP inhibitor
TAPI-0	ADAM17, MMPs	IC50: 100 nM	Potent MMP inhibitor
TMI-1	ADAM17, MMPs	IC50: 8.4 nM	MMP-1 (6.6 nM), MMP-2 (4.7 nM), MMP-9 (12 nM), MMP-13 (3 nM)
TIMP-3	ADAMs, MMPs, ADAMTSs	Ki(app): 3.61 nM	Broad-spectrum endogenous inhibitor of metalloproteinases

Preclinical Efficacy in Disease Models

Rheumatoid Arthritis

The anti-inflammatory properties of ADAM17 inhibitors have been evaluated in rodent models of rheumatoid arthritis, primarily the collagen-induced arthritis (CIA) model.

TMI-1 in Collagen-Induced Arthritis (CIA) in Mice: In a mouse model of CIA, oral administration of TMI-1 has been shown to reduce clinical severity scores.[1]

TIMP-3 in Antigen-Induced Arthritis: Studies using TIMP-3 deficient mice in an antigen-induced arthritis model have demonstrated an enhanced inflammatory response, characterized by increased joint swelling and higher levels of serum TNF-α in the early stages of the disease.[2] This highlights the protective role of endogenous TIMP-3 in mitigating inflammatory arthritis. In this model, arthritis severity in TIMP-3 knockout mice was significantly higher at day 3 compared to wild-type mice.[2]

Cancer

The role of ADAM17 in shedding EGFR ligands and other tumor-promoting factors has positioned it as a target in oncology. Preclinical studies in xenograft models provide insights into the anti-tumor potential of these inhibitors.

TMI-1 in a Breast Cancer Xenograft Model: TMI-1 has been shown to induce tumor apoptosis in a breast cancer in vivo model.[3] In a transgenic mouse model of HER2-positive breast cancer (MMTV-ERBB2/neu), administration of TMI-1 at 100 mg/kg/day led to tumor apoptosis and inhibited the development of mammary gland tumors.[3]

TIMP-3 in Cancer Models: TIMP-3 is generally regarded as a tumor suppressor. In vivo studies have shown that adenoviral-mediated overexpression of TIMP-3 can inhibit tumor growth and angiogenesis in melanoma and colorectal cancer xenograft models.[1][4] Specifically, TIMP-3 has been shown to inhibit the growth of melanomas and squamous cell carcinomas by inducing apoptosis and inhibiting tumor angiogenesis when delivered via an adenovirus.[5]

Specific quantitative data on tumor growth inhibition for (R)-TAPI-2 in xenograft models is limited in the currently available literature, which restricts a direct quantitative comparison with TMI-1 and TIMP-3.

Signaling Pathways and Experimental Workflows

The therapeutic effects of (R)-TAPI-2 and its counterparts stem from their ability to modulate key signaling pathways downstream of ADAM17.

ADAM17-Mediated TNF-α Signaling Pathway

ADAM17 is the primary sheddase for membrane-bound pro-TNF-α, releasing the soluble, active form of this pro-inflammatory cytokine. Inhibition of ADAM17 blocks this cleavage, thereby reducing TNF-α-mediated inflammation.

References

• 1. Intro to DOT language — Large-scale Biological Network Analysis and Visualization 1.0 documentation [cyverse-network-analysis-tutorial.readthedocs-hosted.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. ADAM-17 is expressed on rheumatoid arthritis fibroblast-like synoviocytes and regulates proinflammatory mediator expression and monocyte adhesion - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Disintegrin and Metalloprotease-17 (ADAM-17) Is Expressed In Rheumatoid Arthritis and Mediates Monocyte Migration - ACR Meeting Abstracts [acrabstracts.org]

(R)-TAPI-2: A Comparative Performance Analysis Against Industry-Standard Metalloproteinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive performance benchmark of (R)-TAPI-2, a broad-spectrum metalloproteinase inhibitor, against established industry-standard inhibitors. The following sections present quantitative comparisons, detailed experimental protocols, and visual representations of relevant signaling pathways to facilitate an objective evaluation of (R)-TAPI-2 for research and drug development applications.

Comparative Inhibitory Activity

(R)-TAPI-2 is the R-isomer of TAPI-2, a hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and a disintegrin and metalloproteinases (ADAMs).[1][2] Its inhibitory activity is most notable against ADAM17 (also known as Tumor Necrosis Factor-α Converting Enzyme or TACE), a key enzyme in the shedding of various cell surface proteins, including TNF-α.[3] (R)-TAPI-2 also exhibits inhibitory effects on other ADAMs, such as ADAM10.

The following tables summarize the inhibitory potency (IC50 and Ki values) of (R)-TAPI-2 in comparison to widely-used, industry-standard inhibitors targeting ADAM10 and ADAM17/TACE.

Table 1: Inhibitory Activity against ADAM17 (TACE)

Inhibitor	IC50 (nM)	Ki (µM)	Notes
(R)-TAPI-2	-	0.12	Potent inhibitor of TACE.
TAPI-0	-	-	ADAM-17 (TACE) and MMP inhibitor.[4]
TAPI-1	-	-	Broad-spectrum inhibitor of ADAM family members, including ADAM17.[5]
GW280264X	8.0[6]	-	Potent dual inhibitor of ADAM10 and ADAM17.[6]

Table 2: Inhibitory Activity against ADAM10

Inhibitor	IC50 (nM)	Ki (µM)	Notes
(R)-TAPI-2	-	3	Moderate inhibitor of ADAM10.
GI254023X	5.3[4][7]	-	Highly selective ADAM10 inhibitor, over 100-fold more potent for ADAM10 than ADAM17.[8][9]
GW280264X	11.5[6]	-	Potent dual inhibitor of ADAM10 and ADAM17.[6]
LT4	40[10][11]	-	Selective for ADAM10 over ADAM17.[10][11]
MN8	9.2[10][11]	-	Potent ADAM10 inhibitor, less selective than LT4.[10][11]

Key Signaling Pathways

The inhibitory activity of (R)-TAPI-2 and its counterparts has significant implications for key cellular signaling pathways. The following diagrams illustrate the roles of ADAM10 and ADAM17 in the TNF-α shedding and Notch signaling pathways.

TNF-α Shedding Pathway

ADAM17/TACE is the primary sheddase responsible for cleaving membrane-bound pro-TNF-α to its soluble, active form. Inhibition of ADAM17, as achieved by (R)-TAPI-2, can block this process and reduce the levels of circulating pro-inflammatory TNF-α.

TNF-α shedding pathway and inhibition.

Notch Signaling Pathway

ADAM10 is a critical component of the Notch signaling pathway, responsible for the S2 cleavage of the Notch receptor upon ligand binding.[1][2][3][12][13] This cleavage is a prerequisite for the subsequent γ-secretase cleavage and the release of the Notch intracellular domain (NICD), which translocates to the nucleus to regulate gene expression. Inhibitors of ADAM10 can therefore modulate Notch signaling, which is crucial in development and disease.

Notch signaling pathway and ADAM10 inhibition.

Experimental Protocols

The following protocols describe standard enzymatic assays for determining the inhibitory activity of compounds against ADAM10 and ADAM17.

General ADAM10/ADAM17 Enzymatic Assay Protocol (Fluorogenic Substrate)

This protocol outlines a common method for measuring ADAM10 or ADAM17 activity and determining the IC50 values of inhibitory compounds using a fluorogenic peptide substrate.

Materials:

• Recombinant human ADAM10 or ADAM17 (catalytic domain)

• Fluorogenic substrate (e.g., a peptide with a quenched fluorophore specific for ADAM10 or ADAM17)

• Assay Buffer: 25 mM Tris, pH 9.0, 2.5 µM ZnCl₂, 0.005% Brij-35

• Test inhibitors (e.g., (R)-TAPI-2, GI254023X, GW280264X) dissolved in DMSO

• 96-well black microplates

• Fluorescence microplate reader

Procedure:

• Inhibitor Preparation: Prepare serial dilutions of the test inhibitors in DMSO. A typical starting concentration might be 100 µM, with 10-fold serial dilutions.

• Enzyme Preparation: Dilute the recombinant ADAM10 or ADAM17 enzyme to the desired working concentration in the assay buffer. The optimal concentration should be determined empirically to ensure a linear reaction rate over the desired time course.

• Assay Plate Setup:

  • Add 2 µL of the diluted test inhibitor or DMSO (for control wells) to the appropriate wells of the 96-well plate.

  • Add 88 µL of the diluted enzyme solution to each well.

  • Incubate the plate at room temperature for 15-30 minutes to allow for inhibitor binding to the enzyme.

• Reaction Initiation: Add 10 µL of the fluorogenic substrate to each well to initiate the enzymatic reaction. The final volume in each well will be 100 µL.

• Fluorescence Measurement: Immediately begin measuring the fluorescence intensity at appropriate excitation and emission wavelengths (e.g., Ex/Em = 340/420 nm, but this will vary depending on the specific fluorogenic substrate used). Readings should be taken kinetically over a period of 30-60 minutes at regular intervals (e.g., every 1-2 minutes).

• Data Analysis:

  • Determine the reaction rate (slope of the linear portion of the fluorescence versus time curve) for each well.

  • Calculate the percentage of inhibition for each inhibitor concentration relative to the DMSO control.

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Experimental Workflow for Cellular Shedding Assay

This workflow describes a general procedure to assess the effect of inhibitors on the shedding of a specific cell surface protein (e.g., TNF-α) mediated by ADAM17.

Workflow for a cellular shedding assay.

Disclaimer: This guide is intended for informational purposes for a scientific audience and is based on publicly available research data. The experimental protocols provided are general outlines and may require optimization for specific experimental conditions.

References

• 1. ADAM10 is essential for proteolytic activation of Notch during thymocyte development - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The Role of Adams in Notch Signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. bosterbio.com [bosterbio.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. benchchem.com [benchchem.com]
• 8. creative-diagnostics.com [creative-diagnostics.com]
• 9. rndsystems.com [rndsystems.com]
• 10. ADAM10 new selective inhibitors reduce NKG2D ligand release sensitizing Hodgkin lymphoma cells to NKG2D-mediated killing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. haematologica.org [haematologica.org]
• 12. academic.oup.com [academic.oup.com]
• 13. A Disintegrin and Metalloproteinase10 (ADAM10) Regulates NOTCH Signaling during Early Retinal Development | PLOS One [journals.plos.org]

Safety & Regulatory Compliance

Proper Disposal Procedures for (R)-TAPI-2: A Guide for Laboratory Professionals

Essential Safety and Logistical Information for Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive guidance on the proper disposal of (R)-TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and Tumor Necrosis Factor-α Converting Enzyme (TACE/ADAM17). Adherence to these procedures is critical for ensuring laboratory safety, minimizing environmental impact, and maintaining regulatory compliance.

Immediate Safety and Handling Precautions

Before handling (R)-TAPI-2, it is imperative to consult the Safety Data Sheet (SDS). The following is a summary of key safety information.

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear appropriate protective eyeglasses or chemical safety goggles.

• Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.

• Respiratory Protection: Under normal use conditions with adequate ventilation, no respiratory protection is typically required. If dust is generated, a particle filter respirator is recommended.

Handling and Storage:

• Avoid contact with skin, eyes, and clothing.

• Prevent dust formation.

• Handle in a well-ventilated area.

• (R)-TAPI-2 is light-sensitive and hygroscopic; protect from light and moisture.

• Store in a tightly sealed container in a cool, dry, and well-ventilated place.

• Incompatible with oxidizing agents.

Quantitative Safety Data

The following table summarizes key quantitative data for (R)-TAPI-2.

Property	Value	Reference
Molecular Formula	C₁₉H₃₇N₅O₅	[1]
Molecular Weight	415.53 g/mol	[1]

Step-by-Step Disposal Protocol

The recommended method for the disposal of (R)-TAPI-2 and materials contaminated with it is incineration by a licensed hazardous waste disposal service. In-lab neutralization is not recommended due to the potential for generating unknown and potentially hazardous byproducts.

1. Waste Segregation:

• Solid Waste:

  • Collect unused or expired (R)-TAPI-2 powder in a dedicated, clearly labeled hazardous waste container.

  • Grossly contaminated items such as weighing paper, spatulas, and disposable lab coats should also be placed in this container.

• Liquid Waste:

  • Solutions containing (R)-TAPI-2 should be collected in a separate, labeled hazardous liquid waste container. Do not mix with other solvent waste streams unless compatibility has been confirmed.

• Sharps Waste:

  • Needles, syringes, or other sharps contaminated with (R)-TAPI-2 must be disposed of in a designated sharps container for chemical waste.

2. Containerization and Labeling:

• Use containers that are in good condition and compatible with the chemical waste.

• Keep containers securely closed except when adding waste.

• Label all waste containers clearly with "Hazardous Waste," the full chemical name "(R)-TAPI-2," and any associated hazard symbols.

3. Decontamination of Labware:

• Reusable glassware and equipment that have come into contact with (R)-TAPI-2 should be decontaminated by rinsing with a suitable solvent (e.g., ethanol (B145695) or acetone).

• The solvent rinsate must be collected and disposed of as hazardous liquid waste.

4. Spill Management:

• In the event of a spill, evacuate the area and allow any dust to settle.

• Wear appropriate PPE, including respiratory protection if dust is present.

• Contain the spill using absorbent pads or other suitable materials.

• Carefully sweep or vacuum the spilled solid material into a labeled hazardous waste container.

• Decontaminate the spill area with a suitable solvent, collecting all cleaning materials for disposal as hazardous waste.

5. Waste Pickup and Disposal:

• Follow your institution's specific procedures for hazardous waste collection.

• Contact your Environmental Health and Safety (EHS) department to schedule a pickup.

Disposal Workflow Diagram

Caption: Logical workflow for the safe disposal of (R)-TAPI-2.

Experimental Protocol: Inhibition of TACE Activity

(R)-TAPI-2 is a potent inhibitor of TACE, the enzyme responsible for releasing soluble TNF-α. The following is a representative protocol for a cell-based assay to measure the inhibitory effect of (R)-TAPI-2 on TACE activity.

Objective: To determine the in vitro efficacy of (R)-TAPI-2 in inhibiting the release of TNF-α from cultured cells.

Materials:

• (R)-TAPI-2

• Cell line known to express TACE and produce TNF-α (e.g., RAW 264.7 macrophages)

• Cell culture medium and supplements

• Lipopolysaccharide (LPS) or other appropriate stimulant

• Phosphate-Buffered Saline (PBS)

• DMSO (for dissolving (R)-TAPI-2)

• ELISA kit for TNF-α quantification

• Multi-well cell culture plates

• Standard laboratory equipment (incubator, centrifuge, pipettes, etc.)

Procedure:

• Cell Seeding:

  • Seed the cells in a multi-well plate at a density that will result in a confluent monolayer on the day of the experiment.

  • Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂).

• Preparation of (R)-TAPI-2 Stock Solution:

  • Dissolve (R)-TAPI-2 in DMSO to create a high-concentration stock solution.

  • Prepare serial dilutions of the stock solution in cell culture medium to achieve the desired final concentrations for the assay. Ensure the final DMSO concentration is consistent across all wells and does not exceed a level toxic to the cells (typically <0.1%).

• Compound Treatment:

  • Remove the culture medium from the cells.

  • Add the media containing the different concentrations of (R)-TAPI-2 or vehicle control (media with the same final concentration of DMSO) to the respective wells.

  • Pre-incubate the cells with the compound for a predetermined time (e.g., 1-2 hours) to allow for cell penetration.

• Cell Stimulation:

  • Stimulate the cells to produce TNF-α by adding a known concentration of a stimulant like LPS to each well (except for the unstimulated control).

  • Incubate for a period sufficient to induce TNF-α release (e.g., 4-6 hours).

• Sample Collection:

  • After the incubation period, carefully collect the cell culture supernatant from each well.

  • Centrifuge the supernatant to pellet any detached cells or debris.

• Quantification of TNF-α:

  • Measure the concentration of soluble TNF-α in the clarified supernatant using a commercial ELISA kit, following the manufacturer's instructions.

• Data Analysis:

  • Generate a standard curve from the ELISA results.

  • Determine the concentration of TNF-α in each experimental sample.

  • Calculate the percentage inhibition of TNF-α release for each concentration of (R)-TAPI-2 compared to the stimulated vehicle control.

  • Plot the percentage inhibition against the log of the (R)-TAPI-2 concentration to determine the IC₅₀ value (the concentration of inhibitor that causes 50% inhibition of TNF-α release).

Signaling Pathway Diagram

Caption: (R)-TAPI-2 inhibits TACE, preventing the cleavage and release of soluble TNF-α.

References

• 1. Tumour necrosis factor-α converting enzyme (TACE) activity in human colonic epithelial cells - PMC [pmc.ncbi.nlm.nih.gov]

Personal protective equipment for handling (R)-TAPI-2

For Researchers, Scientists, and Drug Development Professionals

This document provides comprehensive safety and logistical information for the handling of (R)-TAPI-2, a broad-spectrum hydroxamate-based inhibitor of matrix metalloproteinases (MMPs) and Tumor Necrosis Factor-α Converting Enzyme (TACE), also known as ADAM17. Adherence to these guidelines is crucial for ensuring laboratory safety and the integrity of your research.

Immediate Safety and Handling Protocols

(R)-TAPI-2 is a white, solid compound that is light-sensitive and hygroscopic.[1] Proper handling is essential to maintain its stability and prevent exposure.

Personal Protective Equipment (PPE)

Standard laboratory PPE is required at all times when handling (R)-TAPI-2 to minimize exposure risk.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or glasses with side shields.	Protects against splashes and airborne particles.
Hand Protection	Nitrile or other chemically resistant gloves.	Prevents skin contact with the compound.
Body Protection	Laboratory coat.	Protects against contamination of personal clothing.
Respiratory Protection	Generally not required under normal use. A particle filter is recommended if dust formation is likely.	Minimizes inhalation of the compound.

Emergency Procedures

In the event of exposure, follow these first-aid measures immediately:

Exposure Route	First Aid Procedure
Eye Contact	Rinse immediately with plenty of water, also under the eyelids, for at least 15 minutes. Seek medical attention.[1]
Skin Contact	Wash off immediately with plenty of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[1]
Inhalation	Move to fresh air. If symptoms occur, seek medical attention.[1]
Ingestion	Clean mouth with water and drink plenty of water afterward. Seek medical attention if you feel unwell.[1]

Operational and Disposal Plans

Handling and Storage

• Handling: Avoid contact with skin, eyes, and clothing. Prevent dust formation and inhalation.[1] Use in a well-ventilated area.

• Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place. Protect from light and moisture.[1] (R)-TAPI-2 is hygroscopic and light-sensitive.[1]

Disposal Plan

Dispose of (R)-TAPI-2 and contaminated materials as hazardous chemical waste in accordance with institutional and local regulations.

Step-by-Step Disposal Procedure:

• Waste Collection:

  • Solid Waste: Collect unused (R)-TAPI-2 powder and any contaminated solids (e.g., weigh boats, pipette tips) in a designated, labeled, and sealed hazardous waste container.

  • Liquid Waste: Collect solutions containing (R)-TAPI-2 in a separate, labeled hazardous waste container for organic or chemical waste. Do not pour down the drain.

• Container Labeling: Clearly label the waste container with "(R)-TAPI-2 Waste" and any other required hazard information.

• Storage Pending Disposal: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials such as strong oxidizing agents.[1]

• Final Disposal: Arrange for pickup and disposal by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal company.

Decontamination

Decontaminate all surfaces and equipment that have come into contact with (R)-TAPI-2.

Step-by-Step Decontamination Procedure:

• Initial Cleaning: Remove any visible powder or residue using a damp paper towel to avoid creating dust.

• Solvent Wipe: Wipe down the contaminated surfaces and equipment with a suitable solvent such as ethanol (B145695) or isopropanol.

• Detergent Wash: Wash the surfaces and equipment with a laboratory-grade detergent and water.

• Rinsing: Rinse thoroughly with deionized water.

• Drying: Allow all surfaces and equipment to air dry completely.

• Waste Disposal: Dispose of all cleaning materials (paper towels, wipes, etc.) as hazardous waste.

Experimental Protocols

(R)-TAPI-2 is a potent inhibitor of TACE/ADAM17, a key enzyme in the "shedding" of various cell surface proteins, including the precursors of tumor necrosis factor-α (TNF-α) and epidermal growth factor receptor (EGFR) ligands.

(R)-TAPI-2 Signaling Pathway Inhibition

(R)-TAPI-2 exerts its effect by binding to the active site of TACE/ADAM17, thereby preventing the cleavage and release of its substrates. This inhibition can block downstream signaling pathways that are dependent on the shed molecules.

Figure 1. (R)-TAPI-2 inhibits TACE/ADAM17-mediated shedding of cell surface proteins.

Key Experimental Workflow: Investigating TACE Inhibition

The following protocol outlines a general workflow for a cell-based assay to determine the efficacy of (R)-TAPI-2 in inhibiting TACE-mediated shedding of a model substrate, such as Transforming Growth Factor-α (TGF-α).

Figure 2. General workflow for a cell-based TACE inhibition assay.

Detailed Methodologies:

1. In Vitro TACE Inhibition Assay (Fluorogenic Substrate)

This assay quantifies the direct inhibitory effect of (R)-TAPI-2 on purified TACE enzyme activity.

• Materials:

  • Recombinant human TACE/ADAM17

  • Fluorogenic TACE substrate (e.g., Mca-Pro-Leu-Ala-Gln-Ala-Val-Dpa-Arg-Ser-Ser-Ser-Arg-NH2)

  • Assay buffer (e.g., 25 mM Tris, pH 9.0, 2.5 µM ZnCl₂, 0.005% Brij-35)

  • (R)-TAPI-2

  • DMSO (for dissolving (R)-TAPI-2)

  • 96-well black microplate

  • Fluorescence microplate reader

• Procedure:

  • Prepare a stock solution of (R)-TAPI-2 in DMSO.

  • Perform serial dilutions of the (R)-TAPI-2 stock solution in assay buffer to create a range of inhibitor concentrations.

  • In the 96-well plate, add the TACE enzyme to each well (except for the blank).

  • Add the diluted (R)-TAPI-2 or vehicle (DMSO in assay buffer) to the appropriate wells.

  • Incubate at 37°C for 15-30 minutes to allow the inhibitor to bind to the enzyme.

  • Initiate the reaction by adding the fluorogenic substrate to all wells.

  • Immediately begin kinetic reading of fluorescence intensity (e.g., every minute for 30 minutes) using a microplate reader (Excitation/Emission wavelengths appropriate for the substrate).

  • Calculate the reaction rates (V) from the linear portion of the fluorescence curves.

  • Determine the percent inhibition for each (R)-TAPI-2 concentration and calculate the IC₅₀ value.

2. Cell-Based Western Blot Assay for Inhibition of TGF-α Shedding

This protocol assesses the ability of (R)-TAPI-2 to inhibit TACE activity in a cellular context.

• Materials:

  • Cells expressing pro-TGF-α (e.g., CHO or HEK293 cells)

  • Cell culture medium and supplements

  • (R)-TAPI-2

  • DMSO

  • Shedding stimulus (e.g., Phorbol 12-myristate 13-acetate - PMA)

  • PBS (Phosphate-Buffered Saline)

  • Lysis buffer (e.g., RIPA buffer with protease inhibitors)

  • Primary antibody against TGF-α

  • HRP-conjugated secondary antibody

  • Chemiluminescent substrate

  • Western blotting equipment

• Procedure:

  • Seed cells in a multi-well plate and grow to desired confluency.

  • Prepare a stock solution of (R)-TAPI-2 in DMSO and dilute to working concentrations in cell culture medium.

  • Pre-incubate the cells with various concentrations of (R)-TAPI-2 or vehicle control for 1-2 hours.

  • Stimulate TACE-mediated shedding by adding PMA to the medium for a defined period (e.g., 30-60 minutes).

  • Collect the conditioned medium (supernatant) from each well.

  • Wash the cells with cold PBS and then lyse the cells directly in the wells with lysis buffer.

  • Prepare supernatant and cell lysate samples for SDS-PAGE.

  • Perform Western blotting on both the supernatant (to detect shed, soluble TGF-α) and the cell lysates (to detect remaining full-length pro-TGF-α).

  • Probe the membranes with the anti-TGF-α antibody.

  • Develop the blots using a chemiluminescent substrate and image.

  • Quantify the band intensities to determine the extent of inhibition of TGF-α shedding by (R)-TAPI-2.

References

• 1. Mitochondrial Reactive Oxygen Species Mediate GPCR–induced TACE/ADAM17-dependent Transforming Growth Factor-α Shedding - PMC [pmc.ncbi.nlm.nih.gov]